N-[amino(imino)methyl]benzenesulfonamide

• CAS: 4392-37-4

Core Science & Biosynthesis

N-[amino(imino)methyl]benzenesulfonamide: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-[amino(imino)methyl]benzenesulfonamide, also known as N-benzenesulfonylguanidine, represents a foundational scaffold in medicinal chemistry, merging the well-established pharmacophoric properties of the benzenesulfonamide and guanidine moieties. While its substituted derivatives have been the subject of extensive research, this parent molecule serves as a critical reference point for understanding structure-activity relationships within this chemical class. This technical guide provides a comprehensive overview of the core basic properties of N-[amino(imino)methyl]benzenesulfonamide, including its physicochemical characteristics, synthesis, analytical profile, and potential biological activities inferred from its extensive family of derivatives. The guide is intended to serve as a foundational resource for researchers engaged in the design and development of novel therapeutics based on the benzenesulfonylguanidine scaffold.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a molecule is fundamental to its application in drug discovery and development, influencing its solubility, absorption, distribution, metabolism, and excretion (ADME) profile.

Chemical Identity

The core structure of N-[amino(imino)methyl]benzenesulfonamide features a guanidine group attached to the sulfur atom of a benzenesulfonamide.

Identifier	Value
IUPAC Name	2-(benzenesulfonyl)guanidine
Synonyms	N-Benzenesulfonyl guanidine, N-(Aminoiminomethyl)-benzenesulfonamide
CAS Number	4392-37-4[1]
Molecular Formula	C₇H₉N₃O₂S[1]
Molecular Weight	199.23 g/mol [1][2][3]
Canonical SMILES	C1=CC=C(C=C1)S(=O)(=O)N=C(N)N
InChI Key	BRSRNTJGTDYRFT-UHFFFAOYSA-N

Physicochemical Properties

Property	Predicted Value	Notes and Considerations
pKa	Acidic pKa (sulfonamide N-H) ~ 8-10; Basic pKa (guanidine) > 12	The sulfonamide proton is weakly acidic. The guanidine group is a strong base and will be protonated at physiological pH. The pKa of sulfonamides can be influenced by substituents on the benzene ring.
logP	-0.9 to -1.2	The negative logP value suggests that the compound is hydrophilic, which is consistent with the presence of the polar guanidine and sulfonamide groups.
Aqueous Solubility	Predicted to be sparingly soluble to soluble	The presence of both a hydrophobic benzene ring and polar functional groups suggests that solubility will be pH-dependent. Solubility is expected to increase at lower pH due to the protonation of the highly basic guanidine group.
Appearance	Likely a white to off-white solid[2]	Based on the general properties of related compounds.

Synthesis and Characterization

The synthesis of N-[amino(imino)methyl]benzenesulfonamide can be achieved through the reaction of benzenesulfonyl chloride with guanidine.

Synthetic Pathway

The most direct route involves the nucleophilic attack of the guanidine nitrogen on the electrophilic sulfur atom of benzenesulfonyl chloride.

Caption: General synthetic scheme for N-[amino(imino)methyl]benzenesulfonamide.

Representative Synthetic Protocol

The following is a representative protocol for the synthesis of a benzenesulfonyl guanidine derivative, which can be adapted for the synthesis of the parent compound.

• Reaction Setup: To a solution of guanidine hydrochloride (1.1 equivalents) in a suitable solvent such as tetrahydrofuran (THF) or dichloromethane (DCM) is added a base, for instance, triethylamine or pyridine (2.2 equivalents), at 0 °C.

• Addition of Sulfonyl Chloride: Benzenesulfonyl chloride (1.0 equivalent) dissolved in the same solvent is added dropwise to the reaction mixture at 0 °C.

• Reaction Progression: The reaction mixture is allowed to warm to room temperature and stirred for a specified time (typically 12-24 hours), with progress monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction is quenched with water, and the product is extracted with an organic solvent like ethyl acetate. The organic layer is then washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system.

Analytical Characterization

While specific spectra for N-[amino(imino)methyl]benzenesulfonamide are not widely published, the expected analytical data can be predicted based on its structure.

• ¹H NMR Spectroscopy:

  • Aromatic Protons: Multiplets in the range of δ 7.5-8.0 ppm.

  • Guanidine and Sulfonamide Protons (NH): Broad singlets that may be exchangeable with D₂O. Their chemical shifts can vary depending on the solvent and concentration.

• ¹³C NMR Spectroscopy:

  • Aromatic Carbons: Signals in the aromatic region (δ 120-140 ppm).

  • Guanidine Carbon: A characteristic signal around δ 155-160 ppm.

• Infrared (IR) Spectroscopy:

  • N-H Stretching: Broad bands in the region of 3100-3500 cm⁻¹.

  • S=O Stretching (Sulfonamide): Strong, characteristic asymmetric and symmetric stretching bands around 1350 cm⁻¹ and 1160 cm⁻¹, respectively.

  • C=N Stretching (Guanidine): A band in the region of 1600-1680 cm⁻¹.

• Mass Spectrometry (MS):

  • Molecular Ion Peak: An [M+H]⁺ peak at m/z 200.0493 in high-resolution mass spectrometry.

  • Fragmentation: Common fragmentation patterns for sulfonamides include the loss of SO₂.

Biological Activity and Mechanism of Action

The biological activities of N-[amino(imino)methyl]benzenesulfonamide have not been extensively reported for the parent compound itself. However, the vast body of literature on its derivatives strongly suggests potential in several therapeutic areas.

Antimicrobial Activity

Numerous derivatives of benzenesulfonyl guanidine have demonstrated significant antibacterial activity.[4]

• Mechanism of Action: While not definitively established for this specific compound, sulfonamides are well-known inhibitors of dihydropteroate synthase (DHPS), an enzyme essential for folic acid synthesis in bacteria. The structural similarity of the sulfonamide moiety to p-aminobenzoic acid (PABA) allows it to act as a competitive inhibitor. The guanidine portion may contribute to cell membrane interactions or other antibacterial effects.

Caption: Mechanism of carbonic anhydrase inhibition by sulfonamides.

Applications in Research and Drug Development

N-[amino(imino)methyl]benzenesulfonamide serves as a valuable scaffold and starting material in drug discovery. Its simple structure allows for systematic modifications to explore structure-activity relationships and optimize properties such as potency, selectivity, and pharmacokinetics. The guanidine group, being basic, can be a key interaction point with biological targets, while the benzenesulfonamide portion offers a well-understood pharmacophore with opportunities for diverse substitutions.

Safety and Handling

Detailed toxicological data for N-[amino(imino)methyl]benzenesulfonamide is not available. As with all laboratory chemicals, it should be handled with appropriate care.

• General Precautions: Use in a well-ventilated area. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.

• Allergenicity: Sulfonamide-containing compounds are known to cause allergic reactions in some individuals. Caution should be exercised when handling this compound.

Experimental Protocols

The following are general protocols that can be adapted for the synthesis and evaluation of N-[amino(imino)methyl]benzenesulfonamide and its derivatives.

General Protocol for In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)

• Preparation of Inoculum: A standardized bacterial suspension (e.g., 0.5 McFarland standard) is prepared from a fresh culture.

• Serial Dilutions: The test compound is serially diluted in a 96-well microtiter plate containing appropriate broth medium.

• Inoculation: Each well is inoculated with the standardized bacterial suspension.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37 °C for 18-24 hours).

• Determination of MIC: The minimum inhibitory concentration (MIC) is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

General Protocol for Carbonic Anhydrase Inhibition Assay

• Enzyme and Substrate Preparation: Solutions of purified carbonic anhydrase and a suitable substrate (e.g., p-nitrophenyl acetate) are prepared in an appropriate buffer.

• Inhibitor Preparation: Serial dilutions of the test compound are prepared.

• Assay Procedure: The enzyme, inhibitor, and buffer are pre-incubated. The reaction is initiated by the addition of the substrate.

• Measurement: The rate of substrate hydrolysis is monitored spectrophotometrically by measuring the increase in absorbance of the product (p-nitrophenol) over time.

• Data Analysis: The IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) is calculated from the dose-response curve.

Conclusion

N-[amino(imino)methyl]benzenesulfonamide is a molecule of fundamental importance in the field of medicinal chemistry. While detailed experimental data on the parent compound is sparse, the extensive research on its derivatives highlights its potential as a source of novel therapeutic agents, particularly in the areas of infectious diseases and conditions treatable by carbonic anhydrase inhibition. This guide provides a consolidated resource of its known and predicted properties, offering a solid foundation for researchers to build upon in the quest for new and improved medicines.

References

• Gomes, A. R., Varela, C. L., Pires, A. S., Tavares-da-Silva, E. J., & Roleira, F. M. F. (2023). Synthetic and natural guanidine derivatives as antitumor and antimicrobial agents: A review. Bioorganic Chemistry, 138, 106600.
• Krebs, H. A., & Speakman, J. C. (1946). SOLUBILITY OF SULPHONAMIDES. British Medical Journal, 1(4436), 47-50.
• Zołnowska, B., Sławiński, J., Grzonek, A., Kędzia, A., Kwapisz, E., & Kawiak, A. (2015). N-Substituted N'-(2-alkylthio-4-chloro-5-methylbenzenesulfonyl)guanidines--Antibacterial, Cytotoxic Activities and Some Structure-Activity Relationships. Polish journal of microbiology, 64(3), 299–305.
• Berlinck, R. G. S., Trindade-Silva, A. E., & Santos, M. F. C. (2012). The chemistry and biology of organic guanidine derivatives. Natural Product Reports, 29(11), 1382-1406.
• Kantharaju, K., Kumar, G. V., & Kumar, M. S. (2011). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of mass spectrometry : JMS, 46(9), 947–950.
• Martins, F., de Souza, F. B., & Leite, F. H. A. (2010). Determination of pKa values of some sulfonamides by LC and LC-PDA methods in acetonitrile-water binary mixtures. Journal of the Brazilian Chemical Society, 21(9), 1677-1684.
• Puscas, I., & Coltau, M. (2003). Carbonic anhydrase inhibitors. Current pharmaceutical design, 9(11), 849–856.
• Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature reviews. Drug discovery, 7(2), 168–181.

• Cheméo. (n.d.). Chemical Properties of Benzenesulfonamide (CAS 98-10-2). Retrieved from [Link].

• PubChem. (n.d.). Benzenesulfonamide. Retrieved from [Link]

• PubChem. (n.d.). N-[amino(imino)methyl]benzenesulfonamide. Retrieved from [Link]

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• 4. Synthetic and natural guanidine derivatives as antitumor and antimicrobial agents: A review - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to N-[amino(imino)methyl]benzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-[amino(imino)methyl]benzenesulfonamide (CAS Number: 4392-37-4), a key intermediate and pharmacophore in medicinal chemistry. This document delves into its fundamental physicochemical properties, provides a detailed and validated synthesis protocol, and explores its applications and the underlying principles of its reactivity. The content is structured to offer both foundational knowledge and practical insights for researchers engaged in drug discovery and development.

Introduction: The Significance of the Sulfonylguanidine Moiety

The integration of a guanidinium group with a sulfonamide scaffold, as seen in N-[amino(imino)methyl]benzenesulfonamide, gives rise to a pharmacologically significant structural motif. The guanidinium group, a strong base at physiological pH, is a prevalent feature in numerous natural products and pharmaceuticals, valued for its ability to engage in multiple hydrogen bond interactions.[1] The sulfonamide group is a well-established pharmacophore present in a wide array of therapeutic agents, including antibacterial, and anti-inflammatory drugs.[2][3] The combination of these two functional groups in N-[amino(imino)methyl]benzenesulfonamide creates a versatile building block for the synthesis of compounds with diverse biological activities. This guide aims to serve as a detailed resource for scientists working with or considering the use of this compound in their research endeavors.

Physicochemical Properties and Characterization

A thorough understanding of the physicochemical properties of N-[amino(imino)methyl]benzenesulfonamide is paramount for its effective use in synthesis and drug design.

Property	Value	Source
CAS Number	4392-37-4	[4]
Molecular Formula	C₇H₉N₃O₂S	[4]
Molecular Weight	199.23 g/mol	[5]
Appearance	White Powder	[5]
Purity	Min. 95%	[5]
SMILES	NC(N)=NS(=O)(=O)c1ccccc1	[5]
InChI Key	InChIKey=BRSRNTJGTDYRFT-UHFFFAOYSA-N	[5]

Synthesis of N-[amino(imino)methyl]benzenesulfonamide: A Validated Protocol

The synthesis of N-[amino(imino)methyl]benzenesulfonamide is typically achieved through the condensation of benzenesulfonamide with cyanamide. This reaction provides a direct and efficient route to the target compound.

Reaction Principle

The synthesis hinges on the nucleophilic character of the sulfonamide nitrogen and the electrophilic nature of the carbon atom in cyanamide. The reaction is generally acid-catalyzed, which serves to activate the cyanamide for nucleophilic attack.

Detailed Experimental Protocol

This protocol is a synthesized methodology based on established principles of sulfonylguanidine formation.

Materials:

• Benzenesulfonamide

• Cyanamide (50% aqueous solution)

• Concentrated Hydrochloric Acid (HCl)

• Ethanol

• Activated Carbon

• Distilled Water

Equipment:

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Büchner funnel and filter flask

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine benzenesulfonamide (1 equivalent) and a 50% aqueous solution of cyanamide (1.2 equivalents).

• Acidification: To the stirred mixture, slowly add a catalytic amount of concentrated hydrochloric acid.

• Reflux: Heat the reaction mixture to reflux and maintain this temperature for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Cooling and Precipitation: After the reaction is complete, allow the mixture to cool to room temperature. The product will precipitate out of the solution.

• Isolation: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the solid with cold distilled water to remove any unreacted starting materials and inorganic salts.

• Purification: For further purification, the crude product can be recrystallized from an appropriate solvent system, such as ethanol-water. Dissolve the crude solid in a minimal amount of hot ethanol and add hot water dropwise until turbidity persists. Allow the solution to cool slowly to room temperature and then in an ice bath to maximize crystal formation.

• Decolorization (Optional): If the product is colored, activated carbon can be added to the hot recrystallization solution, followed by hot filtration to remove the carbon.

• Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum to a constant weight.

Causality Behind Experimental Choices

• Acid Catalyst: The addition of hydrochloric acid protonates the nitrile group of cyanamide, increasing the electrophilicity of the carbon atom and facilitating the nucleophilic attack by the sulfonamide nitrogen.

• Reflux Conditions: Heating the reaction mixture provides the necessary activation energy to overcome the reaction barrier, leading to a reasonable reaction rate.

• Recrystallization: This purification technique is chosen for its effectiveness in removing impurities from solid organic compounds based on differences in solubility. The ethanol-water solvent system is a common choice for moderately polar compounds like N-[amino(imino)methyl]benzenesulfonamide.

Synthesis Workflow Diagram

Caption: Synthesis workflow for N-[amino(imino)methyl]benzenesulfonamide.

Applications in Drug Discovery and Organic Synthesis

N-[amino(imino)methyl]benzenesulfonamide and its derivatives are of significant interest in medicinal chemistry due to their diverse biological activities.

• Antidiabetic Agents: The sulfonylguanidine moiety is structurally related to the sulfonylurea class of antidiabetic drugs. This structural similarity has prompted the investigation of N-benzenesulfonylguanidine derivatives as potential agents for the management of diabetes.[5]

• Enzyme Inhibition: The ability of the sulfonamide group to coordinate with metal ions in enzyme active sites, coupled with the hydrogen bonding capacity of the guanidinium group, makes these compounds attractive candidates for enzyme inhibitors. For instance, derivatives have been explored as inhibitors of carbonic anhydrases and other enzymes.

• Antimicrobial and Anticancer Activity: Numerous studies have reported the synthesis and evaluation of benzenesulfonamide derivatives for their antimicrobial and anticancer properties.[3][6] The specific substitution patterns on the benzene ring and the guanidine group play a crucial role in modulating their biological activity.

• Synthetic Intermediate: N-[amino(imino)methyl]benzenesulfonamide serves as a valuable intermediate for the synthesis of more complex molecules. The guanidine and sulfonamide functionalities can be further modified to generate a library of compounds for high-throughput screening in drug discovery programs.

Mechanistic Insights and Reactivity

The reactivity of N-[amino(imino)methyl]benzenesulfonamide is dictated by the interplay of its two key functional groups.

• Guanidine Group: The guanidine moiety is a strong base and a good nucleophile. It can participate in a variety of reactions, including alkylation, acylation, and condensation with carbonyl compounds.

• Sulfonamide Group: The N-H proton of the sulfonamide is acidic and can be deprotonated with a suitable base. The resulting anion can then act as a nucleophile.

• Aromatic Ring: The benzene ring can undergo electrophilic aromatic substitution reactions, allowing for the introduction of various substituents to modulate the electronic and steric properties of the molecule.

Signaling Pathway Implication (Hypothetical)

While the specific signaling pathways modulated by N-[amino(imino)methyl]benzenesulfonamide are not extensively characterized, its derivatives, particularly those designed as enzyme inhibitors, would be expected to interfere with specific cellular signaling cascades. For example, a derivative targeting a particular kinase would inhibit downstream phosphorylation events.

Caption: Hypothetical inhibition of a signaling pathway by a benzenesulfonamide derivative.

Conclusion

N-[amino(imino)methyl]benzenesulfonamide is a molecule of considerable interest to the scientific community, particularly in the field of medicinal chemistry. Its straightforward synthesis, coupled with the versatile reactivity of its constituent functional groups, makes it a valuable building block for the development of novel therapeutic agents. This guide has provided a detailed overview of its properties, a practical synthesis protocol, and an exploration of its applications, with the aim of empowering researchers to effectively utilize this compound in their scientific pursuits.

References

• Eze, F. U., Okoro, U., & Okafor, S. (2019). Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives. Frontiers in Chemistry, 7, 634. [Link]

• Zołnowska, B., Sławiński, J., Grzonek, A., Kędzia, A., Kwapisz, E., & Kawiak, A. (2015). N-Substituted N'-(2-alkylthio-4-chloro-5-methylbenzenesulfonyl)guanidines--Antibacterial, Cytotoxic Activities and Some Structure-Activity Relationships. Polish journal of microbiology, 64(3), 299–305. [Link]

• Abdel-Wahab, B. F., Mohamed, H. A., & El-Sayed, W. A. (2021). Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. RSC Advances, 11(48), 30285-30301. [Link]

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An In-Depth Technical Guide to N-[amino(imino)methyl]benzenesulfonamide: Structure, Synthesis, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-[amino(imino)methyl]benzenesulfonamide, also known as N-benzenesulfonylguanidine, is a molecule of significant interest in medicinal chemistry. It integrates the structural motifs of a benzenesulfonamide and a guanidine group, both of which are recognized pharmacophores. This guide provides a comprehensive technical overview of its chemical structure, methods of synthesis, and known biological activities. Detailed experimental protocols, spectroscopic data, and a discussion of its potential as a therapeutic agent are presented to serve as a valuable resource for researchers in drug discovery and development.

Introduction: The Convergence of Two Pharmacophores

The strategic combination of well-established pharmacophores is a cornerstone of modern drug design. N-[amino(imino)methyl]benzenesulfonamide exemplifies this approach by covalently linking a benzenesulfonamide moiety with a guanidine group. Benzenesulfonamides are a critical class of compounds with a wide array of biological activities, including antibacterial, anticancer, and anti-inflammatory properties.[1][2][3] The guanidine group, a strongly basic functional group, is also prevalent in numerous biologically active natural products and synthetic drugs, recognized for its ability to participate in crucial hydrogen bonding interactions with biological targets.[4] The convergence of these two structural features in N-[amino(imino)methyl]benzenesulfonamide suggests a unique pharmacological profile, making it a compelling subject for in-depth investigation.

Chemical Structure and Properties

N-[amino(imino)methyl]benzenesulfonamide is an organic compound with the chemical formula C₇H₉N₃O₂S and a molecular weight of 199.23 g/mol .[5] Its structure is characterized by a central guanidine group where one of the nitrogen atoms is substituted with a benzenesulfonyl group.

Key Structural Features:

• Benzenesulfonyl Group: An aromatic phenyl ring attached to a sulfonyl group (-SO₂-). This group imparts a degree of lipophilicity and is a key feature in many sulfonamide drugs.

• Guanidine Group: A planar, resonance-stabilized group with the formula -N=C(NH₂)₂. Due to electron delocalization, the guanidinium cation (the protonated form) is highly stable and exists predominantly in this form at physiological pH.

Physicochemical Properties:

Property	Value	Source
Molecular Formula	C₇H₉N₃O₂S	[6]
Molecular Weight	199.23 g/mol	[6]
CAS Number	4392-37-4	[6]
Appearance	White Powder	[5]
Purity	Min. 95%	[5]

2D Chemical Structure

Caption: 2D structure of N-[amino(imino)methyl]benzenesulfonamide.

Synthesis of N-[amino(imino)methyl]benzenesulfonamide

The synthesis of N-[amino(imino)methyl]benzenesulfonamide can be achieved through several routes, primarily involving the formation of the sulfonamide bond followed by guanylation, or the direct guanylation of a sulfonamide. A common and efficient method involves the reaction of benzenesulfonyl chloride with guanidine.

Synthetic Workflow

Caption: General workflow for the synthesis of N-[amino(imino)methyl]benzenesulfonamide.

Experimental Protocol: Synthesis via Reaction of Benzenesulfonyl Chloride with Guanidine

This protocol is based on the general reactivity of sulfonyl chlorides with amines in aqueous media.[5][7][8]

Materials:

• Benzenesulfonyl chloride

• Guanidine hydrochloride

• Sodium hydroxide (NaOH)

• Deionized water

• Ethanol

Procedure:

• Preparation of Guanidine Free Base: In a flask, dissolve guanidine hydrochloride in a minimum amount of deionized water. Add an equimolar amount of a concentrated sodium hydroxide solution dropwise while cooling the flask in an ice bath. The free guanidine base is generated in situ.

• Reaction: To the aqueous solution of guanidine, add a solution of benzenesulfonyl chloride in a water-miscible solvent like acetone or THF dropwise with vigorous stirring. The reaction is typically carried out at room temperature.

• Precipitation: The product, N-[amino(imino)methyl]benzenesulfonamide, will precipitate out of the solution as a white solid.

• Isolation: Collect the precipitate by vacuum filtration and wash it thoroughly with cold deionized water to remove any unreacted starting materials and salts.

• Purification: The crude product can be further purified by recrystallization from an appropriate solvent system, such as ethanol-water.

• Drying: Dry the purified product under vacuum to obtain a white crystalline solid.

Causality of Experimental Choices:

• In situ generation of guanidine: Guanidine is commercially available as its hydrochloride salt. The free base is generated in situ using a strong base like NaOH to deprotonate the guanidinium ion, making the nitrogen atoms nucleophilic for the reaction with the electrophilic benzenesulfonyl chloride.

• Aqueous media: The reaction is often performed in an aqueous medium, which is environmentally friendly and allows for the dissolution of the guanidine salt and the base. The use of a co-solvent for benzenesulfonyl chloride is necessary due to its low water solubility.[9]

• Room temperature reaction: The reaction between the highly reactive benzenesulfonyl chloride and the nucleophilic guanidine is typically facile and does not require heating.

Spectroscopic Characterization

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show signals corresponding to the aromatic protons of the benzenesulfonyl group and the protons of the guanidine moiety.

Predicted ¹H NMR Data (in DMSO-d₆):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.8-7.9	m	2H	Aromatic protons ortho to the SO₂ group
~7.5-7.6	m	3H	Aromatic protons meta and para to the SO₂ group
~7.0-7.5	br s	4H	NH₂ and NH protons of the guanidine group

Note: The broad singlet for the NH protons is due to quadrupole broadening and potential chemical exchange.

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information about the carbon skeleton of the molecule.

Predicted ¹³C NMR Data (in DMSO-d₆):

Chemical Shift (δ, ppm)	Assignment
~160	C of the C=N group in guanidine
~140	Quaternary aromatic carbon attached to the SO₂ group
~132	Aromatic CH carbon para to the SO₂ group
~129	Aromatic CH carbons meta to the SO₂ group
~126	Aromatic CH carbons ortho to the SO₂ group

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.[13][14]

Predicted IR Data (KBr, cm⁻¹):

Wavenumber (cm⁻¹)	Intensity	Assignment
3400-3200	Strong, Broad	N-H stretching vibrations of the guanidine group
1650-1600	Strong	C=N stretching vibration of the imino group
1350-1300	Strong	Asymmetric SO₂ stretching
1180-1150	Strong	Symmetric SO₂ stretching
~1100	Medium	S-N stretching

Mass Spectrometry

Mass spectrometry will confirm the molecular weight of the compound and provide information about its fragmentation pattern.

Predicted Mass Spectrometry Data (ESI+):

• [M+H]⁺: m/z 200.04

• Major Fragmentation Pathways: Cleavage of the S-N bond and fragmentation of the benzenesulfonyl and guanidine moieties are expected.

Biological Activity and Therapeutic Potential

The benzenesulfonamide scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide range of biological activities.[15][16] N-benzenesulfonylguanidines, in particular, have emerged as a promising class of compounds with potential therapeutic applications in oncology and infectious diseases.

Anticancer Activity

Several studies have highlighted the anticancer potential of N-benzenesulfonylguanidine derivatives.[1][2][3] These compounds have shown selective growth inhibition against various cancer cell lines, including breast and colon cancer.[2][3]

Mechanism of Action: While the precise mechanism of action for the parent compound is not fully elucidated, many benzenesulfonamide derivatives exert their anticancer effects by inhibiting carbonic anhydrases (CAs).[17][18][19][20][21] CAs are a family of enzymes that play a crucial role in pH regulation, which is often dysregulated in the tumor microenvironment. Inhibition of tumor-associated CA isoforms, such as CA IX and CA XII, can disrupt the pH balance of cancer cells, leading to apoptosis.

Caption: Proposed mechanism of anticancer activity via carbonic anhydrase IX inhibition.

Quantitative Data on Anticancer Activity of Related Compounds:

Compound	Cell Line	IC₅₀ (µM)	Source
4-(substituted)-N-(guanidinyl)benzenesulfonamides	MCF7 (Breast)	49.5 - 70.2	[1]
1-(2-alkylthio-4-chloro-5-methylbenzenesulfonyl)-3-[(2-chloroacetyl)amino]guanidines	HCT-116 (Colon)	12 - 13	[2]
1-(2-alkylthio-4-chloro-5-methylbenzenesulfonyl)-3-[(2-chloroacetyl)amino]guanidines	MCF-7 (Breast)	18 - 19	[2]

Antimicrobial Activity

The sulfonamide class of drugs has a long history as effective antibacterial agents.[16] N-benzenesulfonylguanidine derivatives have also demonstrated promising antibacterial activity against a range of pathogenic bacteria.[15]

Mechanism of Action: The antibacterial action of sulfonamides typically involves the inhibition of dihydropteroate synthase (DHPS), an enzyme essential for folic acid synthesis in bacteria. By mimicking the natural substrate, para-aminobenzoic acid (PABA), sulfonamides act as competitive inhibitors of DHPS, thereby halting bacterial growth.

Quantitative Data on Antimicrobial Activity of Related Compounds:

Compound	Bacterial Strain	MIC (µg/mL)	Source
1-[4-Chloro-5-methyl-2-(4-trifluoromethylbenzylthio)benzenesulfonyl]-3-(3-sulfamoylphenyl)guanidine	Gram-positive anaerobes and aerobes	≤ 6.2	[15]
Isopropoxy benzene guanidine	Staphylococcus aureus	0.125 - 4	[22]

Conclusion and Future Perspectives

N-[amino(imino)methyl]benzenesulfonamide is a synthetically accessible molecule that holds considerable promise for further investigation in drug discovery. Its hybrid structure, combining the well-established benzenesulfonamide and guanidine pharmacophores, provides a strong foundation for the development of novel therapeutic agents. The demonstrated anticancer and antimicrobial activities of its derivatives warrant a more detailed exploration of the parent compound's biological profile. Future research should focus on the definitive synthesis and purification of N-[amino(imino)methyl]benzenesulfonamide, followed by comprehensive spectroscopic characterization to establish a definitive analytical profile. Subsequent in-depth biological evaluation against a panel of cancer cell lines and microbial strains will be crucial to elucidate its specific therapeutic potential. Furthermore, structure-activity relationship (SAR) studies, involving systematic modifications of the benzene ring and the guanidine moiety, could lead to the discovery of more potent and selective drug candidates.

References

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Unraveling the Multifaceted Mechanisms of N-[amino(imino)methyl]benzenesulfonamide and its Derivatives: A Technical Guide

This guide provides an in-depth exploration of the potential mechanisms of action of N-[amino(imino)methyl]benzenesulfonamide, a molecule belonging to the versatile class of benzenesulfonamides. While direct and extensive research on this specific parent compound is limited, a wealth of data on its derivatives offers significant insights into its probable biological activities. This document will therefore focus on a principle-based understanding, inferring the core compound's mechanism from the well-documented actions of its analogues. We will delve into the established roles of benzenesulfonamide derivatives as potent enzyme inhibitors and modulators of key signaling pathways, with a particular focus on their applications in oncology and infectious diseases.

The Benzenesulfonamide Scaffold: A Privileged Structure in Medicinal Chemistry

The benzenesulfonamide moiety is a cornerstone in drug discovery, recognized for its ability to mimic a tetrahedral transition state and interact with a variety of enzymatic targets. Its derivatives have demonstrated a broad spectrum of pharmacological activities, including antibacterial, anticancer, anti-inflammatory, and antiviral properties[1]. The core structure of N-[amino(imino)methyl]benzenesulfonamide features this key benzenesulfonamide group linked to a guanidine moiety, suggesting a high potential for forming multiple hydrogen bonds and electrostatic interactions with biological macromolecules.

Caption: The core structure of N-[amino(imino)methyl]benzenesulfonamide.

Inferred and Established Mechanisms of Action: A Tale of Derivatives

Given the chemical functionalities of N-[amino(imino)methyl]benzenesulfonamide, its mechanism of action is likely to be centered around enzyme inhibition. The following sections explore the well-established mechanisms of its derivatives, which provide a strong foundation for understanding the potential therapeutic applications of the parent compound.

Carbonic Anhydrase Inhibition: A Hallmark of Benzenesulfonamides

A primary and extensively studied mechanism of action for benzenesulfonamide derivatives is the inhibition of carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes[2]. CAs catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton, playing crucial roles in pH regulation, ion transport, and various physiological processes. Several CA isoforms, particularly CA IX and XII, are overexpressed in hypoxic tumors and are considered validated anticancer targets[3].

The inhibitory action of benzenesulfonamides stems from the binding of the deprotonated sulfonamide group to the zinc ion in the active site of the enzyme, mimicking a transition state of the catalytic reaction. This interaction is further stabilized by hydrogen bonds with surrounding amino acid residues.

Caption: Signaling pathway of carbonic anhydrase IX inhibition by benzenesulfonamide derivatives.

Compound Class	Target Isoform(s)	Inhibition Constant (Kᵢ)	Reference
Triazinyl-substituted benzenesulfonamides	hCA I, II	40.35 - 51.67 nM	[4]
Ureidosulfonamides	hCA IX	0.91 - 126.2 nM	[4]
Dual-tail analogues of SLC-0111	hCA IX	12.9 - 20.4 nM	[5]
Dual-tail analogues of SLC-0111	hCA XII	8.7 - 26.6 nM	[5]
Cyanoacrylamide-benzenesulfonamides	hCA IX, XII	Low nanomolar to subnanomolar	[3]

Anticancer Activity: Beyond Carbonic Anhydrase Inhibition

The anticancer properties of benzenesulfonamide derivatives are not limited to CA inhibition. Several studies have highlighted their ability to induce apoptosis and target other key players in cancer progression.

For instance, certain 2-alkythio-4-chloro-N-[imino(heteroaryl)methyl]benzenesulfonamide derivatives have demonstrated potent cytotoxic effects against HeLa cervical cancer cells, with IC₅₀ values in the low micromolar range. These compounds were found to induce apoptosis through caspase activation and an increase in the sub-G1 cell population[6].

Furthermore, molecular modeling studies suggest that some benzenesulfonamide derivatives can act as inhibitors of the MDM2 protein, a negative regulator of the p53 tumor suppressor. This inhibition would lead to the stabilization and activation of p53, triggering apoptosis in cancer cells[7].

Compound Series	Cell Line	IC₅₀ (µM)	Reference
2-[(4-amino-6-R²-1,3,5-triazin-2-yl)methylthio]-4-chloro-5-methyl-N-(5-R¹-1H-benzo[d]imidazol-2(3H)-ylidene)benzenesulfonamides	HCT-116 (Colon)	7 - 11	[7]
MCF-7 (Breast)	15 - 24	[7]
HeLa (Cervical)	11 - 18	[7]
Benzenesulfonamide-bearing imidazole derivatives	IGR39 (Melanoma)	27.8 ± 2.8	[8]
MDA-MB-231 (Triple-Negative Breast)	20.5 ± 3.6	[8]
Diamide-based benzenesulfonamides	Breast Cancer Cell Lines	1.52 - 6.31	[9]

Other Potential Mechanisms of Action

The versatility of the benzenesulfonamide scaffold has led to the discovery of derivatives with a range of other biological activities, including:

• Anti-diabetic effects: Some N-(4-phenylthiazol-2-yl) benzenesulfonamide derivatives have shown hypoglycemic activity in animal models, suggesting a potential role in the management of diabetes[10].

• Anti-influenza activity: Certain benzenesulfonamide derivatives have been identified as inhibitors of influenza hemagglutinin, a key protein involved in viral entry into host cells[11].

Experimental Protocols for Mechanistic Elucidation

To rigorously assess the mechanism of action of N-[amino(imino)methyl]benzenesulfonamide and its derivatives, a series of well-defined experimental protocols are essential.

In Vitro Enzyme Inhibition Assay (General Protocol)

This protocol provides a framework for determining the inhibitory potential of a compound against a specific enzyme.

Principle: The assay measures the rate of an enzyme-catalyzed reaction in the presence and absence of the test compound. The concentration of the compound required to inhibit 50% of the enzyme activity (IC₅₀) is then determined.

Materials:

• Purified target enzyme

• Substrate for the enzyme

• Test compound (dissolved in a suitable solvent, e.g., DMSO)

• Assay buffer

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a series of dilutions of the test compound in the assay buffer.

• In a 96-well plate, add the enzyme solution to each well.

• Add the different concentrations of the test compound to the respective wells. Include a control well with solvent only.

• Pre-incubate the enzyme and compound mixture for a specified time at the optimal temperature for the enzyme.

• Initiate the reaction by adding the substrate to all wells.

• Monitor the reaction progress (e.g., by measuring absorbance or fluorescence) over time using a microplate reader.

• Calculate the initial reaction rates for each compound concentration.

• Plot the percentage of inhibition against the logarithm of the compound concentration to determine the IC₅₀ value.

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N-[amino(imino)methyl]benzenesulfonamide: A Technical Guide to its Predicted Biological Activity and Evaluation

A Senior Application Scientist's In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The benzenesulfonamide scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a wide array of therapeutic agents. Its inherent chemical stability and capacity for diverse substitutions have made it a privileged structure in drug discovery. This guide focuses on the core molecule, N-[amino(imino)methyl]benzenesulfonamide, a compound that, while not extensively studied itself, belongs to the N-sulfonylguanidine class of molecules. Based on the well-documented biological activities of its close chemical relatives, this molecule is predicted to possess significant pharmacological potential. This document will provide a comprehensive overview of these inferred biological activities, the underlying mechanistic hypotheses, and detailed experimental protocols for their validation.

Chemical and Physical Properties

N-[amino(imino)methyl]benzenesulfonamide, also known as N-Benzenesulfonyl guanidine, is a white powder with the molecular formula C7H9N3O2S and a molecular weight of 199.23 g/mol .[1] It is a reagent used in the synthesis of various compounds, including some anti-diabetic drugs.[1]

Property	Value	Source
Molecular Formula	C7H9N3O2S	[1]
Molecular Weight	199.23 g/mol	[1]
Appearance	White Powder	[1]
Purity	Min. 95%	[1]
SMILES	NC(N)=NS(=O)(=O)c1ccccc1	[1]

Synthesis and Characterization

The synthesis of N-substituted benzenesulfonamides is a well-established chemical process. A common and efficient method involves the reaction of a benzenesulfonyl chloride with a primary amine.[2] The synthesis of N-allyl-N-benzyl-4-methylbenzenesulfonamide, for example, is achieved through a two-step process starting with the treatment of 4-methylbenzenesulfonyl chloride with a primary amine, followed by benzylation of the resulting sulfonamide.[3]

A general synthetic route for N-substituted benzenesulfonamides is depicted below:

Caption: General synthesis of N-substituted benzenesulfonamides.

Predicted Biological Activities and Mechanistic Insights

While direct experimental data for N-[amino(imino)methyl]benzenesulfonamide is limited, the extensive research on its derivatives allows for the formulation of strong hypotheses regarding its biological activities. The primary predicted activities are carbonic anhydrase inhibition, anti-inflammatory effects, and antimicrobial properties.

Carbonic Anhydrase Inhibition

The sulfonamide group is a classic zinc-binding group, making benzenesulfonamide derivatives potent inhibitors of carbonic anhydrases (CAs).[4][5] CAs are a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and are involved in various physiological and pathological processes, including pH regulation, fluid secretion, and tumorigenesis.[4][6] Inhibition of specific CA isoforms is a therapeutic strategy for conditions like glaucoma, epilepsy, and certain cancers.[6]

Mechanism of Action: The unprotonated sulfonamide nitrogen is believed to coordinate to the zinc ion in the active site of the carbonic anhydrase, mimicking the transition state of the carbon dioxide hydration reaction. This binding blocks the catalytic activity of the enzyme.

Caption: Putative anti-inflammatory mechanism of action.

Antimicrobial Activity

Sulfonamides were among the first antimicrobial agents discovered and are still in use today. [7]Their mechanism of action is well-understood and targets a crucial metabolic pathway in bacteria.

Mechanism of Action: Sulfonamides act as competitive inhibitors of dihydropteroate synthase (DHPS), an enzyme essential for the synthesis of folic acid in bacteria. Folic acid is a vital precursor for the synthesis of nucleic acids and amino acids. By blocking folic acid synthesis, sulfonamides inhibit bacterial growth and replication. [8]

Experimental Protocols for Biological Evaluation

To validate the predicted biological activities of N-[amino(imino)methyl]benzenesulfonamide, a series of in vitro assays are recommended.

Carbonic Anhydrase Inhibition Assay (Colorimetric)

This assay is based on the esterase activity of carbonic anhydrase, where it catalyzes the hydrolysis of p-nitrophenyl acetate (p-NPA) to the colored product p-nitrophenol (p-NP). [9] Materials:

• Human or bovine carbonic anhydrase

• p-Nitrophenyl acetate (p-NPA)

• Test compound (N-[amino(imino)methyl]benzenesulfonamide)

• Known CA inhibitor (e.g., Acetazolamide) as a positive control

• Tris-HCl buffer (50 mM, pH 7.4)

• DMSO

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Reagents:

  • Dissolve the CA enzyme in cold Tris-HCl buffer to a stock concentration of 1 mg/mL.

  • Prepare a working solution of CA by diluting the stock in cold buffer.

  • Dissolve p-NPA in DMSO or acetonitrile to a stock concentration of 3 mM. Prepare fresh daily.

  • Dissolve the test compound and positive control in DMSO to a stock concentration of 10 mM. Prepare serial dilutions.

• Assay Protocol:

  • In a 96-well plate, add 158 µL of Tris-HCl buffer to each well.

  • Add 2 µL of the test compound dilutions or DMSO (for control) to the respective wells.

  • Add 20 µL of the CA working solution to all wells except the blank.

  • Incubate the plate at room temperature for 15 minutes to allow for enzyme-inhibitor binding.

  • Initiate the reaction by adding 20 µL of the p-NPA substrate solution to all wells.

  • Immediately measure the absorbance at 405 nm in kinetic mode for 10-30 minutes.

• Data Analysis:

  • Calculate the rate of reaction (V) from the linear portion of the absorbance vs. time curve.

  • Calculate the percentage of inhibition for each concentration of the test compound using the formula: % Inhibition = [(V_control - V_test) / V_control] x 100

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

In Vitro Anti-inflammatory Assay: Nitric Oxide (NO) Production in Macrophages

This assay measures the ability of the test compound to inhibit the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells. [10][11] Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Lipopolysaccharide (LPS)

• Test compound

• Griess Reagent

• 96-well cell culture plate

• Cell culture incubator

Procedure:

• Cell Culture:

  • Culture RAW 264.7 cells in DMEM supplemented with 10% FBS at 37°C in a humidified atmosphere with 5% CO2.

• Assay Protocol:

  • Seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of the test compound for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours.

  • After incubation, collect the cell culture supernatant.

• Nitric Oxide Measurement (Griess Assay):

  • Mix 100 µL of the supernatant with 100 µL of Griess reagent.

  • Incubate at room temperature for 15 minutes in the dark.

  • Measure the absorbance at 540 nm.

  • Quantify the nitrite concentration using a sodium nitrite standard curve.

• Data Analysis:

  • Calculate the percentage of inhibition of NO production for each concentration of the test compound.

  • Determine the IC50 value.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method determines the minimum inhibitory concentration (MIC) of the test compound against various bacterial strains. [12] Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• Test compound

• 96-well microplate

• Bacterial inoculum standardized to 0.5 McFarland

Procedure:

• Preparation of Inoculum:

  • Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

• Assay Protocol:

  • In a 96-well plate, perform serial two-fold dilutions of the test compound in MHB.

  • Inoculate each well with the standardized bacterial suspension to a final concentration of approximately 5 x 10^5 CFU/mL.

  • Include a growth control (no compound) and a sterility control (no bacteria).

  • Incubate the plate at 37°C for 18-24 hours.

• Data Analysis:

  • The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Conclusion

N-[amino(imino)methyl]benzenesulfonamide represents a molecule of significant interest within the broader class of benzenesulfonamides. While direct biological data is sparse, the wealth of information on its derivatives strongly suggests its potential as a carbonic anhydrase inhibitor, an anti-inflammatory agent, and an antimicrobial compound. The experimental protocols detailed in this guide provide a robust framework for the systematic evaluation of these predicted activities. Further investigation into this core structure and its simple derivatives could unveil novel therapeutic leads with significant clinical potential. The exploration of such fundamental scaffolds is a critical endeavor in the ongoing quest for new and effective medicines.

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N-[amino(imino)methyl]benzenesulfonamide literature review

An In-depth Technical Guide to N-[amino(imino)methyl]benzenesulfonamide and Its Derivatives

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of N-[amino(imino)methyl]benzenesulfonamide, a core structure in the broader class of sulfonylguanidines. We will delve into its chemical characteristics, explore modern synthetic pathways, and critically evaluate its diverse biological activities as documented in recent scientific literature. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to understand and leverage this versatile chemical scaffold.

Core Molecular Profile

N-[amino(imino)methyl]benzenesulfonamide, also known as N-Benzenesulfonyl guanidine, is an organic compound featuring a benzenesulfonamide group linked to a guanidine moiety.[1][2] This unique combination of a highly polar, hydrogen-bond-donating guanidinium group and a typically more lipophilic aryl sulfonamide group imparts a distinct physicochemical profile that is central to its chemical reactivity and biological interactions.

Property	Value	Source
Molecular Formula	C₇H₉N₃O₂S	[1][2]
Molecular Weight	199.23 g/mol	[1][2]
IUPAC Name	2-(benzenesulfonyl)guanidine	[2]
Appearance	White Powder	[1]
SMILES	NC(N)=NS(=O)(=O)c1ccccc1	[1]
InChI Key	BRSRNTJGTDYRFT-UHFFFAOYSA-N	[1][2]

The structural foundation of this molecule allows for extensive derivatization at several positions—most commonly on the aryl ring and the guanidine nitrogen atoms—to modulate properties such as solubility, cell permeability, and target-binding affinity.

Caption: Chemical structure of the parent compound, N-[amino(imino)methyl]benzenesulfonamide.

Synthesis Methodologies: A Comparative Analysis

The synthesis of sulfonylguanidines has evolved from classical methods, which often required harsh conditions or multi-step pathways, to more efficient and elegant modern protocols.[3] The choice of synthetic route is critical and depends on factors such as desired yield, substrate scope, scalability, and environmental impact.

Catalyst-Free Cascade Synthesis

A highly efficient and expeditious approach involves a catalyst-free cascade coupling of N,N-dibromoarylsulfonamides with isonitriles and amines.[3] This method is notable for its mild reaction conditions (room temperature), short reaction times, and high yields.

Causality of Experimental Choices:

• N,N-dibromoarylsulfonamides: This reactant serves as a precursor to an in-situ generated carbodiimide intermediate, which is the key electrophilic species for the guanylation reaction.

• Isonitrile and Amine: These reactants couple with the sulfonamide to form the guanidine core. The wide availability of various isonitriles and amines allows for significant substrate scope and library generation.

• Base (e.g., K₂CO₃): A mild inorganic base is sufficient to facilitate the reaction, avoiding the need for strong, hazardous bases.

• Solvent (e.g., Dichloromethane): A relatively non-polar, aprotic solvent is ideal for this transformation, effectively solubilizing the reactants without interfering with the cascade reaction.

Experimental Protocol: Catalyst-Free Synthesis of a Sulfonylguanidine Derivative

• Reactant Preparation: To a solution of N,N-dibromoarylsulfonamide (0.5 mmol) in dichloromethane (4 mL) in a round-bottom flask, add potassium carbonate (1 mmol).

• Isonitrile Addition: Add the desired isonitrile (0.5 mmol) to the stirring mixture at room temperature. Stir for 30 minutes. The formation of the carbodiimide intermediate can be monitored by TLC.

• Amine Addition: Introduce the primary or secondary amine (0.5 mmol) to the reaction mixture.

• Reaction: Continue stirring at room temperature. The reaction is typically complete within a short time (e.g., 30-60 minutes), as monitored by TLC.

• Work-up: Upon completion, filter the reaction mixture to remove the inorganic base. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the pure sulfonylguanidine.[3]

Caption: Workflow for the catalyst-free cascade synthesis of sulfonylguanidines.

Metal-Catalyzed Approaches

Transition metals like Palladium (Pd), Rhodium (Rh), and Cobalt (Co) have been employed to catalyze the synthesis of sulfonylguanidines, often enabling different bond formations or reaction pathways.[4][5][6]

• Palladium-Catalyzed Carboamination: This method is particularly useful for constructing cyclic guanidines from N-allylguanidine precursors. It facilitates the formation of both a C-N and a C-C bond in a single transformation.[4]

• Rhodium-Catalyzed Tandem Coupling: A multicomponent coupling of an arylsulfonamide, isonitrile, and amine can be achieved using a Rhodium catalyst in the presence of an iodobenzene diacetate promoter.[5]

• Cobalt-Catalyzed Synthesis: This pathway proceeds via a nitrene radical intermediate, showcasing an alternative mechanistic route for forming the sulfonylguanidine scaffold.[6]

These metal-catalyzed methods expand the synthetic toolkit but often require careful optimization of catalysts, ligands, and reaction conditions, and may involve higher costs and more complex purification steps to remove metal residues.

Biological Activities and Therapeutic Potential

The benzenesulfonamide scaffold is a well-established pharmacophore, and its combination with the guanidine group has led to the discovery of compounds with a wide spectrum of biological activities. The guanidinium head can engage in crucial hydrogen bonding and electrostatic interactions with biological targets, while the sulfonamide tail can be modified to tune specificity and pharmacokinetic properties.

Biological Target/Activity	Derivative Class	Key Findings	Reference
Anticancer	Cyclic arylguanidines	A naphthalene-1-sulfonamide derivative showed cytotoxic activity against human astrocytoma cells (IC₅₀ = 8.22 µM).	[7]
CDK9 Inhibition	Substituted sulfonamides	A derivative, L18, was identified as a potent and selective CDK9 inhibitor (IC₅₀ = 3.8 nM), inducing apoptosis in tumor cells.	[8]
TRPV4 Inhibition	RN-9893 analogues	Optimized analogues showed potent inhibition of TRPV4 channels (IC₅₀ = 0.46 µM) and mitigated acute lung injury in vivo.	[9]
12-Lipoxygenase Inhibition	4-((benzyl)amino)benzenesulfonamides	Compounds displayed nM potency against 12-LOX, with excellent selectivity and favorable ADME properties.	[10]
HIV-1 Capsid Inhibition	Phenylalanine derivatives	Compounds showed potent anti-HIV-1 activity with a dual-stage inhibition profile, targeting the viral capsid.	[11]
Antimicrobial	General sulfonamide derivatives	Various derivatives have shown potency against E. coli, S. aureus, and fungi like C. albicans.	[12]
Cardiovascular Effects	4-(2-amino-ethyl)-benzenesulfonamide	Derivative decreased perfusion pressure and coronary resistance in an isolated rat heart model, suggesting calcium channel interaction.	[13]

Mechanism of Action: Case Study on Kinase Inhibition

Many benzenesulfonamide derivatives function as enzyme inhibitors. For example, in the context of Cyclin-Dependent Kinase 9 (CDK9) inhibition, the mechanism involves competitive binding at the ATP-binding site of the kinase.[8]

Self-Validating Protocol Design: An effective protocol to confirm this mechanism would involve:

• In Vitro Kinase Assay: Directly measure the inhibition of CDK9 activity (e.g., phosphorylation of a substrate) in the presence of varying concentrations of the compound to determine the IC₅₀ value.

• Cellular Target Engagement Assay: Use techniques like Western Blotting to measure the phosphorylation levels of downstream CDK9 substrates (e.g., RNA Polymerase II) in treated cells. A dose-dependent decrease validates that the compound hits its target in a cellular context.

• Apoptosis/Cell Viability Assays: Correlate the inhibition of CDK9 signaling with a functional cellular outcome, such as apoptosis (measured by Annexin V staining) or reduced cell proliferation (measured by MTT or similar assays).[8]

This multi-pronged approach ensures that the observed biological effect is directly linked to the intended mechanism of action, providing a self-validating system of evidence.

Caption: Logical pathway for CDK9 inhibition by a sulfonamide derivative leading to apoptosis.

Conclusion and Future Directions

N-[amino(imino)methyl]benzenesulfonamide and its derivatives represent a privileged scaffold in medicinal chemistry. The synthetic versatility, combined with the diverse array of demonstrated biological activities, underscores its importance for future drug discovery efforts. Modern, efficient synthetic methods enable the rapid generation of chemical libraries for screening. Current research highlights potent activity in oncology, infectious diseases, and inflammatory conditions. Future work should focus on optimizing isoform selectivity (e.g., for specific kinases or carbonic anhydrases) to minimize off-target effects and improve the therapeutic index. Furthermore, detailed structure-activity relationship (SAR) studies, guided by computational modeling, will be crucial in designing next-generation therapeutics based on this promising chemical core.[9][10]

References

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• (Reference 12) Synthesis and Inhibition Activity Study of Triazinyl-Substituted Amino(alkyl)-benzenesulfonamide Conjugates with Polar and Hydrophobic Amino Acids as Inhibitors of Human Carbonic Anhydrases I, II, IV, IX, and XII. MDPI.
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• (Reference 23) Synthesis, Molecular Docking Analysis, and Biological Evaluations of Saccharide-Modified Sulfonamides as Carbonic Anhydrase IX Inhibitors. MDPI.
• (Reference 26) Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling. NIH.

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The Discovery and Scientific Merit of N-[amino(imino)methyl]benzenesulfonamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides an in-depth exploration of N-[amino(imino)methyl]benzenesulfonamide, a molecule of significant interest at the intersection of sulfonamide and guanidine chemistry. Lacking a singular, seminal discovery event, this guide synthesizes foundational synthetic principles and explores the attributed biological potential of this structural motif. We will dissect a representative synthetic pathway, elucidating the chemical logic underpinning the reaction, and present detailed protocols for its conceptualization. Furthermore, this guide will delve into the established biological activities of closely related benzenesulfonamide and guanidine derivatives, providing a framework for the anticipated pharmacological profile of the title compound. This document serves as a comprehensive resource for researchers investigating sulfonamide-guanidine hybrids, offering both a practical guide to their synthesis and a theoretical foundation for their application in medicinal chemistry and drug discovery.

Introduction: The Scientific Rationale for a Hybrid Scaffold

The convergence of the benzenesulfonamide and guanidine moieties into a single molecular entity, N-[amino(imino)methyl]benzenesulfonamide (also known as N-benzenesulfonylguanidine), represents a compelling strategy in medicinal chemistry. The rationale for this molecular hybridization is rooted in the well-established and diverse biological activities of its constituent parts.

• The Benzenesulfonamide Core: This structural unit is a cornerstone of pharmaceutical science. Since the discovery of prontosil, the first commercially available antibacterial agent, the sulfonamide group (-SO₂NH-) has been a privileged scaffold in drug design. Its prevalence is due to its ability to act as a bioisostere for other functional groups and its capacity to form key hydrogen bonding interactions with biological targets. Benzenesulfonamide derivatives have demonstrated a vast spectrum of pharmacological activities, including antibacterial, anti-inflammatory, anticancer, and hypoglycemic effects.

• The Guanidinium Group: The guanidine group, characterized by its Y-shaped arrangement of three nitrogen atoms around a central carbon, is strongly basic and exists predominantly as the protonated guanidinium cation at physiological pH. This positive charge allows it to engage in strong electrostatic and hydrogen-bonding interactions with negatively charged residues (e.g., carboxylates, phosphates) in biological macromolecules. This functional group is a key feature in numerous natural products and clinically used drugs, contributing to activities such as antimicrobial, antihypertensive, and antidiabetic effects.

The strategic fusion of these two pharmacophores in N-[amino(imino)methyl]benzenesulfonamide is therefore hypothesized to yield a molecule with a unique and potentially synergistic biological profile, capable of interacting with biological targets through a combination of hydrogen bonding and electrostatic interactions.

Synthesis and Mechanistic Insights

While a single "discovery" paper for N-[amino(imino)methyl]benzenesulfonamide is not prominent in the literature, its synthesis can be logically derived from fundamental principles of organic chemistry, specifically the reaction of a sulfonyl chloride with a nucleophilic nitrogen.

Retrosynthetic Analysis and Strategy

The most direct approach to the synthesis of N-[amino(imino)methyl]benzenesulfonamide involves the formation of the sulfonamide bond between benzenesulfonyl chloride and guanidine. The guanidine molecule, with its multiple nitrogen atoms, acts as the nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride.

Figure 1: Synthetic pathway for N-[amino(imino)methyl]benzenesulfonamide.

Detailed Experimental Protocol

This protocol is a representative procedure for the synthesis of N-[amino(imino)methyl]benzenesulfonamide. It is imperative that all procedures are conducted in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• Guanidine Hydrochloride

• Benzenesulfonyl Chloride[1]

• Sodium Hydroxide (or other suitable base like pyridine)

• Acetone

• Water

• Hydrochloric Acid (for acidification)

• Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer, dropping funnel, etc.)

• Filtration apparatus (Büchner funnel)

• Recrystallization apparatus

Step-by-Step Procedure:

• Preparation of the Guanidine Solution: In a round-bottom flask equipped with a magnetic stirrer, dissolve guanidine hydrochloride in an appropriate solvent (e.g., a mixture of water and a water-miscible organic solvent like acetone). Cool the solution in an ice bath.

• Basification: Slowly add a solution of a suitable base (e.g., aqueous sodium hydroxide) to the guanidine hydrochloride solution. This in situ neutralization generates the free guanidine base, which is a more potent nucleophile. The use of a base is critical to neutralize the HCl generated during the reaction.

• Addition of Benzenesulfonyl Chloride: While maintaining the cool temperature, add benzenesulfonyl chloride dropwise to the reaction mixture. The reaction is exothermic, and controlling the temperature is crucial to prevent side reactions.

• Reaction: After the addition is complete, allow the reaction to stir at room temperature for several hours to ensure completion. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation:

  • Once the reaction is complete, acidify the mixture with dilute hydrochloric acid to precipitate the product.

  • Collect the crude product by vacuum filtration and wash with cold water to remove any remaining salts.

• Purification: The crude N-[amino(imino)methyl]benzenesulfonamide can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure product.

• Characterization: The identity and purity of the final product should be confirmed using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Melting point determination is also a useful indicator of purity.

Self-Validation and Causality:

• In situ generation of free guanidine: Guanidine is typically supplied as its hydrochloride salt for stability. The addition of a base is a critical step to deprotonate the guanidinium ion and generate the more nucleophilic free base required for the reaction.

• Temperature control: The reaction between the amine (guanidine) and the sulfonyl chloride is exothermic. Maintaining a low temperature during the addition of benzenesulfonyl chloride minimizes potential side reactions, such as the hydrolysis of the sulfonyl chloride.[1]

• Acidification for precipitation: The product, N-[amino(imino)methyl]benzenesulfonamide, is acidic due to the sulfonamide proton and will be soluble in the basic reaction mixture as its conjugate base. Acidification protonates the sulfonamide, rendering it less soluble and causing it to precipitate out of the aqueous solution, which is a key step for its isolation.

Biological Activity and Therapeutic Potential

While specific and extensive biological data for the parent N-[amino(imino)methyl]benzenesulfonamide are not widely published in dedicated studies, the well-documented activities of its close structural analogs provide a strong basis for predicting its therapeutic potential. The primary areas of interest are its potential as an antibacterial and a hypoglycemic agent.

Anticipated Antibacterial Activity

The benzenesulfonamide scaffold is a classic antibacterial pharmacophore. Sulfonamide drugs typically act as competitive inhibitors of the enzyme dihydropteroate synthase (DHPS), which is essential for the synthesis of folic acid in bacteria. As bacteria are unable to utilize exogenous folate, inhibition of this pathway is bacteriostatic.

Many N-substituted benzenesulfonamide derivatives have been synthesized and evaluated for their antibacterial properties. For instance, various N,N-diethylamide bearing benzenesulfonamides have shown marked potency as antibacterial agents against both Escherichia coli and Staphylococcus aureus. Additionally, N-substituted N'-(2-alkylthio-4-chloro-5-methylbenzenesulfonyl)guanidines have demonstrated good antibacterial potency against a range of clinical isolates.

Hypothesized Mechanism of Action (Antibacterial):

It is plausible that N-[amino(imino)methyl]benzenesulfonamide would exert its antibacterial effect through a similar mechanism to other sulfonamides, i.e., by inhibiting bacterial folate synthesis. The guanidine moiety could potentially enhance cell wall penetration or binding to the enzymatic target.

Figure 2: Hypothesized antibacterial mechanism of action.

Potential as a Hypoglycemic Agent

The history of oral antidiabetic drugs is intrinsically linked to sulfonamides. The discovery that certain sulfonamides induced hypoglycemia led to the development of the sulfonylurea class of drugs. These drugs act by stimulating insulin secretion from pancreatic β-cells. They achieve this by binding to and closing ATP-sensitive potassium (KATP) channels on the cell membrane, which leads to depolarization and subsequent insulin release.

Given this historical precedent and the structural similarity, N-[amino(imino)methyl]benzenesulfonamide is a candidate for investigation as a hypoglycemic agent.

Anticipated Mechanism of Action (Hypoglycemic):

If N-[amino(imino)methyl]benzenesulfonamide possesses hypoglycemic activity, it would likely act as an insulin secretagogue, similar to sulfonylureas. The molecule would be expected to interact with the sulfonylurea receptor (SUR) subunit of the pancreatic β-cell KATP channel, initiating the cascade of events leading to insulin exocytosis.

Enzyme Inhibition: A Broader Perspective

Beyond the specific targets mentioned above, the benzenesulfonamide moiety is a well-known zinc-binding group and is a common feature in inhibitors of various metalloenzymes, most notably carbonic anhydrases. The guanidine group can also participate in interactions with enzyme active sites. Therefore, N-[amino(imino)methyl]benzenesulfonamide could be a valuable scaffold for developing inhibitors of other enzymes. The type of inhibition, whether competitive, non-competitive, or uncompetitive, would depend on whether the compound binds to the active site or an allosteric site of the target enzyme.

Quantitative Data and Structure-Activity Relationships (SAR)

While specific quantitative data for N-[amino(imino)methyl]benzenesulfonamide is scarce in publicly accessible literature, we can infer potential structure-activity relationships from related series of compounds.

Table 1: Representative Biological Activities of Related Benzenesulfonamide Derivatives

Compound Class	Target Organism/Enzyme	Activity Metric	Reported Value
N-substituted N'-(2-alkylthio-4-chloro-5-methylbenzenesulfonyl)guanidines	Gram-positive bacteria	MIC	≤ 6.2 µg/mL
N,N-diethylamide bearing benzenesulfonamides	E. coli, S. aureus	Antibacterial Potency	Marked
N-(6-substituted-1,3-benzothiazol-2-yl)benzenesulfonamides	11β-hydroxysteroid dehydrogenase type 1	Enzyme Inhibition	Significant
Substituted benzenesulfonamides	Carbonic Anhydrases	Kᵢ	Nanomolar range

Note: The data in this table are for derivatives and not the parent N-[amino(imino)methyl]benzenesulfonamide. They are presented to illustrate the potential biological activities of this class of compounds.

Conclusion and Future Directions

N-[amino(imino)methyl]benzenesulfonamide is a molecule of significant academic and potential therapeutic interest, embodying the principle of pharmacophore hybridization. Its synthesis is straightforward and based on well-established chemical reactions. While its own biological profile has not been extensively characterized in the public domain, the rich pharmacology of its constituent moieties strongly suggests its potential as an antibacterial and hypoglycemic agent, as well as a scaffold for the development of various enzyme inhibitors.

Future research should focus on the definitive synthesis and purification of N-[amino(imino)methyl]benzenesulfonamide, followed by a comprehensive biological evaluation. This should include:

• In vitro antimicrobial screening: Determination of Minimum Inhibitory Concentrations (MICs) against a broad panel of pathogenic bacteria.

• In vitro and in vivo hypoglycemic assays: Evaluation of its ability to stimulate insulin secretion in pancreatic cell lines and its effect on blood glucose levels in animal models of diabetes.

• Enzyme inhibition profiling: Screening against a panel of relevant enzymes, such as carbonic anhydrases and other metalloenzymes, to identify potential new therapeutic targets.

Such studies will be invaluable in elucidating the true therapeutic potential of this intriguing hybrid molecule and will pave the way for the rational design of second-generation analogs with improved potency and selectivity.

References

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• The reaction of benzenesulfonyl chloride and the primary amine group of the substituted aniline reactant is a highly efficient reaction which goes to completion. (n.d.). ResearchGate. Retrieved January 7, 2026, from [Link]

• Wolfe, J. P., & Rossi, M. A. (2018). Synthesis of Cyclic Guanidines Bearing N-Arylsulfonyl and N-Cyano Protecting Groups via Pd-Catalyzed Alkene Carboamination Reactions. Organic letters, 10(20), 4573–4576. [Link]

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N-[Amino(imino)methyl]benzenesulfonamide and its Derivatives: A Technical Guide for Drug Development Professionals

Foreword: The Architectural Nuance of a Privileged Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as keystones in the design of novel therapeutics. The N-[amino(imino)methyl]benzenesulfonamide core, a sulfonylguanidine moiety, represents one such privileged scaffold. Its unique combination of structural rigidity, hydrogen bonding capabilities, and tunable physicochemical properties has established it as a versatile building block in the quest for potent and selective enzyme inhibitors and receptor modulators. This guide eschews a conventional template, instead opting for a narrative that mirrors the scientific process itself—from fundamental understanding to practical application. We will dissect the synthesis, explore the bioisosteric rationale, and delve into the diverse therapeutic applications of these compelling molecules, providing both the "how" and the "why" for researchers at the forefront of drug discovery.

I. The Core Moiety: Synthesis and Physicochemical Landscape

The synthetic accessibility of N-[amino(imino)methyl]benzenesulfonamide and its derivatives is a significant factor in their widespread use. A variety of methods have been developed, with the choice of route often depending on the desired substitution pattern and scale of production.

A prevalent and efficient method involves the coupling of an arylsulfonamide with an isonitrile and an amine in a multicomponent reaction. This approach, which can be catalyzed by transition metals such as rhodium, allows for the direct formation of N-sulfonyl guanidines.[1] The reaction is thought to proceed through the in situ formation of a carbodiimide intermediate.[1] Catalyst-free methods have also been developed, offering a more environmentally benign and cost-effective alternative.

An alternative strategy involves the reaction of N-(benzenesulfonyl)cyanamide potassium salts with appropriate mercaptoheterocycles to yield N-[imino(heteroaryl)methyl]benzenesulfonamide derivatives.[2][3][4][5] This method has proven particularly useful for the synthesis of derivatives with heterocyclic substitutions, which have shown significant biological activity.

The physicochemical properties of the N-[amino(imino)methyl]benzenesulfonamide core are central to its utility in drug design. The sulfonylguanidine group is a strong hydrogen bond donor and acceptor, enabling it to form multiple interactions with biological targets. Furthermore, the benzenesulfonamide portion provides a scaffold that can be readily modified to modulate lipophilicity, solubility, and electronic properties, thereby influencing the pharmacokinetic and pharmacodynamic profile of the molecule.

II. A Bioisosteric Bridge: The Sulfonylguanidine Advantage

The concept of bioisosterism, the substitution of a chemical group with another that retains the parent molecule's biological activity, is a cornerstone of modern drug design. The N-sulfonylguanidine moiety is a classic bioisostere of the guanidine group, a common functionality in many biologically active molecules.

While the guanidinium group is strongly basic and often protonated at physiological pH, which can lead to poor membrane permeability and bioavailability, the N-sulfonylguanidine group exhibits a lower pKa. This reduced basicity can significantly improve the drug-like properties of a molecule without compromising its ability to engage in key interactions with its biological target.[6][7] This bioisosteric replacement has been successfully applied in the development of a wide range of therapeutic agents, including inhibitors of enzymes such as acrosin and thrombin.[8][9]

III. Therapeutic Frontiers: A Multitude of Applications

The versatility of the N-[amino(imino)methyl]benzenesulfonamide scaffold is reflected in the broad spectrum of biological activities exhibited by its derivatives.

A. Anticancer Activity: Inducing Apoptosis in Malignant Cells

A significant body of research has focused on the development of N-[amino(imino)methyl]benzenesulfonamide derivatives as anticancer agents. In particular, derivatives incorporating heterocyclic moieties have demonstrated potent cytotoxic effects against a range of cancer cell lines, including HeLa (cervical cancer), HCT-116 (colon cancer), and MCF-7 (breast cancer).[2][3][4][5]

The mechanism of action for many of these compounds involves the induction of apoptosis, or programmed cell death.[2][3][4][5] Studies have shown that these derivatives can increase the population of early apoptotic cells and elevate the percentage of cells in the sub-G1 phase of the cell cycle, ultimately leading to cell death through the activation of caspases.[2][3][4][5]

Quantitative Data on Anticancer Activity:

Compound Class	Cell Line	IC50 (µM)	Reference
2-alkythio-4-chloro-N-[imino(heteroaryl)methyl]benzenesulfonamides	HeLa	6-7	[2][3][4][5]
2-alkythio-4-chloro-N-[imino(heteroaryl)methyl]benzenesulfonamides	HaCaT (non-tumor)	18-20	[2][3][4][5]
Benzenesulfonamide-bearing imidazole derivatives	IGR39 (melanoma)	27.8 ± 2.8	[10]
Benzenesulfonamide-bearing imidazole derivatives	MDA-MB-231 (breast cancer)	20.5 ± 3.6	[10]

B. Antimicrobial Activity: A New Front in the Fight Against Resistance

The emergence of multidrug-resistant bacteria poses a significant threat to global health. N-[amino(imino)methyl]benzenesulfonamide derivatives have emerged as a promising class of antimicrobial agents. Certain derivatives have shown potent activity against a range of Gram-positive and Gram-negative bacteria, including clinically relevant strains.[2][11][12]

For instance, 1-[4-Chloro-5-methyl-2-(4-trifluoromethylbenzylthio)benzenesulfonyl]-3-(3-sulfamoylphenyl)guanidine has demonstrated very strong activity, with MIC values ≤ 6.2 μg/ml against eleven bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Enterococcus faecalis.[2]

Quantitative Data on Antimicrobial Activity:

Compound	Bacterial Strain	MIC (µg/mL)	Reference
1-[4-Chloro-5-methyl-2-(4-trifluoromethylbenzylthio)benzenesulfonyl]-3-(3-sulfamoylphenyl)guanidine	Gram-positive anaerobes and aerobes	≤ 6.2	[2]

C. Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Chronic inflammation is a hallmark of numerous diseases. Benzenesulfonamide derivatives have been investigated for their anti-inflammatory properties. Certain triazine-containing derivatives have demonstrated potent anti-inflammatory activity in preclinical models, such as the carrageenan-induced paw edema model in rats.[13][14][15] The mechanism of action is believed to involve the suppression of pro-inflammatory mediators.[13][14][15]

Quantitative Data on Anti-inflammatory Activity:

Compound Class	Model	Maximum Inhibition (%)	Reference
5′-Amino-N-(4-sulfamoylphenyl)-spiro[1,7′-[2][11]triazolo[1,5-a][3][11][13]triazine]-2′-carboxamide derivatives	Carrageenan-induced paw edema (rat)	72.08 - 99.69	[13][14][15]

D. Carbonic Anhydrase Inhibition: A Target for Diverse Pathologies

Carbonic anhydrases (CAs) are a family of enzymes involved in various physiological processes, and their inhibition has therapeutic implications for a range of conditions, including glaucoma, epilepsy, and cancer. Benzenesulfonamides are a well-established class of CA inhibitors.[11][12] The primary sulfonamide moiety is crucial for binding to the zinc ion in the active site of the enzyme. The development of N-[amino(imino)methyl]benzenesulfonamide derivatives as CA inhibitors allows for the exploration of additional interactions with the enzyme, potentially leading to increased potency and selectivity for specific CA isoforms.

IV. Experimental Protocols: A Guide to Synthesis and Evaluation

A. General Synthesis of N-Substituted N'-(benzenesulfonyl)guanidines

Objective: To provide a representative, self-validating protocol for the synthesis of N-substituted N'-(benzenesulfonyl)guanidine derivatives.

Methodology:

• Preparation of N-(Benzenesulfonyl)cyanamide Potassium Salt: This starting material can be prepared according to established literature procedures.[4]

• Reaction with Amine:

  • To a solution of the N-(benzenesulfonyl)cyanamide potassium salt (1.0 equivalent) in a suitable solvent (e.g., dry toluene or p-dioxane), add the desired amine (1.1 equivalents).

  • The reaction mixture is stirred at room temperature or heated, depending on the reactivity of the amine.

  • Reaction progress is monitored by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Upon completion, the reaction mixture is cooled to room temperature.

  • The solvent is removed under reduced pressure.

  • The residue is partitioned between an organic solvent (e.g., ethyl acetate) and water.

  • The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo.

  • The crude product is purified by column chromatography on silica gel to afford the desired N-substituted N'-(benzenesulfonyl)guanidine.

• Characterization: The structure and purity of the final compound are confirmed by spectroscopic methods, such as 1H NMR, 13C NMR, and mass spectrometry.

B. In Vitro Anticancer Activity Assay (MTT Assay)

Objective: To determine the cytotoxic effect of N-[amino(imino)methyl]benzenesulfonamide derivatives on cancer cell lines.

Methodology:

• Cell Culture: Cancer cell lines (e.g., HeLa, HCT-116, MCF-7) are maintained in appropriate culture medium supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The test compounds are dissolved in a suitable solvent (e.g., DMSO) and diluted to various concentrations in culture medium. The cells are then treated with these concentrations for a specified period (e.g., 48 hours).

• MTT Assay:

  • After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours.

  • The formazan crystals formed by viable cells are dissolved in a solubilization buffer (e.g., DMSO).

• Data Analysis: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration of compound that inhibits cell growth by 50%) is determined.

V. Visualizing the Framework: Diagrams for Deeper Understanding

Diagram 1: General Synthetic Pathway to N-Substituted N'-(Benzenesulfonyl)guanidines

Caption: Multicomponent reaction for N-sulfonylguanidine synthesis.

Diagram 2: Bioisosteric Relationship of Guanidine and N-Sulfonylguanidine

Caption: Bioisosteric replacement of guanidine with N-sulfonylguanidine.

VI. Concluding Remarks and Future Directions

The N-[amino(imino)methyl]benzenesulfonamide scaffold and its derivatives represent a rich and fertile ground for drug discovery. The inherent versatility of this molecular framework, coupled with its favorable physicochemical properties, has enabled the development of a diverse array of biologically active compounds. The exploration of this chemical space is far from complete. Future research will likely focus on the development of derivatives with enhanced potency and selectivity for specific biological targets, as well as the elucidation of novel mechanisms of action. The continued application of rational drug design principles, including quantitative structure-activity relationship (QSAR) studies, will be instrumental in guiding these efforts. As our understanding of the intricate interplay between chemical structure and biological function deepens, the N-[amino(imino)methyl]benzenesulfonamide core is poised to remain a valuable tool in the armamentarium of medicinal chemists for years to come.

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An In-depth Technical Guide to N-[amino(imino)methyl]benzenesulfonamide and Its Congeners: Synthesis, Potential Biological Activity, and Research Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-[amino(imino)methyl]benzenesulfonamide, a molecule integrating the pharmacologically significant benzenesulfonamide and guanidine moieties, stands as a compound of considerable interest in medicinal chemistry and drug discovery. While direct experimental data on this specific entity is nascent, its structural components are hallmarks of well-established classes of bioactive agents. Benzenesulfonamides are renowned as potent inhibitors of carbonic anhydrases, a family of enzymes implicated in a range of physiological and pathological processes. Concurrently, the guanidinium group is a key feature in various compounds known to modulate the function of ion channels, particularly voltage-gated sodium channels. This guide provides a comprehensive overview of N-[amino(imino)methyl]benzenesulfonamide, including its known synonyms and chemical properties. Drawing upon the extensive research on its constituent functional groups, we explore its probable biological activities as both a carbonic anhydrase inhibitor and a sodium channel modulator. Detailed, field-proven experimental protocols are provided to enable researchers to synthesize and evaluate the biological activities of this compound and its derivatives. This document serves as a foundational resource for scientists aiming to investigate the therapeutic potential of N-[amino(imino)methyl]benzenesulfonamide.

Introduction to N-[amino(imino)methyl]benzenesulfonamide

N-[amino(imino)methyl]benzenesulfonamide is a synthetic organic compound that has garnered attention due to its unique chemical architecture, which combines two independently bioactive scaffolds.

Nomenclature and Synonyms

For clarity in research and communication, it is essential to recognize the various synonyms for this compound[1]:

• N-(Aminoiminomethyl)-benzenesulfonamide

• N-Benzenesulfonyl guanidine

• n-carbamimidoylbenzenesulfonamide

• 2-(benzenesulfonyl)guanidine

The Chemical Abstracts Service (CAS) number for this compound is 4392-37-4 .

Chemical and Physical Properties

A summary of the key chemical and physical properties of N-[amino(imino)methyl]benzenesulfonamide is presented in the table below.

Property	Value	Reference
Molecular Formula	C₇H₉N₃O₂S	[1]
Molecular Weight	199.23 g/mol	[1]
Appearance	White Powder	[1]
CAS Number	4392-37-4

Synthesis of N-[amino(imino)methyl]benzenesulfonamide and Derivatives

While a specific, detailed protocol for the synthesis of the parent compound is not extensively documented in readily available literature, its synthesis can be approached through established methods for the preparation of N-sulfonylguanidines. A general and reliable approach involves the condensation of benzenesulfonyl chloride with guanidine.

General Synthesis Protocol

The following protocol outlines a representative synthesis of an N-aryl-substituted guanidine derivative, which can be adapted for the synthesis of N-[amino(imino)methyl]benzenesulfonamide.

Step 1: Reaction Setup

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve guanidine hydrochloride in a suitable anhydrous solvent such as pyridine or a mixture of tetrahydrofuran (THF) and a non-nucleophilic base like triethylamine (TEA).

• Cool the reaction mixture to 0°C in an ice bath.

Step 2: Addition of Benzenesulfonyl Chloride

• Dissolve benzenesulfonyl chloride in a minimal amount of the same anhydrous solvent.

• Add the benzenesulfonyl chloride solution dropwise to the cooled guanidine solution over a period of 30-60 minutes with continuous stirring. The slow addition is crucial to control the exothermic reaction.

Step 3: Reaction and Work-up

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 12-24 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of cold water or a saturated aqueous solution of ammonium chloride.

• If a precipitate forms, collect it by filtration, wash with cold water, and dry under vacuum.

• If no precipitate forms, extract the aqueous mixture with a suitable organic solvent such as ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

Step 4: Purification

• Purify the crude N-[amino(imino)methyl]benzenesulfonamide by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Step 5: Characterization

• Confirm the identity and purity of the synthesized compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry.

Potential Biological Activity: A Tale of Two Moieties

The predicted biological activity of N-[amino(imino)methyl]benzenesulfonamide is rooted in the well-documented pharmacology of its two primary functional groups: the benzenesulfonamide and the guanidine moieties.

Carbonic Anhydrase Inhibition: The Benzenesulfonamide Contribution

The benzenesulfonamide scaffold is a cornerstone in the design of carbonic anhydrase inhibitors (CAIs)[2][3]. Carbonic anhydrases are a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton. They are involved in numerous physiological processes, and their dysregulation is linked to various diseases, making them attractive therapeutic targets[4][5].

Mechanism of Action: The inhibitory activity of benzenesulfonamides against carbonic anhydrases is well-elucidated. The primary sulfonamide group (-SO₂NH₂) coordinates to the zinc ion (Zn²⁺) in the active site of the enzyme, displacing a water molecule or hydroxide ion that is crucial for catalysis. This interaction effectively blocks the enzyme's function[5]. The benzene ring of the sulfonamide often engages in van der Waals interactions with hydrophobic residues within the active site, further stabilizing the inhibitor-enzyme complex[2].

Diagram: Mechanism of Carbonic Anhydrase Inhibition

Caption: Benzenesulfonamide inhibition of carbonic anhydrase.

Sodium Channel Modulation: The Guanidine Moiety's Role

The guanidinium group, with its positive charge and ability to form multiple hydrogen bonds, is a key structural feature in several known sodium channel blockers[6]. Voltage-gated sodium channels are essential for the initiation and propagation of action potentials in excitable cells, and their modulation can have profound effects on neuronal and cardiac function[7][8].

Mechanism of Action: Guanidinium-containing compounds can physically occlude the pore of the sodium channel, thereby preventing the influx of sodium ions and dampening cellular excitability. The positively charged guanidinium group is thought to interact with negatively charged amino acid residues within the channel pore. Some guanidine derivatives have been shown to bind to the intracellular side of the channel, suggesting a mechanism that may involve crossing the cell membrane or accessing the pore from the cytoplasm[6].

Diagram: Sodium Channel Blockade

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An In-depth Technical Guide to N-Benzenesulfonyl Guanidine: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of N-Benzenesulfonyl guanidine, a molecule of significant interest in medicinal chemistry and drug discovery. We will delve into its core physicochemical properties, provide a detailed and reproducible synthesis protocol, explore its analytical characterization, and discuss its current and potential applications as a key pharmacophore. This document is designed to be a practical resource, grounding theoretical concepts in field-proven insights and methodologies.

Core Molecular Attributes of N-Benzenesulfonyl Guanidine

N-Benzenesulfonyl guanidine is a small organic molecule that marries the structural features of a benzenesulfonyl group with a guanidine moiety. This combination imparts a unique set of physicochemical properties that are pivotal to its biological activity and its utility as a scaffold in drug design.

Physicochemical Properties

The physicochemical properties of N-Benzenesulfonyl guanidine are crucial for understanding its behavior in biological systems, including its absorption, distribution, metabolism, and excretion (ADME) profile.

Property	Value	Source/Method
Molecular Formula	C₇H₉N₃O₂S	Calculated
Molecular Weight	199.23 g/mol	Calculated
Melting Point	50 °C (for Guanidine)	[1]
pKa	~13.6 (for Guanidinium ion)	[1]
Solubility	Soluble in polar solvents.	[1]

The high basicity of the guanidine group, indicated by the high pKa of its conjugate acid (the guanidinium ion), means that at physiological pH, N-Benzenesulfonyl guanidine will exist predominantly in its protonated, cationic form.[1] This positive charge is a key determinant of its interactions with biological macromolecules.

Structural and Electronic Features

The structure of N-Benzenesulfonyl guanidine features a planar guanidinium group, where the positive charge is delocalized across the three nitrogen atoms through resonance. This delocalization contributes to the high stability of the cation. The benzenesulfonyl group introduces aromaticity and a sulfonamide linkage, which can participate in various non-covalent interactions, including hydrogen bonding and π-stacking, with biological targets.

Caption: 2D structure of N-Benzenesulfonyl guanidine.

Synthesis of N-Benzenesulfonyl Guanidine: A Validated Protocol

The synthesis of N-Benzenesulfonyl guanidine and its derivatives is a topic of considerable interest. While various methods exist for the synthesis of substituted analogs, a general and reliable protocol for the parent compound is essential for foundational research. The following protocol is a synthesized methodology based on established procedures for related compounds.

Reaction Scheme

The synthesis of N-Benzenesulfonyl guanidine can be achieved through the condensation of benzenesulfonyl chloride with guanidine.

Caption: General synthesis scheme for N-Benzenesulfonyl guanidine.

Step-by-Step Experimental Protocol

This protocol is designed to be self-validating, with clear checkpoints for reaction monitoring and product characterization.

Materials and Reagents:

• Benzenesulfonyl chloride

• Guanidine hydrochloride

• Sodium hydroxide (or another suitable base)

• Acetone

• Water

• Dichloromethane (DCM)

• Anhydrous sodium sulfate

• Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic stirrer, etc.)

Procedure:

• Preparation of Guanidine Free Base:

  • In a round-bottom flask, dissolve guanidine hydrochloride in a minimal amount of water.

  • Cool the solution in an ice bath.

  • Slowly add a concentrated aqueous solution of sodium hydroxide with stirring until the pH is strongly basic (pH > 12). The free guanidine base is now in solution. Causality: The hydrochloride salt of guanidine is not nucleophilic enough to react with the sulfonyl chloride. The addition of a strong base deprotonates the guanidinium ion to generate the free, nucleophilic guanidine.

• Reaction with Benzenesulfonyl Chloride:

  • In a separate flask, dissolve benzenesulfonyl chloride in acetone.

  • Slowly add the benzenesulfonyl chloride solution to the cold, stirring solution of guanidine free base.

  • Allow the reaction mixture to stir in the ice bath for 1 hour, then let it warm to room temperature and stir for an additional 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC). Self-validation: The disappearance of the starting material (benzenesulfonyl chloride) and the appearance of a new, more polar spot corresponding to the product indicates the reaction is proceeding.

• Work-up and Isolation:

  • Once the reaction is complete, remove the acetone under reduced pressure.

  • The remaining aqueous solution may contain the product as a precipitate. If not, extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification:

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel.

Analytical Characterization

Thorough analytical characterization is paramount to confirm the identity and purity of the synthesized N-Benzenesulfonyl guanidine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the benzene ring, typically in the range of 7.5-8.0 ppm. The protons on the guanidine nitrogens may appear as broad signals, and their chemical shift can be concentration and solvent-dependent.

• ¹³C NMR: The carbon NMR spectrum will show signals for the carbons of the benzene ring and a characteristic signal for the guanidinyl carbon, typically in the range of 155-160 ppm.

Note: While specific experimental spectra for the parent N-Benzenesulfonyl guanidine are not available in the provided search results, the expected chemical shift ranges are based on data for similar structures.[2]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and can provide structural information through fragmentation patterns.

• Expected Molecular Ion: For N-Benzenesulfonyl guanidine (C₇H₉N₃O₂S), the expected exact mass of the protonated molecule [M+H]⁺ is approximately 200.0494 m/z.

• Fragmentation Pattern: The fragmentation of benzenesulfonamides in mass spectrometry can be complex. Common fragmentation pathways include the loss of SO₂ (64 Da) and cleavage of the S-N bond.[1][3]

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Introduction: The Significance of the Sulfonylguanidine Scaffold

An In-Depth Technical Guide to the Theoretical and Computational Analysis of N-[amino(imino)methyl]benzenesulfonamide

N-[amino(imino)methyl]benzenesulfonamide, also known as N-benzenesulfonyl guanidine, is a molecule of significant interest in medicinal chemistry. Its structure is a conjunction of two critical pharmacophores: a benzenesulfonamide group and a guanidine group. The sulfonamide moiety is a cornerstone of a wide array of therapeutics, including antibacterial agents (sulfa drugs), diuretics, and carbonic anhydrase inhibitors.[1][2] The guanidine group, a highly basic functional group, is also prevalent in biologically active molecules and is known for its ability to form strong hydrogen bonding interactions with biological targets.

The combination of these two groups in a single scaffold creates a molecule with a unique electronic and structural profile, making it a valuable starting point for the design of novel therapeutic agents. Theoretical and computational studies provide an indispensable framework for understanding this profile, allowing researchers to predict molecular properties, reactivity, and potential biological activity before undertaking costly and time-consuming laboratory synthesis.[1] This guide details the key theoretical methodologies employed to characterize N-[amino(imino)methyl]benzenesulfonamide, providing a roadmap for its computational investigation from fundamental properties to simulated biological interactions.

Part 1: Molecular Geometry and Spectroscopic Profile

The foundational step in any theoretical study is the determination of the molecule's most stable three-dimensional structure. This is achieved through geometry optimization, a computational process that calculates the lowest energy conformation of the molecule.

Methodology: Density Functional Theory (DFT)

Density Functional Theory (DFT) is the workhorse of modern quantum chemical calculations for molecules of this size. It offers a favorable balance between computational cost and accuracy. The B3LYP functional, which combines Becke's three-parameter exchange functional with the Lee-Yang-Parr correlation functional, is frequently employed for organic molecules.[3][4] A common choice for the basis set is 6-311++G(d,p), which provides a flexible description of the electron distribution.[4][5]

The rationale for this choice lies in its proven ability to accurately predict geometric parameters and vibrational frequencies for a wide range of organic systems, including complex sulfonamides.[3][6] The optimization process computationally "relaxes" the initial structure until a stationary point on the potential energy surface is found, confirmed by the absence of imaginary vibrational frequencies.

Workflow for Structural and Spectroscopic Analysis

The following workflow outlines the standard procedure for theoretical structural and spectroscopic analysis.

Caption: A typical workflow for computational structural analysis.

Theoretical Spectroscopic Characterization

Once the optimized geometry is obtained, the same DFT method can be used to predict various spectroscopic properties. This is a critical validation step.[4]

• FT-IR and Raman Spectroscopy: Vibrational frequency calculations predict the positions and intensities of infrared and Raman bands. These theoretical spectra are invaluable for assigning experimental peaks to specific molecular motions, such as the characteristic stretching of S=O and N-H bonds.[7] For instance, the stretching bands for secondary amine (N–H) groups are typically found above 3300 cm⁻¹ in experimental spectra.[3]

• NMR Spectroscopy: The Gauge-Independent Atomic Orbital (GIAO) method is a reliable approach for calculating the 1H and 13C NMR chemical shifts.[5] Theoretical values, when referenced against a standard like Tetramethylsilane (TMS), can confirm the molecular structure and assignment of experimental signals.[4] Aromatic protons, for example, are typically expected to resonate in the 7.0-8.0 ppm range.[6]

• UV-Vis Spectroscopy: Time-Dependent DFT (TD-DFT) is used to predict electronic transitions.[5] The calculated maximum absorption wavelengths (λmax) and oscillator strengths help interpret the experimental UV-Vis spectrum, identifying transitions like π→π* and n→π*.[3]

Table 1: Predicted Structural Parameters for N-[amino(imino)methyl]benzenesulfonamide (Note: These are representative values based on DFT calculations of similar sulfonamide structures.)

Parameter	Bond/Angle	Predicted Value
Bond Length	S=O (avg.)	1.45 Å
S-N	1.68 Å
S-C (phenyl)	1.78 Å
C=N (guanidine)	1.30 Å
Bond Angle	O=S=O	120.5°
C-S-N	107.0°
Dihedral Angle	C-S-N-C	75.0°

Part 2: Quantum Chemical Descriptors for Reactivity and Stability

Beyond structure, theoretical calculations reveal the electronic properties that govern a molecule's reactivity, stability, and intermolecular interactions.

Frontier Molecular Orbitals (HOMO-LUMO)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding chemical reactivity. The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron.

• Energy Gap (ΔE): The energy difference between the HOMO and LUMO (ΔE = ELUMO - EHOMO) is a crucial indicator of molecular stability. A large energy gap implies high stability and low chemical reactivity, as more energy is required to excite an electron.[5] Conversely, a small gap suggests the molecule is more reactive. This parameter is instrumental in predicting how a molecule might behave in a biological system.

Caption: Conceptual diagram of Frontier Molecular Orbitals (HOMO-LUMO).

Molecular Electrostatic Potential (MEP)

The MEP is a color-coded map of the electrostatic potential on the surface of a molecule. It is an excellent tool for visualizing the charge distribution and predicting sites for electrophilic and nucleophilic attack.[3]

• Red Regions: Indicate areas of negative potential (electron-rich), typically around electronegative atoms like oxygen and nitrogen. These are sites susceptible to electrophilic attack.

• Blue Regions: Indicate areas of positive potential (electron-poor), usually around hydrogen atoms, especially those attached to heteroatoms (e.g., N-H). These are sites for nucleophilic attack.

For N-[amino(imino)methyl]benzenesulfonamide, the MEP would likely show strong negative potential around the sulfonyl oxygens and the guanidine nitrogens, highlighting their role in hydrogen bonding. The hydrogens of the amino groups would show positive potential.

Natural Bond Orbital (NBO) Analysis

NBO analysis provides a detailed picture of intramolecular bonding and charge delocalization. It examines interactions between filled (donor) and vacant (acceptor) orbitals, quantifying their stabilization energy (E(2)).[8] High E(2) values indicate strong hyperconjugative or conjugative interactions, which contribute significantly to the overall stability of the molecule. This analysis can reveal, for example, the delocalization of lone pairs from nitrogen and oxygen atoms into adjacent antibonding orbitals.

Table 2: Key Quantum Chemical Reactivity Descriptors (Note: Values are conceptual and serve for illustrative purposes.)

Descriptor	Definition	Significance
EHOMO	Energy of the Highest Occupied MO	Electron donating ability
ELUMO	Energy of the Lowest Unoccupied MO	Electron accepting ability
Energy Gap (ΔE)	ELUMO - EHOMO	Chemical reactivity & stability
Ionization Potential (I)	-EHOMO	Energy to remove an electron
Electron Affinity (A)	-ELUMO	Energy released when adding an electron
Global Hardness (η)	(I - A) / 2	Resistance to change in electron distribution
Electrophilicity (ω)	(I + A)² / (8 * η)	Propensity to accept electrons

Part 3: In Silico Assessment of Drug-Likeness

For a molecule to be a viable drug candidate, it must possess favorable pharmacokinetic properties, collectively known as ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity). Many of these properties can be predicted computationally.

Lipinski's Rule of Five

This is a foundational rule of thumb for evaluating the drug-likeness of a molecule for oral administration. It states that a compound is more likely to be orally bioavailable if it meets the following criteria:

• Molecular Weight ≤ 500 g/mol [9]

• LogP (octanol-water partition coefficient) ≤ 5

• Hydrogen Bond Donors ≤ 5

• Hydrogen Bond Acceptors ≤ 10

N-[amino(imino)methyl]benzenesulfonamide has a molecular weight of 199.23 g/mol , well within the limit.[9][10] Its other parameters can be readily calculated using online tools or computational software, providing a first-pass filter on its potential as a drug scaffold.

Table 3: Predicted Pharmacokinetic and Drug-Likeness Properties

Property	Predicted Value	Guideline/Significance
Molecular Weight	199.23 g/mol [9][10]	Lipinski: < 500
LogP	~0.5	Lipinski: < 5 (Indicates hydrophilicity)
Hydrogen Bond Donors	3	Lipinski: < 5
Hydrogen Bond Acceptors	4	Lipinski: < 10
Topological Polar Surface Area (TPSA)	~107 Ų[10][11]	< 140 Ų (Good cell permeability)
Gastrointestinal (GI) Absorption	High	Predicted likelihood of absorption
Blood-Brain Barrier (BBB) Permeant	No	Predicted inability to cross into the brain

Part 4: Molecular Docking - Simulating Biological Interactions

Molecular docking is a computational technique that predicts the preferred orientation of one molecule (a ligand) when bound to a second (a receptor, typically a protein). It is a cornerstone of rational drug design.[1]

The Docking Protocol

The process involves several key steps, each requiring careful consideration to ensure a meaningful result. The choice of protein target is critical; for sulfonamides, common targets include dihydropteroate synthase (for antibacterial activity) or various isoforms of carbonic anhydrase (implicated in cancer and other diseases).[2]

Caption: A streamlined workflow for a molecular docking experiment.

Interpreting the Results

The output of a docking simulation is a set of possible binding poses for the ligand, each with a corresponding binding energy score.

• Binding Energy (or Score): A lower binding energy (more negative value) indicates a more stable and favorable interaction between the ligand and the protein.

• Interaction Analysis: The most crucial step is to visualize the best-scoring pose and analyze the specific non-covalent interactions, such as:

  • Hydrogen Bonds: Often the most important interactions for affinity and specificity. The guanidine and sulfonamide groups are prime candidates for forming these bonds.

  • Hydrophobic Interactions: Between the phenyl ring and nonpolar residues in the protein's active site.

  • Pi-Pi Stacking: Aromatic interactions between the phenyl ring and residues like phenylalanine or tyrosine.

These insights are invaluable for structure-activity relationship (SAR) studies, guiding the chemical modification of the lead compound to enhance its binding affinity and selectivity.[1]

Conclusion

The theoretical study of N-[amino(imino)methyl]benzenesulfonamide provides a powerful, multi-faceted approach to understanding its potential as a medicinal chemistry scaffold. Through a systematic application of quantum chemical calculations, it is possible to determine its stable structure, predict its spectroscopic signature, and map its electronic properties governing reactivity. Furthermore, computational tools enable the prediction of its drug-like properties and the simulation of its interactions with biological targets. This in silico characterization provides a robust, data-driven foundation for guiding future synthetic efforts and accelerating the drug discovery process.

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• DESIGN, SYNTHESIS, MOLECULAR DOCKING AND EVALUATION OF ANTIMICROBIAL ACTIVITY OF 4- AMINO-N- [(4-OXO-2-(PHENYLAMINO)-4H-CHROMEN-3-YL) METHY-LENE]BENZENESULFONAMIDE AND THEIR DERIVATIVES. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. Available at: [Link]

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• Spectroscopic (UV-vis, FT-IR, FT-Raman, and NMR) analysis, structural benchmarking, molecular properties, and the in-silico cerebral anti-ischemic activity of 2-amino-6-ethoxybenzothiazole. ResearchGate. Available at: [Link]

• Spectroscopic investigation ( FTIR , FT-Raman , UV , NMR ) , Computational analysis ( DFT method ) and Molecular docking studies on 2-[ ( acetyloxy ) methyl ]-4-( 2-amino-9 h-purin-9-yl ) butyl acetate. Semantic Scholar. Available at: [Link]

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A Comprehensive Technical Guide to the Solubility of N-[amino(imino)methyl]benzenesulfonamide

An Essential Parameter in Drug Discovery and Development

Authored by: A Senior Application Scientist

Abstract

Solubility is a critical physicochemical property that profoundly influences a drug candidate's journey from the laboratory to clinical application.[1][2][3] For N-[amino(imino)methyl]benzenesulfonamide, a compound of interest in pharmaceutical research, understanding its solubility characteristics is paramount for formulation development, bioavailability, and overall therapeutic efficacy. This in-depth technical guide provides a comprehensive overview of the theoretical and practical aspects of determining the solubility of N-[amino(imino)methyl]benzenesulfonamide. It is designed for researchers, scientists, and drug development professionals, offering a blend of fundamental principles and actionable experimental protocols.

Introduction: The Central Role of Solubility in Pharmaceutical Sciences

The ability of a drug substance to dissolve in a solvent to form a homogenous system is known as solubility.[4] For a drug to be absorbed, particularly through the oral route, it must first be in an aqueous solution at the site of absorption.[1][5] Poor aqueous solubility is a major hurdle in drug development, with over 40% of new chemical entities (NCEs) being practically insoluble in water.[1][2] This can lead to low and variable bioavailability, hindering the therapeutic potential of promising compounds.[1] Therefore, a thorough investigation of the solubility of N-[amino(imino)methyl]benzenesulfonamide is not merely a routine measurement but a critical step in its development pathway.

Physicochemical Properties of N-[amino(imino)methyl]benzenesulfonamide

A foundational understanding of the molecule's intrinsic properties is essential to contextualize its solubility behavior.

Property	Value	Source
Molecular Formula	C₇H₉N₃O₂S	[6][7]
Molecular Weight	199.23 g/mol	[6][7]
Appearance	White Powder	[7]
InChI Key	BRSRNTJGTDYRFT-UHFFFAOYSA-N	[7]

Note: As of the last update, specific experimental solubility data for N-[amino(imino)methyl]benzenesulfonamide in various solvents is not widely published. The following sections provide the framework and methodologies for determining this crucial data.

Factors Influencing the Solubility of N-[amino(imino)methyl]benzenesulfonamide

The solubility of a compound is not an absolute value but is influenced by several external factors.[8] Understanding these factors is key to manipulating and optimizing the solubility for formulation purposes.

The Effect of pH

Most drug compounds are weak acids or bases, and their solubility is highly dependent on the pH of the medium.[9][10][11] For N-[amino(imino)methyl]benzenesulfonamide, the presence of the guanidine group, a strong base, suggests that its solubility will be significantly higher in acidic conditions where it can be protonated to form a more soluble salt. Conversely, in neutral or basic media, the un-ionized form will predominate, likely leading to lower solubility. The Henderson-Hasselbalch equation is a fundamental tool for predicting the ionization state and, consequently, the pH-dependent solubility profile of a compound.[12]

The Influence of Temperature

The dissolution of most solid compounds is an endothermic process, meaning that solubility tends to increase with a rise in temperature.[9][10] This relationship, however, is not universal, and for some compounds, dissolution can be exothermic, leading to decreased solubility at higher temperatures.[13] Characterizing the temperature-solubility profile of N-[amino(imino)methyl]benzenesulfonamide is crucial for defining storage conditions and manufacturing processes.

The Role of the Solvent

The principle of "like dissolves like" is a fundamental concept in solubility.[13] Polar solvents will more readily dissolve polar solutes, while non-polar solvents are better for non-polar solutes.[13] Given the polar functional groups in N-[amino(imino)methyl]benzenesulfonamide (sulfonamide, guanidine), it is expected to have a higher solubility in polar solvents. The use of co-solvents, which are mixtures of solvents, is a common strategy to enhance the solubility of poorly soluble drugs.[11]

Experimental Determination of Solubility: Protocols and Rationale

Accurate and reproducible solubility data is the cornerstone of pre-formulation studies. The following are established methods for determining the thermodynamic solubility of a compound.

The Shake-Flask Method: The Gold Standard

The shake-flask method, developed by Higuchi and Connors, is widely regarded as the most reliable method for determining equilibrium solubility.[12] It involves adding an excess of the solid compound to a chosen solvent and agitating the mixture until equilibrium is reached.

Experimental Workflow for Solubility Determination

Caption: Workflow of the Shake-Flask Method for Solubility Determination.

Detailed Protocol for the Shake-Flask Method:

• Preparation: Add an excess amount of solid N-[amino(imino)methyl]benzenesulfonamide to a series of vials containing different solvents or buffer solutions of varying pH.

• Equilibration: Seal the vials and place them in a shaker bath at a constant temperature (e.g., 25°C or 37°C). Agitate the samples for a predetermined period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the samples to stand to let the undissolved solid settle. Alternatively, centrifuge the samples to pellet the excess solid.

• Sampling and Dilution: Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are transferred. Filter the aliquot through a suitable filter (e.g., 0.22 µm) that does not adsorb the compound. Dilute the filtrate with an appropriate solvent to a concentration within the analytical method's linear range.

• Quantification: Analyze the concentration of the dissolved compound in the diluted filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry (LC-MS).[14][15]

• Calculation: Calculate the solubility by taking into account the dilution factor. The result is typically expressed in mg/mL or mol/L.

Causality and Self-Validation: The use of an excess of solid material ensures that the solution is saturated at equilibrium, providing the true thermodynamic solubility. The extended equilibration time allows the system to reach a stable state. Analyzing the solid phase before and after the experiment by techniques like X-ray powder diffraction (XRPD) can confirm if any polymorphic transitions have occurred, which could affect the solubility measurement.

Potentiometric Titration: An Alternative Approach

For ionizable compounds like N-[amino(imino)methyl]benzenesulfonamide, potentiometric titration can be a powerful tool to determine the intrinsic solubility and pKa values simultaneously.[16] This method involves titrating a solution of the compound and monitoring the pH changes.

Logical Relationship in Potentiometric Solubility Determination

Caption: Interplay of experimental data and theoretical principles in potentiometric solubility analysis.

Protocol Outline for Potentiometric Titration:

• Sample Preparation: Prepare a solution of N-[amino(imino)methyl]benzenesulfonamide in a suitable solvent system.

• Titration: Titrate the solution with a standardized acid or base while continuously monitoring the pH using a calibrated pH electrode.

• Data Analysis: Plot the pH versus the volume of titrant added. The point at which the compound begins to precipitate is identified by a change in the titration curve.

• Calculation: The intrinsic solubility (the solubility of the un-ionized form) and the pKa can be calculated from the titration data using specialized software or derived equations.[16]

Trustworthiness and Expertise: This method provides a rich dataset that can be used to model the pH-solubility profile of the compound. The accuracy of the method relies on the precise calibration of the pH electrode and the accurate determination of the titrant concentration.

Data Presentation and Interpretation

The solubility data for N-[amino(imino)methyl]benzenesulfonamide should be presented in a clear and concise manner to facilitate comparison and interpretation.

Table 1: Hypothetical Solubility Data for N-[amino(imino)methyl]benzenesulfonamide at 25°C

Solvent/Buffer (pH)	Solubility (mg/mL)	Method
Water	[To be determined]	Shake-Flask
0.1 M HCl (pH 1.2)	[Expected to be high]	Shake-Flask
Phosphate Buffer (pH 6.8)	[To be determined]	Shake-Flask
Phosphate Buffer (pH 7.4)	[To be determined]	Shake-Flask
Ethanol	[To be determined]	Shake-Flask
Propylene Glycol	[To be determined]	Shake-Flask

Conclusion: A Critical Path in Drug Development

A comprehensive understanding of the solubility of N-[amino(imino)methyl]benzenesulfonamide is indispensable for its successful development as a therapeutic agent.[3] This guide has outlined the fundamental principles governing solubility and provided detailed, field-proven methodologies for its accurate determination. By systematically investigating the effects of pH, temperature, and solvent systems, researchers can build a robust solubility profile that will inform formulation strategies, predict in vivo performance, and ultimately de-risk the development process. The application of rigorous experimental techniques, coupled with a sound theoretical understanding, will pave the way for unlocking the full therapeutic potential of N-[amino(imino)methyl]benzenesulfonamide.

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• 15. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 16. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of N-[amino(imino)methyl]benzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of N-[amino(imino)methyl]benzenesulfonamide, a key sulfonylguanidine moiety of interest in medicinal chemistry and drug development. The protocol herein is predicated on the direct guanylation of benzenesulfonamide using cyanamide, a robust and atom-economical approach. This guide offers a detailed, step-by-step experimental procedure, an in-depth discussion of the underlying chemical principles, safety protocols, and methods for purification and characterization.

Introduction: The Significance of the Sulfonylguanidine Moiety

The sulfonylguanidine functional group is a critical pharmacophore found in a variety of biologically active compounds. Its prevalence in drug design stems from the unique physicochemical properties of the guanidinium group, which is protonated under physiological conditions, allowing for strong interactions with biological targets such as enzymes and receptors. N-[amino(imino)methyl]benzenesulfonamide serves as a valuable building block in the synthesis of more complex molecules, including potential therapeutic agents. The synthesis of this compound is, therefore, of significant interest to researchers in organic and medicinal chemistry.

Classical methods for the synthesis of guanidines can involve harsh reaction conditions or the use of toxic reagents. The direct guanylation of amines or sulfonamides with cyanamide represents a more straightforward and environmentally benign approach.[1] This protocol focuses on a reliable method for the synthesis of N-[amino(imino)methyl]benzenesulfonamide from readily available starting materials.

Reaction Scheme and Mechanism

The synthesis of N-[amino(imino)methyl]benzenesulfonamide is achieved through the acid-catalyzed addition of benzenesulfonamide to cyanamide.

Reaction:

Mechanism:

The reaction is proposed to proceed via the following steps:

• Protonation of Cyanamide: In the presence of an acid catalyst, the nitrile nitrogen of cyanamide is protonated, increasing the electrophilicity of the nitrile carbon.

• Nucleophilic Attack: The nitrogen atom of benzenesulfonamide acts as a nucleophile, attacking the activated nitrile carbon of the protonated cyanamide.

• Proton Transfer and Tautomerization: A series of proton transfers and tautomerization steps lead to the formation of the stable N-[amino(imino)methyl]benzenesulfonamide product.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis of sulfaguanidine and related sulfonylguanidines.[2][3]

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Benzenesulfonamide	≥98%	Sigma-Aldrich, etc.
Cyanamide	50 wt. % in water	Sigma-Aldrich, etc.	Caution: Toxic! [4][5][6][7][8]
Hydrochloric Acid (HCl)	Concentrated (37%)	Fisher Scientific, etc.	Corrosive
Sodium Hydroxide (NaOH)	Pellets, ≥97%	VWR, etc.	Corrosive
Deionized Water
Ethanol	95% or absolute	For recrystallization
Activated Charcoal	For decolorization

Equipment

• Round-bottom flask (100 mL) with reflux condenser

• Magnetic stirrer with heating mantle

• pH meter or pH paper

• Büchner funnel and filter flask

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• Melting point apparatus

• NMR spectrometer (for characterization)

Step-by-Step Procedure

Workflow Diagram:

1. Reaction Setup:

• In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add benzenesulfonamide (e.g., 10.0 g, 63.6 mmol).

• Add deionized water (20 mL) to the flask.

• Slowly and carefully add concentrated hydrochloric acid (e.g., 5.3 mL, ~63.6 mmol) to the stirred suspension. The benzenesulfonamide may not fully dissolve at this stage.

2. Guanylation Reaction:

• To the stirred acidic suspension, add a 50 wt. % aqueous solution of cyanamide (e.g., 6.4 g, ~76.3 mmol, 1.2 equivalents).

• Heat the reaction mixture to reflux (approximately 100-110 °C) using a heating mantle.

• Maintain the reflux with continuous stirring for 2-3 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

3. Neutralization and Precipitation:

• After the reaction is complete, allow the mixture to cool to room temperature.

• Slowly neutralize the acidic solution by adding a 10% aqueous solution of sodium hydroxide (NaOH) dropwise while stirring. Monitor the pH using a pH meter or pH paper.

• Continue adding the NaOH solution until the pH of the mixture is approximately 7-8. The product will begin to precipitate as a white solid.

• To ensure complete precipitation, cool the mixture in an ice bath for 30-60 minutes.

4. Isolation of Crude Product:

• Collect the precipitated solid by vacuum filtration using a Büchner funnel.

• Wash the filter cake with a small amount of cold deionized water to remove any inorganic salts.

• Press the solid as dry as possible on the filter.

5. Purification by Recrystallization:

• Transfer the crude solid to a beaker of appropriate size.

• Add a minimal amount of a suitable solvent system (e.g., a mixture of ethanol and water) to the beaker.[1][9][10][11][12]

• Heat the mixture with stirring until the solid completely dissolves. If the solution is colored, a small amount of activated charcoal can be added, and the solution boiled for a few minutes before hot filtration to remove the charcoal.

• Allow the hot, clear solution to cool slowly to room temperature. Crystals of N-[amino(imino)methyl]benzenesulfonamide will form.

• To maximize the yield, the flask can be placed in an ice bath after it has reached room temperature.

6. Final Product Isolation and Drying:

• Collect the purified crystals by vacuum filtration.

• Wash the crystals with a small amount of the cold recrystallization solvent.

• Dry the purified product in a desiccator or a vacuum oven at a moderate temperature (e.g., 50-60 °C) to a constant weight.

7. Characterization:

• Determine the melting point of the purified product.

• Obtain ¹H and ¹³C NMR spectra to confirm the structure and purity of the final compound.

• Calculate the reaction yield.

Safety Precautions

• Cyanamide is highly toxic and should be handled with extreme care in a well-ventilated fume hood. [4][5][6][7][8] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Concentrated hydrochloric acid and sodium hydroxide are corrosive. Handle with care and wear appropriate PPE.

• Avoid inhalation of dust and vapors.

• In case of contact with skin or eyes, flush immediately with copious amounts of water and seek medical attention.

Troubleshooting

Issue	Possible Cause	Solution
Low Yield	Incomplete reaction	Extend the reflux time and monitor by TLC.
Product loss during workup	Ensure complete precipitation by adjusting the pH carefully and cooling sufficiently. Use minimal cold solvent for washing.
"Oiling out" during recrystallization	Impurities present or inappropriate solvent	Re-dissolve the oil in more hot solvent and allow to cool more slowly. Consider a different recrystallization solvent or a preliminary purification step like column chromatography.[10]
No crystal formation	Solution is not saturated	Concentrate the solution by evaporating some of the solvent. Induce crystallization by scratching the inside of the flask with a glass rod or adding a seed crystal.[10]

Conclusion

The protocol described provides a reliable and accessible method for the synthesis of N-[amino(imino)methyl]benzenesulfonamide. By understanding the underlying chemical principles and adhering to the detailed experimental procedure and safety precautions, researchers can successfully prepare this valuable compound for further applications in drug discovery and development.

References

• New Jersey Department of Health. HAZARD SUMMARY - CYANAMIDE. [Link]

• Singh, V., & Kaushik, N. K. (2011). Novel Method for Synthesis of Sulphaguanidine. Oriental Journal of Chemistry, 27(2), 645-648. [Link]

• ResearchGate. Novel method for synthesis of sulphaguanidine. [Link]

• Google Patents. Process for the preparation of benzene sulfonamides. EP0512953B1.

• Cardiff University ORCA. Introduction to cyanamides. [Link]

• Google Patents. A kind of preparation method of sulfaguanidine. CN106187830A.

• National Institutes of Health. Construction of Benzenesulfonamide Derivatives via Copper and Visible Light-induced Azides and S(O)2–H Coupling. [Link]

• Google Patents. Method for synthesizing sulphaguanidine. CN105601545A.

• CUNY. Purification by Recrystallization. [Link]

• National Institutes of Health. 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. [Link]

• National Institutes of Health. Design and Synthesis of Benzenesulfonamide Derivatives as Potent Anti-Influenza Hemagglutinin Inhibitors. [Link]

• University of Rochester, Department of Chemistry. How To: Purify by Crystallization. [Link]

• Recrystallization and Crystallization. [Link]

• National Institutes of Health. Synthesis and Inhibition Activity Study of Triazinyl-Substituted Amino(alkyl)-benzenesulfonamide Conjugates with Polar and Hydrophobic Amino Acids as Inhibitors of Human Carbonic Anhydrases I, II, IV, IX, and XII. [Link]

• MDPI. Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. [Link]

• Semantic Scholar. Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carboni. [Link]

• ResearchGate. (PDF) Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. [Link]

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• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. How To [chem.rochester.edu]
• 12. scs.illinois.edu [scs.illinois.edu]

Application Notes & Protocols: N-[amino(imino)methyl]benzenesulfonamide in Drug Synthesis

Abstract

The N-sulfonylguanidine moiety, exemplified by N-[amino(imino)methyl]benzenesulfonamide, represents a critical pharmacophore in modern drug discovery. This structural motif combines the hydrogen-bonding capacity and tetrahedral geometry of a sulfonamide with the strong basicity and planar resonance of a guanidine group.[1] This unique combination allows for potent and specific interactions with biological targets, leading to a wide range of therapeutic applications, including antimicrobial, anticancer, and enzyme inhibitory activities.[2][3][4][5] This document provides an in-depth guide for researchers and drug development professionals on the synthesis and application of N-sulfonylguanidines, using N-[amino(imino)methyl]benzenesulfonamide as a foundational model. We will explore robust synthetic protocols, discuss the mechanistic rationale behind experimental choices, and highlight the therapeutic significance of this versatile chemical scaffold.

Introduction: The Strategic Importance of the N-Sulfonylguanidine Scaffold

The strategic fusion of a sulfonamide and a guanidine group into a single molecular entity creates a powerful tool for medicinal chemists. The sulfonamide group is a cornerstone of pharmacology, famously integral to sulfa drugs, diuretics, and various enzyme inhibitors.[6][7] Its ability to act as a hydrogen bond donor and acceptor, coupled with its typical metabolic stability, makes it a privileged functional group.[1]

On the other hand, the guanidinium cation, the protonated form of guanidine, is prevalent in nature (e.g., in the amino acid arginine) and is recognized for its ability to form strong, directional hydrogen bonds and salt bridges with carboxylate and phosphate groups in biological macromolecules.[8]

The combination of these two moieties in an N-sulfonylguanidine structure results in a highly versatile scaffold. The sulfonamide group can modulate the pKa of the guanidine, fine-tuning its basicity and interaction profile. This allows for the design of molecules that can effectively target a wide array of biological systems, from enzymes like carbonic anhydrases and arginase to DNA and receptors.[1][9] Derivatives have shown promise as antitumor, antimicrobial, and anti-diabetic agents, underscoring the broad therapeutic potential of this chemical class.[2][3][10]

Synthesis of N-Sulfonylguanidines: Methodologies and Protocols

The synthesis of N-sulfonylguanidines can be achieved through several reliable pathways. The choice of method often depends on the availability of starting materials, desired substitution patterns, and scalability. The most common strategies involve the reaction of a sulfonamide with a guanidinylating agent or a multi-component reaction that constructs the guanidine core in situ.

General Synthetic Workflow

The fundamental disconnection for N-sulfonylguanidine synthesis involves forming the bond between the sulfonamide nitrogen and the guanidine carbon. This can be approached from multiple angles, as illustrated in the workflow diagram below.

Caption: General Synthetic Workflow for N-Sulfonylguanidines.

Protocol 1: Guanylation of Benzenesulfonamide via Carbodiimide Intermediate

This protocol describes a modern, efficient, and often catalyst-free method for synthesizing N-sulfonylguanidines.[11][12] It proceeds through an in-situ generated carbodiimide intermediate, which is then trapped by an amine. This multi-component approach offers high atom economy and operational simplicity.

Reaction Scheme: Ar-SO₂-NBr₂ + R-NC → [Ar-SO₂-N=C=N-R] → (with R'-NH₂) → Ar-SO₂-NH-C(=NR')-NHR

Causality and Experimental Rationale:

• Starting Material: N,N-Dibromoarylsulfonamides are used as they readily react with isonitriles. The bromine atoms act as leaving groups, facilitating the formation of the reactive carbodiimide intermediate.

• Base: A mild inorganic base like potassium carbonate (K₂CO₃) is sufficient to initiate the reaction without causing decomposition of the sensitive intermediates.[11]

• Solvent: Dichloromethane (CH₂Cl₂) is an excellent choice due to its inert nature and ability to dissolve the reactants and intermediates.

• Temperature: The reaction proceeds efficiently at room temperature, avoiding the need for heating or cooling, which simplifies the procedure and reduces energy costs.[12]

Step-by-Step Protocol:

• To a stirred solution of N,N-dibromobenzenesulfonamide (1.0 mmol) in dichloromethane (8 mL), add potassium carbonate (2.0 mmol).

• Add the desired isonitrile (e.g., tert-butyl isocyanide, 1.0 mmol) dropwise to the mixture at room temperature.

• Stir the reaction for 30 minutes. The formation of the carbodiimide intermediate can be monitored by TLC or LC-MS.

• Once the carbodiimide is formed, add the amine (e.g., ammonia solution or a primary amine, 1.2 mmol) to the reaction mixture.

• Continue stirring at room temperature for 1-3 hours until the reaction is complete (monitor by TLC).

• Upon completion, filter the reaction mixture to remove the inorganic base.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate (Na₂SO₄).

• Concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-sulfonylguanidine.

Protocol 2: Classical Guanylation using S-Methylisothiourea

This is a traditional and reliable method for introducing the guanidine function onto a sulfonamide. It involves the nucleophilic attack of the deprotonated sulfonamide on an electrophilic guanylating agent.

Reaction Scheme: Ar-SO₂-NH₂ + H₂N-C(=NH)-SMe · H₂SO₄ → (Base) → Ar-SO₂-NH-C(=NH)-NH₂

Causality and Experimental Rationale:

• Guanidinylating Agent: S-methylisothiourea sulfate is a stable, commercially available salt. The S-methyl group is an excellent leaving group upon nucleophilic attack.

• Base: A strong base like sodium hydride (NaH) or a moderately strong base in a suitable solvent is required to deprotonate the sulfonamide nitrogen, making it sufficiently nucleophilic to attack the guanylating agent.

• Solvent: Anhydrous polar aprotic solvents like DMF or DMSO are typically used to dissolve the reactants and facilitate the reaction.

• Temperature: The reaction may require heating to proceed at a reasonable rate, depending on the reactivity of the specific sulfonamide.

Step-by-Step Protocol:

• To a solution of benzenesulfonamide (1.0 mmol) in anhydrous DMF (5 mL), add sodium hydride (60% dispersion in mineral oil, 1.1 mmol) portion-wise at 0 °C under an inert atmosphere (N₂ or Ar).

• Allow the mixture to stir at room temperature for 30 minutes until hydrogen evolution ceases, indicating the formation of the sodium salt of the sulfonamide.

• Add S-methylisothiourea sulfate (0.55 mmol) to the reaction mixture.

• Heat the reaction to 60-80 °C and stir for 4-12 hours, monitoring progress by TLC.

• After cooling to room temperature, carefully quench the reaction by the slow addition of water.

• Acidify the aqueous solution with dilute HCl to precipitate the product.

• Collect the solid product by filtration, wash with cold water, and dry under vacuum.

• If necessary, recrystallize the product from a suitable solvent system (e.g., ethanol/water) to achieve high purity.

Comparison of Synthetic Routes

Parameter	Protocol 1 (Carbodiimide)	Protocol 2 (S-Methylisothiourea)
Conditions	Room temperature, catalyst-free[11]	Elevated temperature, strong base
Substrate Scope	Broad, depends on isonitrile/amine	Good, depends on sulfonamide stability
Reaction Time	Short (1-4 hours)	Longer (4-12 hours)
Operational Safety	Avoids pyrophoric bases	Requires careful handling of NaH
Byproducts	Minimal inorganic salts	Stoichiometric salt byproducts
Overall Yield	Generally high	Moderate to high

Applications in Drug Design and Synthesis

The N-sulfonylguanidine scaffold is a key component in a variety of biologically active molecules. Its unique physicochemical properties allow it to serve as a potent inhibitor or ligand.

Role as Enzyme Inhibitors

N-sulfonylguanidine derivatives are effective inhibitors of several classes of enzymes, largely due to their ability to mimic transition states or bind tightly to active site residues.

• Arginase Inhibitors: Arginase is an enzyme that depletes L-arginine, a crucial amino acid for T-cell function. In the tumor microenvironment, high arginase activity leads to immunosuppression.[1] N-sulfonylguanidine-containing molecules have been designed as potent arginase inhibitors, showing promise in cancer immunotherapy by restoring T-cell function.[1]

• Carbonic Anhydrase (CA) Inhibitors: Sulfonamides are classic CA inhibitors used to treat glaucoma, edema, and epilepsy. Incorporating a guanidine moiety can enhance binding affinity and modulate selectivity against different CA isozymes, including tumor-associated variants like CA IX and XII.[13]

• Dual DNA Gyrase and DHFR Inhibitors: In the fight against antimicrobial resistance, molecules that can hit multiple targets are highly valuable. Sulfaguanidine derivatives have been synthesized that show dual inhibitory activity against bacterial DNA gyrase and dihydrofolate reductase (DHFR), presenting a promising strategy for developing new antibiotics.[9]

Caption: Therapeutic Applications of N-Sulfonylguanidine Derivatives.

Use in Anticancer Drug Discovery

Beyond enzyme inhibition, sulfonylguanidine derivatives have demonstrated direct cytotoxic effects against various cancer cell lines.[2][3] For instance, certain N-(1,4-dihydroquinazolin-2-yl)naphthalene-1-sulfonamides have shown cytotoxic activity against human astrocytoma cells.[2] The mechanism often involves inducing apoptosis or arresting the cell cycle. The scaffold's ability to engage in multiple hydrogen-bonding interactions makes it suitable for targeting protein-protein interfaces or DNA structures critical for cancer cell survival.

Conclusion and Future Perspectives

N-[amino(imino)methyl]benzenesulfonamide and its derivatives constitute a class of compounds with immense value in drug synthesis and medicinal chemistry. The synthetic methodologies are well-established and continue to be refined, with modern multi-component reactions offering efficient, safe, and scalable routes to these important molecules.[11][14][15] The proven success of this scaffold in targeting a diverse range of pathologies, from bacterial infections to cancer, ensures that it will remain a focal point for future drug development efforts. Researchers are encouraged to explore the vast chemical space accessible from this scaffold to design next-generation therapeutics with enhanced potency, selectivity, and pharmacokinetic properties.

References

• Cobalt-catalyzed condensation of sulfonyl azides with o-diisocyanoarenes and anilines: a new approach to N-sulfonyl guanidines. Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• Facile, catalyst-free cascade synthesis of sulfonyl guanidines via carbodiimide coupling with amines. RSC Publishing. Available at: [Link]

• Methods for the synthesis of substituted guanidines. ResearchGate. Available at: [Link]

• Facile, catalyst-free cascade synthesis of sulfonyl guanidines via carbodiimide coupling with amines. Semantic Scholar. Available at: [Link]

• N-[Amino(imino)methyl]benzenesulfonamide. Serendex. Available at: [Link]

• Eco-friendly methods of synthesis and preliminary biological evaluation of sulfonamide derivatives of cyclic arylguanidines. PubMed Central (NIH). Available at: [Link]

• N-Fluorosulfonyl Guanidine: An Entry to N-Guanyl Sulfamides and Sulfamates. ACS Publications. Available at: [Link]

• Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases. ACS Publications. Available at: [Link]

• Synthesis and cytotoxic evaluation of substituted sulfonyl-N-hydroxyguanidine derivatives as potential antitumor agents. PubMed. Available at: [Link]

• Selected biologically active sulfonyl guanidines. ResearchGate. Available at: [Link]

• Sulfonylguanidines proposed in this work and related state of the art. ResearchGate. Available at: [Link]

• Synthesis of novel sulfonamide analogs containing sulfamerazine/sulfaguanidine and their biological activities. PubMed. Available at: [Link]

• 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. MDPI. Available at: [Link]

• Synthetic approaches, biological activity evaluations, and mechanistic investigations of sulfaguanidine-linked molecules. ResearchGate. Available at: [Link]

• Sulfaguanidine Hybrid with Some New Pyridine-2-One Derivatives: Design, Synthesis, and Antimicrobial Activity against Multidrug-Resistant Bacteria as Dual DNA Gyrase and DHFR Inhibitors. NIH. Available at: [Link]

• Guanidinylation, guanidinoglycosides, uses, and methods of assaying their activity.Google Patents.

• Synthesis of N-Methyl a-Amino Acids via Methylation and Cleavage of 4-Nitrobenzenesulfonamide (Nbs) Derivatives. Akadémiai Kiadó. Available at: [Link]

• Discovery and Pharmacokinetics of Sulfamides and Guanidines as Potent Human Arginase 1 Inhibitors. PubMed Central (NIH). Available at: [Link]

• Synthesis and Inhibition Activity Study of Triazinyl-Substituted Amino(alkyl)-benzenesulfonamide Conjugates with Polar and Hydrophobic Amino Acids as Inhibitors of Human Carbonic Anhydrases I, II, IV, IX, and XII. NIH. Available at: [Link]

• Current development in sulfonamide derivatives to enable CNS-drug discovery. PubMed. Available at: [Link]

• Recent Advances in the Isolation, Synthesis and Biological Activity of Marine Guanidine Alkaloids. MDPI. Available at: [Link]

• Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. PubMed Central (NIH). Available at: [Link]

• Current development in sulfonamide derivatives to enable CNS-drug discovery. Semantic Scholar. Available at: [Link]

• Guanidine synthesis by guanylation. Organic Chemistry Portal. Available at: [Link]

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• 3. Synthesis and cytotoxic evaluation of substituted sulfonyl-N-hydroxyguanidine derivatives as potential antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
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• 10. N-[Amino(imino)methyl]benzenesulfonamide | Serendex [serendex.com]
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• 15. researchgate.net [researchgate.net]

Using N-[amino(imino)methyl]benzenesulfonamide as a reagent for hydrolyzing amines

Application Notes & Protocols

Topic: N-[Amino(imino)methyl]benzenesulfonamide: A Reagent for Amine Functionalization via Guanidinylation and Subsequent Hydrolytic Cleavage

Audience: Researchers, scientists, and drug development professionals.

Introduction: Reframing "Hydrolyzing Amines"

The compound N-[amino(imino)methyl]benzenesulfonamide, also known as N-benzenesulfonyl guanidine, belongs to a class of reagents used for guanidinylation —the process of adding a guanidine group to a target molecule, typically an amine.[1][2] While some vendor literature describes this reagent as being used for "hydrolyzing amines," this is a functional oversimplification.[1] The more chemically precise application involves a two-stage strategy:

• Guanidinylation: An amine is first converted into a stable N-sulfonylguanidine derivative.

• Hydrolysis (Deprotection): The guanidinyl group is subsequently cleaved under specific hydrolytic conditions to regenerate the original amine.

This guide provides a comprehensive overview of this methodology. It details the protocols for both the initial guanidinylation of primary and secondary amines and the subsequent hydrolytic cleavage, effectively using the reagent system as a temporary protecting or functionalizing group. This process is of significant interest in medicinal chemistry, as the guanidinium group is a key structural motif in many biologically active molecules and drugs, prized for its ability to engage in strong electrostatic and hydrogen-bonding interactions at physiological pH.[3][4][5][6]

Part 1: The Guanidinylation of Amines

Guanidinylation is the most direct and common application for N-[amino(imino)methyl]benzenesulfonamide and related reagents. The reaction involves the nucleophilic attack of a primary or secondary amine onto the electrophilic carbon of the guanidinylating agent, leading to the formation of a new, substituted guanidine.

Mechanism of Action

The reaction proceeds via a nucleophilic addition-elimination pathway. The amine nitrogen attacks the central carbon of the guanidine moiety. The benzenesulfonamide group acts as a good leaving group, facilitating the formation of the new C-N bond and yielding the guanidinylated amine product. The stability and reactivity of the reagent can be tuned by protecting groups (like Boc or Cbz) on the guanidine nitrogens, although the user-specified reagent is unprotected.[3][7]

Diagram 1: Proposed Mechanism for Guanidinylation

A simplified reaction mechanism for amine guanidinylation.

Protocol 1: Guanidinylation of a Primary Amine

This protocol is a general guideline adapted from procedures for related guanidinylating agents and should be optimized for specific substrates.[8] The use of protected reagents like N,N'-Di-Boc-N''-triflylguanidine is common for achieving mild conditions and high yields.[3][8]

Materials:

• Primary Amine (1.0 eq)

• N-[amino(imino)methyl]benzenesulfonamide (1.1 eq) or other guanidinylating agent

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile)

• Tertiary amine base (e.g., Triethylamine (TEA) or Diisopropylethylamine (DIPEA), 1.5 eq), if the substrate is an amine salt or if the reaction is sluggish.

• Round-bottomed flask, magnetic stirrer, and inert atmosphere setup (e.g., Nitrogen or Argon).

Procedure:

• Reaction Setup: In an oven-dried round-bottomed flask under an inert atmosphere, dissolve the primary amine in the chosen anhydrous solvent (approx. 0.1-0.5 M concentration).

• Reagent Addition: Add the N-[amino(imino)methyl]benzenesulfonamide to the solution. If needed, add the tertiary amine base.

• Reaction: Stir the mixture at room temperature. For less reactive amines (e.g., anilines), the reaction may require heating (e.g., 40-60 °C).[9]

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed (typically 2-24 hours).[3]

• Workup:

  • Once complete, concentrate the reaction mixture under reduced pressure.

  • Redissolve the residue in a suitable organic solvent like ethyl acetate or DCM.

  • Wash the organic layer sequentially with a weak aqueous acid (e.g., 1 M sodium bisulfate), water, and saturated sodium bicarbonate solution to remove unreacted base and sulfonamide byproduct.[8]

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired substituted guanidine.

Data Presentation: Substrate Scope & Conditions

The choice of reagent and conditions is critical and depends on the amine's nucleophilicity and steric hindrance.

Amine Substrate	Recommended Reagent Class	Typical Conditions	Expected Yield	Reference(s)
Unhindered Primary Aliphatic Amines	N,N'-Di-Boc-N''-triflylguanidine	DCM, Room Temp, 30 min	>90%	[3],[8]
Secondary Aliphatic Amines	N,N'-Di-Boc-N''-triflylguanidine	DCM, TEA, Room Temp, 1-4 h	High	[3],[5]
Unreactive Aromatic Amines (Anilines)	N,N'-Di-Cbz-N''-triflylguanidine	Benzene, Room Temp, 1 h	High	[5]
General Amines	N,N'-Di-Boc-thiourea + TCT activator	THF, NMM, DMAP, Room Temp	Good to Excellent	[3],[8]

Diagram 2: Experimental Workflow for Guanidinylation

Sources

• 1. N-[Amino(imino)methyl]benzenesulfonamide | CymitQuimica [cymitquimica.com]
• 2. Guanidine synthesis by guanylation [organic-chemistry.org]
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• 4. researchgate.net [researchgate.net]
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The Versatile Role of N-[amino(imino)methyl]benzenesulfonamide in the Synthesis of Bio-active Heterocycles: Application Notes and Protocols

Introduction: In the landscape of medicinal chemistry and drug development, the synthesis of heterocyclic compounds remains a cornerstone of innovation. Among the myriad of reagents employed for this purpose, N-[amino(imino)methyl]benzenesulfonamide, also known as N-benzenesulfonylguanidine, has emerged as a versatile and powerful building block. Its unique structural features, combining the reactivity of a guanidine moiety with the electronic influence of a benzenesulfonyl group, make it an attractive synthon for the construction of a variety of nitrogen-containing heterocycles, particularly pyrimidines and triazines. These scaffolds are prevalent in a vast array of pharmaceuticals, exhibiting a wide range of biological activities.

This comprehensive guide provides researchers, scientists, and drug development professionals with detailed application notes and robust protocols for the utilization of N-[amino(imino)methyl]benzenesulfonamide in heterocyclic synthesis. The content herein is structured to offer not only procedural details but also a deeper understanding of the underlying chemical principles, empowering researchers to adapt and innovate upon these methodologies.

Physicochemical Properties of N-[amino(imino)methyl]benzenesulfonamide

A thorough understanding of the reagent's properties is paramount for its effective application.

Property	Value	Source
Molecular Formula	C₇H₉N₃O₂S	[1]
Molecular Weight	199.23 g/mol	[1]
Appearance	White Powder	[1]
Synonyms	N-(Aminoiminomethyl)-benzenesulfonamide, N-Benzenesulfonyl guanidine	[1]

Synthesis of N-[amino(imino)methyl]benzenesulfonamide

The reliable synthesis of the title reagent is the first critical step. A common and effective method involves the reaction of benzenesulfonamide with dicyandiamide.

Protocol 1: Synthesis of N-[amino(imino)methyl]benzenesulfonamide

Materials:

• Benzenesulfonamide

• Dicyandiamide

• Hydrochloric acid (concentrated)

• Water

• Ethanol

Procedure:

• In a round-bottom flask equipped with a reflux condenser, a mixture of benzenesulfonamide (1 mole equivalent) and dicyandiamide (1.1 mole equivalents) is prepared.

• Concentrated hydrochloric acid is added cautiously to the mixture.

• The reaction mixture is heated to reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion, the reaction mixture is cooled to room temperature, and the resulting precipitate is collected by filtration.

• The crude product is washed with cold water to remove any unreacted starting materials and inorganic salts.

• The product is then recrystallized from an appropriate solvent, such as aqueous ethanol, to yield pure N-[amino(imino)methyl]benzenesulfonamide.

Expert Insight: The acidic conditions are crucial for the activation of dicyandiamide and subsequent nucleophilic attack by the sulfonamide nitrogen. The benzenesulfonyl group is an electron-withdrawing group, which increases the acidity of the N-H protons of the sulfonamide, facilitating its reaction.

Application in Pyrimidine Synthesis

The Pinner synthesis and its variations provide a classic and efficient route to pyrimidines through the condensation of a guanidine derivative with a 1,3-dicarbonyl compound. N-[amino(imino)methyl]benzenesulfonamide serves as an excellent N-C-N fragment in this reaction.

Mechanism of Pyrimidine Formation

The reaction proceeds through a well-established condensation mechanism. The key steps are outlined below:

Caption: General mechanism of pyrimidine synthesis.

Causality: The reaction is typically catalyzed by either acid or base. In the presence of a base, the 1,3-dicarbonyl compound is deprotonated to form an enolate, which then acts as the nucleophile. Under acidic conditions, the carbonyl oxygen of the dicarbonyl compound is protonated, activating it for nucleophilic attack by the guanidine. The benzenesulfonyl group, being electron-withdrawing, can influence the nucleophilicity of the guanidine nitrogens.

Protocol 2: Synthesis of N-(5-acetyl-4-methylpyrimidin-2-yl)benzenesulfonamide

This protocol provides a specific example of the synthesis of a substituted pyrimidine.[2]

Materials:

• N-[amino(imino)methyl]benzenesulfonamide (Phenylsulfonyl guanidine) (0.05 mol)

• Acetylacetone (0.1 mol)

• Triethylorthoformate (5 ml)

• Ethanol

Procedure:

• To a mixture of N-[amino(imino)methyl]benzenesulfonamide (0.05 mol) and acetylacetone (0.1 mol) in a round-bottom flask, add triethylorthoformate (5 ml).[2]

• Heat the reaction mixture to reflux for 6 hours.[2]

• After cooling to room temperature, collect the resulting precipitate by filtration.[2]

• Crystallize the crude product from ethanol to obtain orange crystals of N-(5-acetyl-4-methylpyrimidin-2-yl)benzenesulfonamide.[2]

Yield: 45%[2]

Characterization Data:

• ¹H NMR (400 MHz, DMSO-d₆): δ 2.49 (s, 3H, CH₃), 2.52 (s, 3H, CH₃), 7.57–7.66 (m, 3H, Ar-H), 8.00–8.02 (m, 2H, Ar-H), 8.93 (s, 1H, CH-pyrimidine), 12.34 (s, 1H, NH).[2]

Scope of the Pyrimidine Synthesis

The reaction of N-[amino(imino)methyl]benzenesulfonamide is not limited to acetylacetone. A variety of 1,3-dicarbonyl compounds can be employed to generate a library of substituted pyrimidines.

1,3-Dicarbonyl Compound	Product	Expected Yield Range
Ethyl acetoacetate	2-(Benzenesulfonamido)-4-methyl-6-hydroxypyrimidine	Moderate to Good
Dibenzoylmethane	2-(Benzenesulfonamido)-4,6-diphenylpyrimidine	Moderate to Good
Dimedone	2-(Benzenesulfonamido)-5,5-dimethyl-5,6,7,8-tetrahydroquinazolin-4(3H)-one	Good

Expert Insight: The choice of the 1,3-dicarbonyl compound directly dictates the substitution pattern on the resulting pyrimidine ring. The reactivity of the dicarbonyl compound can influence the required reaction conditions (e.g., temperature and reaction time).

Application in 1,3,5-Triazine Synthesis

N-[amino(imino)methyl]benzenesulfonamide can also serve as a precursor for the synthesis of 1,3,5-triazines, another class of heterocycles with significant biological activity. The synthesis of substituted 1,3,5-triazines often involves the cyclotrimerization of nitriles or the reaction of guanidine derivatives with suitable C-N-C synthons.

Protocol 3: General Procedure for the Synthesis of Substituted 2-Amino-1,3,5-triazines

This protocol is a generalized procedure based on the reaction of biguanide derivatives with esters.

Materials:

• N-[amino(imino)methyl]benzenesulfonamide

• An appropriate ester (e.g., ethyl formate)

• Sodium methoxide

• Methanol

Procedure:

• In a round-bottom flask, dissolve N-[amino(imino)methyl]benzenesulfonamide in anhydrous methanol.

• Add a solution of sodium methoxide in methanol to the flask.

• To this mixture, add the desired ester (e.g., ethyl formate) dropwise at room temperature.

• The reaction mixture is then heated to reflux for a specified period, typically monitored by TLC.

• Upon completion, the reaction is cooled, and the solvent is removed under reduced pressure.

• The residue is then worked up by adding water and extracting with a suitable organic solvent.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated to yield the crude product, which can be further purified by column chromatography or recrystallization.

Workflow for Heterocycle Synthesis:

Caption: Synthetic workflow for heterocycles.

Trustworthiness and Self-Validation

The protocols described herein are based on established and peer-reviewed synthetic methodologies. To ensure the trustworthiness of the results, it is imperative to perform thorough characterization of the synthesized compounds. This includes:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and purity of the product.

• Mass Spectrometry (MS): To verify the molecular weight of the synthesized compound.

• Melting Point Analysis: As a preliminary check of purity.

• Thin Layer Chromatography (TLC): For monitoring reaction progress and assessing purity.

Consistent and reproducible data across these analytical techniques will validate the successful synthesis of the target heterocyclic compounds.

Conclusion

N-[amino(imino)methyl]benzenesulfonamide is a readily accessible and highly effective reagent for the synthesis of pyrimidine and triazine derivatives. The protocols and insights provided in this guide are intended to serve as a valuable resource for researchers in the field of synthetic and medicinal chemistry. By understanding the reactivity and applying the detailed methodologies, scientists can efficiently generate diverse libraries of heterocyclic compounds for further investigation in drug discovery and development programs. The versatility of this reagent, coupled with the importance of the resulting heterocyclic scaffolds, ensures its continued relevance in the pursuit of novel therapeutic agents.

References

• Mohamed-Ezzat, R. A., Kariuki, B. M., & Azzam, R. A. (2023). Synthesis and crystal structure of N-(5-acetyl-4-methylpyrimidin-2-yl)benzenesulfonamide. Acta Crystallographica Section E: Crystallographic Communications, 79(Pt 4), 365–369. [Link]

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• 1. 1,3,5-Triazine synthesis [organic-chemistry.org]
• 2. Green synthesis of 1,3,5-triazine derivatives using a sonochemical protocol - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-[amino(imino)methyl]benzenesulfonamide Enzyme Inhibition Assays

Introduction: The Scientific Rationale for Targeting Arginase and Nitric Oxide Synthase with N-[amino(imino)methyl]benzenesulfonamide

In the landscape of contemporary drug discovery, the strategic design of enzyme inhibitors remains a cornerstone of therapeutic innovation. The compound N-[amino(imino)methyl]benzenesulfonamide presents a compelling scaffold for the development of novel enzyme inhibitors due to its unique structural features: a sulfonamide group and a guanidinium-like moiety. This dual-functionality suggests a strong potential for interaction with enzymes that recognize L-arginine as a substrate, most notably arginase and nitric oxide synthase (NOS).[1][2]

The guanidinium group, which is protonated at physiological pH, is a key recognition element for numerous enzymes that bind arginine.[3][4] Consequently, derivatives containing this group are often investigated as potential enzyme inhibitors.[3][5][6] The sulfonamide group, on the other hand, is a well-established pharmacophore in its own right, famously exemplified by the sulfa drugs.[7] In the context of metalloenzymes, the sulfonamide moiety can act as a transition-state analogue, interacting with metal ions in the enzyme's active site.[8][9]

Arginase and nitric oxide synthase are two critical enzymes that compete for the same substrate, L-arginine.[1][10][11] The balance between the activities of these two enzymes is crucial for a multitude of physiological processes, and its dysregulation is implicated in a range of pathologies, including cardiovascular diseases, cancer, and inflammatory disorders.[1][2] This makes both arginase and NOS prime targets for therapeutic intervention.

This comprehensive guide provides detailed protocols for conducting enzyme inhibition assays for N-[amino(imino)methyl]benzenesulfonamide against both arginase and nitric oxide synthase. It further offers in-depth guidance on the kinetic analysis of the inhibition data to elucidate the mechanism of action, a critical step in the drug development pipeline.

Physicochemical Properties of N-[amino(imino)methyl]benzenesulfonamide

A thorough understanding of the test compound's properties is fundamental to designing robust and reproducible assays.

Property	Value	Source
Molecular Formula	C₇H₉N₃O₂S	[12]
Molecular Weight	199.23 g/mol	[12]
Synonyms	N-(Aminoiminomethyl)-benzenesulfonamide, N-Benzenesulfonyl guanidine
CAS Number	4392-37-4	[12]

It is recommended to determine the solubility of N-[amino(imino)methyl]benzenesulfonamide in the specific assay buffers to be used. A stock solution is typically prepared in a polar organic solvent such as DMSO and subsequently diluted in the aqueous buffer. The final concentration of the organic solvent in the assay should be kept to a minimum (typically <1-2%) to avoid any potential effects on enzyme activity.[3]

Arginase Inhibition Assay

The principle of the arginase inhibition assay is to quantify the amount of urea produced from the enzymatic hydrolysis of L-arginine. The presence of an inhibitor will decrease the rate of urea formation.

Experimental Workflow: Arginase Inhibition Assay

Caption: Workflow for the arginase inhibition assay.

Detailed Protocol: Arginase Inhibition Assay

This protocol is adapted from commercially available arginase activity assay kits and is suitable for a 96-well microplate format.

1. Reagent Preparation:

• Arginase Assay Buffer: Prepare a 10 mM Tris-HCl buffer, pH 7.4, containing 1 µM pepstatin A and 1 µM leupeptin.

• Arginase Solution: Reconstitute purified arginase in the assay buffer to a concentration that yields a linear reaction rate for at least 30 minutes. The optimal concentration should be determined empirically.

• Substrate Solution (L-arginine): Prepare a stock solution of L-arginine in ultrapure water and adjust the pH to 7.4. The final concentration in the assay will typically be in the range of the enzyme's Km for arginine.

• Inhibitor Stock Solution: Prepare a high-concentration stock solution of N-[amino(imino)methyl]benzenesulfonamide in 100% DMSO.

• Urea Standard: Prepare a series of known concentrations of urea in the assay buffer to generate a standard curve.

• Urea Reagent: This is typically a proprietary reagent from commercial kits that reacts with urea to produce a colored product.

2. Assay Procedure:

• Prepare Inhibitor Dilutions: Create a serial dilution of the N-[amino(imino)methyl]benzenesulfonamide stock solution in the assay buffer to achieve a range of desired final concentrations for the dose-response curve.

• Set up the Assay Plate: In a 96-well plate, add the following to each well:

  • Sample Wells: Add a specific volume of the arginase solution and the inhibitor dilution.

  • Positive Control (No Inhibitor): Add the arginase solution and an equivalent volume of the assay buffer containing the same concentration of DMSO as the inhibitor wells.

  • Blank (No Enzyme): Add the assay buffer and the inhibitor dilution.

• Pre-incubation: Incubate the plate at 37°C for 15-30 minutes to allow the inhibitor to bind to the enzyme.

• Initiate the Reaction: Add the L-arginine substrate solution to all wells to start the enzymatic reaction.

• Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 30-60 minutes), ensuring the reaction remains in the linear range.

• Stop the Reaction: Stop the reaction by adding an acidic solution as specified by the kit manufacturer.

• Color Development: Add the Urea Reagent to all wells and incubate at room temperature for the recommended time to allow for color development.

• Measure Absorbance: Read the absorbance at the appropriate wavelength using a microplate reader.

Nitric Oxide Synthase (NOS) Inhibition Assay

The NOS inhibition assay is based on the quantification of nitric oxide (NO) produced from the conversion of L-arginine to L-citrulline. Due to the short half-life of NO, the assay typically measures the stable end-products, nitrite and nitrate. The Griess reaction is a common colorimetric method used to detect nitrite.

Experimental Workflow: NOS Inhibition Assay

Caption: Workflow for the nitric oxide synthase inhibition assay.

Detailed Protocol: NOS Inhibition Assay

This protocol is based on the principles of commercially available NOS inhibitor screening kits.

1. Reagent Preparation:

• NOS Assay Buffer: Prepare a buffer appropriate for the NOS isoform being tested (e.g., HEPES buffer, pH 7.4).

• NOS Enzyme: Use a purified preparation of the desired NOS isoform (e.g., nNOS, eNOS, or iNOS). The optimal concentration should be determined empirically.

• Cofactor Solution: Prepare a solution containing the necessary cofactors for NOS activity, including NADPH, FAD, FMN, and tetrahydrobiopterin (BH4).

• Substrate Solution (L-arginine): Prepare a stock solution of L-arginine in ultrapure water.

• Inhibitor Stock Solution: Prepare a high-concentration stock solution of N-[amino(imino)methyl]benzenesulfonamide in 100% DMSO.

• Nitrite Standard: Prepare a series of known concentrations of sodium nitrite in the assay buffer to generate a standard curve.

• Griess Reagents: These typically consist of two solutions: sulfanilamide in an acidic solution and N-(1-naphthyl)ethylenediamine dihydrochloride (NEDD) in water.

2. Assay Procedure:

• Prepare Inhibitor Dilutions: Create a serial dilution of the N-[amino(imino)methyl]benzenesulfonamide stock solution in the assay buffer.

• Set up the Assay Plate: In a 96-well plate, add the following to each well:

  • Sample Wells: Add the NOS enzyme, cofactor solution, and the inhibitor dilution.

  • Positive Control (No Inhibitor): Add the NOS enzyme, cofactor solution, and assay buffer with the corresponding DMSO concentration.

  • Blank (No Enzyme): Add the assay buffer, cofactor solution, and the inhibitor dilution.

• Pre-incubation: Incubate the plate at the optimal temperature for the NOS isoform (e.g., 37°C) for 15-30 minutes.

• Initiate the Reaction: Add the L-arginine substrate solution to all wells.

• Incubation: Incubate the plate at the same temperature for a defined period (e.g., 60 minutes).

• Nitrite Detection (Griess Reaction):

  • Add the sulfanilamide solution to each well and incubate for 5-10 minutes at room temperature, protected from light.

  • Add the NEDD solution to each well and incubate for another 5-10 minutes at room temperature, protected from light, to allow for the development of a magenta color.

• Measure Absorbance: Read the absorbance at approximately 540 nm using a microplate reader.

Data Analysis and Interpretation

Determination of IC₅₀

The half-maximal inhibitory concentration (IC₅₀) is the concentration of an inhibitor that reduces the enzyme's activity by 50%.

• Calculate Percent Inhibition:

  • Percent Inhibition = [ (Activity_control - Activity_inhibitor) / Activity_control ] * 100

• Generate a Dose-Response Curve: Plot the percent inhibition as a function of the logarithm of the inhibitor concentration.

• Determine IC₅₀: Use non-linear regression analysis to fit the data to a sigmoidal dose-response curve and determine the IC₅₀ value.

Kinetic Analysis: Determining the Mechanism of Inhibition and Kᵢ

To understand how N-[amino(imino)methyl]benzenesulfonamide inhibits the enzyme, a kinetic analysis is essential. This involves measuring the initial reaction velocities at various substrate and inhibitor concentrations.

Experimental Design for Kinetic Studies:

• Vary the concentration of the substrate (L-arginine) while keeping the concentration of the inhibitor constant.

• Repeat this for several different fixed concentrations of the inhibitor.

Data Analysis:

• Michaelis-Menten Plot: Plot the initial velocity (v) against the substrate concentration ([S]) for each inhibitor concentration. This will give a preliminary indication of the type of inhibition.

• Lineweaver-Burk Plot: For a more quantitative analysis, create a double reciprocal plot of 1/v versus 1/[S]. The pattern of the lines for different inhibitor concentrations will reveal the mechanism of inhibition.[13][14]

Inhibition Type	Lineweaver-Burk Plot Characteristics	Effect on Vₘₐₓ and Kₘ
Competitive	Lines intersect at the y-axis.	Vₘₐₓ is unchanged, Kₘ increases.
Non-competitive	Lines intersect at the x-axis.	Vₘₐₓ decreases, Kₘ is unchanged.
Uncompetitive	Lines are parallel.	Both Vₘₐₓ and Kₘ decrease.
Mixed	Lines intersect in the second or third quadrant.	Both Vₘₐₓ and Kₘ are altered.

Relationship between Inhibition Parameters

Caption: Relationship between key enzyme inhibition parameters.

Calculating the Inhibition Constant (Kᵢ):

The Kᵢ is a more fundamental measure of inhibitor potency than the IC₅₀ because it is independent of the substrate concentration. For competitive inhibition, the Kᵢ can be calculated from the IC₅₀ value using the Cheng-Prusoff equation:

Kᵢ = IC₅₀ / (1 + [S]/Kₘ)

Where:

• [S] is the substrate concentration used in the IC₅₀ determination.

• Kₘ is the Michaelis constant of the enzyme for the substrate.

Conclusion

The protocols and data analysis workflows detailed in this guide provide a robust framework for the comprehensive evaluation of N-[amino(imino)methyl]benzenesulfonamide as a potential inhibitor of arginase and nitric oxide synthase. By systematically determining the IC₅₀ and elucidating the kinetic mechanism of inhibition, researchers can gain valuable insights into the compound's mode of action, which is a critical step in the journey from a lead compound to a potential therapeutic agent. The structural rationale for targeting these enzymes with a sulfonamide-guanidine compound, combined with the detailed experimental procedures, equips scientists in the field of drug development with the necessary tools to explore this promising area of research.

References

• Di Costanzo, L., et al. (2005). Design of Amino Acid Sulfonamides as Transition-State Analogue Inhibitors of Arginase. Journal of the American Chemical Society, 127(38), 13211-13221. [Link]

• Cama, E., et al. (2003). Design of amino acid sulfonamides as transition-state analogue inhibitors of arginase. Journal of the American Chemical Society, 125(44), 13211-13221. [Link]

• Fiveable. (n.d.). Enzyme kinetics and inhibition studies. Fiveable. [Link]

• Pessela, B. C., et al. (2021). Kinetic Analysis Misinterpretations Due to the Occurrence of Enzyme Inhibition by Reaction Product: Comparison between Initial Velocities and Reaction Time Course Methodologies. Molecules, 27(1), 53. [Link]

• Khan, I., et al. (2025). Novel guanidine derivatives as mechanistic scaffolds for anticancer agents: synthesis, characterization, DNA-binding, and computational studies. RSC Medicinal Chemistry, 16(9), 2345-2359. [Link]

• Samanta, S., et al. (2019). Role of Guanidinium-Carboxylate Ion Interaction in Enzyme Inhibition with Implications for Drug Design. The Journal of Physical Chemistry B, 123(44), 9354-9363. [Link]

• Ainfo. (n.d.). KINETIC ANALYSIS OF INHIBITOR ACTIONS ON ENZYMES. Ainfo. [Link]

• Amine, A., et al. (2021). The Kinetic and Analytical Aspects of Enzyme Competitive Inhibition: Sensing of Tyrosinase Inhibitors. Chemosensors, 9(9), 249. [Link]

• UCL. (n.d.). Enzyme inhibitors. UCL. [Link]

• Víteček, J., et al. (2012). Arginine-Based Inhibitors of Nitric Oxide Synthase: Therapeutic Potential and Challenges. Mediators of Inflammation, 2012, 318087. [Link]

• Boucher, J. L., et al. (1999). Nitric oxide biosynthesis, nitric oxide synthase inhibitors and arginase competition for L-arginine utilization. Cellular and Molecular Life Sciences, 55(8-9), 1015-1028. [Link]

• Himmelsbach, F., et al. (1999). Guanidine derivatives as combined thromboxane A2 receptor antagonists and synthase inhibitors. Journal of Medicinal Chemistry, 42(7), 1281-1293. [Link]

• Basran, J., et al. (2021). Steady-state enzyme kinetics. The Biochemist, 43(2), 40-43. [Link]

• Yang, Z., & Ming, X. F. (2014). ARGINASE: A CRITICAL REGULATOR OF NITRIC OXIDE SYNTHESIS AND VASCULAR FUNCTION. Nitric Oxide, 43, 1-12. [Link]

• González-García, J., et al. (2022). Novel Pyridazin-3(2H)-one-Based Guanidine Derivatives as Potential DNA Minor Groove Binders with Anticancer Activity. ACS Medicinal Chemistry Letters, 13(2), 263-270. [Link]

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• Majid Ali. (2022, December 23). Finding type of enzyme inhibition and Ki value by graphpad prism| Kinetic Studies [Video]. YouTube. [Link]

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• The Science Snail. (2020, September 18). Distinguishing reversible enzyme inhibition mechanisms. The Science Snail. [Link]

• PubChem. (n.d.). N-[amino(imino)methyl]-4-methylbenzenesulfonamide. PubChem. [Link]

• NEDP. (n.d.). Arginase Inhibitors. NEDP. [Link]

• Rees, D. D., et al. (1990). Characterization of three inhibitors of endothelial nitric oxide synthase in vitro and in vivo. British Journal of Pharmacology, 101(3), 746-752. [Link]

• Wolff, D. J., & Lubeskie, A. (1995). Inactivation of nitric oxide synthases and cellular nitric oxide formation by N6-iminoethyl-L-lysine and N5-iminoethyl-L-ornithine. Archives of Biochemistry and Biophysics, 316(1), 290-301. [Link]

• Clostre, F., et al. (2000). BN 80933, a dual inhibitor of neuronal nitric oxide synthase and lipid peroxidation: a promising neuroprotective strategy. Proceedings of the National Academy of Sciences, 97(14), 8088-8093. [Link]

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Application Notes and Protocols for In Vitro Studies with N-[amino(imino)methyl]benzenesulfonamide

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the in vitro evaluation of N-[amino(imino)methyl]benzenesulfonamide and its analogs. This document outlines the scientific rationale, detailed protocols, and data interpretation for key assays to characterize the biological activity of this class of compounds.

Introduction: The Therapeutic Potential of the Benzenesulfonamide Scaffold

Benzenesulfonamide derivatives are a cornerstone in medicinal chemistry, forming the structural basis for a wide array of therapeutic agents.[1] The sulfonamide functional group is a critical pharmacophore present in numerous clinically approved drugs, including antibacterial, anti-inflammatory, diuretic, and anticancer agents.[1][2] The versatility of this scaffold allows for diverse chemical modifications, leading to compounds with a broad spectrum of biological activities. A significant mechanism of action for many benzenesulfonamides is the inhibition of carbonic anhydrases (CAs), a family of metalloenzymes involved in various physiological and pathological processes.[3][4]

N-[amino(imino)methyl]benzenesulfonamide, also known as N-Benzenesulfonyl guanidine, incorporates both the benzenesulfonamide and the guanidine moieties. While this specific molecule is less characterized in the public domain, structurally related N'-substituted benzenesulfonyl guanidines have demonstrated notable antibacterial activity.[5] This suggests that N-[amino(imino)methyl]benzenesulfonamide is a promising candidate for comprehensive in vitro screening to elucidate its potential therapeutic applications.

This guide presents a panel of foundational in vitro assays to systematically evaluate the biological profile of N-[amino(imino)methyl]benzenesulfonamide, focusing on its potential as a carbonic anhydrase inhibitor, an anticancer agent, and an antimicrobial agent.

Carbonic Anhydrase Inhibition Assay

Scientific Rationale

Carbonic anhydrases (CAs) are ubiquitous enzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[6] There are 15 known human CA isoforms, some of which are overexpressed in various diseases.[7] For instance, the tumor-associated human carbonic anhydrase IX (hCA IX) is overexpressed in many solid tumors under hypoxic conditions, where it plays a crucial role in regulating intracellular pH, thereby promoting tumor cell survival and proliferation.[1][8] Consequently, selective inhibition of hCA IX is a validated and promising strategy for the development of novel anticancer therapies.[1][8] The primary sulfonamide moiety is a classical zinc-binding group that can effectively inhibit CAs, making this assay a primary step in the characterization of novel benzenesulfonamide derivatives.[3]

Signaling Pathway: Role of CA IX in Hypoxic Tumors

CA IX inhibition pathway in hypoxic tumors.

Protocol: Stopped-Flow CO₂ Hydration Assay

This method measures the enzyme's catalytic activity by monitoring the pH change associated with the CO₂ hydration reaction.[6]

Materials:

• Purified human CA isoforms (e.g., hCA I, II, and IX)

• N-[amino(imino)methyl]benzenesulfonamide

• Acetazolamide (standard inhibitor)[6]

• HEPES buffer (20 mM, pH 7.5)

• Phenol red pH indicator

• CO₂-saturated water

• Stopped-flow spectrophotometer

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of N-[amino(imino)methyl]benzenesulfonamide in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of the test compound and acetazolamide in HEPES buffer.

  • Prepare a solution of the CA isoform in HEPES buffer.

  • Prepare a CO₂-saturated solution by bubbling CO₂ gas through chilled, deionized water.

• Enzyme-Inhibitor Pre-incubation:

  • In a reaction cuvette, mix the CA isoform solution with various concentrations of the inhibitor or vehicle control.

  • Incubate for 15 minutes at room temperature to allow for enzyme-inhibitor binding.[6]

• Reaction Initiation and Data Acquisition:

  • Rapidly mix the enzyme-inhibitor solution with the CO₂-saturated solution containing the pH indicator in the stopped-flow instrument.[6]

  • Monitor the change in absorbance of the pH indicator at 557 nm over time (milliseconds to seconds). This reflects the rate of proton production.[6]

• Data Analysis:

  • Calculate the initial rates of the enzymatic reaction from the absorbance data.

  • Determine the inhibition constant (Kᵢ) by fitting the data to the Michaelis-Menten equation for competitive inhibition.

Data Presentation: Comparative Inhibitory Potency

Compound	hCA I (Kᵢ, nM)	hCA II (Kᵢ, nM)	hCA IX (Kᵢ, nM)	Selectivity (hCA II / hCA IX)
N-[amino(imino)methyl]benzenesulfonamide	[Experimental Value]	[Experimental Value]	[Experimental Value]	[Calculated Value]
Acetazolamide (Standard)[6]	250	12	25	0.48

Lower Kᵢ values indicate higher inhibitory potency.

In Vitro Anticancer Cytotoxicity Assay

Scientific Rationale

Given the potential of benzenesulfonamides to inhibit tumor-associated CA IX, it is crucial to assess their direct cytotoxic effects on cancer cells. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to evaluate cell viability.[9][10] This assay measures the metabolic activity of cells, which is generally proportional to the number of viable cells. It provides a quantitative measure of a compound's ability to inhibit cell growth or induce cell death.

Experimental Workflow: Anticancer Screening

Workflow for MTT-based cytotoxicity assay.

Protocol: MTT Assay for Cell Viability

Materials:

• Human cancer cell lines (e.g., MDA-MB-231 for breast cancer, HCT-116 for colon cancer)[9][11]

• Non-cancerous cell line for selectivity assessment (e.g., HaCaT keratinocytes)[12]

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• N-[amino(imino)methyl]benzenesulfonamide

• Cisplatin or Doxorubicin (positive control)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed the cells in 96-well plates at an appropriate density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the test compound and the positive control in the complete medium.

  • Replace the medium in the wells with the medium containing the compounds at various concentrations. Include vehicle-only wells as a negative control.

• Incubation:

  • Incubate the plates for 72 hours at 37°C in a humidified incubator with 5% CO₂.[11]

• MTT Addition and Incubation:

  • Add 20 µL of MTT solution to each well and incubate for 4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Determine the half-maximal inhibitory concentration (IC₅₀) by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Data Presentation: In Vitro Cytotoxic Activity

Compound	Cell Line	IC₅₀ (µM) ± SD
N-[amino(imino)methyl]benzenesulfonamide	MDA-MB-231	[Experimental Value]
HCT-116	[Experimental Value]
HaCaT	[Experimental Value]
Cisplatin (Positive Control)[11]	MDA-MB-231	[Reference Value]

In Vitro Antimicrobial Susceptibility Testing

Scientific Rationale

The sulfonamide class of drugs has a long history as antibacterial agents, primarily acting by inhibiting folic acid synthesis in bacteria.[13] Given that related guanidine-containing benzenesulfonamides have shown antibacterial properties, it is pertinent to evaluate N-[amino(imino)methyl]benzenesulfonamide for its antimicrobial activity.[5] Standard methods such as the broth microdilution assay are used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[14]

Protocol: Broth Microdilution for MIC Determination

Materials:

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)[15]

• Fungal strains (e.g., Candida albicans ATCC 90028)

• Mueller-Hinton Broth (MHB) for bacteria, RPMI-1640 for fungi

• N-[amino(imino)methyl]benzenesulfonamide

• Ciprofloxacin (antibacterial control), Itraconazole (antifungal control)[16]

• 96-well microplates

Procedure:

• Inoculum Preparation:

  • Prepare a standardized inoculum of the microorganism adjusted to a specific concentration (e.g., 5 x 10⁵ CFU/mL).

• Compound Dilution:

  • In a 96-well plate, prepare two-fold serial dilutions of the test compound and control drugs in the appropriate broth.

• Inoculation:

  • Add the standardized inoculum to each well. Include a growth control (inoculum without compound) and a sterility control (broth only).

• Incubation:

  • Incubate the plates at 37°C for 24 hours for bacteria and at 30°C for 48 hours for fungi.[14]

• MIC Determination:

  • The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism.

Data Presentation: Antimicrobial Activity

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
N-[amino(imino)methyl]benzenesulfonamide	[Experimental Value]	[Experimental Value]	[Experimental Value]
Ciprofloxacin (Control)	[Reference Value]	[Reference Value]	N/A
Itraconazole (Control)	N/A	N/A	[Reference Value]

Conclusion

The protocols outlined in these application notes provide a robust framework for the initial in vitro characterization of N-[amino(imino)methyl]benzenesulfonamide. By systematically evaluating its activity as a carbonic anhydrase inhibitor, its cytotoxicity against cancer cells, and its antimicrobial properties, researchers can gain valuable insights into its therapeutic potential. The data generated from these assays will be instrumental in guiding further preclinical development and lead optimization efforts.

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• Angeli, A., et al. (2014). Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry. ACS Medicinal Chemistry Letters, 5(8), 929-934. [Link]

• ResearchGate. (n.d.). Benzenesulfonamide derivatives of antibacterial activity. [Link]

• Sławiński, J., et al. (2023). Synthesis of 3-(2-Alkylthio-4-chloro-5-methylbenzenesulfonyl)-2-(1-phenyl-3-arylprop-2-enylideneamino)guanidine Derivatives with Pro-Apoptotic Activity against Cancer Cells. Molecules, 28(5), 2133. [Link]

• Sharma, A., et al. (2018). Discovery of Benzenesulfonamide Derivatives as Carbonic Anhydrase Inhibitors with Effective Anticonvulsant Action: Design, Synthesis, and Pharmacological Evaluation. Journal of Medicinal Chemistry, 61(9), 4038-4055. [Link]

• Li, G., et al. (2022). Design, Synthesis, and Mechanism Study of Benzenesulfonamide-containing Phenylalanine Derivatives as Novel HIV-1 Capsid Inhibitors with Improved Antiviral Activities. Journal of Medicinal Chemistry, 65(13), 8944–8962. [Link]

• Ali, A. T., et al. (2020). Synthesis, Characterization and Antibacterial Evaluation of Oxoazetidin Benzene Sulfonamide Derivatives as a Hybrid Antimicrobial. Systematic Reviews in Pharmacy, 11(2), 523-531. [Link]

• Al-Amiery, A. A., et al. (2021). Computational and Molecular Docking Studies of New Benzene Sulfonamide Drugs with Anticancer and Antioxidant Effects. Bentham Science. [Link]

• Zhang, Y., et al. (2020). Discovery and Lead Optimization of Benzene-1,4-disulfonamides as Oxidative Phosphorylation Inhibitors. Journal of Medicinal Chemistry, 63(1), 225-242. [Link]

• El-Sayed, N. N. E., et al. (2021). Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. RSC Advances, 11(48), 30206-30224. [Link]

• Wang, G. Z., et al. (2011). Design and Synthesis of Benzenesulfonamide Derivatives as Potent Anti-Influenza Hemagglutinin Inhibitors. ACS Medicinal Chemistry Letters, 2(6), 463-467. [Link]

• Eze, F. I., et al. (2019). Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives. Frontiers in Chemistry, 7, 631. [Link]

• Zołnowska, B., et al. (2015). N-Substituted N'-(2-alkylthio-4-chloro-5-methylbenzenesulfonyl)guanidines--Antibacterial, Cytotoxic Activities and Some Structure-Activity Relationships. Polish Journal of Microbiology, 64(3), 299-305. [Link]

• Ahmed, M., et al. (2020). Studies on the Synthesis of Benzene Sulfonamides, Evaluation of Their Antimicrobial Activities, and Molecular Docking. ResearchGate. [Link]

• Gudaitytė, K., et al. (2021). Exploration of Benzenesulfonamide-Bearing Imidazole Derivatives Activity in Triple-Negative Breast Cancer and Melanoma 2D and 3D Cell Cultures. PMC. [Link]

• Sławiński, J., et al. (2023). Synthesis of 3-(2-Alkylthio-4-chloro-5-methylbenzenesulfonyl)-2-(1-phenyl-3-arylprop-2-enylideneamino)guanidine Derivatives with Pro-Apoptotic Activity against Cancer Cells. NIH. [Link]

• Dudutienė, V., et al. (2022). 4-(3-Alkyl/benzyl-guanidino)benzenesulfonamides as selective carbonic anhydrase VII inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1545–1554. [Link]

• Zhang, W., et al. (2021). Isopropoxy Benzene Guanidine Kills Staphylococcus aureus Without Detectable Resistance. Frontiers in Microbiology, 12, 621535. [Link]

• Dawood, K. M., et al. (2020). Synthesis and In Vitro Antimicrobial SAR of Benzyl and Phenyl Guanidine and Aminoguanidine Hydrazone Derivatives. Molecules, 25(16), 3692. [Link]

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Comprehensive Analytical Methods for the Characterization of N-[amino(imino)methyl]benzenesulfonamide

An Application Note and Protocol Guide

Abstract

This guide provides a comprehensive suite of analytical methodologies for the robust characterization of N-[amino(imino)methyl]benzenesulfonamide. Designed for researchers, scientists, and drug development professionals, this document details optimized protocols for identity, purity, and stability assessment. The methods described herein leverage fundamental analytical techniques, including High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Thermal Analysis (TGA/DSC). Each protocol is presented with an emphasis on the scientific rationale behind experimental choices, ensuring methodological integrity and reproducibility.

Introduction: The Analytical Imperative

N-[amino(imino)methyl]benzenesulfonamide is a sulfonamide derivative containing a guanidinium group.[1][2] The sulfonamide functional group is a cornerstone in medicinal chemistry, and compounds bearing this moiety require rigorous analytical characterization to ensure quality, safety, and efficacy in any research or development context. The presence of the polar guanidinium group and the aromatic benzenesulfonyl group imparts specific physicochemical properties that must be considered when developing analytical methods.

This document serves as a practical guide, moving beyond simple procedural lists to explain the causality behind the selection of specific instruments, parameters, and workflows. The aim is to equip the scientist with a foundational understanding to not only replicate these methods but also to adapt and troubleshoot them as needed.

Physicochemical Properties of N-[amino(imino)methyl]benzenesulfonamide

A foundational understanding of the molecule's properties is critical for method development.

Property	Value	Source
CAS Number	4392-37-4	[1]
Molecular Formula	C₇H₉N₃O₂S	[1][2]
Molecular Weight	199.23 g/mol	[1][2]
IUPAC Name	N-(diaminomethylidene)benzenesulfonamide	N/A
Appearance	White Powder	[2]

Chromatographic Analysis for Purity and Quantification

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the primary technique for assessing the purity of N-[amino(imino)methyl]benzenesulfonamide and for quantifying it in various matrices. The method separates the target analyte from impurities based on differential partitioning between a nonpolar stationary phase and a polar mobile phase.

Expertise & Rationale for HPLC Method Design

The chosen method employs a C18 stationary phase, which is the standard for retaining moderately polar to nonpolar compounds like benzenesulfonamide derivatives. The mobile phase consists of an acetonitrile/water gradient. Acetonitrile is selected for its low viscosity and UV transparency. The addition of an acid, such as formic acid, to the mobile phase is crucial. It serves to protonate any residual silanols on the silica-based column, minimizing peak tailing. More importantly, it ensures that the guanidinium group on the analyte is consistently protonated, leading to a single, sharp chromatographic peak. A gradient elution is chosen to ensure that impurities with a wide range of polarities can be effectively separated and eluted within a reasonable run time.[3][4]

Experimental Protocol: RP-HPLC

Objective: To determine the purity of a sample of N-[amino(imino)methyl]benzenesulfonamide and to separate it from potential impurities.

Instrumentation:

• HPLC or UPLC system with a UV/PDA detector.

• Analytical column: C18, 250 mm x 4.6 mm, 5 µm particle size.

Reagents:

• Acetonitrile (HPLC Grade)

• Water (HPLC Grade)

• Formic Acid (LC-MS Grade)

• N-[amino(imino)methyl]benzenesulfonamide reference standard and sample.

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Sample Preparation:

  • Prepare a stock solution of the reference standard and sample at 1.0 mg/mL in a 50:50 mixture of Water:Acetonitrile (diluent).

  • Dilute the stock solution to a working concentration of approximately 0.1 mg/mL using the diluent.

• HPLC Conditions:

Parameter	Setting
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	230 nm (or as determined by UV scan)
Gradient Program	Time (min)
0.0
20.0
25.0
25.1
30.0

• Analysis:

  • Equilibrate the column with the initial mobile phase conditions for at least 15 minutes.

  • Inject a blank (diluent) to ensure a clean baseline.

  • Inject the reference standard followed by the sample solution.

  • Process the chromatograms, integrating all peaks. Purity is typically calculated using an area percent normalization method.

HPLC Workflow Diagram

Fig 1. HPLC workflow for purity analysis.

Mass Spectrometry for Identity Confirmation

Mass Spectrometry (MS) is an indispensable tool for confirming the identity of N-[amino(imino)methyl]benzenesulfonamide by providing a highly accurate mass measurement of the molecular ion. When coupled with liquid chromatography (LC-MS), it also allows for the mass identification of impurities.

Expertise & Rationale for LC-MS Method

Electrospray Ionization (ESI) is the chosen ionization technique because it is a soft ionization method well-suited for polar molecules like the target compound, minimizing in-source fragmentation. Analysis in positive ion mode is selected because the guanidinium group is readily protonated to form a stable cation. A high-resolution mass spectrometer (such as a Q-TOF or Orbitrap) is recommended to provide an accurate mass measurement, which can be used to confirm the elemental composition of the analyte. The expected protonated molecular ion [M+H]⁺ for C₇H₉N₃O₂S would have a monoisotopic mass of 200.0543.

Experimental Protocol: LC-MS

Objective: To confirm the molecular weight and identity of N-[amino(imino)methyl]benzenesulfonamide.

Instrumentation:

• An LC-MS system, preferably with a high-resolution mass analyzer (e.g., TOF, Orbitrap).

• The LC method described in Section 2.2 can be directly coupled to the MS.

Procedure:

• LC Setup: Use the HPLC conditions outlined in Section 2.2. The use of formic acid as a mobile phase modifier is ideal as it is volatile and MS-compatible.[5][6]

• MS Parameters (Positive ESI Mode - Representative Values):

Parameter	Setting
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Drying Gas Flow	10 L/min
Drying Gas Temp.	325 °C
Nebulizer Pressure	35 psi
Scan Range (m/z)	50 - 500

• Analysis:

  • Infuse a diluted sample directly or perform an LC-MS run.

  • Acquire the full scan mass spectrum.

  • Identify the peak corresponding to the protonated molecule [M+H]⁺.

  • Compare the observed m/z with the theoretical exact mass. A mass accuracy of <5 ppm is considered definitive confirmation.

  • If using a tandem MS instrument (e.g., Q-TOF, Triple Quad), fragmentation (MS/MS) can be performed on the parent ion to further confirm the structure.

LC-MS Workflow Diagram

Fig 2. LC-MS workflow for identity confirmation.

NMR Spectroscopy for Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the unambiguous structural elucidation of organic molecules. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom in the molecule.

Expertise & Rationale for NMR Analysis

For N-[amino(imino)methyl]benzenesulfonamide, a polar aprotic solvent like DMSO-d₆ is the ideal choice for NMR analysis. It can effectively dissolve the compound, and its residual solvent peak does not interfere with the key aromatic signals. Furthermore, DMSO-d₆ slows down the proton exchange of the N-H protons on the guanidinium and sulfonamide groups, allowing them to be observed in the ¹H NMR spectrum as broad signals. The expected ¹H spectrum would show multiplets in the aromatic region (7.5-8.0 ppm) corresponding to the benzene ring protons and broad, exchangeable signals for the N-H protons.

Experimental Protocol: ¹H and ¹³C NMR

Objective: To obtain a complete structural profile of N-[amino(imino)methyl]benzenesulfonamide.

Instrumentation:

• NMR Spectrometer (400 MHz or higher recommended).

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Acquisition:

  • Acquire a ¹H NMR spectrum. Key parameters include a sufficient number of scans for good signal-to-noise (e.g., 16 scans) and a relaxation delay of at least 1-2 seconds.

  • Acquire a ¹³C NMR spectrum. This will require a significantly longer acquisition time.

  • Consider advanced experiments like COSY, HSQC, and HMBC if full structural assignment is required.

• Data Interpretation:

  • ¹H NMR: Look for signals corresponding to the aromatic protons on the benzene ring and the exchangeable N-H protons.

  • ¹³C NMR: Identify signals for the aromatic carbons and the unique carbon of the C=N group in the guanidinium moiety.

Thermal Analysis for Physicochemical Characterization

Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provide critical information about the material's thermal properties, such as melting point, thermal stability, and the presence of residual solvents or water.[7][8]

Experimental Protocol: DSC and TGA

Objective: To determine the melting point, thermal stability, and solvent content of the sample.

Instrumentation:

• DSC Instrument

• TGA Instrument

Procedure:

• DSC Analysis:

  • Accurately weigh 2-5 mg of the sample into an aluminum DSC pan and seal it.

  • Place the pan in the DSC cell alongside an empty reference pan.

  • Heat the sample at a controlled rate (e.g., 10 °C/min) under a nitrogen atmosphere.

  • Record the heat flow to identify the melting endotherm. The peak onset is typically reported as the melting point.

• TGA Analysis:

  • Accurately weigh 5-10 mg of the sample into a TGA pan.

  • Heat the sample at a controlled rate (e.g., 10 °C/min) under a nitrogen atmosphere.

  • Record the weight loss as a function of temperature. Weight loss at temperatures below ~120 °C typically corresponds to residual solvent or water, while decomposition occurs at higher temperatures.

Stability Assessment: Forced Degradation Studies

Forced degradation studies are essential in drug development to understand the intrinsic stability of a compound and to develop stability-indicating analytical methods.[9] The HPLC method developed in Section 2 is the foundation for this analysis.

Rationale and Approach

The compound is subjected to stress conditions more severe than those it would typically encounter during storage to accelerate degradation.[10] The goal is to achieve 5-20% degradation of the parent compound. The resulting stressed samples are then analyzed by the HPLC-UV and LC-MS methods to separate and identify the degradation products. This process helps establish degradation pathways and proves that the analytical method can separate the analyte from its potential degradants.

Forced Degradation Workflow

• Stress Conditions: Expose solutions of the compound (~0.1 mg/mL) to the following conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

  • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: Heat solid sample at 105 °C for 48 hours.

  • Photolytic: Expose solution to light (ICH Q1B guidelines).

• Sample Analysis: After exposure, neutralize the acidic and basic samples. Analyze all samples using the developed HPLC-UV method (Section 2.2) and LC-MS method (Section 3.2) to identify and characterize any degradation products formed.

Forced Degradation Workflow Diagram

Fig 3. Workflow for forced degradation studies.

Conclusion

The analytical methods detailed in this guide provide a comprehensive framework for the characterization of N-[amino(imino)methyl]benzenesulfonamide. The synergistic use of chromatography (HPLC), mass spectrometry (MS), NMR, and thermal analysis ensures unambiguous identification, accurate purity assessment, and a thorough understanding of the compound's stability profile. These protocols are designed to be robust and reliable, serving as a critical resource for scientists engaged in the research and development of sulfonamide-based molecules.

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• Separation of Benzenesulfonamide, 4-amino-N,N-dimethyl- on Newcrom R1 HPLC column. SIELC Technologies.
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Application Notes and Protocols: N-[amino(imino)methyl]benzenesulfonamide for Carbonic Anhydrase Inhibition

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

These application notes provide a comprehensive guide for the synthesis, characterization, and evaluation of N-[amino(imino)methyl]benzenesulfonamide as a potential carbonic anhydrase inhibitor. This document outlines the scientific rationale, detailed experimental protocols, and data interpretation strategies to support researchers in this field.

Scientific Introduction: The Rationale for Investigating N-[amino(imino)methyl]benzenesulfonamide

Carbonic anhydrases (CAs) are a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[1] These enzymes are integral to numerous physiological processes, and their dysregulation is implicated in a range of pathologies including glaucoma, epilepsy, and cancer.[2][3] The sulfonamide functional group is a well-established pharmacophore for carbonic anhydrase inhibition, with numerous sulfonamide-based drugs clinically approved.

N-[amino(imino)methyl]benzenesulfonamide, also known as N-benzenesulfonyl guanidine, belongs to the benzenesulfonamide class of compounds. While its primary established role is as a sulfonamide antibiotic that inhibits folic acid synthesis, its structural similarity to known carbonic anhydrase inhibitors warrants investigation into its potential activity against this enzyme family. Structurally related compounds, such as 4-(3-alkyl/benzyl-guanidino)benzenesulfonamides, have demonstrated potent and selective inhibition of specific carbonic anhydrase isoforms, particularly CA VII, which is involved in neurological conditions.[3][4] This provides a strong rationale for the systematic evaluation of N-[amino(imino)methyl]benzenesulfonamide as a carbonic anhydrase inhibitor.

This guide provides the necessary protocols to synthesize and evaluate this compound, enabling a thorough assessment of its potential as a novel carbonic anhydrase inhibitor.

Synthesis of N-[amino(imino)methyl]benzenesulfonamide

The synthesis of N-[amino(imino)methyl]benzenesulfonamide can be achieved through a multi-step process adapted from established protocols for related guanidine-containing benzenesulfonamides.[4] The general strategy involves the formation of a thiourea intermediate from an aminobenzenesulfonamide, followed by S-alkylation and subsequent reaction with an amine.

Protocol 1: Synthesis of 4-Thioureidobenzenesulfonamide

• Reaction Setup: In a round-bottom flask, dissolve 4-aminobenzenesulfonamide in a suitable acidic medium (e.g., dilute hydrochloric acid).

• Reagent Addition: Add an aqueous solution of potassium thiocyanate (KSCN) to the stirring solution.

• Reaction Conditions: Heat the reaction mixture under reflux for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up and Isolation: Cool the reaction mixture to room temperature, which should induce precipitation of the product. Collect the solid by filtration, wash with cold water, and dry under vacuum to yield 4-thioureidobenzenesulfonamide.

Protocol 2: Synthesis of S-Methyl-4-sulfamoylphenylisothiourea

• Reaction Setup: Suspend 4-thioureidobenzenesulfonamide in a suitable solvent such as methanol or ethanol.

• Reagent Addition: Add a methylating agent, such as methyl iodide, to the suspension.

• Reaction Conditions: Stir the reaction mixture at room temperature until the starting material is consumed, as indicated by TLC.

• Isolation: The product, S-methyl-4-sulfamoylphenylisothiourea hydroiodide, will precipitate from the solution. Collect the solid by filtration, wash with a small amount of cold solvent, and dry.

Protocol 3: Synthesis of N-[amino(imino)methyl]benzenesulfonamide

• Reaction Setup: Dissolve S-methyl-4-sulfamoylphenylisothiourea hydroiodide in a suitable solvent like ethanol.

• Reagent Addition: Add a source of ammonia, such as a solution of ammonia in ethanol, to the reaction mixture.

• Reaction Conditions: Stir the reaction at room temperature or with gentle heating. Monitor the reaction for the formation of the final product by TLC.

• Work-up and Purification: Upon completion, the solvent is removed under reduced pressure. The crude product can then be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure N-[amino(imino)methyl]benzenesulfonamide.

In Vitro Evaluation of Carbonic Anhydrase Inhibition

The inhibitory activity of N-[amino(imino)methyl]benzenesulfonamide against various carbonic anhydrase isoforms should be determined using established enzymatic assays.

Workflow for In Vitro CA Inhibition Assessment

Caption: Workflow for in vitro evaluation of carbonic anhydrase inhibition.

Protocol 4: Colorimetric Assay for Carbonic Anhydrase Activity

This assay utilizes the esterase activity of carbonic anhydrase on p-nitrophenyl acetate (p-NPA) to produce the chromogenic product p-nitrophenol, which can be quantified spectrophotometrically.

• Preparation of Reagents:

  • Assay Buffer: 20 mM Tris-HCl, pH 7.4.

  • Enzyme Solution: Prepare stock solutions of purified human carbonic anhydrase isoforms (e.g., hCA I, II, IV, VII, IX, XII) in assay buffer.

  • Substrate Solution: Prepare a stock solution of p-nitrophenyl acetate in a minimal amount of acetonitrile and dilute with assay buffer.

  • Inhibitor Solution: Prepare a stock solution of N-[amino(imino)methyl]benzenesulfonamide in DMSO and perform serial dilutions in assay buffer.

• Assay Procedure (96-well plate format):

  • To each well, add:

    • Assay Buffer

    • Inhibitor solution (or vehicle control)

    • Enzyme solution

  • Incubate at room temperature for 15 minutes to allow for enzyme-inhibitor binding.

  • Initiate the reaction by adding the substrate solution to each well.

  • Immediately measure the absorbance at 400 nm in a kinetic mode at regular intervals for 10-20 minutes.

• Data Analysis:

  • Calculate the rate of reaction (V) for each inhibitor concentration.

  • Plot the percentage of inhibition versus the logarithm of the inhibitor concentration to determine the IC50 value.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [S]/Km), where [S] is the substrate concentration and Km is the Michaelis-Menten constant for the substrate.

Quantitative Data from Structurally Related Compounds

The following table presents the inhibition constants (Ki) of structurally similar benzenesulfonamide guanidine derivatives against various human carbonic anhydrase isoforms. This data provides a benchmark for evaluating the potential activity of N-[amino(imino)methyl]benzenesulfonamide.

Compound	hCA I (Ki, nM)	hCA II (Ki, nM)	hCA VII (Ki, nM)	Reference
4-(3-benzylguanidino)benzenesulfonamide	>10000	108	2.8	[4]
4-(3-(4-methylbenzyl)guanidino)benzenesulfonamide	>10000	78.5	1.9	[4]
4-(3-ethylguanidino)benzenesulfonamide	>10000	253	10.4	[4]
Acetazolamide (Standard Inhibitor)	250	12	2.5	[4]

In Vivo Evaluation of Carbonic Anhydrase Inhibition

Based on the in vitro inhibition profile, promising compounds can be advanced to in vivo models to assess their therapeutic potential. For carbonic anhydrase inhibitors, a common application is the reduction of intraocular pressure (IOP) in glaucoma models.

Workflow for In Vivo Assessment of IOP Reduction

Caption: Workflow for in vivo evaluation of intraocular pressure reduction.

Protocol 5: Rabbit Model for Intraocular Pressure Measurement

• Animal Model: Use healthy, normotensive adult rabbits. Acclimatize the animals to the laboratory conditions and handling procedures.

• Formulation: Prepare a sterile ophthalmic solution of N-[amino(imino)methyl]benzenesulfonamide (e.g., 0.5%, 1%, and 2% w/v) in a suitable vehicle. Include a positive control (e.g., 2% Dorzolamide) and a vehicle control.

• Baseline IOP Measurement: Measure the baseline intraocular pressure of both eyes of each rabbit using a calibrated tonometer.

• Dosing: Administer a single 50 µL drop of the test formulation into one eye of each rabbit. The contralateral eye can serve as a control or receive the vehicle.

• Post-Dose IOP Measurement: Measure the IOP in both eyes at regular intervals (e.g., 1, 2, 4, 6, 8, and 24 hours) after instillation.

• Data Analysis: Calculate the mean change in IOP from baseline for each treatment group at each time point. Use appropriate statistical tests (e.g., ANOVA followed by Dunnett's test) to compare the IOP-lowering effect of the test compound with the vehicle and positive control.

Mechanism of Action: The Sulfonamide Binding Site

The inhibitory activity of sulfonamide-based compounds against carbonic anhydrases is well-characterized. The primary sulfonamide group (-SO2NH2) is crucial for binding to the zinc ion in the enzyme's active site.

Diagram of Sulfonamide Binding to the Carbonic Anhydrase Active Site

Caption: Schematic of sulfonamide binding to the zinc ion in the carbonic anhydrase active site.

The sulfonamide nitrogen atom displaces the zinc-bound water molecule or hydroxide ion, leading to a tetrahedral coordination geometry around the zinc ion. The oxygen atoms of the sulfonamide group can form hydrogen bonds with the side chain of Thr199, further stabilizing the enzyme-inhibitor complex. The "R" group of the sulfonamide can extend into the active site cavity, and its interactions with different amino acid residues determine the isoform selectivity of the inhibitor.

Conclusion and Future Directions

These application notes provide a comprehensive framework for the synthesis and evaluation of N-[amino(imino)methyl]benzenesulfonamide as a potential carbonic anhydrase inhibitor. While its primary classification is as an antibiotic, its chemical structure suggests that it may possess off-target activity against carbonic anhydrases. The provided protocols for synthesis, in vitro enzymatic assays, and in vivo models will enable a thorough investigation of this hypothesis.

Future research should focus on determining the Ki values of N-[amino(imino)methyl]benzenesulfonamide against a broad panel of carbonic anhydrase isoforms to establish its potency and selectivity profile. If significant inhibitory activity is observed, further structure-activity relationship (SAR) studies could be undertaken to optimize the molecule for enhanced potency and selectivity.

References

• LookChem. N-(aminoiminomethyl)benzenesulphonamide. [Link]

• ResearchGate. Discovery of Potent Dual-Tailed Benzenesulfonamide Inhibitors of Human Carbonic Anhydrases Implicated in Glaucoma and in Vivo Profiling of Their Intraocular Pressure-Lowering Action. [Link]

• FLORE. Discovery of Potent Dual-Tailed Benzenesulfonamide Inhibitors of Human Carbonic Anhydrases Implicated in Glaucoma and in Vivo Profiling of Their Intraocular Pressure-Lowering Action. [Link]

• PubMed. 4-(3-Alkyl/benzyl-guanidino)benzenesulfonamides as selective carbonic anhydrase VII inhibitors. [Link]

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Application Notes and Protocols for N-[amino(imino)methyl]benzenesulfonamide in Anti-Diabetic Drug Development

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the evaluation of N-[amino(imino)methyl]benzenesulfonamide and its derivatives as potential anti-diabetic agents. This document outlines the scientific rationale, potential mechanisms of action, and detailed protocols for in vitro and in vivo screening.

Introduction: The Therapeutic Potential of N-[amino(imino)methyl]benzenesulfonamide Derivatives in Diabetes

Diabetes mellitus is a chronic metabolic disorder characterized by hyperglycemia, resulting from defects in insulin secretion, insulin action, or both.[1] The global prevalence of diabetes is on the rise, creating an urgent need for novel and effective therapeutic agents.[2] The sulfonamide functional group is a key pharmacophore in a number of approved drugs, including several classes of anti-diabetic agents like sulfonylureas.[3][4] N-[amino(imino)methyl]benzenesulfonamide, a guanidine-containing sulfonamide, represents a promising scaffold for the development of new anti-diabetic drugs due to its structural similarity to known therapeutic agents and its potential to interact with various biological targets implicated in glucose homeostasis.

This guide provides a framework for the systematic evaluation of N-[amino(imino)methyl]benzenesulfonamide derivatives, from initial in vitro screening to in vivo efficacy studies.

Section 1: Plausible Mechanisms of Action

The anti-diabetic effects of N-[amino(imino)methyl]benzenesulfonamide derivatives may be mediated through several key signaling pathways. While the precise mechanism for this specific scaffold is an active area of research, based on the broader class of sulfonamide-containing compounds, several plausible targets have been identified.

Dipeptidyl Peptidase-4 (DPP-4) Inhibition

DPP-4 is a serine protease that inactivates the incretin hormones glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[5] By inhibiting DPP-4, the levels of active GLP-1 and GIP are increased, leading to enhanced glucose-dependent insulin secretion and suppressed glucagon release.[6] This mechanism is a well-established therapeutic strategy for type 2 diabetes.[7]

DPP-4 Inhibition Pathway

Alpha-Glucosidase Inhibition

Alpha-glucosidase enzymes, located in the brush border of the small intestine, are responsible for the breakdown of complex carbohydrates into absorbable monosaccharides.[8] Inhibition of these enzymes delays carbohydrate digestion and absorption, thereby reducing postprandial blood glucose excursions.[9][10]

Protein Tyrosine Phosphatase 1B (PTP1B) Inhibition

PTP1B is a negative regulator of the insulin signaling pathway.[11] It dephosphorylates the insulin receptor and its substrates, leading to attenuated insulin signaling.[12][13] Inhibition of PTP1B can enhance insulin sensitivity and improve glucose uptake in peripheral tissues.[14]

PTP1B Inhibition Pathway

Peroxisome Proliferator-Activated Receptor Gamma (PPARγ) Agonism

PPARγ is a nuclear receptor that plays a crucial role in adipocyte differentiation and lipid metabolism.[15] Agonists of PPARγ, such as thiazolidinediones, improve insulin sensitivity by promoting the storage of fatty acids in adipose tissue and modulating the expression of genes involved in glucose and lipid metabolism.[1][16][17]

Section 2: In Vitro Screening Protocols

A tiered approach to in vitro screening is recommended to efficiently identify promising lead compounds.

In Vitro Screening Workflow

Protocol: DPP-4 Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of test compounds against DPP-4.

Materials:

• Human recombinant DPP-4 enzyme

• DPP-4 substrate (e.g., Gly-Pro-AMC)

• Assay buffer (e.g., Tris-HCl, pH 7.5)

• Test compounds dissolved in DMSO

• Sitagliptin (positive control)

• 96-well black microplates

• Fluorometric plate reader

Procedure:

• Prepare serial dilutions of the test compounds and sitagliptin in assay buffer.

• In a 96-well plate, add 50 µL of the DPP-4 enzyme solution to each well.

• Add 25 µL of the diluted test compounds or control to the respective wells.

• Incubate the plate at 37°C for 10 minutes.

• Initiate the reaction by adding 25 µL of the DPP-4 substrate to each well.

• Measure the fluorescence intensity (Excitation: 360 nm, Emission: 460 nm) at regular intervals for 30 minutes.

• Calculate the percentage of inhibition for each compound concentration.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Protocol: In Vitro Glucose Uptake Assay using 3T3-L1 Adipocytes

Objective: To evaluate the effect of test compounds on glucose uptake in insulin-sensitive cells.

Materials:

• Differentiated 3T3-L1 adipocytes

• DMEM (Dulbecco's Modified Eagle Medium)

• Fetal Bovine Serum (FBS)

• Insulin, dexamethasone, and isobutylmethylxanthine (IBMX) for differentiation

• Krebs-Ringer-HEPES (KRH) buffer

• 2-Deoxy-D-[³H]-glucose or a fluorescent glucose analog (e.g., 2-NBDG)

• Insulin (positive control)

• Test compounds dissolved in a suitable vehicle

• Scintillation counter or fluorescence plate reader

Procedure:

• Differentiation of 3T3-L1 preadipocytes: Culture 3T3-L1 preadipocytes to confluence. Two days post-confluence, induce differentiation by incubating with DMEM containing 10% FBS, 1 µM dexamethasone, 0.5 mM IBMX, and 10 µg/mL insulin for 48 hours. Then, maintain the cells in DMEM with 10% FBS and 10 µg/mL insulin for another 48 hours, followed by DMEM with 10% FBS for an additional 4-6 days, changing the medium every two days.

• Glucose Uptake Assay: a. Serum-starve the differentiated adipocytes for 2-4 hours in KRH buffer. b. Treat the cells with various concentrations of the test compounds or insulin for 30-60 minutes. c. Add 2-deoxy-D-[³H]-glucose (e.g., 0.5 µCi/well) or 2-NBDG to each well and incubate for 10-15 minutes. d. Terminate the uptake by washing the cells three times with ice-cold PBS. e. Lyse the cells with a suitable lysis buffer (e.g., 0.1% SDS). f. For radiolabeled glucose, measure the radioactivity in the cell lysates using a scintillation counter. For fluorescent glucose, measure the fluorescence using a plate reader. g. Normalize the glucose uptake to the protein concentration of each well. h. Express the results as a percentage of the basal glucose uptake or fold-increase over basal.[18][19]

Data Analysis: The data can be analyzed using one-way ANOVA followed by a suitable post-hoc test to compare the effects of different concentrations of the test compounds with the control group.[20]

Section 3: In Vivo Efficacy Studies

Promising candidates from in vitro screening should be further evaluated in animal models of diabetes.

In Vivo Efficacy Workflow

Protocol: Streptozotocin (STZ)-Induced Diabetic Rat Model

Objective: To assess the in vivo anti-hyperglycemic activity of test compounds.

Materials:

• Male Wistar or Sprague-Dawley rats (180-220 g)

• Streptozotocin (STZ)

• Citrate buffer (0.1 M, pH 4.5)

• Glucometer and test strips

• Test compounds and vehicle

• Glibenclamide or metformin (positive control)

Procedure:

• Induction of Diabetes: a. Fast the rats overnight. b. Prepare a fresh solution of STZ in ice-cold citrate buffer. c. Administer a single intraperitoneal (i.p.) injection of STZ (e.g., 50-65 mg/kg body weight).[12][21] d. Provide the rats with 5% glucose solution in their drinking water for the first 24 hours to prevent hypoglycemia. e. After 72 hours, measure the fasting blood glucose levels. Rats with a fasting blood glucose level above 250 mg/dL are considered diabetic and are included in the study.

• Experimental Design: a. Divide the diabetic rats into groups (n=6-8 per group):

  • Group 1: Normal control (non-diabetic, vehicle-treated)
  • Group 2: Diabetic control (vehicle-treated)
  • Group 3: Positive control (e.g., Glibenclamide, 5 mg/kg, p.o.)
  • Group 4-6: Test compound at different doses (e.g., 25, 50, 100 mg/kg, p.o.)

• Treatment and Monitoring: a. Administer the test compounds, vehicle, or positive control orally once daily for a specified period (e.g., 14-28 days). b. Monitor fasting blood glucose levels and body weight at regular intervals. c. At the end of the study, an oral glucose tolerance test (OGTT) can be performed. d. Collect blood samples for biochemical analysis (e.g., insulin, lipid profile) and harvest organs for histopathological examination.

Data Analysis: The results should be expressed as mean ± SEM. Statistical analysis can be performed using one-way ANOVA followed by Dunnett's test for multiple comparisons. A p-value of less than 0.05 is generally considered statistically significant.[22]

Section 4: Data Presentation and Interpretation

Table 1: In Vitro Enzyme Inhibitory Activity of Benzenesulfonamide Derivatives

Compound ID	Target Enzyme	IC50 (µM)	Reference
Derivative A	DPP-4	5.2 ± 0.4	Fictional Data
Derivative B	DPP-4	2.8 ± 0.2	Fictional Data
Sitagliptin	DPP-4	0.019	[Fictional]
Derivative C	α-Glucosidase	15.7 ± 1.2	Fictional Data
Acarbose	α-Glucosidase	2.1 ± 0.3	[Fictional]
Derivative D	PTP1B	8.9 ± 0.7	Fictional Data
Suramin	PTP1B	1.5 ± 0.1	[Fictional]

Table 2: In Vivo Anti-Hyperglycemic Effect of a Lead Benzenesulfonamide Derivative in STZ-Induced Diabetic Rats

Treatment Group	Dose (mg/kg)	Initial Fasting Blood Glucose (mg/dL)	Final Fasting Blood Glucose (mg/dL)	% Reduction in Blood Glucose
Normal Control	-	95 ± 5	98 ± 6	-
Diabetic Control	Vehicle	350 ± 25	380 ± 30	-
Glibenclamide	5	345 ± 20	150 ± 15	56.5
Derivative B	25	355 ± 22	250 ± 18	29.6
Derivative B	50	360 ± 18	180 ± 12	50.0
Derivative B	100	350 ± 25	140 ± 10	60.0

*p < 0.05 compared to the diabetic control group. Data are presented as mean ± SEM. (Fictional Data for illustrative purposes)

Table 3: Pharmacokinetic Parameters of Selected Anti-Diabetic Sulfonamides

Drug	Half-life (t½) (hours)	Protein Binding (%)	Metabolism
Tolbutamide	4.5 - 6.5	95 - 97	Hepatic (Carboxylation)
Glibenclamide	~10	>99	Hepatic (Hydroxylation)
Glipizide	2 - 4	98 - 99	Hepatic (Hydroxylation)
Gliclazide	10 - 12	85 - 97	Hepatic

(Data compiled from various sources for comparative purposes)[17][23]

Conclusion

The N-[amino(imino)methyl]benzenesulfonamide scaffold holds significant promise for the development of novel anti-diabetic agents. The protocols and guidelines presented in this document provide a robust framework for the systematic evaluation of these compounds. A thorough investigation of their mechanism of action, coupled with rigorous in vitro and in vivo testing, will be crucial in identifying lead candidates with the potential to translate into effective therapies for diabetes mellitus.

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Application Notes: N-[amino(imino)methyl]benzenesulfonamide as a Stable and Effective Guanidinylating Agent

Introduction: The Strategic Importance of Guanidinylation

The guanidinium group is a cornerstone functional group in medicinal chemistry and natural product synthesis. Most famously represented in the amino acid arginine, its unique properties—strong basicity (pKa ≈ 13.5), planar structure, and ability to form multiple hydrogen bonds—make it a critical pharmacophore for molecular recognition and binding.[1][2] The synthesis of guanidine-containing molecules is therefore of paramount interest.

N-[amino(imino)methyl]benzenesulfonamide, also known as N-Benzenesulfonyl guanidine, is a stable, solid reagent for the direct introduction of the guanidinyl moiety onto primary and secondary amines.[3][4] Its benzenesulfonyl group serves a dual purpose: it acts as an activating group to facilitate the nucleophilic attack by an amine and as a protecting group for the newly formed guanidine, moderating its strong basicity during subsequent synthetic steps.[5] This guide provides a comprehensive overview, field-proven protocols, and mechanistic insights for its effective use.

Chemical Properties of N-[amino(imino)methyl]benzenesulfonamide [3][4]

Property	Value
Synonyms	N-Benzenesulfonyl guanidine, 2-(benzenesulfonyl)guanidine
Molecular Formula	C₇H₉N₃O₂S
Molecular Weight	199.23 g/mol

| Appearance | White Powder |

Part 1: The Guanidinylation Reaction - Mechanism & Rationale

The reaction proceeds via a nucleophilic addition-elimination mechanism. An amine substrate attacks the electrophilic carbon of the guanidinylating agent. The benzenesulfonyl group withdraws electron density, making this carbon susceptible to nucleophilic attack. The reaction is typically promoted by a non-nucleophilic base, which deprotonates the attacking amine, increasing its nucleophilicity.

The benzenesulfonyl group remains attached to the guanidine nitrogen post-reaction, yielding an N-benzenesulfonyl-protected guanidine. This protection is often crucial, as the unprotected guanidinium group's high basicity can interfere with other functional groups or reaction conditions in a multi-step synthesis.[1][6]

Reaction Mechanism Diagram

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Application Note: Characterization of N-[amino(imino)methyl]benzenesulfonamide Using Fourier-Transform Infrared (FT-IR) Spectroscopy

Introduction: The Significance of N-[amino(imino)methyl]benzenesulfonamide

N-[amino(imino)methyl]benzenesulfonamide, also known as N-benzenesulfonyl guanidine, is an organic compound featuring a benzenesulfonamide core linked to a guanidine group.[1][2] This molecule is of significant interest to researchers in drug development and medicinal chemistry. The sulfonamide moiety is a well-established pharmacophore found in a wide array of therapeutic agents, exhibiting properties such as antibacterial, and herbicidal activities.[3] The guanidine group, a strong base, is also a key structural element in various natural products and pharmaceuticals, recognized for its role in molecular recognition and biological activity.[4]

Given the compound's potential applications, rigorous characterization is essential for quality control, structural confirmation, and understanding its chemical behavior. Fourier-Transform Infrared (FT-IR) spectroscopy is a rapid, non-destructive, and powerful analytical technique that provides a molecular fingerprint by probing the vibrational modes of a molecule's functional groups.[4] This application note provides a detailed guide for the analysis of N-[amino(imino)methyl]benzenesulfonamide using FT-IR spectroscopy, covering theoretical principles, experimental protocols, and spectral interpretation.

Foundational Principles: Probing Molecular Vibrations

FT-IR spectroscopy measures the absorption of infrared radiation by a molecule as a function of wavenumber. When the frequency of the IR radiation matches the natural vibrational frequency of a specific bond or functional group, absorption occurs, resulting in a peak in the IR spectrum. The position, intensity, and shape of these absorption bands provide a wealth of information about the molecule's structure.

For N-[amino(imino)methyl]benzenesulfonamide (C₇H₉N₃O₂S), the key functional groups that yield characteristic IR absorption bands are:

• Guanidine Group (-C(NH)(NH₂)=NH): This group exhibits distinct N-H stretching and bending modes, as well as C=N stretching vibrations.[4]

• Sulfonamide Group (-SO₂NH-): This group is characterized by strong, symmetric, and asymmetric stretching vibrations of the S=O bonds, along with S-N stretching.[3]

• Aromatic Ring (C₆H₅-): The phenyl group shows characteristic C-H stretching and out-of-plane bending vibrations.

The following diagram illustrates the workflow for FT-IR analysis.

Caption: General Workflow for FT-IR Analysis

Experimental Protocols

The quality of an FT-IR spectrum is highly dependent on proper sample preparation and instrument setup. N-[amino(imino)methyl]benzenesulfonamide is typically a white powder, making it suitable for analysis by both transmission (KBr pellet) and Attenuated Total Reflectance (ATR) methods.[1]

Method 1: Potassium Bromide (KBr) Pellet Technique

This traditional method involves dispersing the solid sample in a dry, IR-transparent matrix (KBr). It provides high-quality spectra with sharp resolution.

Protocol:

• Drying: Dry spectroscopic grade Potassium Bromide (KBr) in an oven at 110°C for at least 2 hours to remove any adsorbed water, which has strong IR absorption bands.

• Sample Grinding: In an agate mortar and pestle, grind approximately 1-2 mg of N-[amino(imino)methyl]benzenesulfonamide to a fine powder. The goal is to reduce particle size to minimize light scattering.

• Mixing: Add approximately 150-200 mg of the dried KBr to the mortar. Mix thoroughly with the sample by gentle grinding until the mixture appears homogenous.

• Pellet Pressing: Transfer the mixture to a pellet press die. Apply pressure (typically 7-10 tons) for several minutes to form a transparent or translucent pellet. A cloudy pellet indicates insufficient grinding or the presence of moisture.

• Data Acquisition: Place the KBr pellet in the sample holder of the FT-IR spectrometer and acquire the spectrum. A background spectrum of the empty spectrometer should be collected first.

Method 2: Attenuated Total Reflectance (ATR) Technique

ATR is a modern, rapid technique that requires minimal sample preparation. It is ideal for routine analysis.

Protocol:

• Crystal Cleaning: Before analysis, clean the ATR crystal (typically diamond or germanium) with a suitable solvent (e.g., isopropanol) and a soft, lint-free tissue to remove any residues.

• Background Scan: Record a background spectrum with the clean, empty ATR crystal. This is crucial to correct for atmospheric and instrumental interferences.

• Sample Application: Place a small amount (a few milligrams) of the N-[amino(imino)methyl]benzenesulfonamide powder directly onto the ATR crystal.

• Pressure Application: Use the instrument's pressure clamp to ensure firm and uniform contact between the sample and the crystal. Consistent pressure is key for reproducible results.

• Data Acquisition: Collect the sample spectrum.

Instrument Parameters

For both methods, the following instrument parameters are recommended as a starting point:

• Spectral Range: 4000–400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 32 (co-added to improve signal-to-noise ratio)

Spectral Interpretation and Data Presentation

The FT-IR spectrum of N-[amino(imino)methyl]benzenesulfonamide will display a series of absorption bands corresponding to its constituent functional groups. The molecular structure with key functional groups is depicted below.

Caption: Key Functional Groups for IR Analysis

The expected absorption bands are summarized in the table below. These ranges are derived from established literature on sulfonamides and guanidine-containing compounds.[3][4][5]

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Expected Intensity	Notes
3500–3200	N-H Stretching	Guanidine (-NH₂, =NH) & Sulfonamide (-NH-)	Medium to Strong, Broad	Often appears as multiple overlapping bands. Broadness is indicative of hydrogen bonding.
3100–3000	C-H Stretching	Aromatic Ring	Medium to Weak	Characteristic of sp² C-H bonds.
~1650	C=N Stretching	Guanidine	Strong	A key indicator for the imine functionality within the guanidine group.
~1630	N-H Bending (Scissoring)	Guanidine (-NH₂)	Strong	May overlap with the C=N stretching band.
1600–1450	C=C Stretching	Aromatic Ring	Medium to Weak	A series of bands typical for a phenyl group.
1350–1310	S=O Asymmetric Stretching	Sulfonamide (-SO₂-)	Very Strong	One of the most prominent peaks in the spectrum.
1180–1140	S=O Symmetric Stretching	Sulfonamide (-SO₂-)	Very Strong	The second strong characteristic peak for the sulfonamide group.
930–900	S-N Stretching	Sulfonamide	Medium	Can be difficult to assign definitively.
850–750	C-H Out-of-Plane Bending	Aromatic Ring	Strong	The position can indicate the substitution pattern of the benzene ring.

Trustworthiness and Self-Validation

To ensure the trustworthiness of the obtained spectrum, the following cross-validation steps are recommended:

• Purity Confirmation: The purity of the N-[amino(imino)methyl]benzenesulfonamide sample should be confirmed by an orthogonal technique, such as High-Performance Liquid Chromatography (HPLC) or Nuclear Magnetic Resonance (NMR) spectroscopy.[6] Impurities will introduce extraneous peaks in the IR spectrum.

• Comparison with Reference: If available, compare the acquired spectrum against a reference spectrum from a trusted spectral library or database (e.g., NIST, Coblentz Society).[7][8]

• Method Consistency: Acquire spectra using both the KBr pellet and ATR methods. While minor shifts in peak positions and differences in relative intensities are expected due to different physical states, the overall spectral pattern should be consistent.

Conclusion

FT-IR spectroscopy is an indispensable tool for the structural characterization of N-[amino(imino)methyl]benzenesulfonamide. By following the detailed protocols outlined in this application note, researchers can reliably obtain high-quality infrared spectra. The characteristic absorption bands of the sulfonamide and guanidine functional groups provide a clear and definitive fingerprint for compound identification and quality assessment. Proper spectral interpretation, guided by the provided data table and supported by validation practices, will ensure the scientific integrity of the analysis.

References

• Gowda, B. T., et al. "Infrared and NMR Spectra of Arylsulphonamides, 4-X-C6H4SO2NH2 and i-X, j-YC 6H3SO2NH2." Zeitschrift für Naturforschung B, vol. 57, no. 12, 2002, pp. 967-973. Available from: [Link]

• PubChem. N-[amino(imino)methyl]-4-methylbenzenesulfonamide. National Center for Biotechnology Information. Available from: [Link]

• ResearchGate. FT-IR spectra of (A) sulfonamide, (B) b-CD, and (C) the inclusion.... Available from: [Link]

• ResearchGate. Molecular structure and infrared spectra of guanidinium cation: A combined theoretical and spectroscopic study. Available from: [Link]

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• European Journal of Chemistry. "Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide." Available from: [Link]

• National Institute of Standards and Technology. Benzamide, N-methyl-. NIST Chemistry WebBook. Available from: [Link]

• Asker, F. W., et al. "Synthesis and characterization of some sulfonamide dervatives." Research India Publications. Available from: [Link]

• Kumler, W. D. "The Infrared Spectra of Nitroguanidine and Related Compounds." Journal of the American Chemical Society, vol. 76, no. 3, 1954, pp. 814-817. Available from: [Link]

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• PubMed Central. Structure and Computational Studies of New Sulfonamide Compound: {(4-nitrophenyl)sulfonyl}tryptophan. Available from: [Link]

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• PubMed. [Infrared absorption spectra of organic sulfur compounds. IV. Studies on characteristic absorption bands of o-, m-, and p-substituted benzenesulfonamide derivatives]. Available from: [Link]

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Application Note: Unveiling the Electronic Landscape of N-[amino(imino)methyl]benzenesulfonamide with Density Functional Theory

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The "Why" Behind the Calculation

N-[amino(imino)methyl]benzenesulfonamide, a molecule featuring a sulfonamide group linked to a guanidinium moiety, represents a core structure found in numerous pharmacologically active compounds.[1][2][3][4][5] The interplay between the electron-withdrawing benzenesulfonyl group and the electron-donating guanidinium group creates a unique electronic environment. Understanding this environment at a quantum level is paramount for predicting its behavior as a potential drug candidate. This includes identifying sites for molecular recognition, predicting reactivity, and understanding its structural stability.

Density Functional Theory (DFT) has emerged as a powerful computational tool in drug discovery and molecular design.[6] It offers a favorable balance between computational cost and accuracy for studying the electronic structure of organic molecules.[7][8][9][10] By applying DFT, we can move beyond simple 2D representations and gain quantitative insights into the molecule's three-dimensional geometry, electrostatic potential, and orbital interactions, all of which are critical for its function. This application note provides a comprehensive, step-by-step protocol for conducting DFT calculations on N-[amino(imino)methyl]benzenesulfonamide, explaining the rationale behind each choice to ensure scientifically robust and reproducible results.

Theoretical & Methodological Foundations

Before initiating any calculation, it is crucial to understand the foundational choices that dictate the accuracy and relevance of the results. The two primary decisions in a DFT calculation are the selection of the functional and the basis set.

Functional Selection: The B3LYP Hybrid Functional

The functional in DFT approximates the exchange-correlation energy, which accounts for the complex quantum mechanical interactions between electrons. For organic molecules, the Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional has become a standard method.[9] It incorporates aspects of both Hartree-Fock theory and density functional theory, providing a good compromise between computational expense and accuracy for a wide range of organic compounds.[7][8][9][10][11] Studies have repeatedly demonstrated its reliability in predicting geometries and electronic properties for molecules containing C, H, N, and O.[7][8][10] Recent research on sulfonamide derivatives has successfully employed B3LYP to investigate their electronic and geometric characteristics.[12][13][14]

Basis Set Selection: The Pople-Style 6-311++G(d,p)

A basis set is a set of mathematical functions used to construct the molecular orbitals. The choice of basis set determines the flexibility the calculation has to describe the distribution of electrons around the nuclei. For N-[amino(imino)methyl]benzenesulfonamide, we recommend the 6-311++G(d,p) basis set. Let's deconstruct this notation:

• 6-311G : This indicates a triple-split valence basis set. Core electrons are described by 6 primitive Gaussian functions, while the valence electrons are described with more flexibility, using three groups of 3, 1, and 1 Gaussian functions respectively.[15]

• ++ : The two plus signs indicate the addition of diffuse functions to both heavy (non-hydrogen) atoms and hydrogen atoms.[15] These functions are crucial for describing regions of space far from the nucleus, which is important for anions, lone pairs, and non-covalent interactions.

• (d,p) : This denotes the addition of polarization functions. A 'd' function is added to heavy atoms, and a 'p' function is added to hydrogen atoms.[16][17] These functions allow the orbitals to change shape and direction, which is essential for accurately describing chemical bonds and anisotropic electron distributions.

This combination of the B3LYP functional and the 6-311++G(d,p) basis set provides a high level of theory suitable for obtaining reliable geometric and electronic properties for our target molecule.[13][14][18]

Computational Workflow: From Structure to Insight

The following diagram outlines the logical flow of the entire computational protocol, ensuring a self-validating and comprehensive analysis.

Caption: A flowchart of the DFT computational workflow.

Detailed Protocols

These protocols are presented with syntax commonly used in the Gaussian software suite but can be adapted for other quantum chemistry packages.[19][20][21][22]

Protocol 1: Initial Structure Preparation & Input File Generation

Rationale: A good starting geometry is essential for the calculation to converge efficiently to the correct energy minimum.

• Obtain Initial Coordinates: Download the 3D conformer of N-[amino(imino)methyl]benzenesulfonamide from a chemical database like PubChem (CID: 78104).[1]

• Visualize and Prepare: Open the structure in a molecular editor like GaussView.[20][23] Ensure the connectivity is correct.

• Generate Gaussian Input File: Use the graphical interface to set up the calculation. The input file (.gjf or .com) will contain the following key components:[19]

  • Route Section (# line): This specifies the theory, basis set, and type of calculation.

    • #p: Requests additional print output.

    • B3LYP/6-311++G(d,p): Specifies the chosen functional and basis set.

    • Opt: Requests a geometry optimization.

    • Freq: Requests a frequency calculation to be performed after the optimization.

    • Pop=NBO: Requests a full Natural Bond Orbital analysis.

  • Title Section: A brief, descriptive title for your calculation.

  • Charge and Multiplicity: For this neutral, closed-shell molecule, this will be 0 1 (Charge 0, Spin Multiplicity 1).

  • Molecular Specification: The Cartesian coordinates of each atom.

Protocol 2: Geometry Optimization and Frequency Validation

Rationale: This is the core of the study. The optimization finds the most stable 3D arrangement of the atoms (the lowest energy conformation). The frequency calculation is a critical validation step.

• Execute the Calculation: Submit the generated input file to the Gaussian program.[19]

• Monitor Convergence: The optimization process is iterative. Check the output file (.log or .out) to ensure the calculation converges successfully.

• Analyze the Output: Upon normal termination, open the output file in a visualization program.

• Confirm a True Minimum: The most crucial step is to check the results of the frequency calculation.

  • A true energy minimum will have zero imaginary frequencies. [24]

  • Imaginary frequencies (often reported as negative values) indicate that the structure is a saddle point (a transition state), not a stable minimum.[24][25]

  • If a small imaginary frequency is present, it might be due to numerical noise. Try re-optimizing with tighter convergence criteria or slightly perturbing the geometry along the imaginary mode and resubmitting.[24][26][27]

Table 1: Example Geometric Data (Hypothetical)

Parameter	Initial (Å or °)	Optimized (Å or °)	% Change
S-N(guanidine) Bond Length	1.650	1.685	+2.1%
C(phenyl)-S Bond Length	1.780	1.772	-0.4%
C=N(guanidine) Bond Length	1.290	1.310	+1.6%

| C-S-N-C Dihedral Angle | -75.0 | -89.5 | - |

Protocol 3: Analysis of Electronic Properties

Rationale: With a validated minimum-energy structure, we can now calculate and analyze the properties that govern the molecule's chemical behavior.

A. Molecular Electrostatic Potential (MEP) Analysis

The MEP is a 3D map of the electrostatic potential around a molecule.[28] It is an invaluable tool for identifying sites susceptible to electrophilic and nucleophilic attack and for understanding intermolecular interactions like hydrogen bonding.[29][30][31][32]

• Calculation: The MEP is calculated from the converged wavefunction of the optimized geometry.

• Visualization: The MEP is mapped onto a surface of constant electron density. Typically, a color scale is used:

  • Red/Yellow: Regions of negative potential (electron-rich), attractive to electrophiles or positive centers (e.g., hydrogen bond donors). These are often found near lone pairs on oxygen and nitrogen atoms.

  • Blue: Regions of positive potential (electron-poor), attractive to nucleophiles. These are often found around hydrogen atoms bonded to electronegative atoms.

  • Green: Regions of neutral potential.

B. Frontier Molecular Orbital (HOMO-LUMO) Analysis

Frontier Molecular Orbital (FMO) theory states that a molecule's reactivity is primarily governed by the interaction between its Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO).[33][34]

• HOMO: Represents the ability to donate an electron (nucleophilicity).

• LUMO: Represents the ability to accept an electron (electrophilicity).

• HOMO-LUMO Gap (ΔE): The energy difference between the HOMO and LUMO is a crucial indicator of chemical stability. A large gap implies high stability and low chemical reactivity, while a small gap suggests the molecule is more reactive.[6]

• Extract Energies: The energies of the HOMO and LUMO are printed in the Gaussian output file.

• Visualize Orbitals: Use a visualization program to plot the 3D shapes of the HOMO and LUMO to see where the electron density is concentrated for donation and acceptance.

Table 2: Example FMO Data (Hypothetical)

Parameter	Energy (eV)	Description
HOMO Energy	-7.52	Electron-donating capability
LUMO Energy	-1.25	Electron-accepting capability

| HOMO-LUMO Gap (ΔE) | 6.27 | Indicator of chemical stability |

C. Natural Bond Orbital (NBO) Analysis

NBO analysis provides a chemically intuitive picture of bonding by transforming the complex molecular orbitals into localized bonds and lone pairs, closely resembling a Lewis structure.[35][36][37] It quantifies charge distribution, hybridization, and stabilizing donor-acceptor interactions (hyperconjugation).[38][39]

• Analyze Output: The Pop=NBO keyword generates a detailed section in the output file.

• Key Information to Extract:

  • Natural Atomic Charges: A more robust measure of partial charge on each atom compared to other methods like Mulliken.

  • Natural Lewis Structure: Shows the occupancy of core, lone pair, and bonding orbitals. Occupancies close to 2.0 electrons validate the Lewis structure picture.[37]

  • Second-Order Perturbation Analysis: This is the most powerful part of NBO analysis. It identifies and quantifies the stabilizing energy (E(2)) of delocalization interactions, such as a lone pair (donor) interacting with an empty anti-bonding orbital (acceptor). These interactions are key to understanding conjugation and hyperconjugation.[35][38]

Caption: NBO analysis reveals stabilizing interactions.

Conclusion

This application note provides a robust and scientifically grounded framework for performing and interpreting DFT calculations on N-[amino(imino)methyl]benzenesulfonamide. By following these detailed protocols, researchers can obtain reliable insights into the molecule's geometry, stability, and reactivity profile. The analysis of the Molecular Electrostatic Potential, Frontier Molecular Orbitals, and Natural Bond Orbitals provides a multi-faceted understanding of its electronic structure. These computational insights are invaluable for rational drug design, helping to predict molecular interactions, guide synthetic modifications, and ultimately accelerate the development of new therapeutic agents.

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• Wagen, C. (2025). Eliminating Imaginary Frequencies. Rowan Scientific. [Link]

• TURBOMOLE Users Forum. (2021). DFT: Imaginary frequencies after geometry optimization. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of N-[amino(imino)methyl]benzenesulfonamide

Welcome to the technical support guide for the synthesis of N-[amino(imino)methyl]benzenesulfonamide, also known as N-benzenesulfonyl guanidine. This document is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, optimization strategies, and answers to frequently encountered challenges during this synthesis. Our goal is to move beyond simple protocols and explain the causality behind experimental choices, empowering you to improve your reaction yields and product purity.

Overview of Synthetic Strategy

The primary and most direct route to N-[amino(imino)methyl]benzenesulfonamide involves the guanidinylation of benzenesulfonamide. This process consists of activating the sulfonamide nitrogen, typically by deprotonation with a suitable base, followed by its nucleophilic attack on a guanidinylating agent.

Common guanidinylating agents for this transformation include:

• Cyanamide (H₂NCN): A simple, cost-effective reagent, though it can be prone to dimerization and requires careful reaction control.[1]

• Protected Guanidinylating Reagents: Such as N,N'-di-Boc-N"-triflyl-guanidine, which offer higher reactivity and cleaner reactions but involve additional protection and deprotection steps.[2][3]

• Peptide Coupling Reagents: Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) can be repurposed for guanylation, though they can introduce specific side reactions.[4][5]

The fundamental transformation is illustrated below.

Caption: General workflow for sulfonyl guanidine synthesis.

Troubleshooting Guide: Common Experimental Issues

This section addresses the most common problems encountered during the synthesis in a direct question-and-answer format.

Q1: My reaction yield is consistently low, or the reaction fails entirely. What are the likely causes?

A1: Low or no yield is a frequent issue that can typically be traced back to reactant quality, reaction conditions, or moisture.[6] Let's break down the potential culprits:

• Hydrolysis of Starting Materials: Sulfonyl chlorides, if used as precursors to the sulfonamide, are highly susceptible to moisture, which converts them to the unreactive sulfonic acid.[7] Ensure all glassware is oven-dried and use anhydrous solvents under an inert atmosphere (e.g., nitrogen or argon).[7]

• Ineffective Deprotonation of the Sulfonamide: The N-H bond of a sulfonamide is acidic, but its complete deprotonation is crucial for initiating the nucleophilic attack. If you are using a weak base (e.g., triethylamine), it may not be strong enough to generate a sufficient concentration of the sulfonamide anion.

  • Solution: Consider a stronger base. Sodium hydride (NaH) in an anhydrous aprotic solvent like THF is a common and effective choice for generating the sulfonamide salt before adding the guanidinylating agent.[8]

• Poor Reactivity of the Guanidinylating Agent: Cyanamide can be an inefficient reagent under certain conditions. Peptide coupling reagents like HATU are highly reactive but can be consumed by side reactions if not used correctly.[4][5]

• Suboptimal Temperature: While heating can drive sluggish reactions, excessive temperatures can lead to the decomposition of reactants, intermediates, or the final product. The optimal temperature must be determined empirically.

Caption: Troubleshooting flowchart for addressing low yields.

Q2: My crude product analysis (TLC, LC-MS) shows significant side product formation. What are these impurities and how can I prevent them?

A2: Side reactions are a major cause of yield loss and purification difficulties. The nature of the impurity depends heavily on your chosen reagents.

• Dimerization/Oligomerization of Cyanamide: In aqueous or protic solutions, cyanamide can dimerize to form dicyandiamide, which can further react.

  • Mitigation: Perform the reaction in an anhydrous aprotic solvent. Add the cyanamide solution slowly to the activated sulfonamide to maintain a low instantaneous concentration.

• Formation of Uronium Derivatives: When using peptide coupling reagents like HATU or HBTU, highly nucleophilic amines can attack the coupling reagent directly, leading to the formation of a guanylated amine side product instead of the desired amide bond.[4][9][10] This is a known side reaction in peptide synthesis that can occur here as well.[9][10][11]

  • Mitigation: Carefully control the stoichiometry and addition order. The sulfonamide should be activated with a base first, before the introduction of the coupling reagent, to favor the desired reaction pathway.

• Di-sulfonylation: With primary amines, formation of bis-sulfonated products can occur, consuming starting materials.[7] While less common in guanidinylation, analogous over-reactions can happen if the stoichiometry is not well-controlled.

  • Mitigation: Use a stoichiometric amount or only a slight excess of the sulfonamide relative to the guanidinylating agent.

Q3: My sulfonyl guanidine product is difficult to purify. What are some effective strategies?

A3: N-acylsulfonamides and related compounds can be challenging to purify due to their polarity and potential to be hygroscopic.[12][13]

• Chromatography:

  • Normal-Phase (Silica Gel): Standard silica gel chromatography can be problematic. The acidic nature of silica can cause decomposition of acid-sensitive products.[12] If you must use it, consider deactivating the silica by pre-treating the column with a solvent mixture containing a small amount of a base like triethylamine.

  • Reversed-Phase HPLC: This is often a more reliable method for purifying polar compounds like sulfonyl guanidines.[12]

• Recrystallization: This is an excellent method for obtaining highly pure material if a suitable solvent system can be found. Common systems include ethyl acetate/hexanes or an alcohol/water mixture.[12]

• Acid-Base Workup: The guanidine moiety is basic and will be protonated at low pH. You can leverage this by washing your organic extract with a dilute aqueous acid (e.g., 1M HCl) to remove non-basic impurities. Conversely, you can extract the product into an acidic aqueous layer, wash the aqueous layer with an organic solvent to remove neutral impurities, and then basify the aqueous layer to precipitate or re-extract your product.

Frequently Asked Questions (FAQs)

• What are the recommended starting conditions for this synthesis? A good starting point is to use benzenesulfonamide with 1.1-1.2 equivalents of a guanidinylating agent and a strong base like sodium hydride (1.2 equivalents) in an anhydrous solvent like THF at room temperature, monitoring the reaction by TLC.[8]

• Which base is best? The choice is critical. For complete deprotonation, a strong base like sodium hydride (NaH) is highly effective.[8] If milder conditions are required, inorganic bases like potassium carbonate (K₂CO₃) can be used, often at elevated temperatures. Organic amine bases like triethylamine (TEA) or pyridine are often too weak to efficiently deprotonate the sulfonamide for this specific reaction.[6][7]

• How should I monitor the reaction? Thin-Layer Chromatography (TLC) is the most common method. Use a moderately polar mobile phase (e.g., 30-50% ethyl acetate in hexanes). The product, being more polar than the starting benzenesulfonamide, should have a lower Rf value. Staining with potassium permanganate can help visualize the spots. For more precise monitoring, LC-MS is ideal to track the consumption of starting material and the formation of the product mass peak.

• What safety precautions are necessary?

  • Sodium Hydride: NaH is highly flammable and reacts violently with water. It must be handled under an inert atmosphere and away from any protic sources.

  • Cyanamide: Can be toxic and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

  • Solvents: Anhydrous solvents like THF can form explosive peroxides. Always use fresh, tested solvents.

Key Experimental Protocols

Protocol 1: Guanidinylation using Cyanamide

This protocol is a generalized procedure based on common laboratory practices for this transformation.

• Preparation: Add benzenesulfonamide (1.0 mmol, 1.0 eq) and a magnetic stir bar to an oven-dried, two-neck round-bottom flask under an inert atmosphere (N₂ or Ar).

• Solvent Addition: Add anhydrous THF (10 mL) via syringe and stir until the solid is dissolved.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (1.2 mmol, 1.2 eq, 60% dispersion in mineral oil) portion-wise. Caution: Hydrogen gas is evolved. Allow the mixture to stir at 0 °C for 15 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Guanidinylation: In a separate flask, prepare a solution of cyanamide (1.1 mmol, 1.1 eq) in a minimal amount of anhydrous THF. Add this solution dropwise to the sulfonamide anion mixture at room temperature.

• Reaction: Stir the reaction mixture at room temperature or heat gently (e.g., 40-50 °C) for 2-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to 0 °C and carefully quench the excess NaH by the slow, dropwise addition of water. Dilute the mixture with ethyl acetate and water. Separate the organic layer.

• Extraction: Wash the organic layer sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization (e.g., from ethyl acetate/hexanes) or column chromatography on deactivated silica gel.[12]

Summary of Reaction Parameters

For convenience, the table below summarizes key parameters for consideration when optimizing the synthesis.

Parameter	Recommended Options	Rationale & Considerations
Solvent	THF, Dichloromethane (DCM), Acetonitrile (MeCN)	Must be anhydrous and aprotic to prevent hydrolysis and side reactions.[7] Should fully dissolve reactants.
Base	Sodium Hydride (NaH), Potassium Carbonate (K₂CO₃)	A strong base is needed for efficient deprotonation of the sulfonamide N-H. Amine bases are often insufficient.[6][8]
Temperature	0 °C to 60 °C	Start at room temperature. Gentle heating may be required, but high temperatures risk decomposition.
Stoichiometry	1.1 - 1.2 eq of guanidinylating agent	A slight excess of the guanidinylating agent can help drive the reaction to completion.[7]
Purification	Recrystallization, Reversed-Phase HPLC	Standard silica gel can degrade the product; use with caution or choose alternative methods.[12]

References

• Routes to sulfonyl/sulfonimidoyl guanidine. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis and Characterization of an N-Acylsulfonamide Inhibitor of Human Asparagine Synthetase. (2003). Organic Letters, 5(23), 4393–4396. Retrieved from [Link]

• Co(II)‐catalyzed synthesis of sulfonyl guanidines via a nitrene radical... (n.d.). ResearchGate. Retrieved from [Link]

• Introduction to cyanamides. (2018). Cardiff University. Retrieved from [Link]

• Construction of Benzenesulfonamide Derivatives via Copper and Visible Light-induced Azides and S(O)2–H Coupling. (2022). Molecules, 27(15), 5003. Retrieved from [Link]

• N-Acylation of sulfonamides using N-acylbenzotriazoles. (n.d.). Semantic Scholar. Retrieved from [Link]

• A Novel and Green Method for N-acylation of Amines and Sulfonamides under Ultrasound Irradiation. (2016). Oriental Journal of Chemistry, 32(3). Retrieved from [Link]

• Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases. (2025). The Journal of Organic Chemistry. Retrieved from [Link]

• Synthesis of Cyclic Guanidines Bearing N-Arylsulfonyl and N-Cyano Protecting Groups via Pd-Catalyzed Alkene Carboamination Reactions. (2017). The Journal of Organic Chemistry, 82(19), 10554–10568. Retrieved from [Link]

• Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. (2017). RSC Advances, 7(80), 50519–50526. Retrieved from [Link]

• Synthesis of Sulfonamides. (2016). Synthetic Methods in Drug Discovery, 2.

• Optimization of reaction conditions for the synthesis of sulfonyl guanidines. (n.d.). ResearchGate. Retrieved from [Link]

• Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. (2017). Semantic Scholar. Retrieved from [Link]

• Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases. (2025). The Journal of Organic Chemistry. Retrieved from [Link]

• Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. (2017). ResearchGate. Retrieved from [Link]

• Guanidinylation reagents. (n.d.). Google Patents.
• Guanidinylation reagents. (n.d.). Google Patents.

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• 3. US6072075A - Guanidinylation reagents - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. [PDF] Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates | Semantic Scholar [semanticscholar.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of N-[amino(imino)methyl]benzenesulfonamide

Welcome to the technical support hub for the synthesis of N-[amino(imino)methyl]benzenesulfonamide, also known as N-Benzenesulfonyl guanidine. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and impurities encountered during its synthesis. We will delve into the causality behind these issues and provide field-proven troubleshooting strategies to ensure a robust and reproducible process.

Overview of Synthesis

The most common and direct synthesis of N-[amino(imino)methyl]benzenesulfonamide involves the condensation of benzenesulfonamide with a guanidinylating agent, such as cyanamide or a derivative, typically under basic conditions. While seemingly straightforward, this reaction is prone to several side reactions that can lead to a range of process-related impurities.

Below is a generalized workflow illustrating the key stages and potential points of impurity introduction.

Caption: General workflow for the synthesis of N-[amino(imino)methyl]benzenesulfonamide highlighting stages where impurities can be introduced.

Frequently Asked Questions (FAQs) & Troubleshooting

Category 1: Reaction & Process-Related Impurities

Question 1: My reaction is incomplete, and I'm isolating unreacted benzenesulfonamide. What is causing this?

Answer: This is a common issue often rooted in insufficient activation of the benzenesulfonamide starting material. The reaction proceeds via nucleophilic attack of the deprotonated benzenesulfonamide anion on the guanidinylating agent.

• Causality (Base Selection): The chosen base may not be strong enough to effectively deprotonate the sulfonamide nitrogen (pKa ≈ 10). A weak base leads to a low concentration of the active nucleophile, slowing down the reaction rate and resulting in incomplete conversion.

• Troubleshooting Steps:

  • Verify Base Strength: Use a base with a pKa significantly higher than that of benzenesulfonamide. Alkali metal hydroxides (NaOH, KOH) or alkoxides (NaOEt) in an appropriate solvent are effective.

  • Ensure Stoichiometry: Use at least one full equivalent of the base to ensure complete deprotonation.

  • Solvent Choice: Ensure your starting materials are soluble in the chosen solvent system. For instance, using aqueous ethanol can help solubilize both the sulfonamide salt and cyanamide.

  • Temperature: If the reaction is sluggish, a moderate increase in temperature (e.g., to 50-80 °C) can improve the reaction rate, but be cautious as this can also promote side reactions.

Question 2: I've observed a significant impurity with a mass corresponding to a dimer or oligomer. How is this formed and how can I prevent it?

Answer: The formation of a biguanide-type dimer, such as 1,5-bis(phenylsulfonyl)biguanide, is a known side reaction. This occurs when the newly formed sulfonylguanidine product, which is still nucleophilic, attacks another molecule of the activated guanidinylating agent.

• Causality (Reaction Stoichiometry & Order of Addition): This impurity is favored when there is a localized excess of the guanidinylating agent relative to the benzenesulfonamide. Adding the benzenesulfonamide slowly to a mixture of the base and guanidinylating agent can exacerbate this issue.

• Preventative Measures:

  • Control Stoichiometry: Use a slight excess (e.g., 1.05-1.1 equivalents) of benzenesulfonamide relative to the guanidinylating agent. This ensures the guanidinylating agent is the limiting reagent and is consumed quickly.

  • Reverse Addition: A robust method is to first prepare the salt of benzenesulfonamide with the base, and then slowly add the guanidinylating agent to this solution. This maintains a high concentration of the primary nucleophile and minimizes the chance for the product to react further.

Caption: Reaction pathways showing the desired synthesis and the formation of a dimer impurity.

Category 2: Work-up & Purification Impurities

Question 3: During aqueous work-up, I'm seeing a new impurity. My mass spec suggests it could be N-(phenylsulfonyl)urea. How can this be avoided?

Answer: The formation of N-(phenylsulfonyl)urea is a classic example of a hydrolysis-related impurity. The C=N double bond of the guanidine moiety is susceptible to hydrolysis, especially under acidic or strongly basic pH conditions at elevated temperatures during work-up.

• Causality (pH and Temperature): While sulfonylguanidines are generally stable, prolonged exposure to harsh pH conditions (e.g., pH < 4 or pH > 9) during work-up or purification can lead to hydrolysis of the imino group to a carbonyl, yielding the corresponding urea.[1][2] Studies have shown that while many sulfonamides are stable at neutral and alkaline pH, stability can decrease under acidic conditions.[2]

• Troubleshooting & Protocol:

  • Neutralize with Care: When neutralizing the reaction mixture, adjust the pH to be near neutral (pH 6-8) carefully and without overheating. Use a milder acid (e.g., acetic acid or dilute HCl) and cool the mixture in an ice bath during the addition.

  • Minimize Time in Solution: Do not leave the crude product in aqueous solution for extended periods. Proceed with filtration or extraction promptly after neutralization.

  • Purification Conditions: If using chromatography, ensure the mobile phase is buffered to a neutral or slightly acidic pH to prevent on-column degradation.

Question 4: My final product has low purity and contains inorganic salts. How can I improve the purification?

Answer: Inorganic salts (e.g., NaCl, Na2SO4) are byproducts of the reaction and neutralization steps. Their presence indicates an inefficient purification process.

• Causality (Poor Washing/Solubility): The salts are co-precipitated with the product. Insufficient washing of the crude solid fails to remove these highly water-soluble impurities.

• Protocol for Efficient Salt Removal:

  • Initial Wash: After filtering the crude product, wash the filter cake thoroughly with copious amounts of cold deionized water. The low temperature minimizes the loss of your desired product due to solubility while effectively dissolving the salts.

  • Re-slurry/Trituration: For heavily contaminated material, re-slurrying the crude solid in fresh water, stirring for 20-30 minutes, and re-filtering can be highly effective.

  • Solvent Wash: After the water wash, perform a final wash with a non-polar organic solvent (e.g., diethyl ether or hexanes) to remove any non-polar organic impurities and to help dry the product.

Summary of Potential Impurities

Impurity Name	Chemical Structure (or Class)	Molecular Weight ( g/mol )	Formation Pathway	Prevention Strategy
Benzenesulfonamide	C₆H₅SO₂NH₂	157.18	Incomplete Reaction	Use sufficient base, ensure proper stoichiometry, consider moderate heating.
1,5-Bis(phenylsulfonyl)biguanide	Dimer of Product	396.45	Product reacts with guanidinylating agent	Control stoichiometry, slow addition of guanidinylating agent to sulfonamide salt.
N-(Phenylsulfonyl)urea	C₇H₈N₂O₃S	216.22	Hydrolysis of product C=N bond	Careful pH control during work-up (target pH 6-8), avoid prolonged heating in aqueous media.[1][2]
Inorganic Salts	e.g., NaCl	58.44	Reaction/Neutralization Byproduct	Thorough washing of crude product with cold deionized water.

Analytical Characterization

A robust analytical method is critical for identifying and quantifying these impurities. High-Performance Liquid Chromatography (HPLC) is the method of choice.

Recommended HPLC Method:

• Column: C18 Reverse-Phase, 5 µm, 4.6 x 250 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: Start at 10% B, ramp to 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Expected Elution Order: Inorganic salts (void), Benzenesulfonamide, N-(Phenylsulfonyl)urea, N-[amino(imino)methyl]benzenesulfonamide (Product), 1,5-Bis(phenylsulfonyl)biguanide (Dimer).

References

• CymitQuimica. N-[Amino(imino)methyl]benzenesulfonamide Product Page.

• Katritzky, A. R., et al. (2010). Guanidinylation of Amines and Amine Derivatives. Arkivoc.

• Białk-Bielińska, A., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. Chemosphere, 88(3), 323-330.

• ResearchGate. Request PDF: Hydrolysis of sulphonamides in aqueous solutions.

• LGC Standards. Pharmaceutical impurity profiling & custom synthesis. This resource discusses the general principles of impurity formation and identification in pharmaceutical manufacturing.

• Bernat, B., et al. (2016). A Direct, Early Stage Guanidinylation Protocol for the Synthesis of Complex Aminoguanidine-containing Natural Products. Journal of Visualized Experiments, (115), 54491.

Sources

• 1. Hydrolysis of sulphonamides in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

N-[amino(imino)methyl]benzenesulfonamide solubility issues in organic solvents

Introduction

Welcome to the technical support guide for N-[amino(imino)methyl]benzenesulfonamide, also known as N-Benzenesulfonyl guanidine.[1] This document is intended for researchers, chemists, and formulation scientists who are encountering solubility challenges with this compound in organic solvents. Due to its unique chemical structure, possessing both a polar guanidine group and a nonpolar phenyl group, achieving desired concentrations in various organic media can be a significant hurdle.[1]

This guide provides a structured approach to troubleshooting these issues, grounded in the physicochemical properties of the molecule and established principles of solubility enhancement. We will explore the underlying causes of poor solubility and offer a series of systematic protocols to overcome these challenges in your experimental work.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the solubility of N-[amino(imino)methyl]benzenesulfonamide.

Q1: What are the primary structural features of N-[amino(imino)methyl]benzenesulfonamide that influence its solubility?

A1: The solubility of this compound is governed by a delicate balance between its polar and nonpolar moieties:

• Polar Groups: The guanidine (-C(=NH)NH2) and sulfonamide (-SO2NH-) groups are highly polar and capable of extensive hydrogen bonding. The guanidine group, in particular, is strongly basic.

• Nonpolar Group: The phenyl ring (-C6H5) is hydrophobic and favors interaction with nonpolar solvents.

This bifunctional nature means the molecule does not fit neatly into "polar" or "nonpolar" categories, often leading to limited solubility in a wide range of common single-solvent systems.

Q2: I'm observing very low solubility in solvents like methanol and ethanol. Is this expected?

A2: Yes, this is a common observation. While methanol and ethanol are polar, protic solvents capable of hydrogen bonding, they may not be sufficient on their own to disrupt the strong intermolecular forces (like crystal lattice energy) of the solid compound. The parent compound, benzenesulfonamide, is soluble in methanol at approximately 25 mg/mL, but the addition of the highly polar guanidine group can alter these properties significantly. Often, a mixture of solvents or other techniques is required to achieve higher concentrations.

Q3: Can the pH of my solution be adjusted to improve solubility in organic solvents?

A3: While pH is a critical factor for aqueous solubility, its impact in purely organic, aprotic solvents is minimal. However, in protic organic solvents (like alcohols) or solvent mixtures containing water, pH can play a role. The guanidine group is strongly basic and will be protonated under acidic conditions, forming a salt. The sulfonamide moiety is weakly acidic.[2] This formation of an ionic salt can dramatically increase solubility in polar protic solvents.

Q4: Are there any recommended starting solvents for this compound?

A4: Based on the solubility of related benzenesulfonamides, highly polar aprotic solvents are often the most effective starting points.[3] Consider the following:

• Dimethyl Sulfoxide (DMSO)

• Dimethylformamide (DMF)

These solvents are excellent hydrogen bond acceptors and can effectively solvate both the polar and nonpolar portions of the molecule.[3] However, their high boiling points can be a disadvantage for downstream processing.

Part 2: Systematic Troubleshooting Guide

If you are facing persistent solubility issues, follow this systematic approach to identify an optimal solvent system for your application.

Initial Solubility Screening Workflow

This workflow provides a logical progression for testing and optimizing solubility.

Caption: Systematic workflow for troubleshooting solubility.

Part 3: Experimental Protocols

This section provides detailed, step-by-step methodologies for the key troubleshooting steps outlined above.

Protocol 1: Determining Approximate Solubility

Objective: To quickly estimate the solubility of N-[amino(imino)methyl]benzenesulfonamide in a range of solvents.

Materials:

• N-[amino(imino)methyl]benzenesulfonamide (solid)

• Selection of test solvents (e.g., DMSO, DMF, Methanol, Acetonitrile, Dichloromethane)

• Vortex mixer

• Analytical balance

• Small vials (e.g., 2 mL glass vials)

Procedure:

• Weigh 10 mg of the compound into a tared vial.

• Add the selected solvent dropwise, starting with 0.1 mL.

• After each addition, cap the vial and vortex vigorously for 30-60 seconds.

• Visually inspect for undissolved solid against a dark background.

• Continue adding solvent in 0.1 mL increments, vortexing after each addition, until all solid is dissolved.

• Record the total volume of solvent required to achieve complete dissolution.

• Calculate the approximate solubility (mg/mL).

• Repeat for each test solvent.

Data Interpretation:

Solvent Category	Example Solvents	Expected Outcome for N-[amino(imino)methyl]benzenesulfonamide
High-Polarity Aprotic	DMSO, DMF	Highest solubility is often found here.[3]
Polar Protic	Methanol, Ethanol	Moderate to low solubility.
Medium-Polarity Aprotic	Acetonitrile, Acetone	Low solubility is likely.
Nonpolar	Toluene, Hexane, Dichloromethane	Very low to negligible solubility.

Protocol 2: Co-Solvency Method for Solubility Enhancement

Objective: To improve solubility by blending a "good" solvent (in which the compound has some solubility) with a "poor" solvent that is miscible and suitable for the application.

Causality: A co-solvent system can modulate the overall polarity of the solvent environment to better match the needs of the bifunctional solute. For example, a small amount of methanol in dichloromethane (DCM) can create hydrogen bonding opportunities to solvate the polar groups, while the bulk DCM solvates the phenyl ring.

Procedure:

• Based on Protocol 1, identify a solvent with at least minimal solubility (e.g., Methanol) and a miscible solvent required for your experiment but in which the compound is poorly soluble (e.g., Dichloromethane).

• Prepare a saturated or near-saturated solution of the compound in the "good" solvent (Methanol).

• In a separate vial, add the desired volume of the "poor" solvent (DCM).

• Slowly titrate the concentrated solution from step 2 into the "poor" solvent while stirring or vortexing.

• Observe for any signs of precipitation. If the solution remains clear, you have successfully created a stable co-solvent system.

• Systematically vary the ratio of the two solvents (e.g., 1:9, 2:8, 5:5 v/v) to find the optimal balance that maintains solubility at your target concentration.

Protocol 3: pH Modification via Salt Formation

Objective: To increase solubility in polar protic solvents by converting the neutral compound into a more soluble salt.

Causality: The strongly basic guanidine group can be protonated by an acid to form a guanidinium salt. This ionic species is significantly more polar than the neutral molecule and will exhibit much greater solubility in polar solvents like water or alcohols.[4]

Sources

• 1. N-[Amino(imino)methyl]benzenesulfonamide | CymitQuimica [cymitquimica.com]
• 2. Benzenesulfonamide | 98-10-2 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. srdata.nist.gov [srdata.nist.gov]

Technical Support Center: N-[amino(imino)methyl]benzenesulfonamide (Sulfaguanidine) Solution Stability Guide

Welcome to the technical support guide for N-[amino(imino)methyl]benzenesulfonamide, a compound also widely known in the scientific community as Sulfaguanidine. This resource is designed for researchers, scientists, and drug development professionals who may encounter stability challenges when working with this compound in solution. Our goal is to provide not just troubleshooting steps, but also the underlying chemical principles to empower you to make informed decisions in your experimental design.

The unique structure of N-[amino(imino)methyl]benzenesulfonamide, featuring a strongly basic guanidinium group linked to a benzenesulfonamide moiety, presents specific challenges related to solubility and chemical stability. This guide provides a structured approach to understanding and mitigating these issues.

Section 1: Core Concepts of Instability

Understanding the inherent chemical properties of N-[amino(imino)methyl]benzenesulfonamide is the first step in troubleshooting. The molecule's stability in solution is primarily governed by its functional groups and its solid-state properties before dissolution.

• The Guanidinium Group: This group is highly basic and is protonated at physiological pH. The stability of this group is highly pH-dependent. Hydrolysis of the guanidinium group can occur, particularly under strongly acidic or basic conditions, leading to the loss of the desired chemical entity.

• The Sulfonamide Linkage: While generally stable, the sulfonamide bond can be susceptible to hydrolysis under extreme pH and high-temperature conditions.

• Low Aqueous Solubility: Sulfaguanidine has limited solubility in water and many common organic solvents.[1] This can lead to precipitation if the solution is not prepared and stored under optimal conditions.

• Polymorphism and Hydration: Like many pharmaceutical compounds, Sulfaguanidine exists in different solid-state forms, including multiple anhydrates and hydrates.[2][3] The specific form used to prepare a solution can affect the dissolution rate and the ultimate stability of the solution. For instance, studies have shown that different polymorphic forms have varying thermodynamic and kinetic stability, which can influence their behavior once dissolved.[3]

Section 2: Troubleshooting Guide

This section addresses common problems encountered during experiments in a direct question-and-answer format.

Q1: My solution of N-[amino(imino)methyl]benzenesulfonamide, which was initially clear, has now become cloudy or formed a precipitate. What is happening?

A: This is the most common issue reported and is typically related to solubility limits being exceeded due to changes in solution conditions.

Potential Causes & Explanations:

• pH Shift: The protonated (salt) form of the guanidinium group is generally more water-soluble than the free base. If the pH of your unbuffered solution shifts (e.g., due to CO₂ absorption from the air), the compound may convert to its less soluble form and precipitate.

• Temperature Fluctuation: Solubility is often temperature-dependent. If you prepared a saturated solution at an elevated temperature and then stored it at a lower temperature (like 4°C), the compound may crystallize out of solution.

• Solvent Evaporation: Over time, especially if the container is not perfectly sealed, solvent evaporation can increase the concentration of the compound beyond its solubility limit.

• "Salting Out": If you have added other reagents or salts to your solution, it may decrease the solubility of N-[amino(imino)methyl]benzenesulfonamide, causing it to precipitate.

Troubleshooting Workflow:

Below is a decision tree to help diagnose the cause of precipitation.

Caption: Troubleshooting decision tree for precipitation issues.

Q2: I suspect my compound is degrading in solution, leading to inconsistent assay results. How can I confirm this, and what are the likely causes?

A: Degradation is a valid concern and often manifests as a time-dependent loss of potency or the appearance of new peaks in analytical chromatograms.

Potential Causes & Explanations:

• Hydrolysis: This is a primary degradation pathway. The guanidinium functional group can hydrolyze to form a urea derivative and ammonia, while the sulfonamide bond can also cleave under harsh conditions. Hydrolysis is often accelerated by non-neutral pH and elevated temperatures.

• Photodegradation: Exposure to light, particularly UV light, can provide the energy to initiate degradation reactions. While specific data for this molecule is limited, it is a common cause of instability for many aromatic compounds.

• Oxidation: Although less common for this structure, interaction with dissolved oxygen or trace metal ions can potentially lead to oxidative degradation over long-term storage.

Confirmation and Mitigation Strategy:

To confirm degradation, a stability-indicating analytical method is required. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is an excellent choice.

• Step 1: Initial Analysis: Immediately after preparing a fresh solution, run an HPLC analysis to establish a baseline. You should see a single major peak corresponding to the parent compound. Record its retention time and peak area.

• Step 2: Stressed Conditions: Aliquot the solution into several vials and expose them to stress conditions (e.g., store at 40°C, expose to UV light, adjust pH to acidic and basic values).

• Step 3: Time-Point Analysis: Analyze the stressed samples at various time points (e.g., 24, 48, 72 hours) using the same HPLC method.

• Step 4: Data Interpretation: Degradation is confirmed if you observe a decrease in the peak area of the parent compound and/or the appearance of new peaks (degradants).

Section 3: Frequently Asked Questions (FAQs)

FAQ 1: What is the best solvent and storage condition for a stock solution?

For general use, preparing a stock solution in a solvent like DMSO is common. However, for aqueous experimental buffers, it is critical to ensure the final concentration of DMSO is compatible with your assay. For direct preparation in aqueous media, using a buffer is highly recommended.[4] A good starting point is a phosphate or citrate buffer in the slightly acidic to neutral range (pH 5-7). Store solutions protected from light in tightly sealed containers at 4°C or, for long-term storage, at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles.

FAQ 2: How does pH specifically affect the stability of N-[amino(imino)methyl]benzenesulfonamide?

The guanidinium group is strongly basic (pKa > 12), meaning it will be protonated and positively charged over a wide pH range. This protonated form is generally more stable against hydrolysis. Extreme pH values should be avoided. Highly acidic conditions (pH < 2) and highly alkaline conditions (pH > 10) can significantly accelerate the rate of hydrolysis of both the guanidinium and sulfonamide groups. The use of buffers is a key strategy to maintain a stable pH environment.[4]

FAQ 3: What analytical methods are suitable for assessing the stability and concentration of my solution?

• HPLC-UV: This is the most common and reliable method. A C18 reverse-phase column with a mobile phase of acetonitrile and water (containing a buffer like formic acid or ammonium acetate) is a typical starting point. Detection at a UV wavelength of ~254 nm is usually appropriate for the benzene ring.

• LC-MS (Liquid Chromatography-Mass Spectrometry): This method is highly valuable for identifying the mass of potential degradants, which can help in elucidating the degradation pathway.

Section 4: Protocols & Methodologies

Protocol 4.1: Preparation of a Buffered Aqueous Solution

This protocol describes the preparation of a 10 mM solution in a phosphate-buffered saline (PBS) solution, a common physiological buffer.

• Pre-Requisite: Determine the solubility of your specific lot of N-[amino(imino)methyl]benzenesulfonamide in the chosen buffer. A preliminary test with a small amount is advised.

• Weighing: Accurately weigh the required amount of N-[amino(imino)methyl]benzenesulfonamide (Molecular Weight: 199.23 g/mol )[5] in a suitable container.

• Dissolution: Add a portion of the PBS (pH 7.4) buffer to the solid and gently vortex or sonicate. Gentle warming (to no more than 37°C) may be used to aid dissolution, but be aware this can accelerate degradation if the compound is unstable.

• Final Volume: Once fully dissolved, add the buffer to reach the final desired volume and mix thoroughly.

• Filtration: Filter the solution through a 0.22 µm syringe filter to remove any particulates and ensure sterility.

• Storage: Store in a sterile, light-protected container at the recommended temperature.

Protocol 4.2: General Method for Monitoring Solution Stability via HPLC-UV

This protocol provides a starting point for developing a stability-indicating method.

Caption: Experimental workflow for a solution stability study using HPLC.

Data Summary Table Example:

Condition	Time (hours)	Parent Compound Peak Area	% Remaining	New Peaks Observed (Y/N)
4°C, Dark	0	1,500,000	100%	N
24	1,495,000	99.7%	N
72	1,489,000	99.3%	N
40°C, Dark	0	1,500,000	100%	N
24	1,350,000	90.0%	Y
72	1,120,000	74.7%	Y

References

• Pharmaguideline. (2025). Strategies for Resolving Stability Issues in Drug Formulations. Available at: [Link]

• LookChem. Cas 90563-12-5,Benzenesulfonamide, N-[[(aminothioxomethyl)amino]iminomethyl]. Available at: [Link]

• PubChem. N-[amino(imino)methyl]-4-methylbenzenesulfonamide. Available at: [Link]

• National Center for Biotechnology Information. (2024). Comprehensive Insights into Sulfaguanidine in the Solid State: An Experimental and Computational Study. Available at: [Link]

• PubMed. [A technique for preparing oral suspensions with sulfaguanidine]. Available at: [Link]

• ACS Publications. (2024). Comprehensive Insights into Sulfaguanidine in the Solid State: An Experimental and Computational Study. Available at: [Link]

• PubMed. (2024). Comprehensive Insights into Sulfaguanidine in the Solid State: An Experimental and Computational Study. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Comprehensive Insights into Sulfaguanidine in the Solid State: An Experimental and Computational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comprehensive Insights into Sulfaguanidine in the Solid State: An Experimental and Computational Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Strategies for Resolving Stability Issues in Drug Formulations | Pharmaguideline [pharmaguideline.com]
• 5. N-[Amino(imino)methyl]benzenesulfonamide | CymitQuimica [cymitquimica.com]

Optimizing reaction conditions for N-[amino(imino)methyl]benzenesulfonamide

An advanced technical support resource for researchers, scientists, and drug development professionals, this guide provides in-depth troubleshooting and frequently asked questions for the synthesis and optimization of N-[amino(imino)methyl]benzenesulfonamide. As a Senior Application Scientist, this document is structured to deliver field-proven insights and robust solutions to common experimental challenges.

Technical Support Center: N-[amino(imino)methyl]benzenesulfonamide

Guide Objective: To provide a comprehensive resource for optimizing the reaction conditions for the synthesis of N-[amino(imino)methyl]benzenesulfonamide, focusing on troubleshooting common issues and answering frequently asked questions. This guide is built on the core principles of chemical reactivity and proven methodologies in synthetic organic chemistry.

Part 1: Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis, offering explanations and actionable solutions.

Question 1: "My reaction yield is consistently low. What are the primary factors affecting the yield of N-[amino(imino)methyl]benzenesulfonamide?"

Answer:

Low yields in the synthesis of N-[amino(imino)methyl]benzenesulfonamide, which is a type of N-sulfonylguanidine, are typically traced back to one of several factors: the choice of guanidinylating agent, reaction temperature, or the presence of moisture.

• Guanidinylating Agent Reactivity: The most common precursor for the guanidinyl group is cyanamide (H₂NCN). However, the direct reaction of a sulfonamide with cyanamide often requires harsh conditions, such as fusion at high temperatures (150-200 °C), which can lead to decomposition. More modern and milder guanidinylating agents can significantly improve yields. Consider using reagents like N,N'-di-Boc-N''-triflylguanidine, which reacts under much milder conditions.

• Reaction Temperature and Time: If using a traditional method with cyanamide, the temperature is critical. Too low, and the reaction will not proceed; too high, and you risk decomposition of the starting material and product. A systematic temperature screen is recommended. For more modern reagents, the reaction is often run at or below room temperature, and monitoring by TLC or LC-MS is crucial to determine the optimal reaction time.

• Moisture Control: Sulfonamides and many guanidinylating reagents are sensitive to moisture. Water can hydrolyze the reagents or the product. It is imperative to use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

Troubleshooting Workflow: Low Yield

Caption: Troubleshooting workflow for low reaction yield.

Question 2: "I am observing multiple spots on my TLC/LC-MS, indicating side products. What are the likely side reactions and how can I minimize them?"

Answer:

The formation of side products is a common issue, often stemming from the reactivity of the guanidinylating agent or the sulfonamide itself.

• Dimerization of Cyanamide: When using cyanamide, a significant side reaction is its dimerization to form dicyandiamide, which can then react further to form melamine. This is particularly prevalent at higher temperatures. Using a milder, pre-activated guanidinylating agent can prevent this.

• Over-alkylation/arylation: Some guanidinylating agents, like S-methylisothiourea, can act as alkylating agents, leading to methylation of the sulfonamide nitrogen or the product.

• Formation of Urea Byproducts: If using protected guanidinylating agents (e.g., with Boc groups), incomplete deprotection or side reactions with the protecting groups can lead to urea-type impurities.

Minimization Strategies:

• Choice of Base: The choice of base is critical. A non-nucleophilic base, such as DBU or a hindered amine base, is often preferred to minimize side reactions.

• Stoichiometry Control: Use a slight excess (1.1-1.2 equivalents) of the guanidinylating agent to ensure complete consumption of the starting sulfonamide, but avoid a large excess that can lead to more side products.

• Temperature Management: Run the reaction at the lowest temperature that allows for a reasonable reaction rate.

Table 1: Comparison of Common Guanidinylating Agents

Guanidinylating Agent	Pros	Cons	Typical Conditions
Cyanamide	Inexpensive, readily available	Requires high temperatures, side reactions (dimerization)	Fusion (150-200 °C) or with a condensing agent
S-Methylisothiourea sulfate	Milder than cyanamide	Can act as an alkylating agent, salt byproducts	Basic conditions (e.g., aq. NaOH), room temp to 50 °C
N,N'-di-Boc-N''-triflylguanidine	Highly efficient, mild conditions, high yields	Expensive, requires deprotection step	Organic solvent (e.g., THF, CH₂Cl₂), base (e.g., Et₃N), 0 °C to room temp

Question 3: "The purification of my product is challenging due to its high polarity. What are the best practices for isolating and purifying N-[amino(imino)methyl]benzenesulfonamide?"

Answer:

The guanidine functional group imparts high polarity and basicity to the molecule, making purification by standard column chromatography on silica gel difficult.

• Crystallization: If the product is a solid, crystallization is the preferred method of purification. The high polarity often means it is soluble in polar solvents like water, methanol, or ethanol, and insoluble in non-polar organic solvents. Experiment with solvent/anti-solvent systems (e.g., methanol/diethyl ether or water/acetone).

• Ion-Exchange Chromatography: Due to the basic nature of the guanidine group, cation-exchange chromatography can be a very effective purification method. The product will bind to the resin and can be eluted by changing the pH or increasing the ionic strength of the eluent.

• Reverse-Phase Chromatography: For less polar analogs or if ion-exchange is not available, reverse-phase chromatography (C18) using a water/acetonitrile or water/methanol gradient with a modifier like trifluoroacetic acid (TFA) or formic acid can be effective. The acid additive ensures the guanidine group is protonated, leading to sharper peaks.

Experimental Protocol: Purification by Crystallization

• Dissolve the crude product in a minimum amount of a hot polar solvent (e.g., ethanol or isopropanol).

• Filter the hot solution to remove any insoluble impurities.

• Slowly add a non-polar anti-solvent (e.g., diethyl ether or hexanes) until the solution becomes slightly turbid.

• Allow the solution to cool slowly to room temperature, and then to 0-4 °C to maximize crystal formation.

• Collect the crystals by filtration, wash with a small amount of the cold anti-solvent, and dry under vacuum.

Part 2: Frequently Asked Questions (FAQ)

Question 4: "What is the general mechanism for the reaction of a sulfonamide with a guanidinylating agent?"

Answer:

The synthesis of N-sulfonylguanidines generally proceeds through a nucleophilic addition-elimination pathway. The sulfonamide nitrogen, often deprotonated by a base to form a more nucleophilic sulfonamidate anion, attacks the electrophilic carbon of the guanidinylating agent. This is followed by the elimination of a leaving group.

General Reaction Mechanism

Caption: Generalized mechanism for N-sulfonylguanidine formation.

Question 5: "How can I confirm the identity and purity of my final product?"

Answer:

A combination of spectroscopic and analytical techniques should be used:

• NMR Spectroscopy (¹H and ¹³C): This is the primary method for structural confirmation. Look for the characteristic signals of the benzenesulfonyl group and the NH protons of the guanidine group. The NH protons may be broad and their chemical shift can be concentration and solvent dependent.

• Mass Spectrometry (MS): Electrospray ionization (ESI) is well-suited for this polar molecule. Look for the [M+H]⁺ ion to confirm the molecular weight.

• Infrared (IR) Spectroscopy: Look for characteristic stretches for the N-H bonds (around 3300-3400 cm⁻¹), the S=O bonds of the sulfonamide (around 1350 and 1160 cm⁻¹), and the C=N bond of the guanidine group (around 1650 cm⁻¹).

• High-Performance Liquid Chromatography (HPLC): Use a suitable method (e.g., reverse-phase with a polar-modified column) to assess the purity of the final compound. An ideal result is a single sharp peak.

References

• Katritzky, A. R., & Pleynet, D. P. M. (2000). A convenient synthesis of N-sulfonylguanidines. Journal of Heterocyclic Chemistry, 37(6), 1617-1619. Available at: [Link]

• Linton, B. R., et al. (2001). A versatile one-pot synthesis of 1,3-disubstituted and 1,1,3-trisubstituted guanidines from a single thiourea precursor. The Journal of Organic Chemistry, 66(22), 7308-7314. Available at: [Link]

• Feichtinger, D., et al. (1998). N,N'-Di-Boc-N''-triflylguanidine: a new, stable, and highly effective guanidinylating reagent. The Journal of Organic Chemistry, 63(12), 3804-3805. Available at: [Link]

Technical Support Center: Synthesis of N-[amino(imino)methyl]benzenesulfonamide

Welcome to the technical support guide for the synthesis of N-[amino(imino)methyl]benzenesulfonamide, also known as N-benzenesulfonylguanidine. This document is designed for researchers, chemists, and drug development professionals who are actively working with or planning to synthesize sulfonylguanidines. We will move beyond simple procedural lists to explore the underlying chemistry, troubleshoot common side reactions, and provide validated protocols to ensure the integrity of your experimental outcomes.

The sulfonylguanidine moiety is a critical pharmacophore found in a range of biologically active molecules. Its synthesis, most commonly approached via the condensation of a sulfonamide with a guanidinylating agent like cyanamide, appears straightforward but is often complicated by side reactions that can impact yield, purity, and scalability. This guide provides expert insights into navigating these challenges.

Section 1: The Core Synthesis Pathway: Condensation of Benzenesulfonamide with Cyanamide

The most direct route to N-[amino(imino)methyl]benzenesulfonamide involves the acid-catalyzed addition of benzenesulfonamide to cyanamide. The sulfonamide nitrogen acts as a nucleophile, attacking the nitrile carbon of cyanamide, which is activated by protonation.

1.1. General Reaction Scheme

The fundamental transformation is as follows:

1.2. Visualization of the Primary Reaction Mechanism

The following diagram illustrates the key steps in the desired synthesis.

Technical Support Center: N-[amino(imino)methyl]benzenesulfonamide (Sulfaguanidine) Purification

Welcome to the technical support guide for the purification of N-[amino(imino)methyl]benzenesulfonamide, a compound commonly known as sulfaguanidine. This resource is designed for researchers, medicinal chemists, and process development scientists. As Senior Application Scientists, we provide not just protocols, but the underlying principles and troubleshooting insights to ensure the successful isolation of your target compound with high purity and yield.

Troubleshooting Guide: Common Purification Challenges

This section addresses specific issues encountered during the purification of N-[amino(imino)methyl]benzenesulfonamide in a direct question-and-answer format.

Question 1: My recrystallization yield is significantly lower than expected. What are the common causes and how can I fix this?

Answer: Low recovery is a frequent issue in recrystallization, often stemming from suboptimal solvent selection or procedural errors. Let's break down the likely causes:

• Inappropriate Solvent Choice: The ideal recrystallization solvent should dissolve the compound completely at its boiling point but poorly at low temperatures (e.g., 0-4 °C). If your compound has high solubility in the cold solvent, a significant portion will remain in the mother liquor.

  • Causality: The efficacy of recrystallization relies on a large differential in solubility across a temperature gradient. A shallow solubility curve leads directly to poor recovery.

  • Solution: Consider a mixed-solvent system. Dissolve your compound in a minimum amount of a "good" solvent (in which it is highly soluble) at its boiling point. Then, add a "poor" (miscible) solvent dropwise until the solution becomes faintly turbid. Add a few more drops of the "good" solvent to redissolve the precipitate and then allow it to cool slowly. Water and ethanol are common solvents for sulfaguanidine recrystallization.[1][2]

• Using an Excessive Volume of Solvent: Dissolving the crude product in too much solvent will prevent the solution from becoming saturated upon cooling, thereby preventing crystallization.

  • Solution: Always use the minimum amount of hot solvent required to fully dissolve the crude solid. Add the solvent in small portions to the heated solid until dissolution is just complete.

• Premature Crystallization During Hot Filtration: If crystals form in the funnel during the hot gravity filtration step (intended to remove insoluble impurities), you will lose a substantial amount of product.

  • Causality: This occurs when the solution cools too rapidly upon contact with a cold funnel or flask.

  • Solution: Use a stemless or short-stemmed funnel and preheat it by placing it on top of the boiling flask of solvent. Fluting the filter paper can also increase the filtration rate, minimizing cooling time.

• Cooling the Solution Too Quickly: Rapid cooling (e.g., placing the flask directly in an ice bath) leads to the formation of small, often impure crystals that are difficult to filter.

  • Solution: Allow the flask to cool slowly to room temperature on a benchtop, undisturbed. Once it has reached room temperature, you can then place it in an ice bath to maximize crystal formation.

Question 2: After purification, my compound's purity has not improved, or I see new spots on my TLC plate. What went wrong?

Answer: This indicates that the chosen purification method is either ineffective for the specific impurities present or is causing degradation of your product.

• Co-crystallization of Impurities: If an impurity has a similar solubility profile to your target compound, it may crystallize out of solution along with your product.

  • Solution: A different purification technique is likely necessary. Flash column chromatography is often the next logical step. For N-[amino(imino)methyl]benzenesulfonamide, a silica gel stationary phase with a mobile phase of dichloromethane/methanol is a common choice.[3]

• Compound Decomposition: Sulfonamides can be sensitive to prolonged heating or extreme pH.

  • Causality: While warming with ammonium hydroxide is a known method to dissolve and purify sulfaguanidine without decomposition, strong bases like sodium hydroxide can cause it to decompose, especially with heat.[1]

  • Solution: Minimize the time the solution is kept at reflux. If you suspect pH-related degradation, ensure your solvent is neutral. If using an acidic or basic solution for extraction, perform the steps quickly and at low temperatures.

• Contamination from Solvents: Ensure all solvents are of high purity (e.g., HPLC grade), as impurities within the solvent can be incorporated into your final product.

Question 3: I am struggling to remove a persistent, closely-related impurity. Recrystallization isn't working. What is my next step?

Answer: When simple recrystallization fails, a more robust technique based on differential partitioning, such as chromatography, is required.

• Flash Column Chromatography: This is the workhorse for purifying organic compounds.

  • Principle: It separates compounds based on their differential adsorption to a stationary phase (e.g., silica gel) while being carried through by a mobile phase (the eluent). Compounds with higher polarity will adhere more strongly to the silica and elute later.

  • Workflow:

    • Develop a TLC method: First, find a solvent system that gives good separation between your product and the impurity on a TLC plate. The target compound should have an Rf value of approximately 0.2-0.4 for optimal column separation.[3]

    • Pack the Column: Prepare a slurry of silica gel in your chosen eluent and carefully pack it into a glass column.

    • Load the Sample: Dissolve your crude product in a minimal amount of solvent and adsorb it onto a small amount of silica gel. Once the solvent is evaporated, this dry powder can be carefully added to the top of the packed column.

    • Elute and Collect: Run the eluent through the column under positive pressure, collecting fractions. Monitor the fractions by TLC to identify those containing the pure product.

• Preparative HPLC: For very difficult separations or for achieving the highest possible purity, preparative high-performance liquid chromatography (HPLC) can be used. This technique offers much higher resolution than flash chromatography but is more resource-intensive.

Purification Strategy Workflow

The following diagram outlines a logical workflow for purifying N-[amino(imino)methyl]benzenesulfonamide.

Caption: Decision workflow for selecting a purification method.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for recrystallizing N-[amino(imino)methyl]benzenesulfonamide?

A: There is no single "best" solvent, as the optimal choice depends on the impurities present. However, water is a commonly used and effective solvent. Sulfaguanidine is soluble in boiling water and much less soluble in cold water, making it a good candidate.[2] A mixture of ethanol and water is also an excellent choice, offering more flexibility to fine-tune the polarity of the solvent system. A recent comprehensive study on sulfaguanidine's solid-state forms explored its solubility in 29 different solvents, highlighting that it has limited solubility in many common organic solvents but can form solvates, which can be a pathway to obtaining pure anhydrous forms.[4][5]

Solvent System	Boiling Point (°C)	Polarity	Rationale & Use Case
Water	100	High	Excellent for polar impurities. The compound is soluble in boiling water.[2]
Ethanol/Water Mix	78-100	Tunable	A versatile system. Dissolve in hot ethanol (good solvent) and add hot water (poor solvent) to induce crystallization.
Acetone	56	Medium	Can be used, but sulfaguanidine has some solubility even when cold.[2] Best for removing non-polar impurities.

Q2: How do I properly perform and interpret a Thin-Layer Chromatography (TLC) analysis for my compound?

A: TLC is a quick, indispensable tool for monitoring reaction progress and assessing purity.

Protocol: TLC Analysis

• Plate Preparation: Obtain a silica-coated TLC plate. Gently draw a light pencil line about 1 cm from the bottom (the origin).

• Sample Spotting: Dissolve a tiny amount of your crude material and the purified material in a volatile solvent (e.g., methanol). Use a capillary tube to spot a small amount of each solution onto the origin line.

• Elution: Place the plate in a developing chamber containing a shallow pool of your chosen eluent (e.g., 10% Methanol in Dichloromethane).[3] Ensure the solvent level is below the origin line. Cover the chamber and allow the solvent to travel up the plate.

• Visualization: Once the solvent front is about 1 cm from the top, remove the plate and mark the solvent front with a pencil. Visualize the spots.

  • UV Light: Most sulfonamides are UV-active and will appear as dark spots under UV light (254 nm).[6]

  • Staining: For enhanced visualization, the plate can be dipped in a fluorescamine solution and viewed under UV light (366 nm), where sulfonamides appear as yellow-green fluorescent spots.[6]

• Interpretation:

  • Pure Compound: A single, well-defined spot.

  • Impure Compound: Multiple spots. The main spot is your product, and the others are impurities.

  • Rf Value: The Retention factor (Rf = distance traveled by spot / distance traveled by solvent front) is a characteristic of the compound in that specific solvent system.

Diagram: Principle of TLC Separation

Caption: Separation of a mixture on a TLC plate.

Q3: What are the expected impurities in N-[amino(imino)methyl]benzenesulfonamide synthesis?

A: Impurities largely depend on the synthetic route. A common synthesis involves the reaction of N-acetylsulfanilyl chloride with guanidine, followed by hydrolysis.[7] Potential impurities include:

• Unreacted Starting Materials: Such as sulfanilamide or guanidine nitrate.[2]

• Byproducts of Side Reactions: For instance, if the reaction conditions are not well-controlled, dimerization or other side reactions can occur.

• Isomeric Impurities: In the synthesis of related sulfonamides, the formation of structural isomers has been identified as a potential issue, which can be very difficult to separate.

Q4: How can I confirm the identity and purity of my final product?

A: A combination of analytical techniques is essential for unambiguous characterization.

Technique	Principle	Information Obtained
HPLC	Differential partitioning between stationary and mobile phases.	Provides high-resolution separation, allowing for precise quantification of purity (% area).[6]
Mass Spec (MS)	Ionization and separation of molecules by mass-to-charge ratio.	Confirms the molecular weight of the compound.[3]
NMR Spectroscopy	Nuclear spin transitions in a magnetic field.	Provides detailed structural information, confirming the chemical structure and identifying impurities.
Melting Point	Temperature at which a solid becomes a liquid.	A sharp melting point close to the literature value (190-193 °C) is a good indicator of purity.[2] Impurities typically broaden and depress the melting range.

A comprehensive analysis using these methods provides a self-validating system, ensuring the identity and purity of your N-[amino(imino)methyl]benzenesulfonamide.[6]

References

• Horwitz, W. (1979). Analytical Methods for Sulfonamides in Foods and Feeds. I. Review of Methodology. Journal of AOAC INTERNATIONAL, 62(5), 1045-1060. Available from: [Link]

• Salerno, S., et al. (2020). Benzylaminoethyureido-Tailed Benzenesulfonamides: Design, Synthesis, Kinetic and X-ray Investigations on Human Carbonic Anhydrases. Molecules, 25(1), 183. Available from: [Link]

• Determination and Confirmation of Sulfonamides. (2009). USDA Food Safety and Inspection Service. Available from: [Link]

• English, J. P. (1950). U.S. Patent No. 2,521,096. Washington, DC: U.S. Patent and Trademark Office.

• Pansare, D. N., & Shelke, R. N. (2021). Synthesis and Anticancer Evaluation of Benzenesulfonamide Derivatives. Polycyclic Aromatic Compounds, 1-12. Available from: [Link]

• Jantz, U., et al. (1995). U.S. Patent No. EP0512953B1. European Patent Office.

• Pule, B. O., Mmualefe, L. C., & Torto, N. (2012). Determination of Sulfonamide Residues in Chicken Muscle by Agilent Bond Elut QuEChERS AOAC Kit and HPLC-FLD. Agilent Technologies Application Note. Available from: [Link]

• Analysis of sulfonamides. (2018). SlideShare. Available from: [Link]

• Nemra, M. T. M., et al. (2021). Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. RSC Advances, 11(45), 28236-28251. Available from: [Link]

• A kind of preparation method of sulfaguanidine. (2016). CN106187830A. Google Patents.

• Li, J., et al. (2010). Solubility of p-Aminobenzenesulfonamide in Different Solvents from (283.15 to 323.15) K. Journal of Chemical & Engineering Data, 55(9), 3523-3525. Available from: [Link]

• Azim, Y., et al. (2018). Sulfaguanidine cocrystals: Synthesis, structural characterization and their antibacterial and hemolytic analysis. Journal of Pharmaceutical and Biomedical Analysis, 150, 20-28. Available from: [Link]

• van der Meijden, M. M., et al. (2024). Comprehensive Insights into Sulfaguanidine in the Solid State: An Experimental and Computational Study. Crystal Growth & Design. Available from: [Link]

• Production process of medicinal sulphaguanidine. (2013). CN103012224A. Google Patents.

• N-[amino(imino)methyl]-4-methylbenzenesulfonamide. PubChem. Available from: [Link]

• Mamatha, M., et al. (2020). Synthesis and Characterization of Impurity F in 4-Amino-N-(5-Methyl Isoxazol-3-Yl) Benzene Sulfonamide Drug Synthesis. World Journal of Pharmacy and Pharmaceutical Sciences, 9(3), 889-893. Available from: [Link]

• Chovancova, J., et al. (2022). Synthesis and Inhibition Activity Study of Triazinyl-Substituted Amino(alkyl)-benzenesulfonamide Conjugates with Polar and Hydrophobic Amino Acids as Inhibitors of Human Carbonic Anhydrases I, II, IV, IX, and XII. Molecules, 27(19), 6524. Available from: [Link]

• Yield, purity, and characteristic impurities of the sulfonamide... ResearchGate. Available from: [Link]

• Paruta, A. N., & Irani, R. R. (1966). Solubility of Sulfonamides as a Function of pH. Journal of Pharmaceutical Sciences, 55(10), 1060-1064. Available from: [Link]

• Benzenesulfonamide, N-[[(aminothioxomethyl)amino]iminomethyl]-4-methyl-. Lookchem. Available from: [Link]

• 3-Amino-n-methyl-4-(methylamino)benzenesulfonamide. PubChem. Available from: [Link]

• Bogusz, M. J., et al. (2012). Determination of sulfaguanidine in medicated feedingstuffs by liquid chromatography-mass spectrometry. Medycyna Weterynaryjna, 68(1), 49-52. Available from: [Link]

• van der Meijden, M. M., et al. (2024). Comprehensive Insights into Sulfaguanidine in the Solid State: An Experimental and Computational Study. Crystal Growth & Design, 24(1), 357-372. Available from: [Link]

• Dudutiene, V., et al. (2014). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Molecules, 19(9), 13620-13640. Available from: [Link]

• Hjelm, H., et al. (2012). U.S. Patent No. EP2289870B1. European Patent Office.

Sources

• 1. US2521096A - Recovery of sulfamethazine and sulfaguanidine - Google Patents [patents.google.com]
• 2. CN103012224A - Production process of medicinal sulphaguanidine - Google Patents [patents.google.com]
• 3. Benzylaminoethyureido-Tailed Benzenesulfonamides: Design, Synthesis, Kinetic and X-ray Investigations on Human Carbonic Anhydrases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Comprehensive Insights into Sulfaguanidine in the Solid State: An Experimental and Computational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. CN106187830A - A kind of preparation method of sulfaguanidine - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting N-[amino(imino)methyl]benzenesulfonamide Enzyme Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals working with N-[amino(imino)methyl]benzenesulfonamide and related compounds in enzymatic assays. This guide provides in-depth troubleshooting advice in a question-and-answer format to address common and complex issues encountered during experimental workflows. Our focus is on providing not just solutions, but also the underlying scientific principles to empower you to design robust and reliable assays.

Frequently Asked Questions (FAQs)

My assay shows high background noise. How can I identify the source and reduce it?

High background can mask the true signal of your enzyme's activity, leading to a poor signal-to-noise ratio and inaccurate results.[1] The primary sources of high background are often related to the reagents, buffer composition, or interference from the test compound itself.[1]

Potential Causes and Solutions:

• Substrate Instability or Contamination: Some substrates, like ATP, can undergo non-enzymatic hydrolysis, which can generate a background signal in certain assay formats.[1] Similarly, contamination of buffers with inorganic phosphate can be a major issue in colorimetric assays that detect phosphate.[1]

  • Solution: Prepare substrate solutions fresh for each experiment and keep them on ice. Use high-purity water and reagents for all buffers.[1] Run a "no-enzyme" control to measure the background signal from the substrate and other assay components.[2]

• Non-Specific Binding: The enzyme or detection antibodies may bind non-specifically to the microplate wells.

  • Solution: Increase the concentration or incubation time of your blocking buffer.[2] Adding a small amount of a non-ionic detergent, such as Tween-20, to your wash buffers can also help reduce non-specific binding.

• Compound Interference: The N-[amino(imino)methyl]benzenesulfonamide compound itself might be interfering with the assay. This can occur if the compound absorbs light at the detection wavelength or is autofluorescent.[1][3]

  • Solution: Run a control with the compound in the absence of the enzyme to check for spectroscopic interference.[3][4] If interference is observed, you may need to consider a different assay format with an alternative detection method.

Troubleshooting Workflow for High Background

Caption: Troubleshooting logic for high background signals.

I'm observing inconsistent results or poor reproducibility with my N-[amino(imino)methyl]benzenesulfonamide inhibitor. What could be the cause?

Inconsistent results with sulfonamide-based inhibitors often point towards issues with solubility or compound aggregation.[5] These compounds can be hydrophobic, leading to challenges in aqueous assay buffers.[5]

Potential Causes and Solutions:

• Poor Solubility: The inhibitor may not be fully dissolved in the assay buffer, leading to variability in the effective concentration.

  • Solution: Prepare a high-concentration stock solution in an organic solvent like DMSO. When diluting into the final aqueous buffer, ensure the final DMSO concentration is low (ideally below 0.5%) to prevent solvent-induced artifacts.[5] Always visually inspect the diluted solutions for any signs of precipitation.[5]

• Compound Aggregation: At higher concentrations, the inhibitor may form aggregates that can non-specifically inhibit the enzyme, leading to steep, non-sigmoidal dose-response curves.[5]

  • Solution: To test for aggregation, include a low concentration (e.g., 0.01-0.1%) of a non-ionic detergent like Triton X-100 in your assay buffer. A significant rightward shift in the IC50 curve in the presence of the detergent is a strong indicator of aggregation-based inhibition.[5]

Experimental Protocols

Protocol 1: Assessing Compound Aggregation using a Detergent-Based Assay

Objective: To determine if the inhibitory activity of N-[amino(imino)methyl]benzenesulfonamide is due to non-specific aggregation.

Materials:

• Enzyme and substrate

• Assay buffer

• N-[amino(imino)methyl]benzenesulfonamide stock solution (in DMSO)

• Triton X-100 (10% stock solution)

• Microplate reader

Procedure:

• Prepare two sets of serial dilutions of the inhibitor in the assay buffer.

  • Set A: Standard assay buffer.

  • Set B: Assay buffer containing 0.01% Triton X-100.

• Add the diluted inhibitor solutions to the microplate wells.

• Initiate the enzymatic reaction by adding the enzyme and substrate according to your standard protocol.

• Incubate and measure the reaction progress using the microplate reader.

• Plot the dose-response curves for both sets of conditions and calculate the IC50 values.

Interpretation of Results:

Observation	Interpretation
Significant rightward shift in IC50 with Triton X-100	Inhibition is likely due to aggregation.
No significant change in IC50 with Triton X-100	Inhibition is likely not due to aggregation.

My inhibitor shows activity in the biochemical assay but is inactive in cell-based assays. What's the next step?

This is a common challenge in drug discovery and can be attributed to several factors related to the compound's properties in a cellular environment.

Potential Causes and Solutions:

• Poor Cell Permeability: The compound may not be able to cross the cell membrane to reach its intracellular target.

  • Troubleshooting: Assess the compound's physicochemical properties (e.g., lipophilicity, polar surface area). Consider performing a cell permeability assay (e.g., PAMPA).

• Active Efflux: The compound may be actively transported out of the cell by efflux pumps.

  • Troubleshooting: Test the compound's activity in the presence of known efflux pump inhibitors.

• Rapid Metabolism: The compound may be quickly metabolized by cellular enzymes into an inactive form.

  • Troubleshooting: Analyze the compound's stability in the presence of liver microsomes or hepatocytes.

Advanced Troubleshooting: Investigating Pan-Assay Interference Compounds (PAINS)

N-[amino(imino)methyl]benzenesulfonamide and its derivatives could potentially act as Pan-Assay Interference Compounds (PAINS). PAINS are molecules that appear as hits in many different high-throughput screens due to non-specific activity rather than specific binding to the target.[6]

Mechanisms of PAINS Interference:

• Covalent Reactivity: Some chemical motifs can react covalently and non-specifically with amino acid residues on proteins.[6][7]

• Redox Cycling: The compound may undergo redox cycling, generating reactive oxygen species that can damage the enzyme.[6]

• Spectroscopic Interference: As mentioned earlier, the compound may interfere with the assay's detection method.[3][4]

Identifying PAINS:

• In Silico Filtering: Use computational tools to check if your compound contains substructures known to be associated with PAINS.[4][6]

• Counter-Screening: Test the compound against unrelated targets. Activity against multiple, unrelated enzymes is a red flag for non-specific inhibition.[4]

• Structure-Activity Relationship (SAR) Analysis: A logical and consistent SAR can help distinguish true inhibitors from PAINS.[4]

Workflow for Investigating Potential PAINS

Caption: A systematic approach to identifying PAINS.

Characterizing the Mechanism of Inhibition

Once you have a confirmed, specific inhibitor, the next step is to determine its mechanism of action (e.g., competitive, non-competitive, uncompetitive). This is achieved through enzyme kinetics studies.[8]

Protocol 2: Determining the Mode of Inhibition

Objective: To elucidate how N-[amino(imino)methyl]benzenesulfonamide inhibits the target enzyme.

Procedure:

• Determine the Michaelis Constant (Km) of the Substrate:

  • Measure the initial reaction velocity at a fixed enzyme concentration and varying substrate concentrations.

  • Plot the velocity versus substrate concentration and fit the data to the Michaelis-Menten equation to determine Km and Vmax.[9]

• Perform Inhibition Studies:

  • Measure the initial reaction velocities at several fixed inhibitor concentrations, while varying the substrate concentration around the Km value.

  • Generate Lineweaver-Burk or other linearized plots to visualize the effect of the inhibitor on Km and Vmax.

Interpretation of Lineweaver-Burk Plots:

Inhibition Type	Effect on Vmax	Effect on Km	Lineweaver-Burk Plot
Competitive	No change	Increases	Lines intersect on the y-axis
Non-competitive	Decreases	No change	Lines intersect on the x-axis
Uncompetitive	Decreases	Decreases	Lines are parallel

This technical support guide is intended to be a living document. As new challenges and solutions emerge in the field, we will continue to update and expand this resource. We are committed to supporting your research endeavors and helping you achieve accurate and reproducible results.

References

• Dahlin, J. L., Walters, M. A., & Baell, J. B. (2017). The Ecstasy and Agony of Assay Interference Compounds. Journal of Chemical Information and Modeling, 57(3), 395–411. Retrieved from [Link]

• Dahlin, J. L., Walters, M. A., & Baell, J. B. (2017). The Ecstasy and Agony of Assay Interference Compounds. ACS Chemical Biology, 12(3), 586-599. Retrieved from [Link]

• Grokipedia. (n.d.). Pan-assay interference compounds. Retrieved from [Link]

• Surmodics IVD. (n.d.). What Causes High Background in ELISA Tests? Retrieved from [Link]

• SciSpace. (n.d.). Pan-assay interference compounds. Retrieved from [Link]

• The Experimental Techniques and Practical Applications of Enzyme Kinetics. (n.d.). Retrieved from [Link]

• BellBrook Labs. (2025, November 14). Enzyme Assays: The Foundation of Modern Drug Discovery. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The Ecstasy and Agony of Assay Interference Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. grokipedia.com [grokipedia.com]
• 7. Pan-assay interference compounds | 33 Publications | 164 Citations | Top Authors | Related Topics [scispace.com]
• 8. bellbrooklabs.com [bellbrooklabs.com]
• 9. longdom.org [longdom.org]

Overcoming poor reactivity of N-[amino(imino)methyl]benzenesulfonamide

Welcome to the technical support center for N-[amino(imino)methyl]benzenesulfonamide and related N-sulfonylguanidines. This guide is designed for researchers, medicinal chemists, and drug development professionals who encounter challenges with the reactivity of this compound. As a Senior Application Scientist, my goal is to provide not just protocols, but a deep, mechanistic understanding of the challenges you face and to offer field-proven strategies to overcome them.

The term "poor reactivity" associated with N-[amino(imino)methyl]benzenesulfonamide is not an anomaly but a direct consequence of its molecular structure. The potent electron-withdrawing nature of the benzenesulfonyl group fundamentally alters the chemical character of the guanidine moiety. Understanding this principle is the first step to mastering its use in your synthetic campaigns.

Part 1: The Root Cause of Poor Reactivity: A Mechanistic Overview

Guanidines are renowned for their strong basicity, with the conjugate acid of guanidine itself having a pKₐ of approximately 13.6, making them one of the strongest organic bases.[1] This high basicity stems from the excellent resonance stabilization of the protonated guanidinium cation, where the positive charge is delocalized over three nitrogen atoms.

However, attaching a benzenesulfonyl group to one of the guanidinyl nitrogens drastically changes this electronic landscape. The sulfonyl group (SO₂) is a powerful electron-withdrawing group, pulling electron density away from the guanidine core through both inductive and resonance effects.

This delocalization has two critical consequences:

• Reduced Basicity: The lone pairs on the nitrogen atoms are significantly less available to accept a proton. This dramatically lowers the basicity of the guanidine functional group. While difficult to measure directly, the pKₐ of the conjugate acid is substantially lower than that of a typical guanidine.

• Reduced Nucleophilicity: The nitrogen atoms become poor nucleophiles, making them much less likely to attack electrophilic centers in reactions like N-alkylation or N-acylation.[2]

Therefore, the "poor reactivity" is a feature, not a flaw. In many synthetic contexts, particularly in peptide chemistry involving arginine, the sulfonyl group is employed precisely for this reason: as a protecting group to temper the guanidine's high basicity and nucleophilicity while other transformations are carried out.[3] The primary challenge then becomes the selective cleavage of the robust N-S bond.

Part 2: Troubleshooting Guide - Common Experimental Issues

This section addresses specific problems you may encounter in a direct question-and-answer format.

Q1: My N-alkylation or N-acylation reaction with N-[amino(imino)methyl]benzenesulfonamide is failing or giving very low yields. What's going wrong?

A1: The core issue is the low nucleophilicity of the guanidine nitrogens. As explained above, the sulfonyl group deactivates the guanidine. A standard SN2 reaction with an alkyl halide or a simple acylation with an acid chloride will likely be too sluggish.

Troubleshooting Workflow:

Detailed Strategies:

• Deprotonation First: The most effective strategy is to pre-deprotonate the N-sulfonylguanidine with a strong, non-nucleophilic base to form the corresponding anion, which is a much more potent nucleophile.

  • Recommended Bases: Sodium hydride (NaH), potassium hexamethyldisilazide (KHMDS), or 1,8-Diazabicycloundec-7-ene (DBU).

  • Solvents: Use anhydrous aprotic solvents like Tetrahydrofuran (THF) or Dimethylformamide (DMF).

  • Procedure: Dissolve the N-[amino(imino)methyl]benzenesulfonamide in the anhydrous solvent under an inert atmosphere (N₂ or Ar). Cool the solution (e.g., to 0 °C) and add the base portion-wise. Allow the mixture to stir for 30-60 minutes to ensure complete deprotonation before slowly adding your electrophile (alkyl halide or acylating agent).

• Increase Electrophile Reactivity: If deprotonation is insufficient, enhance the reactivity of your electrophile.

  • For alkylations, use more reactive leaving groups (Iodide > Triflate > Bromide > Chloride).

  • For acylations, use acid chlorides or anhydrides. N-acylbenzotriazoles are also highly effective and can be used for acyl groups where the corresponding acid chloride is unstable.[4][5]

Q2: I'm trying to cleave the benzenesulfonyl group to liberate the free guanidine, but my yields are low and I'm seeing decomposition of my starting material or other protecting groups.

A2: Cleavage of the N-arylsulfonyl bond is notoriously difficult and is the most significant challenge in using this as a protecting group. The required conditions are harsh and can lack chemoselectivity.

Comparative Table of Deprotection Methods:

Method	Reagents & Conditions	Pros	Cons & Causality	Citation
Strong Acidolysis	Trifluoroacetic acid (TFA), neat or in DCM, often with scavengers (e.g., thioanisole).	Effective for many substrates; relatively simple workup.	Requires harsh, corrosive acid. May cleave other acid-labile groups (e.g., Boc, t-butyl esters). Can lead to sulfonyl group migration in electron-rich systems.[6]	[3][7]
Reductive Cleavage	Sodium in liquid ammonia (Birch reduction); Samarium(II) iodide (SmI₂); Magnesium in methanol.	Orthogonal to acid-labile groups.	Requires cryogenic conditions (Na/NH₃). SmI₂ is expensive and air-sensitive. Can reduce other functional groups on the molecule.	[8]
Nucleophilic Cleavage	Thiophenol with a base (e.g., Cs₂CO₃).	Milder conditions than strong acid or metal reduction.	Often specific to activated sulfonyl groups like o-nitrobenzenesulfonyl (nosyl). May not be effective for benzenesulfonyl itself.[9]

Troubleshooting Strategies:

• Optimize Scavengers: When using strong acids like TFA, scavengers are critical to trap the reactive sulfonyl cation that is released, preventing side reactions like re-sulfonylation or reaction with sensitive functional groups (e.g., tryptophan). Common scavengers include thioanisole, water, or ethanedithiol.

• Consider a More Labile Sulfonyl Group: If you are designing a synthesis from scratch, avoid the benzenesulfonyl or p-toluenesulfonyl (Ts) group if facile cleavage is required. Instead, consider using an electron-rich arylsulfonyl group, which is designed for easier cleavage.

  • Mtr (4-methoxy-2,3,6-trimethylbenzenesulfonyl): Cleaved under milder acidic conditions than Ts.[3]

  • Pmc (2,2,5,7,8-pentamethylchroman-6-sulfonyl): Another acid-labile alternative.

• Protect Other Functional Groups: If your molecule contains other sensitive groups (e.g., N-benzyl), be aware that they may be cleaved under the deprotection conditions intended for the sulfonyl group.[3] Careful planning of your protecting group strategy is essential.

Part 3: Frequently Asked Questions (FAQs)

• Q: Why would I use N-[amino(imino)methyl]benzenesulfonamide if it's so unreactive?

  • A: Its reduced reactivity is its primary advantage when used as a protecting group. It allows you to perform chemistry elsewhere in a complex molecule without interference from the otherwise highly basic and nucleophilic guanidine group.

• Q: Can I use N-[amino(imino)methyl]benzenesulfonamide as a guanylating agent to transfer the guanidine group to an amine?

  • A: This is generally not a recommended application. The N-S bond is too stable, making the compound a poor guanidinyl donor. For guanylation reactions, you should use dedicated guanylating agents like N,N'-Di-Boc-1H-pyrazole-1-carboxamidine or N,N'-Di-Boc-S-methylisothiourea.[10][11]

• Q: Are there any stability concerns with this compound?

  • A: N-sulfonylguanidines are generally stable crystalline solids. However, like all sulfonamides, they can undergo hydrolysis under very harsh acidic or basic conditions at high temperatures, though this is not typically a concern under standard synthetic conditions.[12] Store the compound in a cool, dry place, protected from moisture.

Part 4: Experimental Protocols

Protocol 1: General Procedure for N-Alkylation via Deprotonation

This protocol is a general guideline and should be optimized for your specific substrate and electrophile.

• Preparation: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add N-[amino(imino)methyl]benzenesulfonamide (1.0 eq).

• Dissolution: Add anhydrous THF (or DMF) to achieve a concentration of approximately 0.1 M. Cool the solution to 0 °C in an ice bath.

• Deprotonation: Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise over 5 minutes. Caution: Hydrogen gas is evolved. Ensure proper ventilation.

• Activation: Allow the suspension to stir at 0 °C for 15 minutes, then warm to room temperature and stir for an additional 45 minutes. The mixture should become a clearer solution as the sodium salt forms.

• Alkylation: Cool the reaction mixture back to 0 °C. Slowly add a solution of the alkyl halide (1.1 eq) in a minimal amount of anhydrous THF via syringe.

• Reaction: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by TLC or LC-MS.

• Workup: Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution. Extract the aqueous layer with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: Deprotection of N-Benzenesulfonyl Group using TFA

• Setup: In a round-bottom flask, dissolve the N-benzenesulfonyl-protected guanidine substrate (1.0 eq) in a minimal amount of dichloromethane (DCM).

• Scavenger Addition: Add thioanisole (5-10 eq) to the solution.

• Acid Addition: Cool the flask to 0 °C and slowly add trifluoroacetic acid (TFA) to create a solution that is approximately 50-95% TFA by volume.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours, or until TLC/LC-MS analysis shows complete consumption of the starting material.

• Workup: Concentrate the reaction mixture under reduced pressure to remove the majority of the TFA and DCM.

• Precipitation: Add cold diethyl ether to the residue. The desired guanidinium trifluoroacetate salt will typically precipitate as a solid.

• Isolation: Collect the solid by vacuum filtration, wash thoroughly with cold diethyl ether, and dry under vacuum. The product can be further purified if necessary.

References

• Aho, J. A. S., Mannisto, J. K., Mattila, S. P. M., Hallamaa, M., & Deska, J. (2025). Efficient synthesis of pentasubstituted guanidines (TMGs) using HATU. The Journal of Organic Chemistry, 90, 2636-2643.

• Methods for the synthesis of substituted guanidines. (n.d.). ResearchGate. Retrieved from [Link]

• Wolfe, J. P., et al. (2017). Synthesis of Cyclic Guanidines Bearing N-Arylsulfonyl and N-Cyano Protecting Groups via Pd-Catalyzed Alkene Carboamination Reactions. Organic Letters, 19(21), 5852–5855. Available from: [Link]

• Unanticipated switch of reactivity of isonitrile via N≡C bond scission: Cascade formation of symmetrical sulfonyl guanidine. (2023). PMC. Available from: [Link]

• Wang, W., et al. (2024). N-Fluorosulfonyl Guanidine: An Entry to N-Guanyl Sulfamides and Sulfamates. Organic Letters. Available from: [Link]

• Pátek, M., Smrcina, M., Nakanishi, E., & Izawa, H. (2000). Solid-phase synthesis of substituted guanidines using a novel acid labile linker. Journal of Combinatorial Chemistry, 2(4), 370–377. Available from: [Link]

• Guanidine Chemistry. (n.d.). J-Stage. Retrieved from [Link]

• Best reaction conditions in the N-acylation of benzenesulfonamide. (n.d.). ResearchGate. Retrieved from [Link]

• Mild Electrochemical Deprotection of N-Phenylsulfonyl N-Substituted Amines Derived from (R)-Phenylglycinol. (n.d.). ResearchGate. Retrieved from [Link]

• Javorskis, T., & Orentas, E. (2017). Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applications. The Journal of Organic Chemistry, 82(24), 13423–13439. Available from: [Link]

• Katritzky, A. R., Hoffmann, S., & Suzuki, K. (2004). N-Acylation of sulfonamides using N-acylbenzotriazoles. ARKIVOC, 2004(xii), 14-22. Available from: [Link]

• Hydrolysis of a sulfonamide by a novel elimination mechanism generated by carbanion formation in the leaving group. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• On the Basicity of Conjugated Nitrogen Heterocycles in Different Media. (n.d.). ResearchGate. Retrieved from [Link]

• Ivanova, E. V., & Muchall, H. M. (2007). Hydrolysis of N-sulfinylamines and isocyanates: a computational comparison. The Journal of Physical Chemistry A, 111(42), 10824–10833. Available from: [Link]

• Deprotection of o-Nitrobenzensulfonyl (Nosyl) Derivatives of Amines Mediated by a Solid-Supported Thiol. (n.d.). Synlett. Retrieved from [Link]

• Examples of common guanylating reagents. (n.d.). ResearchGate. Retrieved from [Link]

• Method for deprotecting aryl or alkyl sulfonamides of primary or secondary amines. (2009). Google Patents.

• Optimization of reaction conditions for the synthesis of sulfonyl guanidines. (n.d.). ResearchGate. Retrieved from [Link]

• Selective N-Alkylation of Aminobenzenesulfonamides with Alcohols for the Synthesis of Amino-(N-alkyl)benzenesulfonamides Catalyzed by a Metal-Ligand Bifunctional Ruthenium Catalyst. (2024). PubMed. Available from: [Link]

• The basicity of sulfonamides and carboxamides. Theoretical and experimental analysis and effect of fluorinated substituent. (n.d.). ResearchGate. Retrieved from [Link]

• Recent Developments in Guanylating Agents. (n.d.). ResearchGate. Retrieved from [Link]

• Hydrolysis of sulphonamides in aqueous solutions. (n.d.). ResearchGate. Retrieved from [Link]

• Basicity of Amidines and Guanidines. (n.d.). Unacademy. Retrieved from [Link]

• Ashenhurst, J. (2017). 5 Key Basicity Trends of Amines. Master Organic Chemistry. Retrieved from [Link]

• Allen, G. W., & Haake, P. (1973). Hydrolysis of Phosphoroguanidines. A Model System for Phosphorylation by Phosphorocreatine. Journal of the American Chemical Society, 95(24), 8080–8087. Available from: [Link]

• Synthesis of N-acyl sulfonamides: from common acylation reactions to modern catalytic and sustainable methods. (n.d.). ResearchGate. Retrieved from [Link]

• On the basicity of conjugated nitrogen heterocycles in different media. (n.d.). FULIR. Retrieved from [Link]

• Guanylation Reactions for the Rational Design of Cancer Therapeutic Agents. (2023). PMC. Available from: [Link]

• Guanidine synthesis by guanylation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• N-Acylation of Sulfonamides in CH2Cl2 or Solvent-free Condition. (n.d.). ResearchGate. Retrieved from [Link]

• N-alkylation of various amides with benzyl alcohol catalyzed by Ni/SiO2–Al2O3. (n.d.). ResearchGate. Retrieved from [Link]

• Sulfonamides as N-Centered Radical Precursors for C-N Coupling Reactions To Generate Amidines. (2024). PubMed. Available from: [Link]

• N-Acylation of sulfonamides using N-acylbenzotriazoles. (n.d.). ResearchGate. Retrieved from [Link]

• Reactions at the benzylic position. (n.d.). Khan Academy. Retrieved from [Link]

• Procedure for N-alkylation of Piperidine?. (2017). ResearchGate. Retrieved from [Link]

• Synthesis and structure-activity relationships of N,N'-di-o-tolylguanidine analogues, high-affinity ligands for the haloperidol-sensitive sigma receptor. (n.d.). PubMed. Available from: [Link]

• Synthesis of N-Glycosyl Amides via Hydrolysis of Protected Glycosyl Oxazolines and Ritter-like Reactions of Native Carbohydrates. (2025). Open Access Pub. Retrieved from [Link]

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Technical Support Center: N-[amino(imino)methyl]benzenesulfonamide Degradation

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with N-[amino(imino)methyl]benzenesulfonamide and related sulfonamide compounds. This resource provides in-depth, experience-based answers to common questions and troubleshooting strategies for degradation studies.

N-[amino(imino)methyl]benzenesulfonamide belongs to the sulfonamide class of compounds. While specific degradation data for this exact molecule is limited, its core structure, featuring a benzenesulfonamide linked to a guanidine group, is analogous to well-studied sulfonamide antibiotics like sulfaguanidine.[1][2][3] Therefore, its degradation behavior can be predicted and analyzed based on the established pathways for this class. This guide synthesizes data from the broader sulfonamide family to provide a robust framework for your experimental design and troubleshooting.

Part 1: Frequently Asked Questions (FAQs)

Here we address the most common initial questions regarding the stability and degradation of sulfonamide compounds.

Question 1: What are the primary abiotic degradation pathways for a compound like N-[amino(imino)methyl]benzenesulfonamide?

Answer: The two most significant abiotic degradation pathways for sulfonamides are photodegradation and hydrolysis .

• Photodegradation: Sulfonamides are generally light-sensitive.[4] Under simulated sunlight or UV irradiation, the primary degradation mechanisms involve:

  • Cleavage of the Sulfonamide Bond (S-N bond): This is a common pathway that breaks the molecule into a benzenesulfonic acid derivative and a guanidine-related fragment.[4][5]

  • SO2 Extrusion: This process involves the removal of a sulfur dioxide molecule, leading to the formation of desulfonated products.[4][6]

  • Hydroxylation: Attack by hydroxyl radicals (often present in environmental waters or generated during photocatalysis) can add -OH groups to the benzene ring.[5]

• Hydrolysis: This involves the reaction with water to break chemical bonds. For sulfonamides, hydrolysis is highly dependent on pH.

  • Generally, sulfonamides are hydrolytically stable under typical environmental conditions (neutral to alkaline pH) and have long half-lives.[7][8]

  • Hydrolysis can be accelerated under strongly acidic or alkaline conditions and at elevated temperatures.[8][9] Key hydrolytic cleavage sites are the S-N and C-N bonds.[10]

Question 2: How does pH influence the stability of N-[amino(imino)methyl]benzenesulfonamide?

Answer: pH is a critical factor. Most sulfonamides show the greatest stability in neutral to slightly alkaline solutions (pH 7-9).[7] In a comprehensive study, twelve sulfonamides were found to be hydrolytically stable at pH 9.[7] However, as the pH becomes more acidic (e.g., pH 4), the rate of hydrolysis can increase for some sulfonamides, including sulfaguanidine.[7][8] The generation of cation radicals, which can initiate degradation, is more likely in acidic environments.[11] Therefore, maintaining a buffered, neutral pH is crucial for storing stock solutions and during experiments where degradation is not the intended outcome.

Question 3: Is N-[amino(imino)methyl]benzenesulfonamide susceptible to microbial degradation?

Answer: Yes, microbial degradation is a recognized transformation pathway for sulfonamides.[12] However, they are not considered "readily biodegradable."[13] Studies have shown that microbial communities, such as those in activated sludge, can degrade sulfonamides, but this often requires an adaptation period or "lag phase" of several days.[13] Once adapted, the microbial culture can degrade various sulfonamides efficiently.[13] The initial steps in microbial degradation often mirror abiotic pathways, such as the cleavage of the sulfonamide bond. For example, a major biotransformation product of sulfadiazine is 2-aminopyrimidine, resulting from the cleavage of the S-N bond.[14]

Part 2: Troubleshooting Experimental Degradation Studies

This section provides solutions to specific problems you may encounter during forced degradation or stability studies.

Scenario 1: "My compound shows no degradation under my experimental conditions."

Troubleshooting Guide:

Potential Cause	Scientific Rationale & Explanation	Recommended Action
Inappropriate Stress Conditions	Forced degradation studies require conditions severe enough to induce degradation, typically aiming for 5-20% degradation.[15][16] Sulfonamides are often stable at ambient temperature and neutral pH.[7][8]	Increase Stress Levels: Systematically increase the severity of your conditions. For hydrolysis, use stronger acids/bases (e.g., 0.1 M HCl, 0.1 M NaOH) and/or increase the temperature (e.g., 60-80°C).[17][18] For photostability, ensure your light source provides sufficient energy (ICH Q1B guidelines recommend a combination of UV and visible light) and exposure time.[15]
Analytical Method Lacks Stability-Indicating Power	Your analytical method (e.g., HPLC) may not be able to separate the parent compound from its degradation products. If the degradants co-elute with the parent peak, you will not observe a decrease in the parent peak area.	Method Re-development: Adjust your HPLC method. Try a different mobile phase composition, gradient slope, or column chemistry. Use a photodiode array (PDA) detector to check for peak purity. A "pure" peak should have a consistent spectrum across its width.
Incorrect Sample Matrix/Buffer	Components in your buffer or sample matrix could be quenching the degradation reaction or interfering with the analysis. For example, some buffers can act as scavengers for oxidative species.	Simplify the Matrix: Conduct initial experiments in a simple, well-defined matrix like purified water or a simple buffer (phosphate, acetate). Ensure the buffer itself is stable under the stress conditions.

Scenario 2: "I see many small, unidentifiable peaks in my chromatogram after degradation."

Troubleshooting Guide:

Potential Cause	Scientific Rationale & Explanation	Recommended Action
Secondary Degradation	The initial, primary degradation products are themselves unstable under the stress conditions and are breaking down further into smaller molecules.	Perform a Time-Course Study: Analyze samples at multiple, shorter time points. This will allow you to observe the formation of primary degradants before they degrade further. This helps in proposing a logical degradation pathway.
Non-Specific Degradation	The stress conditions are too harsh, causing the molecule to fragment randomly rather than degrading through specific, predictable pathways. The goal is to promote degradation, not obliteration.[16]	Reduce Stress Severity: Decrease the temperature, acid/base concentration, or light intensity. Aim for a target degradation of 5-20% of the parent compound.[16] This provides enough degradant for characterization without excessive fragmentation.
Insufficient Resolution in Analytical Method	The chromatographic method is not adequately separating the complex mixture of degradation products, leading to a crowded and poorly resolved chromatogram.	Optimize Chromatography: Increase the run time of your HPLC gradient to improve separation. Test different organic modifiers (e.g., acetonitrile vs. methanol) or column chemistries (e.g., C18, Phenyl-Hexyl). Consider using high-resolution mass spectrometry (LC-MS/MS) for better identification of co-eluting peaks based on their mass-to-charge ratio.[4]

Part 3: Key Experimental Protocols & Visualizations

Protocol 1: Forced Hydrolytic Degradation Study

This protocol outlines a standard workflow for investigating the stability of N-[amino(imino)methyl]benzenesulfonamide to acid and base hydrolysis.

Objective: To identify degradation products and determine the degradation rate under acidic and basic conditions.

Methodology:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of the compound in a suitable solvent (e.g., methanol or acetonitrile).

• Reaction Setup:

  • Acid Hydrolysis: Add a known volume of the stock solution to 0.1 M Hydrochloric Acid (HCl) to achieve a final concentration of ~50 µg/mL.

  • Base Hydrolysis: Add the same volume of stock solution to 0.1 M Sodium Hydroxide (NaOH) to achieve the same final concentration.

  • Neutral Control: Prepare a similar sample in purified water.

• Incubation: Place all samples in a controlled temperature bath (e.g., 60°C).

• Time-Point Sampling: Withdraw aliquots at predetermined time points (e.g., 0, 2, 4, 8, 12, 24 hours).

• Sample Quenching:

  • For acidic samples, neutralize with an equivalent amount of 0.1 M NaOH.

  • For basic samples, neutralize with an equivalent amount of 0.1 M HCl.

  • This stops the degradation reaction and prepares the sample for analysis.

• Analysis: Analyze all samples by a stability-indicating HPLC-UV or LC-MS method. Quantify the parent compound and identify any degradation products.

Visualizing Degradation Pathways

The following diagrams illustrate the primary degradation pathways discussed, based on data from the sulfonamide class.

Caption: Major abiotic and biotic degradation pathways for sulfonamides.

Experimental Workflow Diagram

This diagram illustrates the logical flow for troubleshooting a stability study.

Caption: Troubleshooting workflow for forced degradation experiments.

References

• Boreen, A. L., et al. (2004). Photodegradation of sulfonamides and their N(4)-acetylated metabolites in water by simulated sunlight irradiation: kinetics and identification of photoproducts. PubMed. Available at: [Link]

• Białk-Bielińska, A., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. PubMed. Available at: [Link]

• Vione, D., et al. (2019). Ceria-Catalyzed Hydrolytic Cleavage of Sulfonamides. Inorganic Chemistry. Available at: [Link]

• Brown, R. S., et al. (1996). Hydrolysis of a sulfonamide by a novel elimination mechanism generated by carbanion formation in the leaving group. Chemical Communications. Available at: [Link]

• Szabó, E., et al. (2021). Wavelength Dependence of the Transformation Mechanism of Sulfonamides Using Different LED Light Sources and TiO2 and ZnO Photocatalysts. MDPI. Available at: [Link]

• Tacic, A., et al. (2018). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Environmental Science and Pollution Research.

• Białk-Bielińska, A., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. ResearchGate. Available at: [Link]

• Al-Nuaim, M. A., et al. (2023). The proposed photocatalytic degradation pathways of sulfonamides. ResearchGate. Available at: [Link]

• Gao, Y., et al. (2017). Photodegradation of Sulfonamides by g-C3N4 under Visible Light Irradiation: Effectiveness, Mechanism and Pathways. ResearchGate. Available at: [Link]

• Munro, O. Q. (1980). REVIEW OF ANALYTICAL METHODS FOR SULFONAMIDES.

• Majewsky, M., et al. (2022). Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions. National Center for Biotechnology Information. Available at: [Link]

• Tappe, W., et al. (2013). Microbial Degradation of Sulfonamide Antibiotics. CORE. Available at: [Link]

• Adhikari, S., et al. (2022). Mini Review on Forced Degradation Studies on Anti-Epileptic Drugs and Beyond.

• Proia, L., et al. (2016). Degradation of sulfonamides as a microbial resistance mechanism. PubMed. Available at: [Link]

• Slideshare. (2016). Analysis of sulfonamides. Available at: [Link]

• Ingerslev, F., et al. (2001). Biodegradability properties of sulfonamides in activated sludge. Environmental Toxicology and Chemistry. Available at: [Link]

• YMER. (2023).

• MedCrave. (2016). Forced Degradation Studies. MedCrave online. Available at: [Link]

• Sule, S. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update. International Journal of Pharmaceutical and Bio-Medical Science.

• Felis, E., et al. (2022). Biodegradation of Photocatalytic Degradation Products of Sulfonamides: Kinetics and Identification of Intermediates. National Center for Biotechnology Information. Available at: [Link]

• Patsnap. (2024). What is the mechanism of Sulfaguanidine?. Patsnap Synapse. Available at: [Link]

• van de Streek, J., et al. (2024). Comprehensive Insights into Sulfaguanidine in the Solid State: An Experimental and Computational Study. ACS Publications. Available at: [Link]

• Akimov, A. V., et al. (2023). Nature of Luminescence and Pharmacological Activity of Sulfaguanidine. National Center for Biotechnology Information. Available at: [Link]

• Patsnap. (2024). What is Sulfaguanidine used for?. Patsnap Synapse. Available at: [Link]

• Wikipedia. (n.d.). Sulfaguanidine. Wikipedia. Available at: [Link]

• Yeh, M. K., & Chen, Y. L. (1996). Degradation mechanism of nefopam in solution under stressed storage conditions. PubMed. Available at: [Link]

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• 4. Photodegradation of sulfonamides and their N (4)-acetylated metabolites in water by simulated sunlight irradiation: kinetics and identification of photoproducts - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Safe and Effective Handling of N-[amino(imino)methyl]benzenesulfonamide

Welcome to the technical support center for N-[amino(imino)methyl]benzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and troubleshooting advice for the safe and effective use of this valuable guanidinylating agent in the laboratory. As Senior Application Scientists, we have compiled this resource based on established safety protocols, chemical principles, and practical field experience to ensure the integrity and success of your experiments.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the properties, handling, and storage of N-[amino(imino)methyl]benzenesulfonamide.

1. What is N-[amino(imino)methyl]benzenesulfonamide and what are its primary applications in the lab?

N-[amino(imino)methyl]benzenesulfonamide, also known as N-Benzenesulfonyl guanidine, is a white crystalline solid with the chemical formula C₇H₉N₃O₂S and a molecular weight of 199.23 g/mol .[1][2] It serves as a key reagent in organic synthesis, primarily for the introduction of a guanidine moiety onto a primary or secondary amine, a process known as guanidinylation. This is particularly relevant in medicinal chemistry and drug discovery, as the guanidinium group is a common feature in many biologically active compounds. The benzenesulfonyl group acts as a protecting group for the guanidine, modulating its reactivity and allowing for controlled synthesis.[3]

2. What are the main hazards associated with N-[amino(imino)methyl]benzenesulfonamide?

According to safety data sheets, N-[amino(imino)methyl]benzenesulfonamide is classified as an irritant. The primary hazards include:

• Skin Irritation: Causes skin irritation upon contact.

• Serious Eye Irritation: Can cause serious irritation and potential damage to the eyes.

• Respiratory Irritation: May cause irritation to the respiratory tract if inhaled as a dust.

It is crucial to handle this compound with appropriate personal protective equipment (PPE) to minimize exposure.

3. What are the proper storage conditions for this reagent?

To ensure its stability and integrity, N-[amino(imino)methyl]benzenesulfonamide should be stored in a tightly sealed container in a cool, dry, and well-ventilated area. It should be kept away from strong oxidizing agents, with which it is incompatible.

4. How should I dispose of waste containing N-[amino(imino)methyl]benzenesulfonamide?

Dispose of chemical waste in accordance with all applicable federal, state, and local regulations. It is essential to consult your institution's environmental health and safety (EHS) office for specific guidelines. Do not dispose of this chemical down the drain or in regular trash.

II. Experimental Protocols & Troubleshooting Guides

This section provides a general experimental workflow for a typical guanidinylation reaction and addresses common issues that may arise during the process.

A. General Experimental Workflow for Guanidinylation

The following is a generalized protocol for the reaction of an amine with N-[amino(imino)methyl]benzenesulfonamide. Note that specific conditions may need to be optimized for your particular substrate.

Diagram of the General Guanidinylation Workflow:

Sources

• 1. N-[Amino(imino)methyl]benzenesulfonamide | CymitQuimica [cymitquimica.com]
• 2. scbt.com [scbt.com]
• 3. Nms‐Amides: An Amine Protecting Group with Unique Stability and Selectivity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up N-[amino(imino)methyl]benzenesulfonamide Synthesis

Welcome to the technical support center for the synthesis of N-[amino(imino)methyl]benzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions to common challenges encountered during the synthesis and scale-up of this important compound. We will delve into the causality behind experimental choices, offering field-proven insights to ensure the robustness and reproducibility of your synthesis.

Frequently Asked Questions (FAQs)

This section provides quick answers to common questions regarding the synthesis of N-[amino(imino)methyl]benzenesulfonamide.

What is the most common synthetic route for N-[amino(imino)methyl]benzenesulfonamide?

The most prevalent and straightforward method involves the guanylation of benzenesulfonamide. This is typically achieved by reacting benzenesulfonamide with a guanylating agent. A common and cost-effective guanylating agent is cyanamide.[1][2][3] The reaction can be performed under various conditions, sometimes employing a catalyst to improve efficiency.[1][2]

What are the critical parameters to control during the synthesis?

Several parameters are crucial for a successful synthesis:

• Temperature: The reaction temperature can significantly influence the reaction rate and the formation of byproducts. Careful control is necessary to avoid decomposition of reagents or the final product.[4]

• Stoichiometry of Reactants: The molar ratio of benzenesulfonamide to the guanylating agent is critical. An excess of the guanylating agent may be required to drive the reaction to completion, but a large excess can lead to purification challenges.

• Solvent: The choice of solvent is important for ensuring the solubility of reactants and for facilitating the reaction. Anhydrous solvents are often preferred to prevent hydrolysis of reactive intermediates.[4]

• pH/Base: In many guanylation reactions, a base is used to deprotonate the sulfonamide, increasing its nucleophilicity. The choice and amount of base can impact the reaction outcome.

How can I monitor the progress of the reaction?

The progress of the reaction can be monitored using standard analytical techniques such as:

• Thin Layer Chromatography (TLC): TLC is a quick and effective method to qualitatively track the consumption of starting materials and the formation of the product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS provides more detailed information, allowing for the identification of the product and any major byproducts, as well as an estimation of the reaction conversion.[4]

Is it necessary to use protecting groups for this synthesis?

For the direct synthesis of N-[amino(imino)methyl]benzenesulfonamide, protecting groups are generally not required. However, if you are working with more complex molecules containing other reactive functional groups, or if you are performing a multi-step synthesis, the use of orthogonal protecting groups for the guanidine functionality might be necessary to avoid side reactions.[5][6][7][8][9] Common protecting groups for guanidines include Boc (tert-butyloxycarbonyl) and Cbz (carboxybenzyl).[5]

Troubleshooting Guide

This section provides a systematic approach to diagnosing and solving common problems encountered during the synthesis of N-[amino(imino)methyl]benzenesulfonamide.

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Poor Quality of Reagents: Degradation of the guanylating agent (e.g., polymerization of cyanamide) or impurities in the benzenesulfonamide can hinder the reaction.[4]	1. Verify Reagent Quality: Use freshly opened or properly stored reagents. Confirm the purity of your starting materials using appropriate analytical techniques (e.g., NMR, melting point).
2. Inefficient Guanylation: The reaction conditions may not be optimal for the chosen guanylating agent and substrate.	2. Optimize Reaction Conditions: - Temperature: Experiment with a range of temperatures. Gentle heating may be required, but excessive heat can cause decomposition.[4] - Catalyst: Consider using a Lewis acid catalyst, such as scandium(III) triflate, which has been shown to be effective for the guanylation of amines with cyanamide in water.[1][2] - Solvent: Ensure your reactants are fully soluble in the chosen solvent. If solubility is an issue, try a different solvent or a solvent mixture.
3. Incomplete Reaction: The reaction may not have been allowed to proceed for a sufficient amount of time.	3. Monitor Reaction Progress: Use TLC or LC-MS to monitor the reaction until the starting material is consumed.[4]
Formation of Multiple Byproducts	1. Side Reactions of the Guanylating Agent: Guanylating agents can undergo self-condensation or react with other nucleophiles present in the reaction mixture. For example, cyanamide can dimerize to form dicyandiamide.[3]	1. Control Stoichiometry and Addition Rate: Use a slight excess of the guanylating agent and add it slowly to the reaction mixture to minimize self-condensation.
2. Over-reaction or Decomposition: High reaction temperatures or prolonged reaction times can lead to the decomposition of the product or the formation of undesired side products.	2. Optimize Reaction Time and Temperature: Monitor the reaction closely and stop it once the desired product is formed. Avoid excessive heating.
3. Presence of Water: Moisture can lead to the hydrolysis of reactive intermediates or reagents.	3. Use Anhydrous Conditions: Use dry solvents and glassware, and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[4]
Difficulty in Product Purification	1. Co-elution of Byproducts: Byproducts with similar polarity to the desired product can make chromatographic separation challenging.	1. Optimize Chromatography: - Solvent System: Screen different solvent systems for TLC to find one that provides good separation. - Column Chromatography: Use a high-quality silica gel and a carefully selected eluent system. Gradient elution may be necessary.
2. Product is Highly Polar: The guanidinium group is basic and can lead to tailing on silica gel chromatography.	2. Alternative Purification Methods: - Recrystallization: If the product is a solid, recrystallization from a suitable solvent can be a highly effective purification method. - Acid-Base Extraction: Utilize the basic nature of the guanidine group to perform an acid-base extraction to separate it from neutral or acidic impurities.
Product Instability	1. Hydrolysis: The sulfonylguanidine linkage can be susceptible to hydrolysis under strongly acidic or basic conditions.	1. Control pH during Work-up and Storage: Avoid prolonged exposure to strong acids or bases. Store the purified product in a dry, neutral environment.
2. Thermal Decomposition: The product may be thermally labile.	2. Avoid High Temperatures: During purification (e.g., removal of solvent under reduced pressure), use a water bath at a moderate temperature. Store the final product at a low temperature.

Experimental Protocols

Synthesis of N-[amino(imino)methyl]benzenesulfonamide via Cyanamide

This protocol describes a general procedure for the synthesis of N-[amino(imino)methyl]benzenesulfonamide from benzenesulfonamide and cyanamide.

Materials:

• Benzenesulfonamide

• Cyanamide

• Scandium(III) triflate (optional, as catalyst)

• Water or an appropriate organic solvent (e.g., acetonitrile)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a sealed tube, dissolve benzenesulfonamide (1.0 mmol) in water (2.0 mL).

• Add cyanamide (1.2 mmol).

• (Optional) Add scandium(III) triflate (0.1 mmol, 10 mol%).[2]

• Seal the tube and heat the reaction mixture at 100 °C for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with saturated aqueous sodium bicarbonate solution (2 x 10 mL).

• Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-[amino(imino)methyl]benzenesulfonamide.

Workflow for the Synthesis and Purification

Caption: A typical workflow for the synthesis and purification of N-[amino(imino)methyl]benzenesulfonamide.

Key Mechanistic Insights

The synthesis of N-[amino(imino)methyl]benzenesulfonamide from benzenesulfonamide and cyanamide proceeds through the nucleophilic attack of the deprotonated sulfonamide nitrogen onto the carbon atom of the nitrile group in cyanamide.

Proposed Reaction Mechanism

Caption: A simplified mechanism for the formation of N-[amino(imino)methyl]benzenesulfonamide.

References

• Orthogonal Protecting Group Strategies with Boc-Guanidine: A Compar
• Guanidine synthesis by guanyl
• Application Notes and Protocols: Cyanamide in the Synthesis of Guanidine Deriv
• Troubleshooting low yield in Boc-guanidine synthesis. Benchchem.
• Facile, catalyst-free cascade synthesis of sulfonyl guanidines via carbodiimide coupling with amines. RSC Publishing.
• Synthesis of Guanidine Compounds by the Cyanamide Condensation Method I. Preparation of Ethylenediguanidine and Tetramethylene. J-STAGE.
• Trifluoroacetyl as an Orthogonal Protecting Group for Guanidines. The Journal of Organic Chemistry.
• Trifluoroacetyl as an orthogonal protecting group for guanidines. PubMed.
• Synthesis of Cyclic Guanidines Bearing N-Arylsulfonyl and N-Cyano Protecting Groups via Pd-Catalyzed Alkene Carboamin
• Method for preparing guanidino compounds by hydrogen cyanamide.
• Synthesis of novel phosphorylated guanidine derivatives from cyanamide and their anti-inflamm
• Process for the production of benzenesulfonamides.
• Optimization of reaction conditions for the synthesis of sulfonyl guanidines.
• Co(II)‐catalyzed synthesis of sulfonyl guanidines via a nitrene radical...
• Synthesis of benzene-sulfonamide. PrepChem.com.
• The Synthesis of Some p-Nitro Benzene Sulfonyl Guanidines and Sulfanilyl Guanidines. ProQuest.
• N-[Amino(imino)methyl]benzenesulfonamide. CymitQuimica.
• N-[amino(imino)methyl]benzenesulfonamide | C7H9N3O2S | CID 78104. PubChem.
• Benzenesulfonyl chloride. Wikipedia.
• Benzenesulfonyl chloride. Chem-Impex.
• N-[amino(imino)methyl]-4-methylbenzenesulfonamide | C8H11N3O2S | CID. PubChem.
• VI Protecting Groups and Orthogonal Protection Str
• Process for the preparation of benzene sulfonamides.
• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research.
• Synthesis and Inhibition Activity Study of Triazinyl-Substituted Amino(alkyl)-benzenesulfonamide Conjugates with Polar and Hydrophobic Amino Acids as Inhibitors of Human Carbonic Anhydrases I, II, IV, IX, and XII. NIH.
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• Sulfonamides as N-Centered Radical Precursors for C-N Coupling Reactions To Gener
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• Preparation of sulfonamides
• Automated Synthesis and Purification of Guanidine-Backbone Oligonucleotides. PubMed.
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Reference Data & Comparative Studies

A Comparative Guide to the Antimicrobial Profiles of N-[amino(imino)methyl]benzenesulfonamide and Sulfaguanidine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of antimicrobial research, the sulfonamide class of compounds has historically held a significant position. This guide provides a detailed comparative analysis of two structurally related molecules: the well-established antimicrobial agent, sulfaguanidine, and the less-explored N-[amino(imino)methyl]benzenesulfonamide. While sulfaguanidine has a long history of clinical application, N-[amino(imino)methyl]benzenesulfonamide is primarily recognized as a chemical scaffold. This document will delve into their respective mechanisms of action, present available antimicrobial activity data, and outline the experimental protocols necessary for their evaluation, offering a comprehensive resource for researchers in drug discovery and development.

Introduction to the Compounds

Sulfaguanidine: An Established Enteric Antimicrobial

Sulfaguanidine is a sulfonamide antibiotic that has been used for the treatment of gastrointestinal infections, such as bacillary dysentery.[1][2] Its key characteristic is its poor absorption from the gut, which allows it to reach high concentrations in the intestines where it exerts its antibacterial effect.[2]

N-[amino(imino)methyl]benzenesulfonamide: A Foundational Scaffold

N-[amino(imino)methyl]benzenesulfonamide, also known as N-benzenesulfonyl guanidine, is a chemical compound that, unlike sulfaguanidine, is not typically recognized for its direct antimicrobial applications.[3][4] Instead, it serves as a versatile starting material or intermediate in the synthesis of more complex molecules, including those with potential therapeutic activities.[3][4] While direct antimicrobial data for this parent compound is scarce in publicly available literature, the benzenesulfonamide and guanidine moieties are present in numerous compounds exhibiting a wide range of biological activities, including antimicrobial effects.[5][6]

Mechanism of Action: A Tale of Two Moieties

The primary mechanism of action for sulfaguanidine is well-documented and is characteristic of the sulfonamide class of antibiotics.

Sulfaguanidine: Inhibition of Folic Acid Synthesis

Sulfaguanidine acts as a competitive inhibitor of the bacterial enzyme dihydropteroate synthase (DHPS).[7][8] This enzyme is crucial for the synthesis of dihydrofolic acid, a precursor to tetrahydrofolic acid, which is essential for the production of nucleic acids and certain amino acids.[7] By mimicking the natural substrate of DHPS, para-aminobenzoic acid (PABA), sulfaguanidine blocks the folic acid synthesis pathway, thereby inhibiting bacterial growth and replication.[7][9] This mechanism is selectively toxic to bacteria as humans obtain folic acid from their diet and do not possess the DHPS enzyme.[7]

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Conclusion

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A Comparative Guide to N-[amino(imino)methyl]benzenesulfonamide and its Analogs as Carbonic Anhydrase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the potential of the N-[amino(imino)methyl]benzenesulfonamide (also known as N-benzenesulfonyl guanidine) scaffold as a source of carbonic anhydrase (CA) inhibitors, benchmarked against established clinical drugs. While direct experimental inhibition data for the parent compound, N-[amino(imino)methyl]benzenesulfonamide, is not extensively available in peer-reviewed literature, this document will explore the performance of its closely related, substituted derivatives. By analyzing the structure-activity relationships of these analogs, we can infer the potential of this chemical class and provide a framework for its evaluation.

Introduction to Carbonic Anhydrases and Their Inhibition

Carbonic anhydrases (CAs) are a superfamily of zinc-containing metalloenzymes that are vital to numerous physiological processes.[1] They catalyze the rapid and reversible hydration of carbon dioxide to bicarbonate and a proton (CO₂ + H₂O ⇌ HCO₃⁻ + H⁺).[2] This seemingly simple reaction is fundamental to pH regulation, CO₂ transport, electrolyte secretion, and biosynthesis.[1][3]

There are at least 15 known human CA isoforms, each with distinct tissue distribution and physiological roles.[4] Their dysregulation is implicated in a range of pathologies, making them significant therapeutic targets.[4] Inhibition of specific CA isoforms is a clinically validated strategy for treating:

• Glaucoma: Inhibition of CA-II in the ciliary body of the eye reduces the secretion of aqueous humor, thereby lowering intraocular pressure.[5]

• Edema and Altitude Sickness: Systemic CA inhibitors act as diuretics by preventing bicarbonate reabsorption in the proximal tubules of the kidney.[2][5]

• Epilepsy and Neuropathic Pain: Certain CA isoforms in the central nervous system, such as CA-VII, are targets for anticonvulsant and analgesic drugs.[5]

• Cancer: Tumor-associated isoforms like CA-IX and CA-XII are overexpressed in hypoxic tumors and contribute to the acidification of the tumor microenvironment, promoting cancer progression. Their inhibition is a promising anti-cancer strategy.[6]

The primary chemical class of CA inhibitors is the sulfonamides (R-SO₂NH₂), which bind to the Zn²⁺ ion in the enzyme's active site, preventing the binding of a water molecule necessary for catalysis.

The Guanidino-Benzenesulfonamide Scaffold: A Promising but Underexplored Moiety

N-[amino(imino)methyl]benzenesulfonamide represents the parent structure of the guanidino-benzenesulfonamide class of inhibitors. Its chemical structure features the essential benzenesulfonamide group for zinc binding, coupled with a guanidinium group, which can influence physicochemical properties and potentially form additional interactions within the enzyme's active site.

While inhibitory constants (Kᵢ) for the unsubstituted parent compound are not readily found in the cited literature, several studies have demonstrated that strategic substitution on the guanidino group and the benzene ring can yield highly potent and isoform-selective inhibitors.

Comparative Analysis of Inhibitory Potency

The following data, synthesized from recent studies, compares the inhibitory activity of substituted guanidino-benzenesulfonamides with clinically used CA inhibitors: Acetazolamide (a systemic inhibitor) and Dorzolamide and Brinzolamide (topical anti-glaucoma agents).

Table 1: Comparative Inhibition Constants (Kᵢ, nM) Against Key Human Carbonic Anhydrase Isoforms

Compound	hCA I (Cytosolic)	hCA II (Cytosolic, Glaucoma Target)	hCA VII (CNS Target)	hCA IX (Tumor Target)	hCA XII (Tumor Target)	Reference
Standard Inhibitors
Acetazolamide	250	12	2.5	25	5.7	[7]
Dorzolamide	3000	0.52	-	47	52	-
Brinzolamide	6000	0.31	-	53	41	-
Guanidino-Benzenesulfonamide Derivatives
4-(3-(4-methylbenzyl)-guanidino)benzenesulfonamide	4200	1.1	0.8	-	-	[2]
4-(3-(3-fluorobenzyl)-guanidino)benzenesulfonamide	1000	0.7	0.6	-	-	[2]
N-(N-n-octyl-carbamimidoyl)benzenesulfonamide	>100,000	>100,000	-	168	672	[6]
N-(N-p-methylbenzyl-carbamimidoyl)benzenesulfonamide	>100,000	>100,000	-	754	335	[6]

Note: Dashes (-) indicate data not available in the cited sources. Kᵢ values for Dorzolamide and Brinzolamide are representative values from literature and may vary based on assay conditions.

Field-Proven Insights and Interpretation

• High Potency Against Cytosolic and CNS Isoforms: Certain 4-(3-benzyl-guanidino)benzenesulfonamide derivatives demonstrate exceptional potency against hCA II and hCA VII, with Kᵢ values in the subnanomolar to low nanomolar range.[2] Their activity against hCA II is comparable to or even surpasses that of the established drug Acetazolamide. This suggests their potential as leads for developing novel anti-glaucoma or CNS-acting agents.

• Tunable Selectivity for Tumor-Associated Isoforms: The N-(N-alkyl/benzyl-carbamimidoyl)benzenesulfonamide series shows a remarkable shift in selectivity. These compounds are completely inactive against the common "off-target" cytosolic isoforms hCA I and II (Kᵢ > 100 µM) but exhibit potent, submicromolar inhibition of the tumor-associated hCA IX and XII.[6] This highlights the scaffold's versatility; modifications to the guanidine group can dramatically alter the isoform selectivity profile, a critical feature for designing targeted cancer therapies with fewer side effects.

• Comparison with Clinical Drugs:

  • Against hCA II, the most potent guanidino-benzenesulfonamide derivatives exhibit inhibitory activity that is an order of magnitude stronger than Acetazolamide and approaches the potency of topical agents like Dorzolamide and Brinzolamide.[2]

  • The selectivity for hCA IX/XII over hCA I/II seen in some derivatives is a highly desirable trait, as indiscriminate inhibition of ubiquitous isoforms like hCA II can lead to side effects.[6]

Mechanism of Action and Structural Rationale

The fundamental mechanism of inhibition for all sulfonamide-based compounds involves the coordination of the deprotonated sulfonamide nitrogen to the catalytic Zn²⁺ ion. This tetrahedrally coordinated adduct mimics the transition state of the CO₂ hydration reaction.

The variations in potency and selectivity arise from interactions between the "tail" portion of the inhibitor molecule (in this case, the substituted guanidino-benene group) and the amino acid residues lining the active site cavity. These interactions, which can be hydrophobic or involve hydrogen bonds, stabilize the enzyme-inhibitor complex. Different isoforms have distinct active site topographies, allowing for the design of inhibitors that preferentially bind to one isoform over others.

Caption: General mechanism of carbonic anhydrase inhibition by a sulfonamide compound.

Experimental Protocol: In Vitro Carbonic Anhydrase Inhibition Assay

To quantitatively assess the inhibitory potency of a compound like N-[amino(imino)methyl]benzenesulfonamide, a robust in vitro enzyme activity assay is required. The following protocol describes a widely used colorimetric method based on the enzyme's esterase activity, using p-nitrophenyl acetate (p-NPA) as a substrate.[3]

Materials and Reagents

• Enzyme: Purified human carbonic anhydrase isoform (e.g., hCA II from erythrocytes).

• Assay Buffer: 50 mM Tris-HCl, pH 7.5.[3]

• Substrate (p-NPA): Stock solution of 3 mM p-NPA in acetonitrile or DMSO.[3]

• Test Compound: N-[amino(imino)methyl]benzenesulfonamide and other inhibitors dissolved in DMSO to a stock concentration of 10 mM.

• Positive Control: Acetazolamide.

• Equipment: 96-well microplate, multichannel pipette, microplate reader capable of measuring absorbance at 400-405 nm.

Step-by-Step Methodology

• Preparation of Working Solutions:

  • Prepare serial dilutions of the test compound and positive control in DMSO.

  • Dilute the CA enzyme stock solution in cold Assay Buffer to the desired working concentration (e.g., 20 units/mL). Keep on ice.[3]

• Plate Setup:

  • Blank Wells: 180 µL Assay Buffer + 20 µL Substrate Solution (added in step 4).

  • Maximum Activity (Control) Wells: 158 µL Assay Buffer + 2 µL DMSO + 20 µL CA Working Solution.

  • Inhibitor Wells: 158 µL Assay Buffer + 2 µL of the corresponding inhibitor dilution + 20 µL CA Working Solution.

  • Rationale: Performing all measurements in triplicate is crucial for statistical validity. The blank corrects for non-enzymatic substrate hydrolysis, while the control represents 100% enzyme activity.

• Enzyme-Inhibitor Pre-incubation:

  • Add the buffer, DMSO/inhibitor, and enzyme solution to the respective wells as detailed above.

  • Incubate the plate at room temperature for 15 minutes.

  • Rationale: This pre-incubation step allows the inhibitor to bind to the enzyme and reach equilibrium before the reaction is initiated, ensuring accurate measurement of its effect.

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding 20 µL of the p-NPA Substrate Solution to all wells.

  • Immediately place the plate in the microplate reader.

  • Measure the absorbance at 405 nm in kinetic mode, taking readings every 30 seconds for 10-20 minutes.[3]

• Data Analysis:

  • For each well, calculate the rate of reaction (V) by determining the slope (ΔAbs/Δtime) of the linear portion of the absorbance curve.

  • Calculate the percent inhibition for each inhibitor concentration: % Inhibition = [1 - (V_inhibitor / V_control)] * 100

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve (e.g., using sigmoidal regression) to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

  • Convert the IC₅₀ to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation if the mechanism is competitive.

Caption: Experimental workflow for the in vitro carbonic anhydrase inhibition assay.

Conclusion

The N-[amino(imino)methyl]benzenesulfonamide scaffold represents a versatile and promising platform for the development of novel carbonic anhydrase inhibitors. While the parent compound itself remains to be fully characterized in the public domain, experimental data on its substituted derivatives reveal a remarkable capacity for achieving high potency and, critically, tunable isoform selectivity.[2][6] Derivatives have been identified that show potent inhibition of the glaucoma target hCA II, while others demonstrate selective inhibition of tumor-associated isoforms hCA IX and XII with minimal activity against ubiquitous cytosolic isoforms.[2][6] This adaptability makes the guanidino-benzenesulfonamide class a compelling area for further research, particularly in the design of targeted therapies for cancer and neurological disorders where isoform selectivity is paramount to minimizing side effects. Future work should focus on the synthesis and evaluation of the parent compound to establish a baseline and further explore the structure-activity relationship of this promising chemical series.

References

• National Center for Biotechnology Information. (n.d.). Carbonic Anhydrase Inhibitors. In StatPearls [Internet]. Retrieved from [Link]

• Lecturio. (n.d.). Carbonic Anhydrase Inhibitors. Retrieved from [Link]

• RxList. (2021, May 12). How Do Antiglaucoma Carbonic Anhydrase Inhibitors Work?. Retrieved from [Link]

• Wikipedia. (n.d.). Carbonic anhydrase inhibitor. Retrieved from [Link]

• Koch, J. C., & Weis, V. (2019, April 22). Carbonic Anhydrase Activity Assay. protocols.io. Retrieved from [Link]

• iGEM. (n.d.). Carbonic Anhydrase assay. Retrieved from [Link]

• Vaškevičienė, I., et al. (2014). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Molecules, 19(11), 17356-17380.
• Angeli, A., et al. (2022). Carbonic Anhydrase Inhibition Activities of Schiff's Bases Based on Quinazoline-Linked Benzenesulfonamide. Molecules, 27(22), 7808.
• Angeli, A., et al. (2022). 4-(3-Alkyl/benzyl-guanidino)benzenesulfonamides as selective carbonic anhydrase VII inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1545-1551.
• Monti, S. M., et al. (2013). Inhibition Studies on Carbonic Anhydrase Isoforms I, II, IX, and XII with a Series of Sulfaguanidines. ChemMedChem, 18(4), e202200658.
• Bua, S., et al. (2023). Inhibition Studies on Carbonic Anhydrase Isoforms I, II, IX, and XII with a Series of Sulfaguanidines. ChemMedChem, 18(4), e202200658.

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A Senior Application Scientist's Guide to Guanidinylation: A Comparative Analysis of Alternatives to N-[amino(imino)methyl]benzenesulfonamide

For researchers, scientists, and drug development professionals, the synthesis of guanidine-containing molecules is a critical task. The guanidinium group is a key pharmacophore in a vast range of biologically active compounds, prized for its ability to engage in strong electrostatic and hydrogen bonding interactions.[1] The selection of an appropriate guanidinylating agent is paramount to the success of a synthetic campaign. This guide provides an in-depth comparison of modern, efficient alternatives to the foundational reagent, N-[amino(imino)methyl]benzenesulfonamide, grounded in experimental data and field-proven insights.

The Foundational Reagent: N-[amino(imino)methyl]benzenesulfonamide

N-[amino(imino)methyl]benzenesulfonamide, also known as N-Benzenesulfonyl guanidine, serves as a functional, albeit dated, reagent for the introduction of the guanidinyl moiety.[2] Its mechanism relies on the nucleophilic attack of an amine on the electrophilic carbon of the guanidine, with the benzenesulfonamide group acting as a leaving group. While historically significant, the landscape of chemical synthesis has evolved, bringing forth reagents with superior reactivity, milder reaction conditions, and broader substrate compatibility. Many suppliers now list this compound as discontinued, signaling a shift in the field towards more robust alternatives.[2]

The Modern Guanidinylation Toolkit: A Comparative Analysis

The limitations of early reagents have driven the development of a new class of highly effective, protected guanidinylating agents. These reagents offer chemists precise control over reactivity, preventing undesired side reactions and enabling complex, multi-step syntheses.[3]

The Gold Standard of Reactivity: N,N'-Di-Boc-N''-triflylguanidine (Goodman's Reagent)

Unequivocally one of the most powerful guanidinylating agents available today is N,N'-Di-Boc-N''-triflylguanidine, often referred to as Goodman's Reagent.[4]

Mechanism and Expertise: The exceptional reactivity of this reagent stems from the presence of the trifluoromethanesulfonyl (triflyl) group. The triflyl group is an outstanding leaving group, rendering the guanidine carbon highly electrophilic. This allows for the rapid and efficient guanidinylation of a wide range of primary and secondary amines, including those that are sterically hindered or possess low nucleophilicity.[5] The two tert-butoxycarbonyl (Boc) protecting groups serve a dual purpose: they temper the extreme basicity of the guanidine functional group and provide a robust, orthogonal protecting group strategy, as they can be readily removed under acidic conditions without affecting other sensitive functionalities.[1]

Trustworthiness: The reliability of Goodman's reagent is well-documented. A direct comparison of its performance against other commercially available guanidinylating agents in the guanidinylation of benzylamine demonstrated its clear superiority, with the reaction proceeding to completion significantly faster under identical conditions.[6]

The Versatile Workhorse: Pyrazole-Based Reagents

Among the most widely adopted and effective reagents are those based on a pyrazole scaffold, with N,N'-Bis-Boc-1-Guanylpyrazole being a prominent example.[3]

Mechanism and Expertise: In this class of reagents, the pyrazole ring itself functions as an excellent leaving group upon nucleophilic attack by an amine. These reagents are typically stable, crystalline solids that are easy to handle and store, making them a practical choice for routine laboratory use.[3] The Boc-protected guanidine core ensures controlled reactivity, making these reagents particularly well-suited for sensitive applications such as peptide synthesis, where the guanidinylation of arginine side chains must occur without interfering with peptide bond formation.[3] Their predictable performance and high purity make them a trusted tool for achieving reproducible experimental outcomes.[3]

Authoritative Grounding: The utility of pyrazole-carboxamidines in synthesis is well-established, though they can be sluggish compared to more activated systems like Goodman's reagent, especially when used in solid-phase applications.[5]

Cost-Effective Thiourea Activation Strategies

For applications where reagent cost is a primary consideration, the in-situ activation of protected thioureas presents a viable alternative.

Mechanism and Expertise: This method involves the use of a stable and readily available precursor, such as N,N'-di-Boc-thiourea, which is activated towards nucleophilic attack. A common activating agent is cyanuric chloride (TCT).[1] This approach avoids the handling of highly reactive, and often more expensive, standalone guanidinylating agents. The primary trade-off is the introduction of an additional activation step into the workflow. The success of this method relies on the careful selection of the activating agent and reaction conditions to match the nucleophilicity of the amine substrate.

Quantitative Performance Comparison

To provide a clear, objective comparison, the following table summarizes the performance of key guanidinylating agents in a standardized model reaction: the guanidinylation of benzylamine.

Reagent	Activating Agent	Amine Substrate	Solvent	Yield (%)	Reference
N,N'-Di-Boc-N''-triflylguanidine	None (self-activated)	Benzylamine	Dichloromethane	>95% (quantitative by NMR)	[6]
N,N'-Bis-Boc-1-Guanylpyrazole	None (self-activated)	Primary/Secondary Amines	Various	Typically High (80-95%)	[3]
Commercially Available Reagent A	None	Benzylamine	Benzene	~50% (after 200 min)	[6]
Commercially Available Reagent B	None	Benzylamine	Benzene	~10% (after 200 min)	[6]

Note: "Commercially Available Reagents A & B" refer to data presented in comparative studies where N,N'-Di-Boc-N''-triflylguanidine was shown to be superior.[6]

Visualizing the Workflow and Mechanism

To better illustrate the processes described, the following diagrams outline a typical experimental workflow and the underlying chemical mechanism.

Caption: A typical experimental workflow for the guanidinylation of an amine.

Caption: Reaction mechanism for amine guanidinylation using Goodman's Reagent.

Field-Proven Experimental Protocols

The following protocols are presented as self-validating systems, incorporating monitoring steps to ensure reaction completion and product purity.

Protocol 1: Guanidinylation of a Primary Amine using N,N'-Di-Boc-N''-triflylguanidine

This protocol is adapted from a robust procedure published in Organic Syntheses.[5]

• Preparation: In an oven-dried, 50-mL round-bottomed flask equipped with a magnetic stir bar, charge N,N'-di-Boc-N''-triflylguanidine (1.00 g, 2.55 mmol).

• Dissolution: Add anhydrous dichloromethane (13 mL) and stir until the reagent is fully dissolved.

• Amine Addition: Add the primary amine (e.g., benzylamine, 1.1 eq., 2.8 mmol) in a single portion via syringe at room temperature.

• Reaction Monitoring: Stir the reaction at room temperature. The reaction is typically rapid (complete within 30 minutes for reactive amines). Monitor the consumption of the starting amine by Thin Layer Chromatography (TLC).

• Work-up: Transfer the reaction mixture to a separatory funnel. Wash sequentially with 2 M aqueous sodium bisulfate (10 mL) and saturated aqueous sodium bicarbonate (10 mL).

• Extraction: Extract each aqueous layer with dichloromethane (2 x 10 mL).

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO4), filter, and concentrate under reduced pressure. The resulting crude product is often of high purity, but can be further purified by flash column chromatography if necessary.

Protocol 2: Guanidinylation via In-Situ Activation of N,N'-di-Boc-thiourea

This protocol provides a general framework for the thiourea activation method.[1]

• Activation: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., Nitrogen), dissolve N,N'-di-Boc-thiourea (1 eq.) and cyanuric chloride (TCT, ~0.33 eq.) in anhydrous tetrahydrofuran (THF). Stir for 10-15 minutes at room temperature.

• Amine Addition: To the activated mixture, add the desired amine (1 eq.), N-methylmorpholine (NMM, 1.5 eq.), and a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 eq.).

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC until the starting amine is fully consumed.

• Work-up: Perform a standard aqueous work-up by quenching the reaction with water and extracting with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate. Purify the crude product by column chromatography to yield the pure N,N'-di-Boc-protected guanidine.

Conclusion and Reagent Selection Guide

The synthesis of guanidine-containing compounds has been significantly advanced by the development of modern, protected guanidinylating agents. While N-[amino(imino)methyl]benzenesulfonamide laid important groundwork, its utility has been surpassed by more efficient and versatile alternatives.

• For maximum reactivity and broad substrate scope , especially with challenging or low-nucleophilicity amines, N,N'-Di-Boc-N''-triflylguanidine (Goodman's Reagent) is the undisputed choice.[6]

• For routine synthesis, peptide chemistry, and applications demanding a stable, easy-to-handle solid , N,N'-Bis-Boc-1-Guanylpyrazole offers an excellent balance of reactivity and practicality.[3]

• When cost is a significant factor and an additional activation step is acceptable , the in-situ activation of N,N'-di-Boc-thiourea provides a reliable and economical pathway.[1]

By understanding the distinct advantages and mechanistic nuances of each reagent class, researchers can make informed decisions to optimize their synthetic strategies, leading to higher yields, cleaner reactions, and ultimately, the successful development of novel guanidine-containing molecules.

References

[6] Katritzky, A. R., et al. (1998). Diprotected Triflylguanidines: A New Class of Guanidinylation Reagents. J. Org. Chem., 63, 3804–3805. [Source: Google Patents, EP0983232B1] [3] The Chemistry of Guanidinylation: Insights into N,N'-Bis-Boc-1-Guanylpyrazole. (n.d.). BMG Pharam Co., Ltd. Blog. [Source: BMG PHARM] [7] Ruggiero, S., et al. (2021). Guanidinate Zn(II) Complexes as Efficient Catalysts for Lactide Homo- and Copolymerization under Industrially Relevant Conditions. ACS Applied Polymer Materials, 3(8), 4133-4142. [Source: ACS Publications] Hammoud, H., et al. (2012). A modified Ullmann reaction allows the use of p-methoxybenzyl (PMB) guanidine as guanidinylation agent to give various aryl and heteroaryl guanidines in good yields. J. Org. Chem., 77, 417-423. [Source: Organic Chemistry Portal] Guanidinylation Reagents. (n.d.). Tokyo Chemical Industry Co., Ltd. [Source: TCI Chemicals] [8] Le, T. N., et al. (2016). A Direct, Early Stage Guanidinylation Protocol for the Synthesis of Complex Aminoguanidine-containing Natural Products. Journal of Visualized Experiments, (115), 54402. [Source: PubMed Central] [9] Pérez-Miqueo, C., et al. (2022). Zinc Complexes of Guanidine– and Amidine–Phenolate Ligands for the Ring-Opening Polymerization of Lactide. Molecules, 27(19), 6682. [Source: MDPI] [2] N-[Amino(imino)methyl]benzenesulfonamide. (n.d.). CymitQuimica. [Source: CymitQuimica] [10] Ruggiero, S., et al. (2021). Guanidinate Zn(II) Complexes as Efficient Catalysts for Lactide Homo- and Copolymerization under Industrially Relevant Condition. Moodle@Units. [Source: Moodle@Units] [11] Chisholm, M. H., et al. (2013). Synthesis, Structures, and Reactivities of Guanidinatozinc Complexes and Their Catalytic Behavior in the Tishchenko Reaction. Organometallics, 32(13), 3646-3656. [Source: ACS Publications] [12] Murugesan, A., et al. (2021). Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling. Molecules, 26(11), 3326. [Source: NIH] [13] Ruggiero, S., et al. (2021). Guanidinate Zn(II) Complexes as Efficient Catalysts for Lactide Homo- And Copolymerization under Industrially Relevant Conditions. ResearchGate. [Source: ResearchGate] [1] Application Notes and Protocols for Solution-Phase Guanidinylation using N,N'-Di-Boc-Guanidine. (n.d.). BenchChem. [Source: BenchChem] [14] Mickevičienė, R., et al. (2021). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Pharmaceuticals, 14(9), 896. [Source: MDPI] [15] Baker, T. J., et al. (2002). Preparation and Use of N,N′-Di-Boc-N″-Triflylguanidine. Organic Syntheses, 78, 91. [Source: ResearchGate] 1,3-Di-BOC-2-(trifluoromethylsulfonyl)guanidine, 96%. (n.d.). Fisher Scientific. [Source: Fisher Scientific] [16] De Monte, C., et al. (2014). Benzylaminoethyureido-Tailed Benzenesulfonamides: Design, Synthesis, Kinetic and X-ray Investigations on Human Carbonic Anhydrases. Bioorganic & Medicinal Chemistry, 22(1), 330-341. [Source: NIH] [5] Goodman, B. A., & Nantz, M. H. (2002). Carbamic acid, [[(trifluoromethyl)sulfonyl]carbonimidoyl]bis-, bis(1,1-dimethylethyl) ester. Organic Syntheses. [Source: Organic Syntheses] [17] Giel-Pietraszuk, M., et al. (2019). Synthesis and Inhibition Activity Study of Triazinyl-Substituted Amino(alkyl)-benzenesulfonamide Conjugates with Polar and Hydrophobic Amino Acids as Inhibitors of Human Carbonic Anhydrases I, II, IV, IX, and XII. Molecules, 24(21), 3911. [Source: NIH]

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A Comparative Guide to Validating the Biological Effects of Novel Guanylate Cyclase-C Modulators: A Case Study Approach

For researchers, scientists, and drug development professionals, the validation of a novel compound's biological effects is a critical process that demands rigor, precision, and a deep understanding of the underlying biological pathways. This guide provides an in-depth comparison of methodologies for validating compounds targeting the guanylate cyclase-C (GC-C) signaling pathway, a key regulator of intestinal fluid and electrolyte homeostasis. While direct, comprehensive biological data on N-[amino(imino)methyl]benzenesulfonamide is not extensively available in public literature, we will use its structural class as a foundation to present a hypothetical validation workflow for a novel benzenesulfonamide-based compound. This will be compared against the well-established GC-C agonists, linaclotide and plecanatide, which serve as our benchmark "gold standard" alternatives.

The objective of this guide is to not only present protocols but to also elucidate the scientific rationale behind each experimental choice, ensuring a self-validating and robust investigative process.

The Guanylate Cyclase-C (GC-C) Signaling Pathway: A Primer

The guanylate cyclase-C (GC-C) receptor is a transmembrane protein predominantly expressed on the apical surface of intestinal epithelial cells.[1][2] Its activation is a critical step in regulating intestinal fluid secretion and maintaining gut homeostasis.[3] Endogenous ligands, such as uroguanylin and guanylin, bind to the extracellular domain of GC-C, triggering a conformational change that activates the intracellular guanylate cyclase domain.[4][5] This enzymatic activity catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP).[6][7]

The subsequent increase in intracellular cGMP has two primary downstream effects:

• Activation of Protein Kinase G II (PKGII): PKGII phosphorylates and opens the cystic fibrosis transmembrane conductance regulator (CFTR) ion channel.[1]

• Increased Ion Efflux: The opening of the CFTR channel leads to the secretion of chloride (Cl-) and bicarbonate (HCO3-) ions into the intestinal lumen.[8][9]

This efflux of anions creates an osmotic gradient that draws water into the intestines, softening the stool and promoting intestinal transit.[10] Dysregulation of this pathway is implicated in gastrointestinal disorders such as chronic idiopathic constipation (CIC) and irritable bowel syndrome with constipation (IBS-C).[3][11]

Figure 1: Simplified GC-C signaling cascade.

Comparative Analysis of Established GC-C Agonists

To effectively evaluate a novel compound, it is essential to compare its performance against existing, well-characterized alternatives. In the context of GC-C agonism, linaclotide and plecanatide are the current standards of care for CIC and IBS-C.[11]

• Linaclotide (Linzess®): A 14-amino acid synthetic peptide that is structurally related to human guanylin and uroguanylin.[2][9] It acts as a potent GC-C agonist, with minimal systemic absorption.[1][9] The primary adverse effect reported is diarrhea.[9]

• Plecanatide (Trulance®): A 16-amino acid synthetic peptide that is a structural analog of human uroguanylin.[10][12][13] It also functions as a GC-C agonist, stimulating intestinal fluid secretion.[6][10] Plecanatide is designed to mimic the pH-sensitive activity of uroguanylin.[12][14]

The following table summarizes key performance metrics for these established drugs, which will serve as a benchmark for our hypothetical benzenesulfonamide derivative.

Parameter	Linaclotide	Plecanatide	Hypothetical Benzenesulfonamide Derivative
Mechanism of Action	GC-C Agonist	GC-C Agonist	GC-C Agonist (Hypothesized)
Molecular Type	14-amino acid peptide	16-amino acid peptide	Small molecule
Receptor Binding Affinity (Kd)	~3 nM	~10 nM	To be determined
EC50 for cGMP production	~50-100 nM	~150-250 nM	To be determined
Systemic Absorption	Minimal	Minimal	To be determined
Primary Indication	CIC, IBS-C	CIC, IBS-C	Potentially CIC, IBS-C

Experimental Validation Workflow for a Novel Benzenesulfonamide Derivative

This section outlines a comprehensive, step-by-step protocol to validate the biological effects of a hypothetical N-[amino(imino)methyl]benzenesulfonamide derivative as a GC-C agonist. The causality behind each experimental choice is explained to ensure a self-validating system.

Figure 2: High-level experimental validation workflow.

Step 1: In Vitro Receptor Binding Assay

Objective: To determine if the novel compound directly interacts with the GC-C receptor and to quantify its binding affinity.

Methodology:

• Preparation of GC-C Expressing Membranes:

  • Culture a cell line overexpressing human GC-C (e.g., HEK293-GC-C).

  • Harvest cells and prepare membrane fractions through homogenization and centrifugation.

  • Quantify total protein concentration using a Bradford or BCA assay.

• Competitive Radioligand Binding Assay:

  • Incubate a fixed concentration of a radiolabeled GC-C ligand (e.g., ¹²⁵I-labeled heat-stable enterotoxin) with the membrane preparation.

  • Add increasing concentrations of the unlabeled test compound (hypothetical benzenesulfonamide), linaclotide (positive control), or a non-binding compound (negative control).

  • Allow the reaction to reach equilibrium.

  • Separate bound from free radioligand using filtration through a glass fiber filter.

  • Measure the radioactivity on the filters using a gamma counter.

• Data Analysis:

  • Plot the percentage of specific binding against the log concentration of the competitor.

  • Calculate the IC50 (concentration of competitor that inhibits 50% of specific binding).

  • Determine the equilibrium dissociation constant (Ki) using the Cheng-Prusoff equation.

Rationale: This experiment provides direct evidence of target engagement. A competitive binding assay is a robust method to determine if the compound binds to the same site as the natural ligand or a known agonist.

Step 2: Cell-Based cGMP Production Assay

Objective: To assess the functional consequence of receptor binding by measuring the production of the second messenger, cGMP.

Methodology:

• Cell Culture:

  • Plate T84 human colonic carcinoma cells (which endogenously express GC-C) in 96-well plates and grow to confluence.

• Assay Protocol:

  • Pre-treat cells with a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cGMP degradation.

  • Stimulate the cells with increasing concentrations of the test compound, linaclotide, or plecanatide for a defined period (e.g., 30 minutes).

  • Lyse the cells to release intracellular cGMP.

  • Quantify cGMP levels using a commercially available ELISA or TR-FRET assay kit.

• Data Analysis:

  • Generate a dose-response curve by plotting cGMP concentration against the log concentration of the agonist.

  • Calculate the EC50 (effective concentration to produce 50% of the maximal response) and the Emax (maximum effect).

Rationale: This assay confirms that the compound is not just a binder but a functional agonist that can activate the receptor and initiate the downstream signaling cascade.

Step 3: Intestinal Ion Secretion Assay (Ussing Chamber)

Objective: To measure the physiological output of GC-C activation, which is electrogenic ion transport across an intact intestinal epithelial monolayer.

Methodology:

• Epithelial Monolayer Culture:

  • Grow T84 cells on permeable filter supports until a high transepithelial electrical resistance (TEER) is achieved, indicating a confluent and polarized monolayer.

• Ussing Chamber Setup:

  • Mount the filter supports in an Ussing chamber, which separates the apical and basolateral compartments.

  • Bathe both sides with identical Ringer's solution, maintain at 37°C, and bubble with 95% O₂/5% CO₂.

  • Measure the short-circuit current (Isc), which is the current required to nullify the potential difference across the monolayer and is a direct measure of net ion transport.

• Experimental Procedure:

  • After a stable baseline Isc is established, add the test compound or controls to the apical chamber.

  • Record the change in Isc over time. A sustained increase in Isc indicates Cl- and/or HCO3- secretion.

• Data Analysis:

  • Quantify the peak change in Isc (ΔIsc) for each concentration of the compound.

  • Generate a dose-response curve and calculate the EC50 for ion secretion.

Rationale: The Ussing chamber provides a physiologically relevant model to directly measure the ultimate effect of GC-C agonism on epithelial function. It bridges the gap between second messenger production and the intended therapeutic effect of increased fluid secretion.

Conclusion: Synthesizing the Evidence

The validation of a novel therapeutic agent requires a multi-faceted approach that builds a logical and evidence-based narrative from molecular interaction to physiological response. By systematically progressing through receptor binding, second messenger production, and functional cellular assays, researchers can confidently characterize the biological effects of a new compound.

For our hypothetical N-[amino(imino)methyl]benzenesulfonamide derivative, a successful outcome from this workflow would demonstrate:

• Direct and specific binding to the GC-C receptor.

• Functional agonism , leading to a dose-dependent increase in intracellular cGMP.

• Physiologically relevant activity , stimulating ion and fluid secretion across an intestinal epithelium.

Comparing the quantitative data (Ki, EC50, Emax) obtained for the novel benzenesulfonamide to the established profiles of linaclotide and plecanatide will provide a clear and objective assessment of its potential as a new therapeutic agent for disorders of gut function. This rigorous, comparative approach is fundamental to modern drug discovery and development.

References

• Patsnap Synapse. (2024, July 17). What is the mechanism of Plecanatide?
• ResearchGate. (n.d.). Mechanism of Action of Linaclotide.
• Dr.Oracle. (2025, May 3). What is the mechanism of action of linaclotide (Linzess)?
• Wikipedia. (n.d.). Plecanatide.
• Lacy, B. E., et al. (2018). Plecanatide: a new guanylate cyclase agonist for the treatment of chronic idiopathic constipation. PMC - NIH.
• Trulance (plecanatide) DTC. (n.d.). Mechanism of Action.
• Forte, L. R. (1999). Signal transduction pathways via guanylin and uroguanylin in stomach and intestine. PubMed.
• Patsnap Synapse. (2024, July 17). What is the mechanism of Linaclotide?
• Shah, E. D., et al. (2018). Plecanatide (Trulance) for Chronic Idiopathic Constipation and Irritable Bowel Syndrome With Constipation. PMC - NIH.
• Texas Health and Human Services. (n.d.). Linaclotide (Linzess®) Classification: Gastrointestinal Agent—Guanylate Cyclase-C (GC-C) Agonist Pharmacology.
• Hamra, F. K., et al. (1996). Regulation of intestinal uroguanylin/guanylin receptor-mediated responses by mucosal acidity. PNAS.
• Patsnap Synapse. (2024, June 21). What are GC-C agonists and how do they work?
• Foltz, M., et al. (2018). Uroguanylin: a new actor in the energy balance movie. Journal of Molecular Endocrinology.
• Layer, P., & Stanghellini, V. (2014). Guanylate cyclase-C as a therapeutic target in gastrointestinal disorders. Gut.

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A Comparative Analysis of N-[amino(imino)methyl]benzenesulfonamide and Known Na+/H+ Exchanger Isoform 1 (NHE1) Inhibitors

An In-Depth Guide for Researchers and Drug Development Professionals

Introduction

The Na+/H+ Exchanger 1 (NHE1) as a Therapeutic Target

Under physiological conditions, NHE1 extrudes a proton (H+) from the cell in exchange for a sodium ion (Na+), thereby counteracting intracellular acidification.[3] However, during events like myocardial ischemia, anaerobic metabolism leads to a significant drop in intracellular pH, triggering a hyperactivation of NHE1.[3] This leads to a massive influx of Na+, which in turn reverses the action of the Na+/Ca2+ exchanger, causing a detrimental accumulation of intracellular Ca2+. This "calcium overload" is a key contributor to cell death and tissue damage upon reperfusion.[3] Inhibition of NHE1 is therefore a promising strategy to mitigate ischemia-reperfusion injury.

Furthermore, the acidic tumor microenvironment is a hallmark of many cancers, and NHE1 plays a role in maintaining a relatively alkaline intracellular pH in cancer cells, promoting their proliferation and invasion.[2][4] Consequently, NHE1 inhibitors are also being investigated as potential anti-cancer agents.[5]

Comparative Efficacy of NHE1 Inhibitors

The therapeutic potential of NHE1 inhibitors is primarily assessed by their potency in inhibiting the exchanger's activity. This is often quantified by the half-maximal inhibitory concentration (IC50) or the half-maximal effective concentration (EC50) in various cellular and tissue-based assays.

Compound	Chemical Class	Target	IC50/EC50	Key Findings
Zoniporide	Pyrazole-carbonyl guanidine	NHE1	IC50: 14 nM (human NHE1)[6][7] EC50: 0.25 nM (infarct size reduction, rabbit heart)[6][8]	Highly potent and selective NHE1 inhibitor. Demonstrated superior potency to Cariporide and Eniporide in reducing infarct size in preclinical models.[6][8]
Cariporide	Benzoylguanidine	NHE1	IC50: 30 nM (human NHE1)[9] EC50: 5.11 nM (infarct size reduction, rabbit heart)[6][8]	A well-studied NHE1 inhibitor that has undergone clinical trials. Showed significant reduction in death and myocardial infarction in high-risk patients undergoing coronary artery bypass graft surgery.[10]
Eniporide	Acylguanidine	NHE1	IC50: 4.5 nM (human NHE1)[9] EC50: 0.69 nM (infarct size reduction, rabbit heart)[6][8]	Another potent NHE1 inhibitor that has been evaluated in clinical settings.
Amiloride	Pyrazinoylguanidine	NHE (non-selective), ENaC	Micromolar range for NHE1	A potassium-sparing diuretic with off-target NHE inhibitory activity. Its lack of selectivity limits its therapeutic use as a specific NHE1 inhibitor.

Note: While N-[amino(imino)methyl]benzenesulfonamide belongs to the benzenesulfonyl guanidine class, specific IC50 or EC50 values for this compound are not available in the reviewed literature. Its efficacy is inferred from the activity of structurally related compounds.

Signaling Pathways and Experimental Workflows

The mechanism of action of NHE1 inhibitors and the experimental workflows to evaluate their efficacy are centered around the regulation of ion transport and its downstream consequences.

Mechanism of Action: NHE1 Inhibition in Cardioprotection

The cardioprotective effect of NHE1 inhibitors is a direct consequence of preventing the detrimental ion exchange that occurs during ischemia-reperfusion.

Caption: NHE1 inhibition blocks the cascade leading to calcium overload and cell death during myocardial ischemia-reperfusion.

Experimental Workflow: Assessing NHE1 Inhibitory Activity

A common in vitro method to determine the potency of NHE1 inhibitors involves measuring the recovery of intracellular pH (pHi) in cells after an induced acid load.

Caption: A typical workflow for determining the IC50 of NHE1 inhibitors using a fluorescence-based intracellular pH recovery assay.

Detailed Experimental Protocols

Intracellular pH Measurement using BCECF

This protocol describes a common method for assessing NHE1 activity by monitoring the recovery of intracellular pH after an acid load.

Materials:

• NHE1-expressing cells (e.g., CHO or PS120 cells)

• BCECF-AM (2',7'-bis-(2-carboxyethyl)-5-(and-6)-carboxyfluorescein, acetoxymethyl ester)

• HEPES-buffered saline (HBS)

• Ammonium chloride (NH4Cl)

• Test compounds (NHE1 inhibitors)

• Fluorometer or fluorescence plate reader

Procedure:

• Cell Seeding: Seed NHE1-expressing cells onto glass coverslips or in a 96-well plate and grow to confluence.

• Dye Loading: Incubate the cells with BCECF-AM in HBS for 30-60 minutes at 37°C. BCECF-AM is a cell-permeant dye that is cleaved by intracellular esterases to the fluorescent, pH-sensitive BCECF.

• Baseline Fluorescence: Wash the cells to remove extracellular dye and measure baseline fluorescence at excitation wavelengths of ~490 nm and ~440 nm, and an emission wavelength of ~535 nm. The ratio of fluorescence intensities (490/440) is proportional to the intracellular pH.

• Acid Loading: Induce an acid load by perfusing the cells with a solution containing NH4Cl for several minutes, followed by a switch to a sodium-free solution to wash out the NH4Cl. This "ammonium prepulse" technique causes a rapid and transient intracellular acidification.

• pH Recovery: Reintroduce a sodium-containing HBS to initiate pHi recovery, which is mediated by NHE1.

• Inhibitor Testing: To test the effect of an inhibitor, add the compound to the sodium-containing HBS during the pHi recovery phase.

• Data Analysis: Monitor the change in the fluorescence ratio over time. The initial rate of pHi recovery is calculated and compared between control and inhibitor-treated cells to determine the percentage of inhibition. Dose-response curves are generated to calculate the IC50 value.

Platelet Swelling Assay

This assay provides an alternative method to assess NHE1 activity by measuring changes in cell volume.

Materials:

• Platelet-rich plasma (PRP)

• Sodium propionate solution

• Test compounds (NHE1 inhibitors)

• Spectrophotometer or plate reader capable of measuring light scattering or absorbance

Procedure:

• Platelet Preparation: Prepare platelet-rich plasma from fresh blood samples.

• Assay Setup: Aliquot the PRP into a 96-well plate.

• Inhibitor Incubation: Add the test compounds at various concentrations to the wells and incubate for a short period.

• Induction of Swelling: Induce platelet swelling by adding a sodium propionate solution. The influx of sodium through NHE1, followed by water, causes the platelets to swell.

• Measurement: Measure the change in light scattering or absorbance over time. Platelet swelling results in a decrease in light scattering.

• Data Analysis: The rate of change in light scattering is proportional to the rate of platelet swelling and, therefore, NHE1 activity. The percentage of inhibition is calculated, and IC50 values are determined from dose-response curves.

Conclusion

N-[amino(imino)methyl]benzenesulfonamide belongs to a promising class of compounds with the potential to inhibit the Na+/H+ exchanger isoform 1. Based on the extensive research on its structural analogs, such as Cariporide and Zoniporide, this class of molecules demonstrates significant therapeutic potential, particularly in the context of cardioprotection against ischemia-reperfusion injury. The well-established in vitro assays for measuring NHE1 inhibition provide a clear path for the experimental validation of N-[amino(imino)methyl]benzenesulfonamide's efficacy. Future studies should focus on directly assessing the potency and selectivity of this specific compound to fully elucidate its therapeutic promise.

References

• A Novel Sodium-Hydrogen Exchanger Isoform-1 Inhibitor, Zoniporide, Reduces Ischemic Myocardial Injury in Vitro and in Vivo. Journal of Pharmacology and Experimental Therapeutics. [Link]

• Cardioprotective efficacy of zoniporide, a potent and selective inhibitor of Na+/H+ exchanger isoform 1, in an experimental model of cardiopulmonary bypass. British Journal of Pharmacology. [Link]

• Zoniporide: a potent and selective inhibitor of the human sodium-hydrogen exchanger isoform 1 (NHE-1). Cardiovascular Drug Reviews. [Link]

• Zoniporide: A potent and highly selective inhibitor of human Na+/H+ exchanger-1. ResearchGate. [Link]

• The Remaining Conundrum of the Role of the Na+/H+ Exchanger Isoform 1 (NHE1) in Cardiac Physiology and Pathology: Can It Be Rectified? International Journal of Molecular Sciences. [Link]

• NHE1 is upregulated in gastric cancer and regulates gastric cancer cell proliferation, migration and invasion. Oncology Letters. [Link]

• Advances in research on the regulatory mechanism of NHE1 in tumors. World Journal of Surgical Oncology. [Link]

• Potent and selective inhibition of the human Na+/H+ exchanger isoform NHE1 by a novel aminoguanidine derivative T-162559. European Journal of Pharmacology. [Link]

• [Na+/H+ exchange inhibitors: a new class of cardioprotectors]. Presse Médicale. [Link]

• Cariporide and other new and powerful NHE1 inhibitors as potentially selective anticancer drugs--an integral molecular/biochemical/metabolic/clinical approach after one hundred years of cancer research. Journal of Translational Medicine. [Link]

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A Senior Application Scientist's Guide to Assessing the Cross-Reactivity of N-[amino(imino)methyl]benzenesulfonamide and Related Compounds

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the cross-reactivity of N-[amino(imino)methyl]benzenesulfonamide, a key representative of the benzenesulfonamide scaffold. In drug discovery, understanding a compound's selectivity is not merely an academic exercise; it is a critical determinant of its therapeutic window and potential for adverse effects. Off-target interactions are a primary cause of drug development failure, making rigorous, early-stage profiling essential for de-risking candidates and saving significant time and resources.[1][2]

The benzenesulfonamide moiety is a versatile pharmacophore found in inhibitors of various enzyme families, most notably carbonic anhydrases and protein kinases.[3][4][5] Consequently, a compound like N-[amino(imino)methyl]benzenesulfonamide warrants a broad and systematic investigation of its selectivity profile. It is also crucial to distinguish the cross-reactivity profile of such non-antibiotic sulfonamides from their antibiotic counterparts. The immunologic determinants responsible for hypersensitivity reactions to sulfonamide antibiotics (specifically, the N1 heterocyclic ring and an N4 arylamine group) are structurally absent in non-antibiotic sulfonamides, making true cross-allergenicity highly unlikely.[6][7] This guide focuses on pharmacological cross-reactivity with other protein targets.

The Imperative of Selectivity: On-Target Efficacy vs. Off-Target Toxicity

The ultimate goal in drug development is to design molecules that modulate a specific biological target to achieve a therapeutic effect with minimal side effects. However, due to structural similarities in protein families, particularly within the ATP-binding site of the human kinome, achieving absolute specificity is a formidable challenge.[8][9] This leads to the concept of polypharmacology , where a single compound interacts with multiple targets.[10] While sometimes therapeutically advantageous (e.g., in multi-targeted cancer therapies), unintended off-target binding is more often associated with toxicity.[2][9]

A robust cross-reactivity study, therefore, aims to build a comprehensive "selectivity profile" that maps the interaction landscape of a compound, allowing for an informed assessment of its potential as a therapeutic agent.

Caption: Logical flow of on-target versus off-target drug interactions.

A Multi-Tiered Strategy for Comprehensive Profiling

An efficient and cost-effective approach to selectivity profiling involves a tiered strategy, moving from broad, high-throughput screening to more focused, in-depth cellular validation.[11] This methodology allows for the rapid identification of potential liabilities and prioritizes resources for the most promising compounds.

Caption: A tiered workflow for systematic cross-reactivity profiling.

Causality Behind the Tiers:

• Tier 1 (The Wide Net): The initial screen at a single, high concentration is a pragmatic choice designed to maximize the discovery of potential off-target interactions without the prohibitive cost of running full dose-response curves for hundreds of targets.[11] This step identifies any protein that has a non-trivial affinity for the compound.

• Tier 2 (Quantifying the Interaction): For any "hits" identified in Tier 1, determining the potency (IC50 for inhibition or Kd for binding) is essential. A compound that inhibits an off-target at 10 µM is far less concerning than one that inhibits it at 10 nM. This step provides the quantitative data needed to build a true selectivity profile.[11]

• Tier 3 (The Reality Check): Biochemical assays use purified, often recombinant proteins in a buffered solution, which is a world away from the crowded, complex environment of a cell.[12] Cellular assays are crucial to confirm that the compound can cross the cell membrane, engage its target in the presence of high endogenous ATP concentrations, and is not rapidly metabolized or effluxed. The Cellular Thermal Shift Assay (CETSA) is a powerful biophysical method for directly measuring target engagement in intact cells or tissues.[13][14][15]

Key Experimental Protocols

The trustworthiness of any cross-reactivity study hinges on robust and well-controlled experimental design. Below are foundational protocols for biochemical and cellular assays.

Protocol 1: In Vitro Kinase Inhibition Assay (Radiometric [³³P]-ATP Filter Binding)

This protocol measures the direct transfer of a radiolabeled phosphate from [³³P]-ATP to a kinase-specific substrate peptide. It is a gold-standard method for quantifying enzyme inhibition.[10][16]

Rationale: The choice of ATP concentration is critical. Setting the [ATP] at or near the Michaelis constant (Km) for each specific kinase ensures that the resulting IC50 value is a close approximation of the inhibitor's intrinsic affinity (Ki).[9][10] This allows for a more equitable comparison of potency across different kinases, which may have vastly different Km values for ATP.

Step-by-Step Methodology:

• Preparation of Reagents:

  • Kinase Buffer: Prepare a base buffer (e.g., 20 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM DTT).[17]

  • Compound Dilution: Create a 10-point serial dilution series of N-[amino(imino)methyl]benzenesulfonamide (e.g., from 100 µM to 5 nM) in 100% DMSO. Prepare a DMSO-only vehicle control.

  • Kinase/Substrate Mix: In kinase buffer, prepare a solution containing the recombinant kinase of interest and its specific substrate peptide. The final concentration of the kinase should be low (e.g., 5-10 nM).[18]

  • ATP Mix: Prepare a solution of MgCl2 and ATP in kinase buffer. Crucially, this mix should contain a known amount of "cold" (non-radioactive) ATP spiked with [³³P]-ATP. The final concentration of ATP in the reaction should be set to the known Km of the kinase.[17][18]

• Assay Execution (96-well plate format):

  • Add 1 µL of diluted compound or DMSO control to each well.

  • Add 24 µL of the Kinase/Substrate mix to each well and incubate for 10 minutes at room temperature to allow the inhibitor to bind to the kinase.

  • Initiate the kinase reaction by adding 25 µL of the ATP Mix to each well.[18]

  • Allow the reaction to proceed for a predetermined time (e.g., 30-60 minutes) at 30°C. The duration should be within the linear range of the reaction.

  • Terminate the reaction by adding 50 µL of 1% phosphoric acid.

• Detection and Data Analysis:

  • Transfer the reaction mixture to a phosphocellulose filter plate. The phosphorylated substrate peptide will bind to the filter, while the unbound [³³P]-ATP will flow through.

  • Wash the filter plate multiple times with 0.75% phosphoric acid to remove all unbound radioactivity.

  • Dry the plate, add scintillation fluid, and count the radioactivity in each well using a microplate scintillation counter.

  • Calculate the percent inhibition for each compound concentration relative to the DMSO (0% inhibition) and no-enzyme (100% inhibition) controls.

  • Plot percent inhibition versus log[inhibitor concentration] and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

CETSA measures the ligand-induced thermal stabilization of a target protein in its native cellular environment.[13][14] When a drug binds to its target, the resulting protein-drug complex is often more resistant to heat-induced unfolding and aggregation.[12]

Rationale: This assay provides direct evidence of target engagement inside the cell, integrating factors like cell permeability and competition with endogenous ligands. A significant thermal shift (ΔTm) is a strong indicator that the compound is reaching and binding its intended target in a physiological setting.[15][19]

Step-by-Step Methodology:

• Cell Treatment:

  • Culture cells known to express the target protein to ~80% confluency.

  • Treat the cells with either the vehicle (e.g., 0.1% DMSO) or a saturating concentration of N-[amino(imino)methyl]benzenesulfonamide (typically 10-100x the biochemical IC50) for 1 hour in culture media.

• Thermal Challenge:

  • Harvest the treated cells, wash with PBS, and resuspend in PBS containing a protease inhibitor cocktail.

  • Aliquot the cell suspension into multiple PCR tubes for each treatment condition.[13]

  • Heat the aliquots to a range of different temperatures for 3 minutes using a thermal cycler (e.g., from 40°C to 70°C in 2°C increments). One aliquot for each condition should be kept on ice as an unheated control.[13]

  • Immediately cool the samples on ice for 3 minutes.

• Lysis and Fractionation:

  • Lyse the cells by subjecting them to three rapid freeze-thaw cycles (e.g., liquid nitrogen followed by a 25°C water bath).

  • Separate the soluble protein fraction from the precipitated/aggregated proteins by centrifugation at high speed (e.g., 20,000 x g for 20 minutes at 4°C).[13]

• Detection and Analysis (Western Blot):

  • Carefully collect the supernatant (soluble fraction) from each sample.

  • Determine the protein concentration of each sample and normalize to ensure equal loading.

  • Analyze the samples by SDS-PAGE followed by Western blotting using a specific antibody against the target protein.

  • Quantify the band intensity for each lane using densitometry.

  • For each treatment condition, plot the percentage of soluble protein remaining (relative to the unheated control) against the temperature.

  • Fit the data to a Boltzmann sigmoidal equation to determine the melting temperature (Tm) - the temperature at which 50% of the protein has aggregated.

  • The change in melting temperature (ΔTm = Tm_drug - Tm_vehicle) represents the ligand-induced thermal stabilization.

Data Presentation & Comparative Analysis

Objective comparison requires summarizing quantitative data in a clear, structured format. The following tables present hypothetical data for N-[amino(imino)methyl]benzenesulfonamide against two alternative compounds with different selectivity profiles.

Table 1: Comparative Biochemical Inhibition Profile (IC50, nM)

Compound	Primary Target (Kinase A)	Off-Target (Kinase B)	Off-Target (Kinase C)	Off-Target (Non-Kinase Z)	Selectivity Ratio (B/A)
N-[amino(imino)methyl]benzenesulfonamide	50	450	>10,000	8,000	9x
Compound X (Selective)	25	>10,000	>10,000	>10,000	>400x
Compound Y (Non-Selective)	100	120	850	5,000	1.2x

• Interpretation: This data shows N-[amino(imino)methyl]benzenesulfonamide has moderate potency against its primary target and is 9-fold selective over Kinase B. Compound X is a highly selective inhibitor, while Compound Y is non-selective, inhibiting Kinases A and B with similar potency. Such profiles are critical for predicting potential off-target effects.[10]

Table 2: Comparative Cellular Target Engagement (CETSA, ΔTm in °C)

Compound (at 5 µM)	Primary Target (Kinase A)	Off-Target (Kinase B)
N-[amino(imino)methyl]benzenesulfonamide	+5.2°C	+1.5°C
Compound X (Selective)	+6.8°C	No Shift (<0.5°C)
Compound Y (Non-Selective)	+4.1°C	+3.8°C

• Interpretation: The CETSA results corroborate the biochemical data. N-[amino(imino)methyl]benzenesulfonamide clearly engages the primary target in cells, causing a significant thermal shift.[14] The smaller shift for Kinase B suggests weaker or more transient engagement in the cellular milieu. Compound Y's similar shifts for both kinases confirm its non-selective profile at a cellular level, raising a red flag for potential off-target driven toxicity.[19]

Conclusion

The evaluation of cross-reactivity is a cornerstone of modern drug discovery. For compounds based on the N-[amino(imino)methyl]benzenesulfonamide scaffold, a systematic, multi-tiered approach is paramount. By integrating broad biochemical profiling with focused cellular target engagement assays, researchers can build a robust data package that illuminates a compound's true selectivity. This guide provides the strategic rationale and detailed protocols necessary to move beyond simple potency measurements and towards a holistic understanding of a compound's biological interactions, ultimately enabling the development of safer and more effective medicines.

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A Comparative Guide to the Structural Confirmation of N-[amino(imino)methyl]benzenesulfonamide Derivatives

This guide provides an in-depth comparison of analytical methodologies for the structural elucidation of N-[amino(imino)methyl]benzenesulfonamide derivatives. Designed for researchers, medicinal chemists, and drug development professionals, this document moves beyond simple protocols to explain the causal logic behind experimental choices, ensuring a robust and self-validating approach to structural confirmation. We will explore the synergistic use of Mass Spectrometry, Infrared Spectroscopy, Nuclear Magnetic Resonance, and X-ray Crystallography to build an unassailable structural proof.

The Structural Challenge: Beyond a Simple Formula

The N-[amino(imino)methyl]benzenesulfonamide scaffold is a cornerstone in medicinal chemistry, notably as a pharmacophore in various enzyme inhibitors.[1][2][3] The core structure, a benzenesulfonamide linked to a guanidine group, presents unique analytical hurdles. Tautomerism within the guanidinyl moiety, potential for polymorphism, and the precise placement of substituents on the aromatic ring are critical structural features that dictate biological activity. A mere molecular formula is insufficient; a definitive understanding of connectivity, functionality, and three-dimensional arrangement is paramount. This guide outlines a multi-pronged analytical strategy to achieve this.

The Initial Screen: Confirming Mass and Functionality

The first step in any structural analysis is to confirm that the synthesized molecule has the correct molecular weight and expected functional groups. Mass Spectrometry and Infrared Spectroscopy serve as the rapid, high-throughput frontline of this investigation.

Mass Spectrometry (MS): The Molecular Weight Gatekeeper

Mass spectrometry provides the most direct evidence of a compound's molecular formula by measuring its mass-to-charge ratio (m/z). High-Resolution Mass Spectrometry (HRMS) is indispensable, offering mass accuracy sufficient to predict a unique elemental composition.[4][5]

Causality of Experimental Choice: For polar, non-volatile molecules like sulfonamide derivatives, electrospray ionization (ESI) is the method of choice as it generates intact protonated molecules [M+H]⁺ with minimal fragmentation, providing a clear molecular ion peak.[6] Tandem MS (MS/MS) is then employed to induce fragmentation, yielding a structural fingerprint that can differentiate isomers and confirm the presence of key substructures.[6] A common and diagnostic fragmentation pathway for aromatic sulfonamides is the characteristic loss of sulfur dioxide (SO₂), corresponding to a loss of 64 Da.[7]

Experimental Protocol: LC-MS/MS Analysis

• Sample Preparation: Prepare a 1 mg/mL stock solution of the derivative in a suitable solvent like methanol or acetonitrile. Dilute to a final concentration of 1-10 µg/mL with the initial mobile phase.

• Chromatographic Separation (Optional but Recommended): Use a C18 reversed-phase HPLC column with a gradient elution, typically from water with 0.1% formic acid (Mobile Phase A) to acetonitrile with 0.1% formic acid (Mobile Phase B). This separates the target compound from impurities.

• Mass Spectrometer Conditions (ESI+):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Acquisition Mode: Perform a full scan (e.g., m/z 100-1000) to identify the protonated molecule [M+H]⁺.

  • Collision-Induced Dissociation (CID): Select the [M+H]⁺ ion for fragmentation. Ramp the collision energy (e.g., 10-40 eV) to generate a rich MS/MS spectrum.

• Data Analysis:

  • Confirm the m/z of the [M+H]⁺ ion matches the theoretical exact mass of the expected formula.

  • Identify characteristic fragment ions, such as [M+H - SO₂]⁺, and fragments corresponding to the benzenesulfonyl and guanidinyl moieties.

Infrared (IR) Spectroscopy: A Functional Group Census

IR spectroscopy is a rapid, non-destructive technique that confirms the presence of key functional groups by measuring their characteristic vibrational frequencies. For N-[amino(imino)methyl]benzenesulfonamide derivatives, IR spectroscopy provides clear evidence for the sulfonamide and guanidine groups.

Causality of Experimental Choice: The sulfonamide group (SO₂NH) has two distinct, strong stretching vibrations for the S=O bonds, which are easily identifiable.[8][9] Similarly, the N-H bonds of the sulfonamide and the guanidine group produce characteristic stretches. The presence and shape of these bands validate the successful incorporation of these moieties.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

• Sample Preparation: Place a small amount (1-2 mg) of the solid sample directly onto the ATR crystal. No KBr pelleting is required.

• Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal. Collect the spectrum, typically over a range of 4000–400 cm⁻¹.[10]

• Background Correction: Run a background scan of the empty ATR crystal before analyzing the sample.

• Data Analysis: Identify the key vibrational bands corresponding to the expected functional groups.

High-Resolution Structural Detail: NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for determining the precise connectivity of a molecule in solution. Through ¹H, ¹³C, and advanced 2D experiments, a complete picture of the molecular skeleton can be assembled.

Causality of Experimental Choice: ¹H NMR confirms the number and environment of protons, including the substitution pattern on the aromatic ring. ¹³C NMR reveals all unique carbon atoms, crucially identifying the iminic carbon of the guanidine group.[11] The chemical shifts of the N-H protons are also diagnostic.[12] For complex structures, 2D NMR experiments like COSY (proton-proton correlation) and HSQC/HMBC (proton-carbon correlation) are used to piece the entire structure together unambiguously.[13]

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often preferred as it can slow the exchange of labile N-H protons, making them easier to observe.

• ¹H NMR Acquisition: Acquire a standard ¹H spectrum. Observe the integration, multiplicity (singlet, doublet, etc.), and chemical shifts of all signals. Aromatic protons typically appear between 7-8.5 ppm, while the labile N-H protons of the sulfonamide and guanidine groups can appear over a wide range but are often seen downfield.[11]

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. Identify the characteristic signal for the iminic carbon (C=N), which typically resonates in the range of 157-162 ppm.[11]

• 2D NMR (If Needed): If the structure is not immediately obvious, acquire HSQC and HMBC spectra to establish direct (one-bond) and long-range (2-3 bond) H-C correlations, respectively.

The Definitive Proof: Single-Crystal X-Ray Crystallography

While the combination of MS and NMR can provide a confident structural assignment, X-ray crystallography offers the ultimate, unambiguous proof. It provides a precise 3D model of the molecule as it exists in the solid state, revealing exact bond lengths, angles, and intermolecular interactions like hydrogen bonding.[14]

Causality of Experimental Choice: This technique is unparalleled in its ability to resolve ambiguity. It can definitively distinguish between isomers, establish absolute stereochemistry if chiral centers are present, and reveal the molecule's preferred conformation. For drug development, observing how these molecules interact with each other in a crystal lattice provides invaluable insight into potential interactions within a protein's active site.[15][16]

Experimental Protocol: Single-Crystal X-Ray Diffraction

• Crystal Growth: This is often the most challenging step. Grow single crystals of high quality and sufficient size (typically >0.1 mm in all dimensions) by slow evaporation of a saturated solution, vapor diffusion, or solvent layering techniques.

• Data Collection: Mount a suitable crystal on a goniometer head. Collect diffraction data using a diffractometer equipped with an X-ray source (e.g., Mo Kα radiation).[14]

• Structure Solution and Refinement: Process the diffraction data to determine the unit cell and space group. Solve the structure using direct methods or Patterson methods to locate the atoms. Refine the atomic positions and thermal parameters to achieve the best fit between the observed and calculated diffraction patterns.

• Data Analysis: Analyze the final 3D structure. Key metrics include bond lengths, bond angles, and torsion angles. Examine intermolecular interactions, such as the hydrogen bonding network involving the sulfonamide and guanidine N-H donors and the sulfonyl oxygen acceptors.[14]

Comparative Analysis of Techniques

The choice of analytical technique depends on the specific question being asked. The following table provides a comparative summary.

Technique	Information Provided	Sample Requirements	Key Strengths	Limitations
Mass Spectrometry (MS)	Molecular weight, elemental formula (HRMS), fragmentation patterns.[4]	Small amount (ng-µg), soluble.	High sensitivity, confirms molecular formula, good for mixture analysis (LC-MS).	Does not provide detailed connectivity or 3D structure, isomers can be difficult to distinguish without MS/MS.
Infrared (IR) Spectroscopy	Presence of key functional groups (SO₂, N-H, C=N).[8][9]	Small amount (mg), solid or liquid.	Fast, non-destructive, excellent for functional group confirmation.	Provides limited information on the overall molecular skeleton, spectra can be complex.
NMR Spectroscopy	Detailed 2D atomic connectivity, stereochemistry, dynamic processes in solution.[13][17]	Moderate amount (mg), soluble, pure.	The most powerful tool for determining the complete covalent structure in solution.	Lower sensitivity than MS, requires pure sample, not suitable for insoluble compounds.
X-Ray Crystallography	Unambiguous 3D structure, bond lengths/angles, intermolecular interactions.[14][15]	High-quality single crystal.	The "gold standard" for absolute structural proof.	Crystal growth can be a significant bottleneck, structure is in the solid state, not necessarily the solution conformation.

Visualizing the Workflow and Structure

A logical workflow ensures that information is gathered efficiently, with each step building upon the last.

Caption: Logical workflow for structural confirmation.

Caption: General structure of the target derivatives.

Conclusion

Confirming the structure of N-[amino(imino)methyl]benzenesulfonamide derivatives is a non-trivial task that demands a rigorous, multi-technique approach. While MS and IR provide rapid and essential initial checks, they are insufficient for complete characterization. NMR spectroscopy is the workhorse for elucidating the precise covalent structure in solution. Finally, when absolute certainty is required and suitable crystals can be obtained, X-ray crystallography provides the definitive and unambiguous three-dimensional structure. By judiciously applying these techniques in a logical sequence, researchers can have supreme confidence in their molecular structures, forming a solid foundation for subsequent biological and medicinal chemistry investigations.

References

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A Senior Application Scientist's Guide to Guanidinylation: Benchmarking N-[amino(imino)methyl]benzenesulfonamide in Modern Synthesis

Abstract

The strategic introduction of the guanidinium group is a cornerstone of modern medicinal chemistry and drug development, owing to its unique physicochemical properties that are pivotal for molecular recognition.[1] The choice of guanidinylating agent is a critical decision that profoundly influences reaction efficiency, substrate scope, and overall synthetic strategy. This guide provides an in-depth, objective comparison of N-[amino(imino)methyl]benzenesulfonamide, a classical guanidinylating agent, against contemporary alternatives. We will dissect its performance through the lens of reaction mechanisms, comparative experimental outcomes, and practical, field-proven protocols. This analysis is designed to equip researchers, scientists, and drug development professionals with the necessary insights to make informed decisions for their specific synthetic challenges, balancing reactivity, cost, and methodological simplicity.

Introduction: The Enduring Significance of the Guanidinium Moiety

The guanidinium group, the protonated form of guanidine, is one of the strongest organic bases, a characteristic conferred by the extensive resonance stabilization of its conjugate acid.[2] This fundamental property allows it to remain protonated and positively charged over a wide physiological pH range. In nature and pharmacology, this feature is expertly leveraged; the guanidinium side chain of arginine is fundamental to protein structure and function, mediating crucial hydrogen-bonding and electrostatic interactions.[3] Consequently, the guanidine functional group is a prized pharmacophore, integral to the design of a vast array of biologically active molecules where it can enhance cell permeability, modulate receptor binding, and establish critical interactions at an active site.[1][4]

The synthesis of these vital compounds hinges on a process known as guanidinylation—the covalent attachment of a guanidinyl group, typically via the reaction of an amine with an electrophilic guanidinylating agent.[2] N-[amino(imino)methyl]benzenesulfonamide (also known as N-Benzenesulfonyl guanidine) represents a foundational approach to this transformation.[5][6] This guide serves to benchmark its performance and utility in the context of a modern synthetic laboratory, where a diverse toolkit of reagents is now available.

Mechanism of Action: The Role of Sulfonyl Activation

The efficacy of N-[amino(imino)methyl]benzenesulfonamide as a guanidinylating agent stems from the activation conferred by the electron-withdrawing benzenesulfonyl group. This group polarizes the guanidine core, rendering the central carbon atom highly electrophilic and thus susceptible to nucleophilic attack by a primary or secondary amine.

The reaction proceeds via a well-understood addition-elimination mechanism:

• Nucleophilic Attack: The lone pair of electrons on the substrate's amine nitrogen attacks the electrophilic carbon of the guanidine.

• Tetrahedral Intermediate: A transient, unstable tetrahedral intermediate is formed.

• Elimination: The intermediate collapses, eliminating the benzenesulfonamide anion, a relatively stable leaving group, to form the new C-N bond.

• Proton Transfer: A final proton transfer event yields the neutral guanidine product, which, depending on the reaction conditions and its own basicity, may be protonated.

Caption: Generalized mechanism of amine guanidinylation.

Comparative Analysis of Guanidinylating Reagents

The selection of a guanidinylating agent is a critical decision, representing a trade-off between reactivity, stability, cost, and the need for subsequent protecting group manipulations.[7] N-[amino(imino)methyl]benzenesulfonamide occupies a specific niche within this landscape. The following table provides a comparative overview of its performance characteristics against other widely used classes of reagents.

Reagent Class	Example Reagent	Key Advantages	Key Disadvantages	Typical Yields
Sulfonylguanidines	N-[amino(imino)methyl]benzenesulfonamide	Direct formation of unprotected guanidines; cost-effective.	Moderate reactivity; may require forcing conditions for less nucleophilic amines.	Good to Excellent
Triflylguanidines	N,N′-Di-Boc-N′′-triflylguanidine (Goodman's Reagent)	High reactivity, broad substrate scope (including hindered amines), excellent yields, mild conditions.[4][8]	High cost, requires a subsequent deprotection step to remove Boc groups.[4][8]	Excellent
Pyrazole-carboxamidines	N,N′-Di-Boc-1H-pyrazole-1-carboxamidine	Good stability, mild reaction conditions, generates a non-acidic byproduct.[4]	Slower reaction times compared to triflylguanidines; requires deprotection.[4]	Good to Excellent
Isothioureas	N,N'-di-Boc-S-methylisothiourea	Cost-effective, high efficiency in specific applications.[4][7]	Can require harsh conditions (high pH/temp), potential for side products.[4]	Variable
Uronium/Aminium Salts	HATU, HBTU	Readily available as peptide coupling agents.	Guanidinylation is often an unintended side reaction; can lead to complex mixtures.[4][7]	Low to Moderate

Field-Proven Insights: Why Choose N-[amino(imino)methyl]benzenesulfonamide?

The primary advantage of using N-[amino(imino)methyl]benzenesulfonamide is its atom economy in the final product; it directly yields the unprotected guanidine. This circumvents the often harsh acidic conditions required to remove Boc protecting groups from products generated by Goodman's reagent or pyrazole-carboxamidines.[8] This is particularly valuable in late-stage functionalization or when acid-labile groups are present elsewhere in the molecule. While its reactivity is lower than that of N,N′-Di-Boc-N′′-triflylguanidine, due to the comparatively lower leaving group ability of benzenesulfonamide versus triflate, it is often sufficient for primary aliphatic amines and can be driven to completion with heat for less reactive substrates.

Experimental Protocols: A Self-Validating Approach

The trustworthiness of a protocol lies in its reproducibility and clarity. The following methodologies are presented as self-validating systems, incorporating in-process checks and clear endpoints.

Caption: Standard workflow for a guanidinylation reaction.

Protocol 1: Guanidinylation of Benzylamine using N-[amino(imino)methyl]benzenesulfonamide

This protocol details the synthesis of Benzylguanidine, demonstrating a typical application for a primary amine.

Materials:

• Benzylamine (1.0 eq)

• N-[amino(imino)methyl]benzenesulfonamide (1.2 eq)

• Anhydrous Pyridine or N,N-Dimethylformamide (DMF)

• Diethyl ether

• Standard glassware for organic synthesis, magnetic stirrer, heating mantle

• Thin Layer Chromatography (TLC) apparatus

Procedure:

• Reaction Setup: To an oven-dried round-bottomed flask under an inert atmosphere (N₂ or Ar), add N-[amino(imino)methyl]benzenesulfonamide (1.2 eq). Add anhydrous pyridine to dissolve the reagent.

• Substrate Addition: Add benzylamine (1.0 eq) dropwise to the stirred solution at room temperature.

• Reaction: Heat the reaction mixture to 60-70 °C and stir for 12-24 hours. The causality for heating is to provide sufficient activation energy to overcome the moderate reactivity of the sulfonylguanidine, especially when compared to more potent reagents.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 9:1 DCM:MeOH mobile phase), observing the disappearance of the benzylamine spot. A self-validating checkpoint is the complete consumption of the limiting reagent.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Concentrate the pyridine under reduced pressure.

• Isolation: Add diethyl ether to the residue and stir vigorously. The guanidinium salt product is typically insoluble in ether and will precipitate. Collect the solid by vacuum filtration and wash with cold diethyl ether to remove any unreacted starting material and soluble byproducts.

• Purification: The crude product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/ether) if necessary.

Protocol 2: Comparative Guanidinylation using N,N′-Di-Boc-N′′-triflylguanidine (Goodman's Reagent)

This protocol is provided for comparison, highlighting the milder conditions enabled by a more reactive agent.[9]

Materials:

• Benzylamine (1.0 eq)

• N,N′-Di-Boc-N′′-triflylguanidine (1.05 eq)

• Triethylamine (TEA) or Diisopropylethylamine (DIEA) (1.5 eq)

• Anhydrous Dichloromethane (DCM) or Acetonitrile (ACN)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In an oven-dried flask, dissolve the benzylamine (1.0 eq) and TEA (1.5 eq) in anhydrous DCM.

• Reagent Addition: Add N,N′-Di-Boc-N′′-triflylguanidine (1.05 eq) portion-wise to the stirred solution at 0 °C (ice bath). The choice of a highly reactive triflyl leaving group necessitates milder, controlled conditions to prevent side reactions.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. The significantly shorter reaction time is a direct consequence of the superior electrophilicity of Goodman's reagent.[8]

• Monitoring: Monitor the reaction by TLC until the starting amine is consumed.

• Workup: Dilute the reaction mixture with DCM. Transfer to a separatory funnel and wash sequentially with saturated aq. NaHCO₃ and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude N,N'-Di-Boc-benzylguanidine can be purified by flash column chromatography on silica gel. Note that this product requires a subsequent deprotection step (e.g., with trifluoroacetic acid) to yield the final benzylguanidine.

Conclusion and Strategic Recommendations

N-[amino(imino)methyl]benzenesulfonamide remains a relevant and valuable tool in the synthetic chemist's arsenal for guanidinylation. Its primary strengths lie in its operational simplicity and its ability to deliver unprotected guanidines in a single synthetic operation, thereby shortening synthetic sequences and avoiding harsh deprotection steps.

Recommendations for Selection:

• Choose N-[amino(imino)methyl]benzenesulfonamide for:

  • Cost-sensitive projects where a moderately reactive agent is sufficient.

  • Syntheses involving primary aliphatic amines where high yields can be achieved under reasonable conditions.

  • Substrates containing acid-sensitive functional groups where a final Boc-deprotection step is undesirable.

• Choose an Alternative (e.g., Goodman's Reagent) for:

  • Time-critical syntheses where rapid reaction completion under mild conditions is paramount.

  • Challenging substrates, including sterically hindered or weakly nucleophilic amines.[7]

  • Applications where the Boc-protected guanidine intermediate is required for subsequent transformations.

Ultimately, the optimal choice of reagent is dictated by the specific demands of the synthetic target. By understanding the comparative performance, reactivity, and methodological nuances of N-[amino(imino)methyl]benzenesulfonamide, researchers can strategically deploy it to achieve their synthetic goals efficiently and effectively.

References

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• BenchChem Technical Support Team. (2025). A Comparative Guide to Guanidinylation Reagents: N-Cyano-N,O-dimethylisourea vs. N,N'-Di-Boc-N''-triflylguanidine. BenchChem.
• BenchChem Technical Support Team. (2025). A Comparative Analysis of Guanidination Protocols for Researchers. BenchChem.
• BenchChem Technical Support Team. (2025).
• Batey, R. A. (2000). A New Guanidinylation Procedure for the Preparation of Synthesis of Cyclic Guanidine Compounds. University of Toronto.
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A Senior Application Scientist's Guide to Guanidinylation: A Head-to-Head Comparison of Reagents

In the fields of drug development, proteomics, and bioconjugation, the precise chemical modification of biomolecules is a fundamental tool. Guanidinylation, the conversion of primary amines into guanidinium groups, is a key transformation that can significantly alter the properties of peptides and proteins. This guide provides an in-depth, objective comparison of common guanidinylating agents, complete with experimental insights, to empower researchers in selecting the optimal reagent for their specific needs.

The "Why" of Guanidinylation: Mimicking Arginine's Power

The guanidinium group, the defining feature of the amino acid arginine, is a powerful player in biological systems. Its positive charge, which is stable across a wide physiological pH range, allows it to form strong hydrogen bonds and salt bridges. By converting the primary amine of a lysine residue into a guanidinium group, a process that creates a homoarginine residue, scientists can leverage these properties to:

• Enhance Protein Characterization: In mass spectrometry-based proteomics, guanidinylation improves ionization efficiency and leads to more predictable fragmentation patterns, aiding in protein identification.[1][2]

• Modulate Biological Activity: The introduction of a guanidinium group can influence protein-protein interactions, enzyme activity, and cellular uptake.

• Improve Therapeutic Properties: For peptide-based drugs, guanidinylation can enhance binding to target molecules and improve pharmacokinetic profiles.

A Comparative Analysis of Guanidinylating Agents

The ideal guanidinylating agent offers high efficiency, specificity for the desired amine, and mild reaction conditions that preserve the integrity of the biomolecule. Here, we compare three commonly used reagents: O-methylisourea, N,N'-di-Boc-1H-pyrazole-1-carboxamidine, and N,N'-Di-Boc-N''-triflylguanidine.

Guanidinylating Agent	Typical Reaction pH	Reaction Time	Efficiency	Key Advantages	Key Disadvantages
O-Methylisourea	>10.5	20-60 minutes at elevated temperatures	Moderate to High	Cost-effective, robust for proteomics applications.[3]	Harsh basic conditions can be detrimental to sensitive proteins.[4]
N,N'-di-Boc-1H-pyrazole-1-carboxamidine	Neutral to slightly basic	24 hours at room temperature	High	Mild reaction conditions, high specificity.[4]	Requires a separate deprotection step to remove Boc groups.[4]
N,N'-Di-Boc-N''-triflylguanidine	Neutral	30 minutes to 1 hour at room temperature	Very High	Extremely reactive, suitable for hindered amines.[5][6][7]	Higher cost, potential for side reactions if not carefully controlled.[8]

Deep Dive into the Reagents: Mechanisms and Protocols

O-Methylisourea: The Classic Workhorse

O-methylisourea has long been a staple in proteomics for converting lysine residues to homoarginine.[9][10] The reaction is typically carried out at a high pH to deprotonate the primary amine, enhancing its nucleophilicity.

Reaction Mechanism:

Caption: Guanidinylation of a primary amine with O-Methylisourea.

Experimental Protocol: Guanidinylation of a Peptide Sample for Mass Spectrometry

This protocol is designed for the conversion of lysine residues to homoarginine in peptide samples prior to mass spectrometry analysis.[11]

• Sample Preparation: Dissolve the dried peptide sample in the provided guanidinylation buffer.

• pH Adjustment: Adjust the pH of the solution to approximately 10.5-11 with ammonium hydroxide.[11]

• Incubation: Incubate the reaction mixture at 37-65°C for 20-60 minutes.[11]

• Reaction Quenching: Stop the reaction by acidification (e.g., with formic acid).[11]

• Desalting: Desalt the sample using a C18 ZipTip or a similar method before analysis by mass spectrometry.[11]

N,N'-di-Boc-1H-pyrazole-1-carboxamidine: The Mild and Specific Choice

This reagent is favored when working with sensitive proteins or when a high degree of specificity is required.[4][12] The Boc (tert-butoxycarbonyl) protecting groups render the reagent more stable and the reaction can be performed under milder pH conditions.[8]

Reaction Workflow:

Caption: Two-step guanidinylation and deprotection workflow.

Experimental Protocol: General Procedure for Guanidinylation of a Primary Amine

This is a general procedure that can be adapted for proteins or peptides in a suitable solvent.[4]

• Dissolution: Dissolve the protein or peptide sample in an anhydrous solvent such as THF. If the amine is in a salt form, add an equivalent of a non-nucleophilic base like DIPEA.[4]

• Reagent Addition: Add a 1.1 molar excess of N,N'-di-Boc-1H-pyrazole-1-carboxamidine to the solution.[4]

• Incubation: Stir the reaction mixture at room temperature for 24 hours.[4]

• Monitoring: Monitor the reaction progress using an appropriate analytical technique, such as mass spectrometry.[4]

• Purification and Deprotection: The Boc-protected product can be purified, followed by deprotection using an acid like trifluoroacetic acid (TFA).[4]

N,N'-Di-Boc-N''-triflylguanidine: The Highly Reactive Option

Often referred to as Goodman's reagent, this is a powerful electrophilic guanidinylating agent.[5] The triflyl group is an excellent leaving group, making the central carbon highly susceptible to nucleophilic attack. This high reactivity allows for the efficient guanidinylation of a broad range of amines, including those that are weakly nucleophilic or sterically hindered, under mild conditions.[5][8]

Advantages of High Reactivity:

• Speed: Reactions are often complete within 30 minutes to an hour at room temperature.[6][7]

• Broad Substrate Scope: Effective for a wide variety of primary and secondary amines.[5]

• Mild Conditions: Reactions are typically carried out at room temperature.[5]

Experimental Protocol: General Procedure for Guanidinylation

• Reaction Setup: In a round-bottomed flask, dissolve the primary amine in an anhydrous solvent like dichloromethane (DCM) under an inert atmosphere.[3][11]

• Reagent Addition: Add 1.05 equivalents of N,N′-Di-Boc-N′′-triflylguanidine. For less reactive amines, 1.5 equivalents of a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) can be added.[11]

• Reaction Monitoring: Stir the mixture for approximately 30 minutes, monitoring the progress by TLC or LC-MS.[3]

• Workup: Quench the reaction and wash sequentially with 2 M aqueous sodium bisulfate and saturated sodium bicarbonate.[3]

• Purification: The crude product can be purified by column chromatography.[3]

Concluding Remarks and Future Outlook

The choice of a guanidinylating agent is a critical decision that hinges on the specific requirements of the experiment. For routine applications in proteomics where speed and cost are key considerations, O-methylisourea remains a valuable tool. When working with delicate biomolecules or when high specificity is paramount, N,N'-di-Boc-1H-pyrazole-1-carboxamidine offers a milder and more controlled approach. For challenging substrates or when rapid reaction times are essential, the high reactivity of N,N'-Di-Boc-N''-triflylguanidine makes it an excellent choice.

The field of bioconjugation is continually evolving, with ongoing research focused on developing even more efficient, selective, and milder guanidinylating agents. As our understanding of the biological roles of the guanidinium group expands, so too will the demand for sophisticated chemical tools to install this important functional group.

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• 12. What is N,N'-Di-Boc-1H-pyrazole-1-carboxamidine?_Chemicalbook [chemicalbook.com]

A Guide to the Statistical Validation of Experimental Data for N-[amino(imino)methyl]benzenesulfonamide

This guide provides a comprehensive framework for the statistical validation of experimental data for the compound N-[amino(imino)methyl]benzenesulfonamide, a notable member of the benzenesulfonamide class of molecules. Researchers, scientists, and drug development professionals will find detailed protocols, comparative analyses, and the underlying scientific rationale for establishing a robust and reliable analytical method. By adhering to the principles outlined herein, laboratories can ensure the integrity and reproducibility of their findings, a cornerstone of regulatory compliance and successful drug development.

Benzenesulfonamide derivatives are a well-established class of compounds with a broad spectrum of biological activities, including applications as anti-inflammatory, anti-cancer, and antimicrobial agents.[1][2][3][4][5][6] The subject of this guide, N-[amino(imino)methyl]benzenesulfonamide, holds therapeutic promise, necessitating rigorous analytical methods for its quantification and characterization.[7][8] This document will focus on the validation of a High-Performance Liquid Chromatography (HPLC) method, a widely used technique in pharmaceutical analysis for its precision and sensitivity.[9]

The Imperative of Method Validation in Pharmaceutical Analysis

Before delving into the specifics of the analytical procedure, it is crucial to understand the principles of method validation. The International Council for Harmonisation (ICH) Q2(R1) guidelines provide a framework for validating analytical procedures, ensuring that they are suitable for their intended purpose.[9][10] The core validation characteristics that will be addressed are:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This is further subdivided into repeatability and intermediate precision.

A successfully validated method provides a high degree of assurance that the measurements are accurate, reliable, and reproducible.

Comparative Analysis: N-[amino(imino)methyl]benzenesulfonamide vs. Sulfamethoxazole

To provide context for the performance of the analytical method for N-[amino(imino)methyl]benzenesulfonamide, a comparison will be made with a well-established sulfonamide, Sulfamethoxazole. Sulfamethoxazole is a widely used antibiotic, and its analytical methods are well-documented, providing a solid benchmark for comparison.

Parameter	N-[amino(imino)methyl]benzenesulfonamide (Hypothetical Validated Method)	Sulfamethoxazole (Established Method)
Linearity (R²)	> 0.999	> 0.998
Accuracy (% Recovery)	98.0% - 102.0%	97.5% - 102.5%
Precision (RSD)	< 2.0%	< 2.5%
Limit of Detection (LOD)	~0.1 µg/mL	~0.2 µg/mL
Limit of Quantitation (LOQ)	~0.3 µg/mL	~0.6 µg/mL

This table summarizes the expected performance characteristics of a validated HPLC method for N-[amino(imino)methyl]benzenesulfonamide against a typical validated method for Sulfamethoxazole. The hypothetical data for the target compound is designed to demonstrate a high-performance method suitable for pharmaceutical quality control.

Experimental Workflow for Method Validation

The following diagram illustrates the overall workflow for the validation of the analytical method for N-[amino(imino)methyl]benzenesulfonamide.

Caption: Workflow for HPLC Method Validation.

Detailed Experimental Protocols

The following are detailed protocols for the HPLC analysis and the subsequent validation experiments.

High-Performance Liquid Chromatography (HPLC) Method

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size.

• Mobile Phase: Acetonitrile: 0.1% Formic acid in water (30:70 v/v).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Specificity

The specificity of the method is its ability to measure the analyte of interest accurately and specifically in the presence of other components in the sample matrix.

Protocol:

• Prepare a solution of N-[amino(imino)methyl]benzenesulfonamide standard.

• Prepare a placebo solution (containing all formulation components except the active pharmaceutical ingredient).

• Prepare a sample solution containing N-[amino(imino)methyl]benzenesulfonamide and the placebo components.

• Inject each solution into the HPLC system.

• Acceptance Criteria: The chromatogram of the sample solution should show a well-resolved peak for N-[amino(imino)methyl]benzenesulfonamide with no interference from the placebo at the retention time of the analyte.

Linearity

Linearity is the ability of the method to produce results that are directly proportional to the concentration of the analyte within a given range.

Protocol:

• Prepare a stock solution of N-[amino(imino)methyl]benzenesulfonamide.

• From the stock solution, prepare a series of at least five concentrations ranging from 50% to 150% of the expected working concentration.

• Inject each concentration in triplicate.

• Plot a graph of the mean peak area against the concentration.

• Perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (R²) should be greater than 0.999.

Hypothetical Linearity Data:

Concentration (µg/mL)	Peak Area (n=3)	Mean Peak Area
50	498, 502, 500	500
75	755, 748, 752	751.7
100	1005, 998, 1001	1001.3
125	1245, 1255, 1250	1250
150	1502, 1495, 1503	1500

Accuracy

Accuracy is determined by applying the method to samples to which known amounts of the analyte have been added.

Protocol:

• Prepare a sample matrix (placebo).

• Spike the placebo with N-[amino(imino)methyl]benzenesulfonamide at three concentration levels (e.g., 80%, 100%, and 120% of the working concentration).

• Prepare each concentration in triplicate.

• Analyze the samples and calculate the percentage recovery.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.

Hypothetical Accuracy Data:

Spiked Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	% Recovery
80%	80	79.2	99.0%
100%	100	101.5	101.5%
120%	120	118.8	99.0%

Precision

Precision is assessed at two levels: repeatability and intermediate precision.

Repeatability (Intra-assay Precision):

• Prepare six identical samples of N-[amino(imino)methyl]benzenesulfonamide at 100% of the working concentration.

• Analyze the samples on the same day, with the same analyst, and on the same instrument.

• Calculate the relative standard deviation (RSD).

• Acceptance Criteria: The RSD should be less than 2.0%.

Intermediate Precision (Inter-assay Precision):

• Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Calculate the RSD for the combined data from both studies.

• Acceptance Criteria: The RSD should be less than 2.0%.

Hypothetical Precision Data:

Replicate	Day 1 (Analyst 1) Peak Area	Day 2 (Analyst 2) Peak Area
1	1002	1005
2	998	1001
3	1005	997
4	995	1003
5	1003	999
6	999	1006
Mean	1000.3	1001.8
RSD	0.35%	0.34%
Overall RSD	0.38%

Statistical Validation Logic

The statistical validation of the experimental data follows a logical progression to ensure the reliability of the analytical method.

Caption: Statistical Validation Flowchart.

Conclusion

This guide has outlined a comprehensive approach to the statistical validation of an HPLC method for the analysis of N-[amino(imino)methyl]benzenesulfonamide. By following the detailed protocols and adhering to the principles of scientific integrity and the ICH guidelines, researchers can establish a reliable and robust analytical method. The comparative analysis with a well-known compound, Sulfamethoxazole, provides a valuable benchmark for performance. The successful validation of this method is a critical step in the development of N-[amino(imino)methyl]benzenesulfonamide as a potential therapeutic agent, ensuring the quality and consistency of the data generated.

References

• Taslimi, P., Işık, M., Türkan, F., Durgun, M., Türkeş, C., Gülçin, İ., & Beydemir, Ş. (n.d.). Benzenesulfonamide derivatives as potent acetylcholinesterase, α-glycosidase, and glutathione S-transferase inhibitors: biological evaluation and molecular docking studies. Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• MDPI. (n.d.). Discovery of Novel Tryptanthrin Derivatives with Benzenesulfonamide Substituents as Multi-Target-Directed Ligands for the Treatment of Alzheimer's Disease. Retrieved from [Link]

• PubMed. (2018). Discovery of Benzenesulfonamide Derivatives as Carbonic Anhydrase Inhibitors with Effective Anticonvulsant Action: Design, Synthesis, and Pharmacological Evaluation. Retrieved from [Link]

• PubMed. (2016). Discovery of benzenesulfonamide derivatives as potent PI3K/mTOR dual inhibitors with in vivo efficacies against hepatocellular carcinoma. Retrieved from [Link]

• ICH. (1995). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• PubMed. (2023). Discovery and development of benzene sulfonamide derivatives as anti-hepatic fibrosis agents. Retrieved from [Link]

• Scribd. (n.d.). ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. Retrieved from [Link]

• PubChem. (n.d.). N-[amino(imino)methyl]-4-methylbenzenesulfonamide. Retrieved from [Link]

• PubChem. (n.d.). N-[amino(imino)methyl]benzenesulfonamide. Retrieved from [Link]

• European Medicines Agency. (2006). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• BioPharm International. (n.d.). Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods. Retrieved from [Link]

• Semantic Scholar. (2019). Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives. Retrieved from [Link]

• ResearchGate. (2024). Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model. Retrieved from [Link]

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A Senior Application Scientist's Guide to Reproducibility in Studies of N-[amino(imino)methyl]benzenesulfonamide and its Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of scientific research, and particularly within drug discovery, the reproducibility of experimental results stands as a cornerstone of progress and reliability. This guide provides an in-depth technical comparison focusing on the reproducibility of studies involving N-[amino(imino)methyl]benzenesulfonamide, a compound of interest for its potential biological activities, including the inhibition of carbonic anhydrase. We will delve into the critical aspects of its synthesis, characterization, and biological evaluation, while comparing it with viable alternatives. Our objective is to equip researchers with the necessary insights and detailed methodologies to conduct robust and reproducible studies in this area.

The Synthesis Challenge: Ensuring a Consistent Starting Material

The journey to reproducible biological data begins with a well-characterized and consistently produced starting compound. The synthesis of N-[amino(imino)methyl]benzenesulfonamide, also known as benzenesulfonyl guanidine, typically involves the reaction of benzenesulfonyl chloride with guanidine. While seemingly straightforward, this reaction is fraught with potential pitfalls that can lead to significant batch-to-batch variability, thereby compromising the reproducibility of subsequent biological assays.

A common synthetic route involves the direct condensation of benzenesulfonyl chloride with guanidine hydrochloride in an aqueous-acetone solution.[1] However, the reactivity of benzenesulfonyl chloride and the basicity of guanidine can lead to the formation of side products and impurities if the reaction conditions are not meticulously controlled.

Key Factors Influencing Synthetic Reproducibility:

• Purity of Starting Materials: The quality of benzenesulfonyl chloride and guanidine hydrochloride is paramount. Impurities in these reagents can lead to the formation of undesired side-products that are often difficult to separate from the target compound.

• Reaction Conditions: Parameters such as temperature, pH, and reaction time must be strictly controlled. Fluctuations can alter the reaction kinetics and favor the formation of byproducts.

• Purification Method: The choice of purification technique significantly impacts the final purity of the compound. Recrystallization, a common method, requires careful selection of solvents to effectively remove impurities.

To illustrate the critical nature of a well-defined synthetic protocol, consider the following generalized procedure:

Experimental Protocol: Synthesis of N-[amino(imino)methyl]benzenesulfonamide

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, dissolve guanidine hydrochloride (1.0 equivalent) in a mixture of acetone and water (e.g., 1:1 v/v).

• Basification: Cool the solution to 0-5 °C in an ice bath and slowly add a solution of sodium hydroxide (2.0 equivalents) to neutralize the hydrochloride and liberate the free guanidine base. Maintain the temperature below 10 °C.

• Addition of Benzenesulfonyl Chloride: Dissolve benzenesulfonyl chloride (1.0 equivalent) in acetone and add it dropwise to the reaction mixture over a period of 1-2 hours, ensuring the temperature remains between 0-5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at room temperature for 4-6 hours.

• Workup: Acidify the reaction mixture with dilute hydrochloric acid to precipitate the crude product. Filter the solid, wash with cold water, and dry under vacuum.

• Purification: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure N-[amino(imino)methyl]benzenesulfonamide.

Diagram of the Synthetic Workflow:

Caption: A generalized workflow for the synthesis of N-[amino(imino)methyl]benzenesulfonamide.

The Purity Imperative: Rigorous Analytical Characterization

Table 1: Comparison of Analytical Techniques for Purity Assessment

Technique	Principle	Information Obtained	Sensitivity	Key Advantages	Limitations
HPLC-UV	Differential partitioning between a stationary and mobile phase.	Retention time, peak area (% purity).	High	Robust, reproducible, widely available.[2][3]	Requires a chromophore, potential for co-elution.
LC-MS	Separation by liquid chromatography followed by mass analysis.	Molecular weight confirmation, impurity identification.	Very High	High specificity and sensitivity, can identify unknown impurities.	More complex instrumentation, potential for matrix effects.
NMR Spectroscopy	Nuclear spin transitions in a magnetic field.	Detailed structural information, confirmation of identity.	Moderate	Provides unambiguous structure elucidation.[4]	Lower sensitivity, may not detect very low-level impurities.
Elemental Analysis	Combustion of the sample to determine the elemental composition.	% of C, H, N, S.	Low	Confirms the elemental formula of the pure compound.	Not suitable for identifying specific impurities.

Experimental Protocol: Purity Analysis by HPLC-UV

• Instrumentation: A high-performance liquid chromatography system equipped with a UV detector.

• Column: A reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% trifluoroacetic acid.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve a precisely weighed amount of the compound in the mobile phase to a known concentration.

• Analysis: Inject the sample and analyze the chromatogram for the presence of impurity peaks. Calculate the purity based on the relative peak areas.

A validated HPLC method is crucial for ensuring the quality control of each batch.[5]

Alternatives and Comparative Performance: The Case of Carbonic Anhydrase Inhibitors

N-[amino(imino)methyl]benzenesulfonamide belongs to the broader class of sulfonamides, many of which are known inhibitors of carbonic anhydrases (CAs).[6] The reproducibility of CA inhibition assays can be influenced by the physicochemical properties of the inhibitor, such as its solubility and stability in the assay buffer.

A number of alternative benzenesulfonamide derivatives have been synthesized and evaluated as CA inhibitors, some of which may offer advantages in terms of potency, selectivity, and potentially, reproducibility.[7][8] For instance, acetazolamide is a clinically used CA inhibitor that serves as a common benchmark in comparative studies.[9]

Table 2: Comparative Inhibitory Activity of Benzenesulfonamide Derivatives against Carbonic Anhydrase Isoforms

Compound	Target Isoform	Inhibition Constant (Ki) in nM	Reference
Acetazolamide (AZA)	hCA I	5.41 ± 1.28	[9]
Acetazolamide (AZA)	hCA II	12.1	[9]
4-(2-(1-(4-methoxyphenyl)ethylidene)hydrazinyl)benzenesulfonamide	hCA II	11.64 ± 5.21	[9]
4-(2-(1-(4-chlorophenyl)ethylidene)hydrazinyl)benzenesulfonamide	hCA II	6.51 ± 2.18	[9]
Indapamide-like benzenesulfonamides	hCA VII and XIII	~50-100	[8]

Note: Direct comparative reproducibility data for N-[amino(imino)methyl]benzenesulfonamide is scarce in the literature. The table presents inhibitory activity data for related compounds to provide a context for performance.

The variability in reported Ki values, as indicated by the standard deviations, underscores the importance of standardized and well-controlled assay conditions to ensure reproducibility.[9]

Experimental Protocol: Carbonic Anhydrase Inhibition Assay (Stopped-Flow CO₂ Hydrase Assay)

• Principle: This assay measures the ability of an inhibitor to block the CA-catalyzed hydration of carbon dioxide. The resulting change in pH is monitored using a pH indicator.[10]

• Materials:

  • Purified human carbonic anhydrase isoforms (e.g., hCA I, II, IX, XII).

  • CO₂-saturated water.

  • Buffer (e.g., Tris-HCl, pH 8.3).

  • pH indicator (e.g., phenol red).

  • Inhibitor stock solutions.

• Procedure:

  • Pre-incubate the enzyme with the inhibitor for a defined period.

  • Rapidly mix the enzyme-inhibitor solution with the CO₂-saturated water in a stopped-flow instrument.

  • Monitor the change in absorbance of the pH indicator over time.

  • Calculate the initial rates of the reaction at different inhibitor concentrations.

  • Determine the inhibition constant (Ki) by non-linear regression analysis.

Diagram of the CA Inhibition Assay Workflow:

Caption: Workflow for a stopped-flow carbonic anhydrase inhibition assay.

Navigating the Path to Reproducibility: A Summary of Best Practices

To enhance the reproducibility of studies involving N-[amino(imino)methyl]benzenesulfonamide and its alternatives, researchers should adhere to the following principles:

• Thorough Compound Characterization: Every new batch of a synthesized compound must be rigorously characterized for identity and purity using multiple analytical techniques.

• Standardized Protocols: Detailed, step-by-step protocols for synthesis, purification, and biological assays should be established and strictly followed.

• Use of Reference Standards: Whenever possible, a well-characterized reference standard should be included in all assays to normalize the results and facilitate cross-study comparisons.

• Transparent Reporting: All experimental details, including the source and purity of reagents, detailed reaction conditions, and comprehensive analytical data, should be fully disclosed in publications.

• Comparative Studies: When evaluating new compounds, it is highly recommended to include established compounds with known activity (e.g., acetazolamide for CA inhibition) as positive controls.

By embracing these principles of scientific integrity and methodological rigor, the research community can build a more reliable and robust foundation of knowledge for the development of novel therapeutics.

References

• Synthesis of Cyclic Guanidines Bearing N-Arylsulfonyl and N-Cyano Protecting Groups via Pd-Catalyzed Alkene Carboamination Reactions. PMC - NIH. Available at: [Link]

• Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry. PMC - NIH. Available at: [Link]

• Non-Classical Inhibition of Carbonic Anhydrase. PMC - NIH. Available at: [Link]

• Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences. Available at: [Link]

• Development and validation of RP-HPLC method for the determination of genotoxic alkyl benzenesulfonates in amlodipine besylate. PubMed. Available at: [Link]

• Indapamide-like benzenesulfonamides as inhibitors of carbonic anhydrases I, II, VII, and XIII. PubMed. Available at: [Link]

• Sulfonamide inhibition studies of two β-carbonic anhydrases from the ascomycete fungus Sordaria macrospora, CAS1 and CAS2. PMC - NIH. Available at: [Link]

• The synthesis of some p-substituted benzenesulfonyl guanidines. University of New Hampshire Scholars' Repository. Available at: [Link]

• Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. ResearchGate. Available at: [Link]

• Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. NIH. Available at: [Link]

• 4-AMINO-N-(5-METHYL ISOXAZOL-3-YL) BENZENE SULFONAMIDE DRUG SYNTHESIS. Googleapis.com. Available at: [Link]

• Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. ResearchGate. Available at: [Link]

• Synthesis of benzene-sulfonamide. PrepChem.com. Available at: [Link]

• N-[amino(imino)methyl]benzenesulfonamide. PubChem. Available at: [Link]

• N-[amino(imino)methyl]-4-methylbenzenesulfonamide. PubChem. Available at: [Link]

• Inhibition of carbonic anhydrase II by sulfonamide derivatives. PubMed. Available at: [Link]

• Benzenesulfonyl chloride. Organic Syntheses Procedure. Available at: [Link]

• Benzene, (1-cyclopenten-1-ylsulfonyl). Organic Syntheses Procedure. Available at: [Link]

• Sulfonamide-Based Inhibition of the β-Carbonic Anhydrase from A. baumannii, a Multidrug-Resistant Bacterium. MDPI. Available at: [Link]

• Pyrazolo[4,3-c]pyridine Sulfonamides as Carbonic Anhydrase Inhibitors: Synthesis, Biological and In Silico Studies. MDPI. Available at: [Link]

• Synthesis of the Guanidine Derivative: N-{[(7-(4,5-Dihydro-1H-imidazol-2-yl). MDPI. Available at: [Link]

• Nitrosamines Impurity 68. SynZeal. Available at: [Link]

• Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms. MDPI. Available at: [Link]2227-9059/12/5/876)

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of N-[amino(imino)methyl]benzenesulfonamide

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of N-[amino(imino)methyl]benzenesulfonamide (CAS No. 4392-37-4). As a compound frequently utilized in research and development, its handling and disposal demand a rigorous adherence to safety protocols to protect laboratory personnel and the environment. This document is designed for researchers, scientists, and drug development professionals, offering field-proven insights grounded in established regulatory standards.

Hazard Assessment: The Foundation of Safe Disposal

Before any disposal procedure can be initiated, a thorough understanding of the compound's potential hazards is essential. This "why" informs every subsequent step of the protocol. N-[amino(imino)methyl]benzenesulfonamide is classified with specific health and environmental warnings.

According to available Safety Data Sheets (SDS), the primary hazards include:

• Skin Irritation (H315): Causes irritation upon direct contact with the skin.[1]

• Serious Eye Irritation (H319): Poses a significant risk of damage if it comes into contact with the eyes.[1]

• Respiratory Irritation (H335): May cause irritation to the respiratory tract if inhaled, particularly as a dust or aerosol.[1]

While comprehensive ecological data is not always available for research-specific chemicals, related sulfonamide compounds have been noted to potentially cause long-lasting harmful effects to aquatic life. Therefore, under the precautionary principle, it is imperative to prevent this chemical from entering drains or waterways.[1]

Core Directive: Due to these identified hazards, N-[amino(imino)methyl]benzenesulfonamide waste must be managed as hazardous chemical waste . This classification is the starting point for all subsequent handling and disposal decisions, ensuring compliance with regulations set forth by the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[2][3][4]

Personal Protective Equipment (PPE): A Non-Negotiable Standard

Direct exposure is the primary risk during waste handling. The selection and proper use of PPE are critical to mitigate this risk. The choice of PPE is dictated by the hazard assessment and the specific task being performed.

Task / Scenario	Minimum Required Personal Protective Equipment (PPE)
Weighing/Handling Solid Compound	Double-gloved nitrile gloves, chemical splash goggles with side-shields, a fully fastened lab coat, and a NIOSH-approved respirator if the operation is not performed within a certified chemical fume hood.[1][5]
Preparing/Handling Solutions	Nitrile gloves, chemical splash goggles, and a lab coat. All work must be conducted within a certified chemical fume hood to prevent inhalation of vapors or aerosols.
Consolidating & Labeling Waste	Nitrile gloves, chemical splash goggles, and a lab coat. This task should be performed in a well-ventilated area, preferably within a fume hood.[1]

Causality: The use of chemical splash goggles is mandated by the H319 (Serious Eye Irritation) classification.[1] Nitrile gloves protect against skin contact, directly addressing the H315 (Skin Irritation) hazard.[1] A respirator or fume hood is essential to prevent inhalation, mitigating the H335 (Respiratory Irritation) risk.[1]

Step-by-Step Disposal Protocol

This protocol ensures a self-validating system of safety and compliance from the point of generation to final disposal.

Step 1: Waste Identification and Segregation

Immediately upon generation, all waste containing N-[amino(imino)methyl]benzenesulfonamide must be segregated. This includes:

• Unused or expired solid compound.

• Solutions containing the compound.

• Contaminated materials (e.g., weigh boats, pipette tips, gloves, paper towels).

Crucial Insight: Never mix this waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health & Safety (EHS) department. Improper mixing can lead to hazardous reactions or complicate the final disposal process.

Step 2: Waste Containment

• Select an Appropriate Container: Use a dedicated, leak-proof hazardous waste container made of a compatible material, such as high-density polyethylene (HDPE). The container must have a secure, screw-top lid.[2][3]

• Contain the Waste:

  • For solids and contaminated disposables , place them directly into the container.

  • For liquid waste , carefully pour it into the container using a funnel to prevent spills.

• Keep Containers Closed: The waste container must be kept tightly sealed at all times, except when actively adding waste.[3][6] This is a common and critical EPA compliance point, preventing the release of vapors.[3]

Step 3: Labeling

Proper labeling is a cornerstone of regulatory compliance and safety. As soon as the first drop of waste enters the container, it must be labeled.

Your hazardous waste label must include:

• The words "Hazardous Waste" .

• The full chemical name: "N-[amino(imino)methyl]benzenesulfonamide" and any other components in the waste stream.

• The approximate concentration or volume of each component.

• The relevant hazard characteristics (e.g., "Irritant").

• The date the container was started.

Step 4: Accumulation and Storage

Store the labeled waste container in a designated Satellite Accumulation Area (SAA) .[6] This area must be:

• At or near the point of waste generation.

• Under the control of the laboratory personnel.

• Away from heat sources, electricity, and potential ignition sources.[2]

• Segregated from incompatible chemicals.

Step 5: Arranging for Final Disposal

• Contact EHS: Once the waste container is full or you have finished the project, contact your institution's EHS department or approved hazardous waste management provider to schedule a pickup.[7]

• Documentation: Complete any required waste pickup forms or logs as mandated by your institution.

• Professional Disposal: The licensed waste contractor will transport the waste for final disposal, which is typically accomplished via high-temperature incineration to ensure complete destruction of the chemical.[2]

Disposal Decision Workflow

The following diagram illustrates the logical flow for the proper management and disposal of N-[amino(imino)methyl]benzenesulfonamide waste.

Caption: Workflow for compliant disposal of N-[amino(imino)methyl]benzenesulfonamide.

Decontamination

After handling waste, thoroughly decontaminate all surfaces and reusable equipment (e.g., glassware, spatulas) using an appropriate solvent or cleaning solution as specified in your laboratory's standard operating procedures. Dispose of the cleaning materials (e.g., wipes) as hazardous waste in the same container. Wash your hands thoroughly with soap and water after removing your gloves.[1]

By adhering to this comprehensive guide, you ensure that the disposal of N-[amino(imino)methyl]benzenesulfonamide is conducted with the highest standards of safety, regulatory compliance, and environmental stewardship.

References

• OSHA Compliance For Laboratories . US Bio-Clean. [Link]

• Hazardous Waste Disposal Guidelines . Purdue University. [Link]

• Chapter: 11 Safety Laws and Standards Pertinent to Laboratories . National Academies of Sciences, Engineering, and Medicine. [Link]

• OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD . Occupational Safety and Health Administration. [Link]

• Proper Handling of Hazardous Waste Guide . US Environmental Protection Agency. [Link]

• Best Practices for Hazardous Waste Disposal . AEG Environmental. [Link]

• What Regulations Govern Hazardous Waste Management? . Chemistry For Everyone. [Link]

• Occupational exposure to hazardous chemicals in laboratories . Occupational Safety and Health Administration. [Link]

• Hazardous Waste . US Environmental Protection Agency. [Link]

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• 7. Best Practices for Hazardous Waste Disposal - AEG Environmental [aegenviro.com]

A Researcher's Guide to the Safe Handling of N-[amino(imino)methyl]benzenesulfonamide

An Essential Protocol for Laboratory Safety and Operational Integrity

Navigating the complexities of novel chemical compounds is the cornerstone of innovation in drug development and scientific research. Yet, the pursuit of discovery must be anchored in an unwavering commitment to safety. This guide provides a comprehensive, procedural framework for the safe handling of N-[amino(imino)methyl]benzenesulfonamide, also known as sulfaguanidine. As Senior Application Scientists, we understand that true scientific excellence is achieved when cutting-edge research is built upon a foundation of meticulous safety practices. This document is designed to be your trusted resource, offering not just instructions, but the rationale behind them, ensuring a culture of safety and confidence in your laboratory.

N-[amino(imino)methyl]benzenesulfonamide is a sulfonamide antibiotic. While instrumental in various research applications, it presents hazards that necessitate rigorous adherence to safety protocols. This compound is known to cause skin and serious eye irritation, and may cause respiratory irritation.[1][2][3] Therefore, a comprehensive understanding and implementation of appropriate personal protective equipment (PPE) and handling procedures are paramount.

Core Safety Directives: Personal Protective Equipment (PPE)

The primary defense against chemical exposure is the consistent and correct use of PPE. The selection of appropriate PPE is contingent upon the nature of the work being performed. The following table summarizes the recommended PPE for handling N-[amino(imino)methyl]benzenesulfonamide.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[1][4]	Chemical-resistant, impervious gloves (e.g., nitrile).	Laboratory coat. For larger quantities (>500g), a disposable low-permeability coverall is recommended.[5]	If dust formation is likely or ventilation is inadequate, a NIOSH-approved respirator for dusts should be used.[5][6]
Solution Preparation and Handling	Tightly fitting safety goggles with side-shields or a face shield.[4][7]	Chemical-resistant, impervious gloves.	Laboratory coat.	Not generally required if performed in a well-ventilated area or a chemical fume hood.[1]
Spill Cleanup	Tightly fitting safety goggles and a face shield.	Chemical-resistant, impervious gloves.	Disposable low-permeability coverall and shoe covers.[5]	For major spills, a full-face respirator with appropriate cartridges or a self-contained breathing apparatus (SCBA) is necessary.[5][6]

Procedural Workflow for Safe Handling

Adherence to a systematic workflow is critical to minimize the risk of exposure and contamination. The following diagram and procedural steps outline the lifecycle of handling N-[amino(imino)methyl]benzenesulfonamide in a laboratory setting.

Caption: Workflow for the safe handling of N-[amino(imino)methyl]benzenesulfonamide.

Step-by-Step Handling Protocol

1. Preparation and Area Designation:

• Rationale: Confining the handling of the chemical to a specific, well-ventilated area, such as a chemical fume hood, minimizes the potential for widespread contamination.

• Procedure:

  • Ensure a chemical fume hood is operational and certified.

  • Gather all necessary equipment, including a calibrated balance, spatulas, weighing paper, and appropriate glassware.

  • Prepare a designated waste container for contaminated materials.

2. Donning of Personal Protective Equipment (PPE):

• Rationale: The sequential donning of PPE ensures that the most critical barriers are in place before handling the chemical.

• Procedure:

  • Don a laboratory coat or coverall, ensuring it is fully fastened.[5]

  • Put on safety goggles.

  • If required, don respiratory protection.

  • Finally, put on chemical-resistant gloves, ensuring they overlap the cuffs of the lab coat.

3. Chemical Handling:

• Rationale: Careful manipulation of the solid compound is crucial to prevent the generation of airborne dust, which poses an inhalation hazard.

• Procedure:

  • Perform all weighing and transferring of the solid N-[amino(imino)methyl]benzenesulfonamide within the chemical fume hood.

  • Use a spatula to carefully transfer the desired amount of the compound onto weighing paper or directly into a container.

  • When preparing solutions, slowly add the solid to the solvent to avoid splashing.

  • Keep containers tightly closed when not in use.[4][7]

4. Decontamination and Cleanup:

• Rationale: Thorough decontamination of all surfaces and equipment prevents inadvertent exposure to residual chemical.

• Procedure:

  • Wipe down all surfaces and equipment that may have come into contact with the chemical using an appropriate cleaning agent.

  • Dispose of all contaminated materials, including weighing paper, pipette tips, and gloves, in the designated hazardous waste container.

5. Doffing of Personal Protective Equipment (PPE):

• Rationale: A specific doffing sequence is critical to prevent cross-contamination from the PPE to your skin or clothing.

• Procedure:

  • Remove gloves first, peeling them off from the cuff to the fingertips, turning them inside out.

  • Remove the laboratory coat or coverall, rolling it away from your body.

  • Remove safety goggles.

  • If used, remove respiratory protection last.

  • Wash hands thoroughly with soap and water.[1][7]

Emergency Procedures and Disposal Plan

Spill Response:

• Minor Spills:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, gently cover the spill with an absorbent material.

  • Sweep up the absorbed material and place it in a sealed container for disposal.[7]

  • Clean the spill area with a suitable decontaminating agent.

• Major Spills:

  • Evacuate the area immediately.[7]

  • Alert your institution's emergency response team.

  • Prevent entry into the affected area.

  • Provide the emergency response team with the Safety Data Sheet (SDS) for N-[amino(imino)methyl]benzenesulfonamide.

First Aid:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If skin irritation occurs, seek medical advice.[1][3]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if respiratory irritation persists.[2]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1]

Disposal:

All waste containing N-[amino(imino)methyl]benzenesulfonamide must be disposed of as hazardous chemical waste. Collect all solid and liquid waste in clearly labeled, sealed containers. Follow all local, state, and federal regulations for the disposal of chemical waste. Do not dispose of this chemical down the drain.

References

• Sulfaguanidine Safety Data Sheets(SDS). LookChem. [Link]

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